4-Bromobenzoyl cyanide

• CAS: 6048-21-1

Core Science & Biosynthesis

4-Bromobenzoyl cyanide chemical properties

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A Senior Application Scientist's Perspective on the Synthesis and Utility of a Key Pharmaceutical Intermediate

<An In-depth Technical Guide to the Synthesis of 4-Bromobenzoyl Cyanide from 4-Bromobenzoyl Chloride

Foreword: The Strategic Importance of Acyl Cyanides

Acyl cyanides, a versatile class of organic compounds, hold a significant position as intermediates in the synthesis of pharmaceuticals and other fine chemicals.[1] Their unique reactivity, stemming from the juxtaposition of an acyl group and a cyanide moiety, allows for a diverse range of chemical transformations. Among these, 4-bromobenzoyl cyanide stands out as a crucial building block, particularly in the development of novel therapeutic agents. This guide provides a comprehensive exploration of its synthesis from 4-bromobenzoyl chloride, delving into the underlying mechanistic principles, offering a field-proven experimental protocol, and emphasizing the critical safety considerations inherent in cyanide chemistry.

The Chemical Rationale: A Mechanistic Deep Dive

The conversion of 4-bromobenzoyl chloride to 4-bromobenzoyl cyanide is a classic example of nucleophilic acyl substitution. The highly electrophilic carbonyl carbon of the acyl chloride is susceptible to attack by nucleophiles.[2] In this synthesis, the cyanide anion (CN⁻) serves as the nucleophile, displacing the chloride leaving group.

However, the direct reaction of an acyl chloride with an alkali metal cyanide, such as sodium or potassium cyanide, can be complicated by the poor solubility of these salts in common organic solvents and the potential for side reactions.[3][4] To overcome these challenges, two primary strategies are employed: the use of a phase-transfer catalyst or the utilization of a more soluble cyanide source like trimethylsilyl cyanide (TMSCN).

Phase-Transfer Catalysis: Bridging the Reactivity Gap

Phase-transfer catalysis (PTC) is a powerful technique that facilitates reactions between reactants located in different, immiscible phases (typically aqueous and organic).[5][6] In the context of this synthesis, a quaternary ammonium salt, such as tetrabutylammonium bromide (TBAB), is a commonly used phase-transfer catalyst.[7][8][9][10][11]

The mechanism of PTC in this reaction involves the tetrabutylammonium cation (Bu₄N⁺) forming an ion pair with the cyanide anion (CN⁻) in the aqueous phase. This bulky, lipophilic ion pair is soluble in the organic phase, where it can readily react with the 4-bromobenzoyl chloride.[7] The bromide anion of the catalyst is exchanged for the cyanide anion, which is then transported into the organic phase to effect the substitution. This continuous cycle allows for an efficient reaction under milder conditions and can significantly improve yields.[7]

The Trimethylsilyl Cyanide (TMSCN) Approach

An alternative and often cleaner method involves the use of trimethylsilyl cyanide (TMSCN).[1][12] TMSCN is a volatile, covalent liquid that is soluble in many organic solvents. The reaction with acyl chlorides can be catalyzed by a Lewis acid, such as zinc iodide (ZnI₂), or can sometimes proceed without a catalyst.[1][12] The trimethylsilyl group activates the cyanide, and the reaction proceeds via a similar nucleophilic acyl substitution mechanism, yielding the desired acyl cyanide and trimethylsilyl chloride as a byproduct.[13][14]

Experimental Protocol: A Validated Laboratory Procedure

This section outlines a detailed, step-by-step protocol for the synthesis of 4-bromobenzoyl cyanide from 4-bromobenzoyl chloride using a phase-transfer catalysis approach. This method has been selected for its reliability and scalability.

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	CAS Number	Key Properties
4-Bromobenzoyl chloride	C₇H₄BrClO	219.47	586-75-4	Moisture-sensitive, corrosive
Sodium Cyanide	NaCN	49.01	143-33-9	Highly toxic, hygroscopic
Tetrabutylammonium bromide (TBAB)	C₁₆H₃₆BrN	322.37	1643-19-2	Hygroscopic, phase-transfer catalyst
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Volatile, organic solvent
Sodium Bicarbonate	NaHCO₃	84.01	144-55-8	Mild base
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	Drying agent

Step-by-Step Synthesis

Safety First: All manipulations involving cyanides must be performed in a well-ventilated chemical fume hood.[15][16][17][18][19] Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and double nitrile gloves, is mandatory.[15][16][17][18] An emergency cyanide exposure kit should be readily accessible.

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-bromobenzoyl chloride (1.0 eq.) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add a catalytic amount of tetrabutylammonium bromide (TBAB) (e.g., 5-10 mol%) to the reaction mixture.

• Cyanide Solution Preparation: In a separate beaker, carefully prepare a saturated aqueous solution of sodium cyanide (1.2 eq.). Extreme caution is advised when handling solid sodium cyanide.

• Reaction Execution: Slowly add the aqueous sodium cyanide solution to the vigorously stirred solution of 4-bromobenzoyl chloride via the dropping funnel over a period of 30-60 minutes at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).[20] The reaction is typically complete within 2-4 hours.

• Workup:

  • Once the reaction is complete, carefully separate the organic layer.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

  • The crude 4-bromobenzoyl cyanide can be further purified by vacuum distillation or recrystallization from a suitable solvent system.[21]

Analytical Characterization: Confirming Product Identity and Purity

The identity and purity of the synthesized 4-bromobenzoyl cyanide can be confirmed using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will provide detailed information about the molecular structure.[22]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the carbonyl (C=O) and cyanide (C≡N) functional groups.[22]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product.[22]

Safety as a Self-Validating System: Handling Cyanides with Extreme Caution

The paramount importance of safety when working with cyanide compounds cannot be overstated. All cyanides are highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin.[15][16][17]

Engineering Controls and Personal Protective Equipment (PPE)

• All work with cyanides must be conducted in a certified chemical fume hood.[15][16][18][19]

• A designated work area for cyanide use should be clearly marked.[17][18]

• Mandatory PPE includes a lab coat, chemical splash goggles, and double nitrile gloves.[15][17][18]

Waste Disposal and Decontamination

• All cyanide-containing waste must be treated as hazardous waste and disposed of according to institutional guidelines.[16][18][19]

• Decontaminate all glassware and work surfaces with a 10% bleach solution followed by a thorough water rinse.[16][18][19]

Emergency Procedures

• In case of exposure, immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[16][17]

• Seek immediate medical attention. Inform emergency responders that cyanide poisoning is suspected.[16][17]

Concluding Remarks: A Foundation for Innovation

The synthesis of 4-bromobenzoyl cyanide from 4-bromobenzoyl chloride, particularly through phase-transfer catalysis, represents a robust and scalable method for producing a key pharmaceutical intermediate. A thorough understanding of the reaction mechanism, meticulous execution of the experimental protocol, and an unwavering commitment to safety are the cornerstones of success in this endeavor. This guide serves as a foundational resource for researchers and scientists, empowering them to confidently and safely utilize this versatile building block in the pursuit of novel drug discovery and development.

Diagrams

Caption: Overall workflow for the synthesis of 4-bromobenzoyl cyanide.

Caption: Mechanism of Phase-Transfer Catalysis in the cyanation reaction.

References

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• Thieme. (2015, February 6). Trimethylsilyl Cyanide (TMSCN).
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• BenchChem. (n.d.). Comparative Guide to LC-MS Analysis of a Bromobenzyl Cyanide Reaction Mixture.
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• Organic Syntheses. (n.d.). Benzyl Cyanide.

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An In-depth Technical Guide to 4-Bromobenzoyl Cyanide (CAS: 6048-21-1): Synthesis, Characterization, and Applications

This guide provides an in-depth technical exploration of 4-Bromobenzoyl cyanide, a versatile bifunctional reagent. Designed for researchers, medicinal chemists, and process development scientists, this document moves beyond simple data recitation to offer a holistic understanding of the compound's properties, synthesis, reactivity, and applications, grounded in mechanistic principles and practical laboratory considerations.

Core Molecular Profile and Physicochemical Properties

4-Bromobenzoyl cyanide, with the CAS number 6048-21-1, is an acyl cyanide featuring a bromine-substituted aromatic ring.[1][2] This structure confers a unique reactivity profile, making it a valuable intermediate in organic synthesis. The electron-withdrawing nature of both the carbonyl and cyanide groups activates the molecule for various transformations, while the bromo-substituent provides a strategic handle for cross-coupling reactions, a cornerstone of modern drug discovery.[3]

The introduction of a bromine atom into a molecular scaffold is a well-established strategy in drug design.[3] It can enhance binding affinity through halogen bonding, modulate lipophilicity to improve pharmacokinetic properties, and serve as a site for further synthetic elaboration.[3] Understanding the fundamental properties of 4-Bromobenzoyl cyanide is therefore the first step toward leveraging its synthetic potential.

Table 1: Physicochemical Properties of 4-Bromobenzoyl Cyanide

Property	Value	Source(s)
CAS Number	6048-21-1	[1][2][4]
Molecular Formula	C₈H₄BrNO	[1][2]
Molecular Weight	210.03 g/mol	[1][2]
IUPAC Name	4-bromobenzoyl cyanide	[2]
Appearance	White to off-white solid/powder	[5]
Boiling Point	121.6 °C (Predicted)	[6]
Storage	Store in a cool, dry, well-ventilated area, sealed from moisture.	[4][7]

Synthesis and Purification: A Protocol with Mechanistic Insight

The preparation of acyl cyanides requires careful selection of reagents to avoid side reactions, such as dimerization or polymerization, which can be initiated by basic impurities.[8][9] A common and reliable method involves the reaction of an acyl halide with a cyanide salt.

Causality in Reagent Selection: While alkali metal cyanides like NaCN can be used, heavy metal cyanides, particularly Copper(I) Cyanide (CuCN), are often preferred for the synthesis of acyl cyanides from acyl chlorides.[8] This preference is due to the softer nature of the copper cation, which facilitates the nucleophilic attack of the cyanide at the carbonyl carbon of the acyl chloride, and the covalent character of the Cu-CN bond, which moderates reactivity. This choice effectively suppresses the formation of undesired dimeric byproducts.[9]

Experimental Protocol: Synthesis of 4-Bromobenzoyl Cyanide

This protocol describes the synthesis from commercially available 4-bromobenzoyl chloride.

Materials:

• 4-Bromobenzoyl chloride

• Copper(I) Cyanide (CuCN)

• Anhydrous acetonitrile (CH₃CN)

• Anhydrous diethyl ether ((C₂H₅)₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel. Maintain the system under a positive pressure of dry nitrogen throughout the reaction.

• Reagent Addition: Charge the flask with Copper(I) Cyanide (1.1 equivalents) and anhydrous acetonitrile. Stir the suspension.

• Dissolve 4-bromobenzoyl chloride (1.0 equivalent) in anhydrous acetonitrile and add it to the dropping funnel.

• Reaction: Add the 4-bromobenzoyl chloride solution dropwise to the stirred CuCN suspension over 30 minutes at room temperature. After the addition is complete, heat the reaction mixture to a gentle reflux (approx. 82°C) and maintain for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS, observing the consumption of the starting acyl chloride.

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove copper salts, washing the pad with a small amount of acetonitrile.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in diethyl ether. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine. Rationale: The NaHCO₃ wash neutralizes any residual acid.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude 4-Bromobenzoyl cyanide can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography on silica gel.

Spectroscopic and Analytical Characterization

Unambiguous structural confirmation is paramount. The combination of NMR, IR, and Mass Spectrometry provides a complete picture of the molecule's identity and purity.[10]

Protocol: Acquiring Analytical Data

• ¹H & ¹³C NMR Spectroscopy: Dissolve a ~5-10 mg sample in deuterated chloroform (CDCl₃). Acquire spectra on a 400 MHz or higher spectrometer.

• Infrared (IR) Spectroscopy: Obtain the spectrum using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer. A small amount of the solid sample is placed directly on the ATR crystal.[11] The spectrum should be recorded from 4000-400 cm⁻¹.[11]

• Mass Spectrometry (MS): Analyze the sample using a Gas Chromatography-Mass Spectrometry (GC-MS) system with Electron Impact (EI) ionization or via LC-MS with Electrospray Ionization (ESI).[11][12]

Table 2: Predicted Spectroscopic Data for 4-Bromobenzoyl Cyanide

Technique	Feature	Predicted Chemical Shift / Frequency / m/z	Rationale
¹H NMR	Aromatic Protons	δ ≈ 7.7-8.0 ppm (multiplet, 4H)	Aromatic protons on a 1,4-disubstituted benzene ring, appearing as two distinct doublets (an AA'BB' system).
¹³C NMR	Carbonyl Carbon (C=O)	δ ≈ 165-170 ppm	Typical range for a ketone/acyl carbonyl carbon.[10]
Cyanide Carbon (C≡N)	δ ≈ 110-115 ppm	Characteristic chemical shift for a nitrile carbon.
Aromatic Carbons	δ ≈ 128-135 ppm	Signals corresponding to the four unique carbons of the p-substituted benzene ring.
IR	Cyanide Stretch (C≡N)	ν ≈ 2220-2240 cm⁻¹	Strong, sharp absorption characteristic of a nitrile group.[13]
Carbonyl Stretch (C=O)	ν ≈ 1680-1700 cm⁻¹	Strong absorption typical for an aryl ketone.[13]
MS (EI)	Molecular Ion [M]⁺	m/z ≈ 209/211	Characteristic isotopic pattern for a monobrominated compound (¹⁹Br and ⁸¹Br isotopes are in a ~1:1 ratio).[12]
Fragment Ion	m/z ≈ 183/185	Loss of cyanide radical (·CN) from the molecular ion.
Fragment Ion	m/z ≈ 155/157	Fragment corresponding to the 4-bromophenyl cation [BrC₆H₄]⁺.

Chemical Reactivity and Synthetic Utility

4-Bromobenzoyl cyanide is a potent electrophile, with its reactivity centered on the carbonyl carbon. It serves as a versatile precursor for a range of functional groups and heterocyclic systems.[8][14]

Caption: Key reaction pathways of 4-Bromobenzoyl cyanide.

• Nucleophilic Acyl Substitution: The compound readily reacts with a variety of nucleophiles (alcohols, amines, water) at the electrophilic carbonyl carbon, leading to the displacement of the cyanide ion to form esters, amides, and carboxylic acids, respectively.[14] This makes it an efficient acylating agent.

• [3+2] Cycloaddition: With azide nucleophiles, acyl cyanides undergo a "click" reaction to form acyl tetrazoles.[15] These heterocycles are considered bioisosteres of carboxylic acids and are of significant interest in medicinal chemistry for their metabolic stability and ability to participate in hydrogen bonding.

• Precursor for Cross-Coupling: The presence of the aryl bromide allows this molecule to participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the introduction of diverse substituents at the 4-position of the benzene ring. This dual reactivity makes it a powerful building block for creating complex molecular libraries.

Safety and Handling

As with all cyanide-containing compounds, 4-Bromobenzoyl cyanide is highly toxic and must be handled with extreme caution in a well-ventilated chemical fume hood.[8]

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and nitrile gloves.[5][16]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[7][17] Do not eat, drink, or smoke when using this product.[5]

• Incompatibilities: Keep away from strong oxidizing agents and strong bases.[17][18] Contact with acids or bases can liberate highly toxic hydrogen cyanide gas.[18]

• First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[17]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[17]

  • Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration.[17]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.[17]

  • In all cases of exposure, seek immediate medical attention.[5][17]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[5][16]

Conclusion

4-Bromobenzoyl cyanide is more than a simple chemical intermediate; it is a strategically designed building block for advanced organic synthesis. Its defined physicochemical properties, predictable reactivity, and dual functional handles (acyl cyanide and aryl bromide) provide chemists with a powerful tool for the efficient construction of complex molecules. From fundamental acylation reactions to its use in modern cross-coupling and click chemistry, this compound offers a reliable and versatile platform for innovation in drug discovery and materials science. Proper understanding of its synthesis, characterization, and safe handling is essential to fully exploit its synthetic potential.

References

• Hünig, S., & Schaller, R. (1982). The Chemistry of Acyl Cyanides . Angewandte Chemie International Edition in English, 21(1), 36-49. Available at: [Link]

• 4-Bromobenzoyl cyanide | C8H4BrNO | CID 4437216 . PubChem, National Institutes of Health. Available at: [Link]

• Acetyl Cyanide - ResearchGate . ResearchGate. Available at: [Link]

• 6048-21-1 4-BROMOBENZOYL CYANIDE . ChemSigma. Available at: [Link]

• Bromobenzyl Cyanide | C8H6BrN | CID 22044 . PubChem, National Institutes of Health. Available at: [Link]

• CAS/ID No. 6048-21-1 . Reagentia. Available at: [Link]

• Acyl cyanide - Wikipedia . Wikipedia. Available at: [Link]

• 4-BROMOBENZOYL CYANIDE [6048-21-1] . Chemsigma. Available at: [Link]

• Preparation of bromobenzyl cyanide . PrepChem.com. Available at: [Link]

• Purkarthofer, T., & Gruber, K. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review . Organic & Biomolecular Chemistry, 14(26), 6129-6143. Available at: [Link]

• NMR, mass spectroscopy, IR - finding compound structure? . ResearchGate. Available at: [Link]

• Bromobenzyl cyanide Health Effects . Toxno. Available at: [Link]

• O'Hagan, D. (2008). Introducing bromine to the molecular structure as a strategy for drug design . Journal of Medical Science, 28(4), 227-234. Available at: [Link]

• Spectroscopy and Spectrometry in Organic Chemistry . University of Wisconsin-Madison. Available at: [Link]

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Spectroscopic Data for 4-Bromobenzoyl Cyanide: An In-depth Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for 4-bromobenzoyl cyanide (C₈H₄BrNO), a key intermediate in various chemical syntheses. This document is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the structural characterization of this compound. The guide delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering insights into the experimental choices and data interpretation that are crucial for compound verification and quality control.

Introduction to 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide, with the CAS number 6048-21-1, is an aromatic compound containing a bromo-substituted phenyl ring, a carbonyl group, and a nitrile group.[1][2] The precise characterization of its molecular structure is paramount for its application in synthetic chemistry, particularly in the development of pharmaceutical and agrochemical agents. Spectroscopic techniques are indispensable tools for this purpose, each providing a unique piece of the structural puzzle. This guide will systematically explore the ¹H NMR, ¹³C NMR, IR, and MS data to build a complete spectroscopic profile of 4-bromobenzoyl cyanide.

Molecular Structure and Properties:

• Molecular Formula: C₈H₄BrNO[1]

• Molecular Weight: 210.03 g/mol [1]

• Exact Mass: 208.94763 Da[1]

• IUPAC Name: 4-bromobenzoyl cyanide[1]

Caption: Molecular structure of 4-Bromobenzoyl cyanide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

Experimental Protocol:

A sample of 4-bromobenzoyl cyanide is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS) as an internal standard. The ¹H NMR spectrum is then acquired on a high-resolution NMR spectrometer (e.g., 400 or 500 MHz).

Data Interpretation:

The ¹H NMR spectrum of 4-bromobenzoyl cyanide is characterized by signals in the aromatic region. The symmetry of the para-substituted phenyl ring leads to a simplified spectrum.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
8.00	Doublet of Doublets (dd)	6.9, 2.3	2H	Aromatic Protons (ortho to C=O)
7.77	Doublet of Doublets (dd)	7.7, 1.7	2H	Aromatic Protons (ortho to Br)

Data sourced from a publication by the Royal Society of Chemistry.[3]

The downfield chemical shifts of the aromatic protons are due to the deshielding effects of the electron-withdrawing carbonyl and bromo substituents. The protons ortho to the carbonyl group appear at a slightly more downfield position (8.00 ppm) compared to the protons ortho to the bromine atom (7.77 ppm). The observed doublet of doublets splitting pattern is characteristic of an AA'BB' spin system in a 1,4-disubstituted benzene ring.

¹³C NMR Spectroscopy

Experimental Protocol:

The ¹³C NMR spectrum is typically acquired on the same instrument as the ¹H NMR, using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom.

Predicted Data and Interpretation:

Predicted Chemical Shift (δ) ppm	Assignment
~165	Carbonyl Carbon (C=O)
~132	Aromatic Carbon (C-Br)
~132.5	Aromatic Carbons (CH, ortho to Br)
~131	Aromatic Carbons (CH, ortho to C=O)
~130	Aromatic Carbon (C-C=O)
~115	Nitrile Carbon (C≡N)

The carbonyl carbon is expected to be the most downfield signal due to the strong deshielding effect of the double-bonded oxygen. The aromatic carbons will appear in the typical range of 120-140 ppm, with the carbon attached to the bromine atom being significantly influenced by the halogen's electronegativity and heavy atom effect. The nitrile carbon is expected to appear around 115 ppm.

Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory, or by preparing a KBr pellet.

Predicted Data and Interpretation:

While a specific experimental spectrum is not publicly available, the characteristic absorption bands for 4-bromobenzoyl cyanide can be predicted based on its functional groups.

Predicted Wavenumber (cm⁻¹)	Vibration	Functional Group
~3100-3000	C-H stretch	Aromatic
~2230-2210	C≡N stretch	Nitrile
~1690-1670	C=O stretch	Aryl Ketone
~1600-1450	C=C stretch	Aromatic Ring
~1100-1000	C-Br stretch	Aryl Halide

The spectrum is expected to be dominated by a strong, sharp absorption band for the carbonyl (C=O) group and a medium intensity band for the nitrile (C≡N) group. The presence of aromatic C-H stretching and C=C ring stretching bands would confirm the aromatic nature of the compound. The C-Br stretching vibration is typically found in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Experimental Protocol:

A dilute solution of 4-bromobenzoyl cyanide in a volatile solvent (e.g., methanol or acetonitrile) is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) or electron ionization (EI) source.

Predicted Data and Interpretation:

The mass spectrum of 4-bromobenzoyl cyanide is expected to show a characteristic molecular ion peak corresponding to its molecular weight. Due to the presence of bromine, which has two stable isotopes (⁷⁹Br and ⁸¹Br) in approximately a 1:1 ratio, the molecular ion will appear as a pair of peaks (M⁺ and M+2⁺) of nearly equal intensity.

• Predicted Molecular Ion (M⁺) for C₈H₄⁷⁹BrNO: m/z ≈ 209

• Predicted Molecular Ion (M+2⁺) for C₈H₄⁸¹BrNO: m/z ≈ 211

Fragmentation Pattern:

The primary fragmentation pathway is expected to be the cleavage of the bond between the carbonyl group and the phenyl ring, or the loss of the cyanide group.

• Loss of CN: [M - CN]⁺ = C₇H₄BrO⁺ (m/z ≈ 183/185)

• Formation of 4-bromobenzoyl cation: [C₇H₄BrO]⁺ (m/z ≈ 183/185)

• Loss of CO and CN: [M - CO - CN]⁺ = C₆H₄Br⁺ (m/z ≈ 155/157)

Caption: Predicted mass spectrometry fragmentation pathway.

Conclusion

References

• PubChem. 4-Bromobenzoyl cyanide. National Center for Biotechnology Information. [Link]

• Royal Society of Chemistry. Supporting Information. [Link]

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• 3. rsc.org [rsc.org]

Introduction: The Critical Role of Solubility in the Application of 4-Bromobenzoyl Cyanide

An In-depth Technical Guide to the Solubility of 4-Bromobenzoyl Cyanide in Organic Solvents

4-Bromobenzoyl cyanide is a versatile bifunctional molecule featuring a benzoyl group, a bromine atom, and a cyanide moiety. Its unique structure makes it a valuable intermediate in the synthesis of a wide array of pharmaceutical and agrochemical compounds. The reactivity of the acyl cyanide allows for the formation of ketones, while the bromo-substituted aromatic ring is amenable to various cross-coupling reactions, enabling the construction of complex molecular architectures.

The success of any synthetic procedure or formulation process hinges on the solubility of the reagents. A thorough understanding of the solubility of 4-bromobenzoyl cyanide in different organic solvents is paramount for optimizing reaction conditions, controlling reaction kinetics, facilitating purification processes like recrystallization, and developing stable formulations. This guide provides a comprehensive overview of the solubility characteristics of 4-bromobenzoyl cyanide, theoretical principles governing its solubility, a detailed protocol for experimental solubility determination, and essential safety considerations.

Physicochemical Properties: A Foundation for Predicting Solubility

The solubility of a compound is intrinsically linked to its physical and chemical properties. The principle of "like dissolves like" serves as a fundamental guideline: polar solutes tend to dissolve in polar solvents, and nonpolar solutes in nonpolar solvents.[1] 4-Bromobenzoyl cyanide possesses both polar (the carbonyl and cyanide groups) and nonpolar (the bromophenyl ring) characteristics, suggesting a nuanced solubility profile across a range of organic solvents.

Table 1: Physicochemical Properties of 4-Bromobenzoyl Cyanide

Property	Value	Source
Molecular Formula	C₈H₄BrNO	[2]
Molecular Weight	210.03 g/mol	[2]
Appearance	Solid	[3]
XLogP3	2.9	[2]

The positive XLogP3 value indicates a degree of lipophilicity, suggesting that 4-bromobenzoyl cyanide will be more soluble in organic solvents than in water.

Solubility Profile: A Survey of Common Organic Solvents

Precise quantitative solubility data for 4-bromobenzoyl cyanide is not extensively documented in publicly available literature. However, qualitative descriptions provide valuable insights into its behavior in common laboratory solvents. It is generally described as being readily soluble in many organic solvents while being insoluble in water.[3][4][5]

Table 2: Qualitative Solubility of Bromobenzyl Cyanides (Isomer Unspecified or Mixture)

Solvent	Solubility Description	Source
Water	Insoluble	[3][4][6]
Alcohol (e.g., Ethanol)	Freely Soluble	[3]
Ether	Freely Soluble	[3]
Acetone	Freely Soluble	[3]
Chloroform	Freely Soluble	[3]
Common Organic Solvents	Readily Soluble	[3][5]

Causality Behind Solubility: The good solubility in polar aprotic solvents like acetone and chloroform can be attributed to dipole-dipole interactions between the solvent and the polar carbonyl and cyanide groups of the solute. In polar protic solvents like alcohols, hydrogen bonding between the solvent's hydroxyl group and the nitrogen of the cyanide or the oxygen of the carbonyl group can also contribute to dissolution. The large nonpolar bromophenyl ring facilitates solubility in less polar solvents like ether through van der Waals forces. Its insolubility in water is expected, given its significant nonpolar surface area and its inability to form strong hydrogen bonds with water molecules that would overcome the crystal lattice energy of the solid.

Experimental Determination of Solubility: A Self-Validating Protocol

For applications requiring precise concentration control, such as kinetic studies or formulation development, experimental determination of solubility is essential. The following protocol outlines a robust method for quantifying the solubility of 4-bromobenzoyl cyanide. This method is designed to be self-validating by ensuring that a true equilibrium state is reached and accurately measured.

Protocol: Isothermal Equilibrium Solubility Determination

1. Rationale and Objective: This protocol aims to determine the equilibrium solubility of 4-bromobenzoyl cyanide in a chosen organic solvent at a specific temperature. The core principle is to create a saturated solution, allow it to reach equilibrium, separate the excess solid, and then quantify the concentration of the dissolved solute in the supernatant.

2. Materials and Equipment:

• 4-Bromobenzoyl cyanide (high purity)

• Selected organic solvent (analytical grade)

• Scintillation vials or test tubes with screw caps

• Constant temperature bath or incubator/shaker

• Vortex mixer and/or magnetic stirrer

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a calibrated UV-Vis spectrophotometer.

• Volumetric flasks and pipettes

3. Step-by-Step Methodology:

• Step 1: Preparation of a Slurry.

  • Add an excess amount of 4-bromobenzoyl cyanide to a pre-weighed vial. The presence of excess solid is crucial to ensure that the solution becomes and remains saturated.

  • Record the exact mass of the compound added.

  • Add a known volume or mass of the chosen solvent to the vial.

• Step 2: Equilibration.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in a constant temperature bath set to the desired experimental temperature.

  • Agitate the mixture vigorously for a sufficient period to reach equilibrium. This can take anywhere from 24 to 72 hours. The agitation ensures maximum contact between the solute and solvent. A preliminary time-course study is recommended to determine the minimum time required to reach a plateau in concentration.

• Step 3: Phase Separation.

  • Once equilibrium is established, allow the vial to stand undisturbed at the experimental temperature for at least 2 hours to let the excess solid settle.

  • Carefully draw the supernatant (the clear, saturated solution) into a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial. This step is critical to remove any microscopic solid particles that could lead to an overestimation of solubility.

• Step 4: Analysis (HPLC Method Example).

  • Accurately weigh the filtered saturated solution.

  • Dilute a known mass of the saturated solution with the same solvent in a volumetric flask to a concentration that falls within the linear range of the HPLC's calibration curve.

  • Prepare a series of standard solutions of 4-bromobenzoyl cyanide of known concentrations in the same solvent.

  • Analyze the standard solutions by HPLC to generate a calibration curve (Peak Area vs. Concentration).

  • Analyze the diluted sample solution under the same HPLC conditions.

• Step 5: Calculation of Solubility.

  • Using the calibration curve, determine the concentration of the diluted sample.

  • Calculate the concentration of the original, undiluted saturated solution by applying the dilution factor.

  • Express the solubility in desired units, such as mg/mL, g/L, or mol/L.

Visualizing the Workflow: Solubility Determination Pathway

The following diagram illustrates the logical flow of the experimental protocol, providing a clear visual guide for the laboratory procedure.

Caption: Experimental workflow for determining the solubility of 4-bromobenzoyl cyanide.

Safety, Handling, and Storage

4-Bromobenzoyl cyanide is a hazardous substance and must be handled with appropriate precautions.

• Hazards: It is harmful if swallowed, in contact with skin, or if inhaled.[7] It causes skin and serious eye irritation and may cause respiratory irritation.[7] It is also a lachrymator, meaning its vapors can cause tearing.[4]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[7] All handling should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid creating dust. Use with adequate ventilation. Wash thoroughly after handling.[6]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[6] Keep away from incompatible substances such as strong oxidizing agents and strong bases.[6][8]

• Spills: In case of a spill, evacuate the area. Wear appropriate PPE. Sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[7][8]

Conclusion

While quantitative data is sparse, 4-bromobenzoyl cyanide is qualitatively understood to be readily soluble in a range of common organic solvents and insoluble in water. This profile is consistent with its molecular structure, which contains both polar functional groups and a significant nonpolar aromatic ring. For research and development applications that demand high precision, the detailed experimental protocol provided in this guide offers a reliable method for determining exact solubility values. Adherence to strict safety and handling protocols is mandatory when working with this compound to ensure the well-being of laboratory personnel.

References

• 4-Bromobenzoyl cyanide | C8H4BrNO | CID 4437216 - PubChem. National Institutes of Health. Available from: [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. Available from: [Link]

• Bromobenzyl Cyanide | C8H6BrN | CID 22044 - PubChem. National Institutes of Health. Available from: [Link]

• How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone. YouTube. Available from: [Link]

• Solubility of Organic Compounds. Available from: [Link]

• 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0 - Chemistry LibreTexts. Available from: [Link]

• Bromobenzyl cyanide • Potentially FOUND in food, soil, water, dust, compost, hair, cosmetics, a medication, animals & pets, its HEALTH EFFECTS • should I AVOID it • testing with TOXTEST in Australia • substance_id_7895 • CASRN: 5798-79-8 - Toxno. Available from: [Link]

• 4-bromobenzyl cyanide - ChemBK. Available from: [Link]

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• 8. fishersci.com [fishersci.com]

A Comprehensive Technical Guide to the Stability and Storage of 4-Bromobenzoyl Cyanide

This guide provides an in-depth analysis of the chemical stability, optimal storage conditions, and handling protocols for 4-bromobenzoyl cyanide. Designed for researchers, chemists, and professionals in drug development, this document moves beyond simple procedural lists to explain the fundamental chemical principles governing the compound's integrity. By understanding the causality behind its reactivity, professionals can ensure experimental success, reagent longevity, and laboratory safety.

Section 1: Core Chemical Profile and Intrinsic Reactivity

4-Bromobenzoyl cyanide is a bifunctional organic compound featuring a benzoyl group substituted with bromine at the para position, and a cyano group attached to the carbonyl carbon. This structure, an acyl cyanide, is inherently reactive and makes the compound a valuable synthetic intermediate, but also highly susceptible to degradation.[1] The strong electron-withdrawing nature of both the carbonyl oxygen and the nitrile nitrogen places a significant partial positive charge on the carbonyl carbon, making it an exceptionally potent electrophile and the primary site of reactivity and degradation.

Property	Data
Chemical Name	4-Bromobenzoyl cyanide
Synonyms	4-Bromobenzene-1-carbonyl cyanide
Molecular Formula	C₈H₄BrNO
Molecular Weight	210.03 g/mol
Appearance	Typically a solid at room temperature
Functional Group Class	Acyl Cyanide

Section 2: Primary Decomposition Pathways and Mechanistic Insights

The utility of 4-bromobenzoyl cyanide is predicated on its controlled reactivity. However, uncontrolled reactions with common laboratory contaminants lead to rapid degradation. Understanding these pathways is critical for preserving the reagent's purity.

Hydrolysis: The Principal Degradation Route

The most significant stability concern for any acyl cyanide is hydrolysis.[2] The compound reacts readily with water, even atmospheric moisture, in a reaction that can be catalyzed by both acids and bases.[3]

• Mechanism: The reaction proceeds via nucleophilic addition of water to the highly electrophilic carbonyl carbon. This is followed by the elimination of hydrogen cyanide (HCN), a highly toxic gas, to yield 4-bromobenzoic acid.[3]

The presence of the hydrolysis product, 4-bromobenzoic acid, not only reduces the purity and effective concentration of the acylating agent but can also interfere with subsequent chemical transformations.

Caption: Hydrolysis of 4-Bromobenzoyl Cyanide.

Incompatibility-Driven Decomposition

Beyond hydrolysis, 4-bromobenzoyl cyanide is incompatible with a range of common reagents, leading to vigorous and often hazardous reactions.

• Strong Bases (e.g., NaOH, KOH): These reagents drastically accelerate hydrolysis and can generate hydrogen cyanide gas.[4][5] They may also induce polymerization, resulting in the formation of dark, insoluble byproducts.[4]

• Strong Oxidizing Agents (e.g., Peroxides, Nitrates): Mixing with strong oxidizing agents, particularly strong oxidizing acids, can result in violent, exothermic reactions.[5][6]

• Metals and Metal Compounds: Certain metals can catalyze polymerization of nitriles.[5][6] Therefore, storage in incompatible metal containers should be avoided.

• Acids: While used to catalyze hydrolysis under controlled conditions, uncontrolled contact with strong acids can lead to rapid decomposition.[6]

Caption: Major Degradation Pathways for 4-Bromobenzoyl Cyanide.

Section 3: Validated Storage and Handling Protocols

Adherence to strict storage and handling protocols is non-negotiable for maintaining the chemical integrity of 4-bromobenzoyl cyanide and ensuring user safety.

Long-Term Storage Conditions

The primary objective of storage is the rigorous exclusion of atmospheric moisture and incompatible substances.

Parameter	Recommendation	Rationale
Container	Original manufacturer's container, tightly sealed. For aliquots, use glass vials with PTFE-lined caps.	Prevents atmospheric moisture ingress and contamination.
Atmosphere	Under a dry, inert atmosphere (e.g., Argon or Nitrogen).[2]	Displaces air and moisture, directly inhibiting the primary hydrolysis pathway.
Temperature	Store in a cool, dry place. Refrigeration (<15°C) is recommended.[7][8]	Lowers the kinetic rate of decomposition reactions.
Location	A dedicated, well-ventilated, locked cabinet away from acids, bases, and oxidizing agents.[7][9][10]	Prevents accidental contact with incompatible materials and ensures security due to the compound's high toxicity.[9][10]
Light	Protect from direct sunlight.[7]	While not the primary concern, UV light can provide the energy to initiate decomposition in some reactive compounds.

Protocol for Handling and Use

This protocol ensures the compound is handled in a manner that prevents contamination and degradation.

• Preparation: Before opening the container, allow it to equilibrate to room temperature inside a desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere Transfer: Conduct all transfers and weighing within a glove box or under a positive pressure stream of dry inert gas (e.g., argon or nitrogen) in a certified chemical fume hood.[11]

• Dispensing: Use clean, dry spatulas and glassware. Never introduce a spatula that has been exposed to the laboratory atmosphere back into the main stock bottle.

• Sealing: After dispensing the required amount, flush the container headspace with inert gas before tightly resealing the cap.

• Cleanup: Decontaminate any surfaces or equipment that came into contact with the cyanide compound. A dilute bleach solution followed by a water rinse can be effective, with all cleaning materials disposed of as hazardous cyanide waste.[11]

Section 4: Quality Control and Purity Assessment

Routine verification of purity is essential, especially when using the reagent in sensitive, multi-step syntheses. The primary impurity of concern is 4-bromobenzoic acid.

Analytical Methodology Overview

High-Performance Liquid Chromatography (HPLC) is the preferred method for quantitative purity analysis due to its high resolution and sensitivity for aromatic compounds.[12]

• Technique: Reverse-Phase HPLC (RP-HPLC) is ideal, as it separates compounds based on polarity. The more polar hydrolysis product (4-bromobenzoic acid) will have a significantly different retention time than the less polar parent compound.[12]

• Detection: UV detection, typically at a wavelength around 254 nm, is effective for visualizing and quantifying both the analyte and its key aromatic impurity.

Experimental Protocol: RP-HPLC Purity Assay

This self-validating protocol provides a reliable method for determining the purity of a 4-bromobenzoyl cyanide sample.

• Standard Preparation:

  • Accurately prepare a stock solution of 4-bromobenzoyl cyanide (approx. 1 mg/mL) in anhydrous acetonitrile.

  • Prepare a separate stock solution of 4-bromobenzoic acid (approx. 1 mg/mL) in acetonitrile to be used as an impurity reference standard.

• Sample Preparation:

  • Carefully weigh approximately 10 mg of the 4-bromobenzoyl cyanide sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with anhydrous acetonitrile.

  • Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of Acetonitrile (A) and Water with 0.1% Formic Acid (B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the reference standards to determine their retention times.

  • Inject the sample solution.

  • Integrate the peak areas of all components in the sample chromatogram.

  • Calculate the purity as the percentage of the main peak area relative to the total area of all peaks.

Caption: Workflow for HPLC Purity Assessment.

Section 5: Troubleshooting Guide

Observation	Potential Cause	Recommended Action
Solid appears discolored or clumped	Significant hydrolysis has occurred due to improper storage.	Do not use. The reagent is likely of low purity. Procure a fresh bottle and review storage protocols.[9][11]
Low yield in an acylation reaction	The reagent has partially degraded, reducing its effective concentration.	Quantify purity via HPLC before use.[12] Use only high-purity material and ensure all reaction solvents and reagents are scrupulously anhydrous.[2]
Formation of dark, insoluble byproducts	Base-catalyzed polymerization.	Ensure reaction conditions are free of strong bases or incompatible metals. Check for basic impurities in starting materials.[4][5]
Faint almond-like odor during handling	Release of highly toxic hydrogen cyanide (HCN) gas.	Immediate Action: Cease work, ensure fume hood is operating correctly, and evacuate if necessary. Review: This indicates contact with moisture or base. Re-evaluate handling procedures.[4]

References

• PubChem. Bromobenzyl Cyanide. [Link]

• Chemstock. (2018). Chemwatch GHS SDS in English (European) 1694-3. [Link]

• Organic Syntheses. Benzoyl cyanide. [Link]

• University of Windsor. Cyanides Storage, Handling and General Use Information. [Link]

• Stanford Environmental Health & Safety. Information on Cyanide Compounds. [Link]

• University of Pittsburgh. (2015). Safety Manual EH&S Guideline Number: 04-029 - Subject: CYANIDE STORAGE. [Link]

• Wikipedia. Acyl cyanide. [Link]

• University of Calgary. Ch19: Hydrolysis of RCN. [Link]

• Chemistry LibreTexts. (2020). 21.5: Hydrolysis of nitriles. [Link]

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A Comprehensive Technical Guide to the Safe Handling of 4-Bromobenzoyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromobenzoyl cyanide is a versatile bifunctional molecule increasingly utilized as a key intermediate in the synthesis of pharmaceuticals and other fine chemicals. Its reactivity, attributed to the presence of both a benzoyl chloride and a nitrile functional group, makes it a valuable building block in modern organic synthesis. However, this reactivity also necessitates a thorough understanding and strict adherence to safety and handling protocols. This guide provides an in-depth analysis of the potential hazards associated with 4-Bromobenzoyl cyanide, offering detailed, field-proven procedures for its safe handling, storage, and disposal, as well as robust emergency response protocols. The causality behind each recommendation is explained to foster a culture of safety and scientific integrity in the laboratory.

Hazard Analysis and Toxicological Profile

4-Bromobenzoyl cyanide presents a significant health risk primarily due to the cyanide moiety. The toxicity of cyanide compounds is well-documented and stems from the ability of the cyanide ion (CN-) to bind to the iron in cytochrome c oxidase, thereby inhibiting cellular respiration.[1] This can lead to rapid onset of severe symptoms and, in sufficient doses, fatality.

Key Hazards:

• Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[2] The primary danger lies in the potential for the compound to release hydrogen cyanide (HCN) gas, a potent and fast-acting poison.

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3] As a lachrymator, its vapors can cause an increased flow of tears.[4][5]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[3]

• Reactivity Hazards: Incompatible with strong oxidizing agents, strong bases, and acids.[6][7] Contact with acids or moisture can liberate highly toxic and flammable hydrogen cyanide (HCN) gas.[1]

Hazard Classification	Description	Source
Acute Oral Toxicity	Category 3	[5]
Acute Dermal Toxicity	Category 4	[5]
Acute Inhalation Toxicity	Category 4	[5]
Skin Corrosion/Irritation	Category 2	[5]
Serious Eye Damage/Irritation	Category 2	[5]
Specific target organ toxicity (single exposure)	Category 3 (Respiratory system)	[3][5]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

The cornerstone of safely handling 4-Bromobenzoyl cyanide is a combination of robust engineering controls and appropriate personal protective equipment. The causality here is to minimize exposure through all potential routes: inhalation, dermal contact, and ingestion.

Engineering Controls

All work with 4-Bromobenzoyl cyanide, including weighing and solution preparation, must be conducted within a properly functioning and certified chemical fume hood.[1][8] This is non-negotiable, as it provides the primary barrier against inhalation of dust or released HCN gas. The fume hood should have a face velocity of 80-120 feet per minute.[9] An accessible safety shower and eyewash station are mandatory in the immediate work area.[7][10]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent dermal and eye contact.

PPE Category	Specific Requirements	Rationale
Eye and Face Protection	Safety goggles with side-shields. A face shield should be worn in addition to goggles when there is a risk of splashing.[8]	Protects against accidental splashes and contact with airborne particles.
Hand Protection	Double gloving with nitrile or neoprene gloves is recommended.[1][8][10]	Provides a barrier against skin absorption. Double gloving offers additional protection in case the outer glove is compromised.
Body Protection	A lab coat, long pants, and closed-toe shoes are mandatory.[10] For larger quantities where splashing is possible, a chemical-resistant apron is advised.[10]	Minimizes the risk of skin contact with the solid compound or solutions.
Respiratory Protection	A NIOSH/MSHA approved respirator should be used if exposure limits are exceeded or if irritation is experienced.[7]	Provides an additional layer of protection against inhalation, especially in situations where engineering controls may not be sufficient.

Safe Handling and Experimental Protocols

A systematic and cautious approach is paramount when working with 4-Bromobenzoyl cyanide. The following protocols are designed to be self-validating systems, ensuring safety at each step.

Designated Work Area

Establish a designated area within the fume hood for handling 4-Bromobenzoyl cyanide. This area should be clearly marked with a warning sign indicating the use of a cyanide compound.[1][11]

Weighing and Dispensing

• Preparation: Before handling the compound, ensure all necessary equipment (spatulas, weigh boats, etc.) and waste containers are inside the fume hood.

• Weighing: If the balance cannot be placed inside the fume hood, tare a sealed container, add the solid inside the hood, seal the container, and then weigh it outside. This minimizes the risk of releasing dust into the laboratory environment.[1]

• Avoid Dust Formation: Handle the solid carefully to avoid creating dust.[1][7]

In-Reaction Handling

• Inert Atmosphere: Due to its reactivity with water and moisture, handling 4-Bromobenzoyl cyanide under a dry, inert atmosphere (e.g., nitrogen or argon) is recommended, especially for moisture-sensitive reactions.[12]

• Temperature Control: Maintain low reaction temperatures whenever possible to minimize the risk of decomposition and side reactions.[12]

• Incompatible Materials: Never allow 4-Bromobenzoyl cyanide to come into contact with acids, strong bases, or strong oxidizing agents.[6][7] The reaction with acids is particularly dangerous as it rapidly generates HCN gas.[1]

Storage and Waste Management: Long-Term Safety

Proper storage and disposal are critical to prevent accidental exposure and environmental contamination.

Storage

• Store 4-Bromobenzoyl cyanide in a cool, dry, and well-ventilated area in a tightly sealed container.[6][13]

• It should be stored in a locked cabinet to restrict access.[11]

• Crucially, store it separately from acids and oxidizing agents.[9][14]

Waste Disposal

• All solid and liquid waste containing 4-Bromobenzoyl cyanide must be treated as hazardous waste.[10]

• Contaminated materials such as gloves, weigh boats, and paper towels must also be disposed of as hazardous waste.[11]

• Label waste containers clearly as "HAZARDOUS WASTE – Cyanide" and include the date of generation.[11]

Decontamination of Glassware

• Rinse glassware three times with a dilute sodium hydroxide solution (pH > 10) inside a fume hood.[1]

• Collect the rinse as cyanide waste.[1]

• After the basic rinse, the glassware can be cleaned with soap and water.[1]

Emergency Procedures: Rapid and Effective Response

Immediate and appropriate action is crucial in the event of an exposure or spill. All personnel working with cyanides must be familiar with these procedures.

Exposure Response

Exposure Route	Immediate Action
Skin Contact	Immediately flush the skin with copious amounts of soap and water for at least 15 minutes while removing contaminated clothing.[1][6] Seek immediate medical attention.[6]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]
Inhalation	Move the affected person to fresh air immediately.[1][6] If breathing is difficult, administer oxygen.[6] If not breathing, give artificial respiration (do not use mouth-to-mouth).[6] Call for immediate medical assistance.
Ingestion	If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water.[6] Do NOT induce vomiting.[6] Seek immediate medical attention.[6]

Spill Response

• Small Spill:

  • Evacuate non-essential personnel from the area.[15]

  • Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust formation.[1] A cloth dampened with a pH 10 soap solution can be used to minimize dust.[1]

  • Place the spilled material and cleanup supplies into a sealed, labeled container for hazardous waste disposal.[15]

  • Wipe the area with a pH 10 soap and water solution.[1]

• Large Spill:

  • Evacuate the area immediately and alert others.[1]

  • Call emergency services.[1]

  • Close the laboratory door and prevent entry.[1]

Visualization of Key Workflows

Safe Handling Workflow

Caption: A workflow diagram for the safe handling of 4-Bromobenzoyl cyanide.

Emergency Spill Response (Small Spill)

Caption: A step-by-step procedure for responding to a small spill of 4-Bromobenzoyl cyanide.

Conclusion

4-Bromobenzoyl cyanide is a valuable reagent in chemical synthesis, but its potential for high toxicity demands a commensurate level of respect and caution. By understanding the inherent hazards and diligently implementing the engineering controls, personal protective equipment protocols, and safe handling procedures outlined in this guide, researchers can effectively mitigate the risks. A proactive and informed approach to safety is not merely a regulatory requirement but a cornerstone of scientific excellence and responsibility.

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The Dichotomous Reactivity of 4-Bromobenzoyl Cyanide: A Technical Guide for Advanced Organic Synthesis

Abstract

This technical guide provides an in-depth analysis of 4-bromobenzoyl cyanide, a versatile aroyl cyanide reagent. We will explore its core reactivity, focusing on the principles of nucleophilic acyl substitution. This document is intended for researchers, scientists, and professionals in drug development, offering a synthesis of mechanistic theory, field-proven insights, and detailed experimental protocols. We will dissect the causality behind experimental choices, providing a framework for leveraging this reagent's unique properties in the synthesis of complex organic molecules, including amides, esters, thioesters, and ketones.

Introduction: The Aroyl Cyanide Functional Group

4-Bromobenzoyl cyanide, (4-bromophenyl)(oxo)acetonitrile, is a crystalline solid belonging to the aroyl cyanide class of compounds. Its structure is characterized by a benzoyl group appended to a cyanide moiety, with a bromine atom at the para position of the aromatic ring. This arrangement creates a powerful and versatile acylating agent with distinct reactivity compared to more common reagents like acyl chlorides or anhydrides.

The key to its utility lies in the electronic properties of the acyl cyanide group. The carbonyl carbon is rendered highly electrophilic by the inductive effects of both the adjacent oxygen and the cyano group. Furthermore, the 4-bromo substituent provides an additional electron-withdrawing effect, further enhancing the carbonyl carbon's susceptibility to nucleophilic attack. The cyanide group, being the conjugate base of a weak acid (HCN, pKa ≈ 9.2), functions as a competent leaving group, facilitating nucleophilic acyl substitution reactions.[1]

This guide will systematically explore the reactions of 4-bromobenzoyl cyanide with common classes of nucleophiles, providing the foundational knowledge required for its effective application in complex synthetic campaigns.

The Core Mechanism: Nucleophilic Acyl Substitution

The primary reaction pathway for 4-bromobenzoyl cyanide with most nucleophiles is a classic nucleophilic acyl substitution.[2] This is a two-step addition-elimination mechanism that proceeds through a tetrahedral intermediate.[3]

Step 1: Nucleophilic Addition: The nucleophile (Nu⁻) attacks the electrophilic carbonyl carbon. The π-bond of the carbonyl breaks, and the electrons move to the oxygen atom, forming a tetrahedral alkoxide intermediate.

Step 2: Elimination of the Leaving Group: The tetrahedral intermediate is transient. The lone pair of electrons on the oxygen atom reforms the carbon-oxygen π-bond, expelling the most stable leaving group. In this case, the cyanide anion (CN⁻) is ejected, yielding the acylated product.

The overall transformation is favored when the incoming nucleophile is a stronger base than the cyanide leaving group.[2] This principle governs the feasibility and direction of these reactions.

Figure 1: General mechanism of nucleophilic acyl substitution on 4-bromobenzoyl cyanide.

Reactivity with Nitrogen Nucleophiles: Synthesis of Amides

4-Bromobenzoyl cyanide is an excellent reagent for the synthesis of N-substituted amides from primary and secondary amines. The reaction proceeds smoothly, often at room temperature, providing a high-yield route to these crucial functional groups found in countless pharmaceutical agents.

Causality Behind Experimental Choices:

• Solvent: Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are preferred to prevent unwanted side reactions, such as hydrolysis of the acyl cyanide.

• Base: A non-nucleophilic base (e.g., triethylamine, pyridine, or diisopropylethylamine) is often included. Its role is to neutralize the hydrogen cyanide (HCN) formed as a byproduct, driving the reaction to completion and preventing the protonation of the amine nucleophile.

• Stoichiometry: A slight excess of the amine is sometimes used to ensure complete consumption of the more valuable acyl cyanide.

Experimental Protocol: Synthesis of N-Phenyl-4-bromobenzamide

This protocol is adapted from standard acylation procedures and is applicable to a wide range of primary and secondary amines.[4]

• Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-bromobenzoyl cyanide (1.0 eq.) and dissolve in anhydrous dichloromethane (DCM, approx. 0.2 M).

• Reagent Addition: Add triethylamine (1.2 eq.) to the solution. In a separate flask, prepare a solution of aniline (1.1 eq.) in anhydrous DCM.

• Reaction: Cool the 4-bromobenzoyl cyanide solution to 0 °C in an ice bath. Add the aniline solution dropwise over 15 minutes with continuous stirring.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting acyl cyanide is consumed.

• Work-up: Upon completion, wash the reaction mixture sequentially with 1M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Reactivity with Oxygen Nucleophiles: Synthesis of Esters

The reaction of 4-bromobenzoyl cyanide with alcohols or phenols (O-nucleophiles) provides a direct route to esters. The reactivity is generally lower than with amines, and thus, the reaction often requires a catalyst or base to facilitate the process.

Causality Behind Experimental Choices:

• Catalyst/Base: For less nucleophilic alcohols, a base such as pyridine or a catalytic amount of a stronger, non-nucleophilic base like 4-dimethylaminopyridine (DMAP) is often employed. The base deprotonates the alcohol, increasing its nucleophilicity, or activates the acyl cyanide.

• Temperature: Gentle heating may be required to drive the reaction to completion, particularly with secondary or sterically hindered alcohols.

Experimental Protocol: Synthesis of Methyl 4-bromobenzoate

• Setup: In a flame-dried flask under an inert atmosphere, dissolve 4-bromobenzoyl cyanide (1.0 eq.) in anhydrous methanol (serving as both reagent and solvent).

• Catalyst Addition: Add a catalytic amount of sodium methoxide (NaOMe, 0.1 eq.) or a few drops of pyridine.

• Reaction: Stir the mixture at room temperature or heat to a gentle reflux (approx. 40-50 °C) for 4-8 hours.

• Monitoring: Follow the disappearance of the starting material by TLC or GC-MS.

• Work-up: Cool the reaction mixture and remove the excess methanol under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude ester, which can be further purified by distillation or chromatography if necessary.

Reactivity with Sulfur Nucleophiles: Synthesis of Thioesters

Thiols (S-nucleophiles) are generally more nucleophilic than their corresponding alcohols due to the higher polarizability of sulfur.[5] They react readily with 4-bromobenzoyl cyanide to form thioesters.

Causality Behind Experimental Choices:

• Base: The reaction is typically performed in the presence of a base (e.g., triethylamine) to deprotonate the thiol, forming the highly nucleophilic thiolate anion. This significantly accelerates the reaction rate.

Experimental Protocol: Synthesis of S-Phenyl 4-bromobenzothioate

• Setup: Dissolve thiophenol (1.0 eq.) in anhydrous THF in a round-bottom flask at 0 °C.

• Thiolate Formation: Add triethylamine (1.1 eq.) dropwise and stir for 15 minutes to form the thiolate.

• Acylation: Add a solution of 4-bromobenzoyl cyanide (1.0 eq.) in anhydrous THF dropwise to the thiolate solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-3 hours.

• Monitoring & Work-up: Monitor the reaction by TLC. Upon completion, quench with water and extract the product with ethyl acetate. Wash the organic layer with water and brine.

• Purification: Dry the organic phase (Na₂SO₄), filter, and evaporate the solvent. Purify the resulting thioester by column chromatography.

Reactivity with Carbon Nucleophiles: Synthesis of Ketones

Organometallic reagents, such as Grignard (R-MgX) and organolithium (R-Li) reagents, are potent carbon-based nucleophiles that can react with 4-bromobenzoyl cyanide. The primary reaction is nucleophilic acyl substitution at the carbonyl carbon to yield a ketone.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Grignard and organolithium reagents are extremely sensitive to moisture and protic solvents. The entire reaction must be conducted under strictly anhydrous conditions in an inert atmosphere.

• Temperature Control: These reactions are highly exothermic. Addition of the organometallic reagent is performed at low temperatures (e.g., -78 °C or 0 °C) to prevent side reactions and control the reaction rate.

• Avoiding Over-addition: A key challenge in reacting organometallics with acylating agents is the potential for a second nucleophilic attack on the newly formed ketone product, leading to a tertiary alcohol. Acyl cyanides offer an advantage here. The initial tetrahedral intermediate is relatively stable at low temperatures. A careful, single-step aqueous workup hydrolyzes this intermediate directly to the ketone, minimizing its exposure to unreacted organometallic reagent.[6]

Experimental Protocol: Synthesis of (4-Bromophenyl)(phenyl)methanone

This protocol is adapted from the reaction of benzoyl cyanide with Grignard reagents.[6]

Figure 2: Experimental workflow for the synthesis of a diaryl ketone.

Summary of Reactivity and Data

The following table summarizes the expected reactivity and products of 4-bromobenzoyl cyanide with various nucleophiles. Yields are representative and based on analogous reactions with benzoyl cyanide and other acylating agents.

Nucleophile Class	Example Nucleophile	Product Class	Representative Yield	Reference(s)
N-Nucleophile	Primary/Secondary Amine	Amide	>90%	[4]
O-Nucleophile	Alcohol/Phenol	Ester	80-95%	[6]
S-Nucleophile	Thiol	Thioester	>85%	[5]
C-Nucleophile	Grignard Reagent	Ketone	70-90%	[6]
H-Nucleophile	Sodium Borohydride	α-hydroxynitrile	Good	[6]

Applications in Drug Development and Medicinal Chemistry

Aroyl cyanides serve as valuable intermediates in medicinal chemistry. Their ability to act as efficient acylating agents under relatively mild conditions makes them suitable for the late-stage functionalization of complex molecules. While specific examples citing 4-bromobenzoyl cyanide are not widespread in readily available literature, its derivatives are key. For instance, the structurally related 4-cyanobenzyl bromide is a crucial intermediate in the synthesis of Letrozole, a potent aromatase inhibitor for treating breast cancer.

The 4-bromobenzoyl moiety itself is a common structural motif in pharmacologically active compounds. The bromine atom can serve as a handle for further diversification through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the rapid generation of compound libraries for structure-activity relationship (SAR) studies. Therefore, 4-bromobenzoyl cyanide is a powerful bifunctional reagent, enabling both acylation and subsequent cross-coupling.

Conclusion

4-Bromobenzoyl cyanide exhibits robust and predictable reactivity, primarily governed by the principles of nucleophilic acyl substitution at its highly electrophilic carbonyl center. It serves as a potent acylating agent for a wide range of nitrogen, oxygen, sulfur, and carbon nucleophiles, providing high-yield access to amides, esters, thioesters, and ketones. The cyanide anion's effectiveness as a leaving group positions aroyl cyanides as a valuable class of reagents with reactivity intermediate between highly reactive acyl chlorides and less reactive esters. By understanding the mechanistic principles and carefully controlling reaction conditions, researchers can effectively harness the synthetic potential of 4-bromobenzoyl cyanide for the construction of complex molecular architectures relevant to the pharmaceutical and fine chemical industries.

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• Wikipedia. (2024). Acyl cyanide. Available at: [Link]

• Shirley, D. A. (1954). The Synthesis of Ketones from Acid Halides and Organometallic Compounds of Magnesium, Zinc, and Cadmium. Organic Reactions, 8, 28-58.

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• Thompson, A. D., & Huestis, M. P. (2013). Cyanide Anion as a Leaving Group in Nucleophilic Aromatic Substitution: Synthesis of Quaternary Centers at Azine Heterocycles. The Journal of Organic Chemistry, 78(2), 762–769.

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An In-depth Technical Guide to 4-Bromobenzoyl Cyanide: Discovery, Synthesis, and Applications

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 4-Bromobenzoyl cyanide (C₈H₄BrNO), a pivotal reagent in modern organic synthesis. While its specific discovery is not marked by a singular event, its history is intrinsically linked to the broader development of aroyl cyanides, a class of compounds recognized for their unique reactivity since the late 19th century. This document delves into the historical context of its synthesis, details both classical and contemporary synthetic methodologies with actionable protocols, and provides a thorough characterization of its physicochemical and spectroscopic properties. Furthermore, this guide explores its modern applications, particularly as a precursor for synthesizing complex heterocyclic structures relevant to the pharmaceutical industry. This content is designed for researchers, chemists, and drug development professionals seeking to leverage this versatile building block in their synthetic endeavors.

The Chemical Identity and Significance of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide, with the CAS Number 6048-21-1, is an aromatic acyl cyanide.[1] Its structure is characterized by a benzoyl group substituted with a bromine atom at the para position, and a cyanide functional group attached to the carbonyl carbon. This unique arrangement of a carbonyl group adjacent to a nitrile imparts a dual reactivity profile, making it a valuable intermediate in organic synthesis. The electron-withdrawing nature of both the para-bromo substituent and the cyanide group activates the carbonyl group for nucleophilic attack, while the cyanide itself can participate in various cycloaddition and transformation reactions. Its utility is most pronounced in the construction of complex molecular architectures, particularly in the synthesis of heterocyclic compounds that form the core of many pharmaceutical agents.

Historical Context and the Evolution of Synthesis

The specific first synthesis of 4-bromobenzoyl cyanide is not well-documented as a landmark discovery. Instead, its origins are rooted in the foundational work on the parent compound, benzoyl cyanide. The pioneering synthesis of an aroyl cyanide is credited to the Swiss-American chemist John Ulric Nef in 1895, who successfully prepared benzoyl cyanide by reacting benzoyl chloride with mercuric cyanide.[2] This reaction established the fundamental principle of displacing a halide from an acyl halide with a cyanide salt.

Subsequent developments in the early 20th century, often referred to as the Rosenmund-von Braun or simply the von Braun reaction, generalized this approach by using cuprous cyanide (CuCN), which proved to be more efficient and versatile than mercuric cyanide for reacting with aryl halides.[2] It is within this context that the synthesis of substituted aroyl cyanides like 4-bromobenzoyl cyanide became feasible and routine, representing an extension of these established methods rather than a standalone discovery. The evolution of its synthesis mirrors the broader advancements in cyanation chemistry, moving from stoichiometric, often harsh, classical methods to more sophisticated and milder catalytic systems in the modern era.

Synthetic Methodologies: A Tale of Two Eras

The synthesis of 4-bromobenzoyl cyanide can be broadly categorized into two approaches: classical methods based on nucleophilic substitution and modern methods employing transition-metal catalysis. The choice of method is often dictated by factors such as scale, substrate availability, and tolerance of other functional groups.

Classical Synthesis: The von Braun-type Reaction

The most traditional and straightforward method for preparing 4-bromobenzoyl cyanide is the reaction of 4-bromobenzoyl chloride with a metal cyanide, typically cuprous cyanide (CuCN). This method remains a robust and cost-effective option for many applications.

Causality of Experimental Choices:

• 4-Bromobenzoyl Chloride as Precursor: Acyl chlorides are highly reactive electrophiles, making them ideal starting materials for nucleophilic acyl substitution. The 4-bromo derivative is readily prepared from commercially available 4-bromobenzoic acid.

• Cuprous Cyanide (CuCN): Compared to alkali metal cyanides like NaCN or KCN, CuCN exhibits better solubility in organic solvents and its covalent character facilitates the displacement of the chloride. It is generally more effective for this transformation than other cyanide sources in the absence of a catalyst.

• High Temperature: The reaction requires significant thermal energy to overcome the activation barrier for the nucleophilic attack and to drive the reaction to completion, especially as it is often performed in the absence of a solvent.

Detailed Experimental Protocol: Synthesis via 4-Bromobenzoyl Chloride and Cuprous Cyanide

• Objective: To synthesize 4-bromobenzoyl cyanide from 4-bromobenzoyl chloride.

• Materials:

  • 4-Bromobenzoyl chloride (1.0 eq.)

  • Cuprous cyanide (CuCN, dried, 1.1 eq.)

• Procedure:

  • In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place dried cuprous cyanide (1.1 eq.).

  • Add molten or liquid 4-bromobenzoyl chloride (1.0 eq.) to the flask.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to 150-165 °C.[3]

  • Maintain this temperature and stir vigorously for 4-5 hours. The progress of the reaction can be monitored by TLC or GC-MS by observing the disappearance of the starting acyl chloride.

  • After completion, cool the reaction mixture to approximately 60-80 °C.

  • Dilute the mixture with a non-polar solvent like hexane or toluene to precipitate the copper salts.[3]

  • Filter the hot suspension to remove the inorganic salts (cuprous chloride byproduct and excess cuprous cyanide).

  • The filtrate, containing the crude product, is then concentrated under reduced pressure.

  • Purify the crude 4-bromobenzoyl cyanide by vacuum distillation or recrystallization from a suitable solvent system.

Modern Synthesis: Palladium-Catalyzed Cyanation

The advent of transition-metal catalysis has revolutionized C-C bond formation, and cyanation reactions are no exception. Palladium-catalyzed cross-coupling offers a milder and more versatile route to aroyl cyanides, with broader functional group tolerance.

Causality of Experimental Choices:

• Palladium Catalyst: Palladium complexes, particularly in the Pd(0) oxidation state, can undergo oxidative addition into the carbon-halogen bond of the aryl halide. This is the critical first step of the catalytic cycle.

• Ligand: Phosphine ligands (e.g., dppf) are crucial. They stabilize the palladium center, modulate its reactivity, and facilitate the reductive elimination step that forms the final product.

• Cyanide Source: Less toxic and more manageable cyanide sources like potassium ferrocyanide (K₄[Fe(CN)₆]) or zinc cyanide (Zn(CN)₂) are often preferred in these reactions for safety and reproducibility.[4]

• Aqueous Media: Modern protocols have been developed that work in aqueous media, reducing the reliance on volatile organic solvents and often enhancing reaction rates.[4]

Detailed Experimental Protocol: Palladium-Catalyzed Cyanation

• Objective: To synthesize 4-bromobenzoyl cyanide using a palladium-catalyzed cross-coupling reaction.

• Materials:

  • 4-Bromobenzoyl chloride or another suitable 4-bromophenyl precursor (1.0 eq.)

  • Palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%)

  • Phosphine ligand (e.g., dppf, 4 mol%)

  • Cyanide source (e.g., Zn(CN)₂, 0.6 eq.)[5]

  • Solvent (e.g., DMAc or a dioxane/water mixture)

• Procedure:

  • To a dry reaction vessel, add the palladium precatalyst, ligand, and cyanide source under an inert atmosphere.

  • Add the solvent, followed by the 4-bromobenzoyl precursor.

  • Heat the mixture to the optimal temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by LC-MS or TLC.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic phase with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel.

Diagram: Comparison of Synthetic Pathways

Caption: High-level comparison of classical vs. modern synthetic routes.

Physicochemical and Spectroscopic Characterization

Accurate characterization of 4-bromobenzoyl cyanide is essential for its use in synthesis. The following data provides a reference for its identification and quality control.

Table 1: Physicochemical Properties of 4-Bromobenzoyl Cyanide

Property	Value	Source
CAS Number	6048-21-1	[1]
Molecular Formula	C₈H₄BrNO	[6]
Molecular Weight	210.03 g/mol	[6]
Appearance	Solid	N/A
Purity	>95% (typical)	[7]

Spectroscopic Data

Spectroscopic analysis provides the definitive structural confirmation for 4-bromobenzoyl cyanide.

Table 2: Key Spectroscopic Data for 4-Bromobenzoyl Cyanide

Technique	Key Peaks / Shifts	Interpretation	Source
¹H NMR (500 MHz, CDCl₃)	δ 8.00 (d, 2H), 7.77 (d, 2H)	Two doublets characteristic of a 1,4-disubstituted benzene ring.	[8]
¹³C NMR (Predicted)	~165-170 ppm	Carbonyl carbon (C=O).	[9]
~132, ~130 ppm	Aromatic carbons.	[10]
~128 ppm (ipso-Br)	Carbon attached to bromine (heavy atom effect).	[10]
~115 ppm	Cyanide carbon (C≡N).	[9]
IR Spectroscopy (Predicted)	~2220-2240 cm⁻¹	Strong C≡N stretch.	[11]
~1680-1700 cm⁻¹	Strong C=O stretch (conjugated).	[11]
~800-850 cm⁻¹	C-H out-of-plane bending for para-substitution.	[11]
Mass Spectrometry (EI, Predicted)	m/z 209/211	Molecular ion peak (M⁺) showing characteristic 1:1 isotopic pattern for Bromine (⁷⁹Br/⁸¹Br).	[12]
m/z 183/185	Loss of cyanide radical (•CN).	[12]
m/z 155/157	Loss of carbonyl group (CO).	[12]
m/z 76	Bromine radical loss.	[12]

Diagram: Spectroscopic Characterization Workflow

Caption: A typical workflow for the structural confirmation of the target compound.

Applications in Research and Drug Development

The synthetic utility of 4-bromobenzoyl cyanide lies in its capacity to serve as a versatile precursor for more complex molecules, particularly heterocyclic systems that are prevalent in medicinal chemistry.

Synthesis of Diaryl Oxazoles

A significant application of 4-bromobenzoyl cyanide is in the synthesis of 2,5-disubstituted oxazoles. Oxazole moieties are found in a wide range of biologically active compounds. The reaction of an aroyl cyanide with a suitable aldehyde under acidic conditions can lead to the formation of an oxazole ring.[13] This transformation highlights the role of 4-bromobenzoyl cyanide as a key building block for creating libraries of potential drug candidates. The bromine atom provides a convenient handle for further functionalization via cross-coupling reactions, allowing for the rapid diversification of the oxazole core.

Diagram: Synthetic Pathway to Diaryl Oxazoles

Caption: General scheme for the synthesis of diaryl oxazoles.

Precursor to Cathepsin K Inhibitors

While direct synthesis of drugs like Odanacatib from 4-bromobenzoyl cyanide is not the primary route, the chemical motifs it can generate are highly relevant. Cathepsin K is a cysteine protease involved in bone resorption, and its inhibitors are investigated for treating osteoporosis.[14] Many potent Cathepsin K inhibitors are nitrile-containing compounds that interact with the active site cysteine.[14] The 4-bromobenzoyl moiety, derivable from 4-bromobenzoyl cyanide, serves as a common structural element in various inhibitor scaffolds. The ability to introduce the cyano group and a functionalizable aromatic ring makes it an attractive starting point for the synthesis of novel inhibitor candidates.

Safety, Handling, and Storage

As an acyl cyanide, 4-bromobenzoyl cyanide should be handled with extreme caution by trained personnel in a well-ventilated fume hood.

• Toxicity: Acyl cyanides can release hydrogen cyanide upon hydrolysis. They are toxic if swallowed, inhaled, or absorbed through the skin.

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid creating dust.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as strong acids and bases.

Conclusion

4-Bromobenzoyl cyanide stands as a testament to the enduring utility of fundamental organic reagents. From its historical roots in the early explorations of cyanation chemistry to its modern application in palladium-catalyzed synthesis, it has remained a relevant and powerful tool. Its well-defined reactivity, coupled with the strategic placement of the bromine atom for subsequent modifications, ensures its continued importance in the synthesis of complex organic molecules. For professionals in drug discovery and development, 4-bromobenzoyl cyanide offers a reliable and versatile building block for the construction of novel heterocyclic scaffolds, paving the way for the discovery of new therapeutic agents.

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The Aroyl Cyanide Functional Group: A Technical Guide for Synthetic and Medicinal Chemists

Introduction: Unveiling the Duality of the Aroyl Cyanide Moiety

Within the vast arsenal of functional groups available to the modern chemist, the aroyl cyanide group (Ar-CO-CN) occupies a unique and powerful niche. It is characterized by the direct attachment of a cyanide group to a carbonyl carbon, which in turn is bonded to an aromatic ring. This seemingly simple arrangement gives rise to a fascinating dichotomy of reactivity, making it a versatile building block in organic synthesis. The electron-withdrawing nature of both the carbonyl and the cyano groups activates the molecule for a range of transformations, rendering it a potent electrophile and a valuable precursor for complex molecular architectures, particularly in the realm of heterocyclic chemistry and drug discovery. This guide provides an in-depth exploration of the core characteristics of the aroyl cyanide functional group, from its fundamental properties and synthesis to its diverse reactivity and applications, tailored for researchers, scientists, and professionals in drug development.

Structural and Spectroscopic Characteristics

The defining feature of an aroyl cyanide is the juxtaposition of two unsaturated functionalities: the carbonyl group and the nitrile group. This arrangement dictates its geometry and electronic properties, which are readily identifiable through various spectroscopic techniques.

Molecular Structure

The core Ar-CO-CN framework is planar. The carbonyl carbon is sp² hybridized, adopting a trigonal planar geometry, while the nitrile carbon is sp hybridized, leading to a linear C-C≡N arrangement.

Parameter	Typical Value
C=O Bond Length	~1.21 Å
C-C Bond Length (CO-CN)	~1.47 Å
C≡N Bond Length	~1.15 Å
O=C-C Bond Angle	~120°
C-C-N Bond Angle	~180°
Caption: Typical bond lengths and angles for the aroyl cyanide functional group.

Spectroscopic Fingerprints

The unique electronic environment of the aroyl cyanide functional group gives rise to characteristic spectroscopic signals that are invaluable for its identification and characterization.

Infrared (IR) Spectroscopy: The IR spectrum of an aroyl cyanide is distinguished by two strong, sharp absorption bands:

• C=O Stretch: Typically appears in the region of 1680-1700 cm⁻¹. The conjugation with the aromatic ring slightly lowers this frequency compared to aliphatic acyl cyanides.

• C≡N Stretch: Found in the range of 2220-2240 cm⁻¹. This band is often of medium to strong intensity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹³C NMR: The two carbon atoms of the functional group are readily identified in the ¹³C NMR spectrum.

  • Carbonyl Carbon (C=O): The signal for the carbonyl carbon is typically found in the downfield region of 160-170 ppm .

  • Nitrile Carbon (C≡N): The nitrile carbon resonance appears around 110-120 ppm .

• ¹H NMR: The protons on the aromatic ring will be influenced by the electron-withdrawing nature of the CO-CN group, often leading to a downfield shift of the ortho protons.

Mass Spectrometry (MS): Under electron ionization (EI), aroyl cyanides typically exhibit a prominent molecular ion peak (M⁺). Common fragmentation patterns include the loss of the cyanide radical (•CN) and the formation of the aroyl cation (Ar-C=O⁺), which is often the base peak.

Spectroscopic Data for Benzoyl Cyanide
IR (KBr, cm⁻¹)	2224 (C≡N), 1684 (C=O)[1]
¹H NMR (CDCl₃, ppm)	8.15 (d, 2H), 7.80 (t, 1H), 7.62 (t, 2H)[2]
¹³C NMR (CDCl₃, ppm)	167.4 (C=O), 137.5, 136.0, 131.2, 130.5, 130.3, 130.0, 112.6 (C≡N)[1]
Caption: Spectroscopic data for the parent benzoyl cyanide molecule.

Synthesis of Aroyl Cyanides

The most prevalent and reliable method for the synthesis of aroyl cyanides involves the reaction of an aroyl chloride with a cyanide salt. The choice of cyanide source and reaction conditions can be tailored to optimize yield and purity.

Classic Synthesis from Aroyl Chlorides

The reaction of an aroyl chloride with a metal cyanide, such as cuprous cyanide (CuCN) or sodium cyanide (NaCN), is a cornerstone of aroyl cyanide synthesis.[3][4][5] The use of cuprous cyanide is particularly effective, often proceeding at elevated temperatures.[3][4]

Caption: General scheme for the synthesis of aroyl cyanides.

Experimental Protocol: Synthesis of Benzoyl Cyanide

The following protocol is adapted from a well-established procedure in Organic Syntheses.[3]

Objective: To synthesize benzoyl cyanide from benzoyl chloride and cuprous cyanide.

Materials:

• Cuprous cyanide (CuCN), 110 g (1.2 moles), dried at 110°C for 3 hours.

• Benzoyl chloride (C₆H₅COCl), 143 g (1.02 moles), purified.

• 500-mL distilling flask.

• Oil bath.

• Distillation apparatus.

Procedure:

• Place the dried cuprous cyanide and purified benzoyl chloride into the 500-mL distilling flask.

• Shake the flask to ensure the reactants are well-mixed.

• Heat the flask in an oil bath, preheated to 145–150 °C.

• Increase the bath temperature to 220–230 °C and maintain for 1.5 hours, shaking the flask intermittently.[3][4]

• After the heating period, arrange the flask for downward distillation.

• Slowly raise the bath temperature to 305–310 °C to distill the crude benzoyl cyanide.[4]

• The crude product is then purified by fractional distillation to yield benzoyl cyanide as colorless crystals (yield: 60–65%).[3][4]

Reactivity and Synthetic Applications

The synthetic utility of aroyl cyanides stems from the electrophilic nature of both the carbonyl carbon and the nitrile carbon. This dual reactivity allows them to participate in a wide array of chemical transformations, serving as versatile building blocks for more complex molecules.

Nucleophilic Acyl Substitution

The carbonyl group of an aroyl cyanide is highly susceptible to nucleophilic attack, making these compounds effective acylating agents. They react with a variety of nucleophiles, such as amines and alcohols, to form amides and esters, respectively. The cyanide ion is a good leaving group, facilitating these transformations.

Caption: General mechanism for nucleophilic acyl substitution.

Building Blocks for Heterocycles

A significant application of aroyl cyanides is in the synthesis of heterocyclic compounds. Both the carbonyl and the nitrile functionalities can participate in cyclization reactions, providing access to a diverse range of ring systems that are prevalent in pharmaceuticals and other biologically active molecules. For example, they can react with binucleophiles to form five- and six-membered heterocycles.

Cycloaddition Reactions

The activated nitrile group of aroyl cyanides can act as a dienophile or a dipolarophile in cycloaddition reactions. These reactions are powerful tools for the construction of complex cyclic and heterocyclic frameworks. For instance, aroyl cyanides can undergo [3+2] cycloaddition with azides to form tetrazoles.

Caption: [3+2] Cycloaddition of an aroyl cyanide with an azide.

Role in Drug Discovery and Development

While direct incorporation of the aroyl cyanide moiety into final drug structures is uncommon, its utility as a versatile intermediate makes it highly relevant to drug development professionals. The ability of aroyl cyanides to facilitate the construction of complex heterocyclic scaffolds is of particular importance, as these motifs are frequently found in clinically successful drugs. The nitrile group itself is a common functional group in many pharmaceuticals, and aroyl cyanides can serve as precursors to these molecules.[6]

The synthesis of various nitrogen-containing heterocycles, which are privileged structures in medicinal chemistry, can be achieved using aroyl cyanides as key building blocks. For example, they can be used in multicomponent reactions to generate highly substituted pyridines, pyrimidines, and other pharmacologically relevant ring systems.

Safety and Handling

CAUTION: Aroyl cyanides are toxic compounds and must be handled with extreme care in a well-ventilated fume hood. The primary hazard is the potential for the release of highly toxic hydrogen cyanide (HCN) gas, especially in the presence of acid or moisture.

Personal Protective Equipment (PPE):

• Chemical-resistant gloves (nitrile or neoprene).

• Safety goggles and a face shield.

• A properly fitting lab coat.

Handling Procedures:

• Always work in a certified chemical fume hood.

• Avoid contact with acids and strong oxidizing agents.

• Keep the work area free of clutter and ensure emergency equipment (safety shower, eyewash station) is accessible.

• Use the smallest quantities of material necessary for the experiment.

Waste Disposal:

• All waste containing aroyl cyanides or cyanide salts must be disposed of as hazardous waste in designated, clearly labeled containers.

• Never mix cyanide-containing waste with acidic waste.

Conclusion

The aroyl cyanide functional group, with its unique electronic properties and dual reactivity, represents a powerful tool for organic synthesis. Its ability to act as both an acylating agent and a partner in cycloaddition reactions makes it a valuable precursor for a wide range of complex molecules, particularly nitrogen-containing heterocycles. For researchers and professionals in drug development, a thorough understanding of the synthesis, reactivity, and safe handling of aroyl cyanides opens up avenues for the construction of novel molecular scaffolds with potential therapeutic applications. As the demand for more complex and diverse small molecules continues to grow, the strategic use of versatile building blocks like aroyl cyanides will undoubtedly remain a key element in the advancement of chemical and pharmaceutical sciences.

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Theoretical studies on the electronic structure of 4-Bromobenzoyl cyanide

An In-Depth Technical Guide: Theoretical Framework for Analyzing the Electronic Structure of 4-Bromobenzoyl Cyanide

Abstract

4-Bromobenzoyl cyanide is a bifunctional aromatic compound featuring both an electrophilic acyl cyanide group and a bromine-substituted phenyl ring. Its unique electronic characteristics make it a valuable synthon in organic chemistry and a potential scaffold in medicinal chemistry. A thorough understanding of its electronic structure is paramount for predicting its reactivity, intermolecular interactions, and potential as a drug precursor. This technical guide outlines a comprehensive theoretical protocol for the investigation of 4-Bromobenzoyl cyanide's electronic properties using Density Functional Theory (DFT). We detail the rationale behind the selection of computational methods, including geometry optimization, Frontier Molecular Orbital (FMO) analysis, Molecular Electrostatic Potential (MESP) mapping, and vibrational frequency analysis. This document serves as a roadmap for researchers, scientists, and drug development professionals to computationally characterize this molecule, thereby enabling more informed experimental design and application.

Introduction: The Significance of 4-Bromobenzoyl Cyanide

Aromatic acyl cyanides are a class of organic compounds that have garnered interest due to the unique reactivity conferred by the electron-withdrawing nature of both the carbonyl and cyano groups. The presence of a bromine atom on the phenyl ring of 4-Bromobenzoyl cyanide further modulates its electronic landscape through inductive and resonance effects. This specific substitution pattern can influence reaction pathways, molecular stability, and the potential for non-covalent interactions, such as halogen bonding.

In the context of drug development, understanding the electronic makeup of a molecule is critical. The distribution of electron density, the energies of frontier orbitals, and the electrostatic potential are key determinants of how a molecule will interact with a biological target, such as an enzyme's active site.[1][2] Theoretical studies provide a powerful, cost-effective means to elucidate these properties before committing to extensive laboratory synthesis and testing. This guide establishes a robust computational workflow for achieving a detailed electronic characterization of 4-Bromobenzoyl cyanide.

Foundational Computational Concepts

A predictive theoretical analysis rests on the appropriate application of established quantum chemical methods. The protocol outlined herein is built upon the following foundational pillars:

• Density Functional Theory (DFT): DFT is a workhorse of modern computational chemistry that calculates the electronic structure of a molecule based on its electron density.[3] The B3LYP functional, a hybrid method that incorporates both Hartree-Fock and DFT principles, offers a well-validated balance of accuracy and computational efficiency for organic molecules.[3][4]

• Frontier Molecular Orbital (FMO) Theory: The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions.[1][5] The energy of the HOMO relates to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO energy gap is a crucial indicator of chemical reactivity and kinetic stability.[6]

• Molecular Electrostatic Potential (MESP): The MESP is a three-dimensional map of the electrostatic potential on the electron density surface of a molecule.[7] It provides a visual guide to the charge distribution, identifying electron-rich regions (nucleophilic sites, typically colored red) and electron-poor regions (electrophilic sites, typically colored blue).[2][8] This is invaluable for predicting sites of non-covalent interactions and chemical attack.[7]

• Vibrational Analysis: The calculation of vibrational frequencies serves two primary purposes. First, it confirms that the optimized geometry represents a true energy minimum (i.e., no imaginary frequencies).[7] Second, the predicted infrared and Raman spectra can be compared with experimental data to validate the accuracy of the computational model.[3][9]

Detailed Computational Methodology

This section provides a step-by-step protocol for the theoretical analysis of 4-Bromobenzoyl cyanide. The choice of the B3LYP functional and the 6-311++G(d,p) basis set is informed by its successful application in characterizing similar brominated aromatic systems, providing a robust description of both electron distribution and polarization effects.[4]

Step 1: Geometry Optimization and Frequency Calculation

The initial step is to determine the most stable three-dimensional conformation of the molecule.

Protocol:

• Input Structure Generation: Construct the 3D structure of 4-Bromobenzoyl cyanide using a molecular builder.

• Computational Task: Perform a full geometry optimization using DFT.

  • Method: B3LYP

  • Basis Set: 6-311++G(d,p)

  • Software: Gaussian 09 or a comparable quantum chemistry package.

• Validation: Following optimization, perform a vibrational frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true local minimum on the potential energy surface.[7]

Causality: An accurate molecular geometry is the bedrock of all subsequent electronic structure calculations. An improperly optimized structure will yield unreliable electronic properties. The frequency calculation is a non-negotiable validation step to ensure the mathematical and chemical soundness of the result.

Caption: Workflow for theoretical electronic structure analysis.

Step 2: Analysis of Frontier Molecular Orbitals (FMOs)

With the validated geometry, the electronic orbitals can be analyzed to understand reactivity.

Protocol:

• Orbital Visualization: Generate graphical representations of the HOMO and LUMO isosurfaces from the optimization output file.

• Energy Extraction: Extract the energies of the HOMO and LUMO.

• Calculation of Global Reactivity Descriptors: Use the orbital energies to calculate key indices:

  • Energy Gap (ΔE): E_LUMO - E_HOMO

  • Ionization Potential (I): ≈ -E_HOMO

  • Electron Affinity (A): ≈ -E_LUMO

  • Chemical Hardness (η): (I - A) / 2

  • Electronegativity (χ): (I + A) / 2

Causality: Visualizing the HOMO and LUMO reveals where the molecule is most likely to donate or accept electrons, respectively. For instance, if the HOMO is localized on the bromine atom and the phenyl ring, this area is susceptible to electrophilic attack. The energy gap (ΔE) is a direct measure of excitability and reactivity; a smaller gap generally implies higher reactivity.[6]

Step 3: Molecular Electrostatic Potential (MESP) Mapping

The MESP provides a more intuitive picture of the charge distribution than raw orbital shapes.

Protocol:

• MESP Calculation: Using the optimized geometry, compute the MESP and map it onto the molecule's van der Waals surface (an isodensity surface of 0.001 a.u. is standard).

• Surface Analysis: Identify the regions of most negative potential (V_min, typically near lone-pair-bearing atoms like oxygen and nitrogen) and most positive potential (V_max, often near hydrogen atoms or, in this case, potentially a positive region on the bromine atom known as a σ-hole).[8]

Causality: The MESP map directly visualizes regions that will be attractive to electrophiles (negative regions) or nucleophiles (positive regions).[2] This is crucial for predicting intermolecular interactions, such as hydrogen bonding or halogen bonding, which are fundamental to drug-receptor binding. The acyl cyanide moiety is expected to be strongly electron-withdrawing, creating a significant positive potential on the carbonyl carbon, marking it as a prime site for nucleophilic attack.

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4-Bromobenzoyl Cyanide: A Versatile Electrophilic Scaffold for Heterocyclic Synthesis and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic synthesis and medicinal chemistry, the strategic incorporation of unique functional groups into molecular frameworks is paramount for the development of novel therapeutics and functional materials. Among the vast arsenal of building blocks available to chemists, 4-Bromobenzoyl cyanide stands out as a bifunctional reagent with significant potential. This technical guide provides a comprehensive exploration of 4-bromobenzoyl cyanide, from its synthesis and fundamental reactivity to its prospective applications in areas of contemporary research interest, particularly in the construction of bioactive heterocyclic systems. As a senior application scientist, this document aims to deliver not only established protocols but also to foster a deeper understanding of the chemical principles that underpin the utility of this versatile compound.

Physicochemical Properties and Safety Considerations

Before delving into the synthetic applications of 4-bromobenzoyl cyanide, it is crucial to understand its key physicochemical properties and handling requirements.

Property	Value	Reference
Molecular Formula	C₈H₄BrNO	[1]
Molecular Weight	210.03 g/mol	[1]
Appearance	Solid
CAS Number	6048-21-1	[1]

Safety Precautions: Aroyl cyanides should be handled with care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. They are known to be lachrymatory and can release toxic hydrogen cyanide gas upon hydrolysis.[2]

Synthesis of 4-Bromobenzoyl Cyanide

The most direct and reliable method for the synthesis of 4-bromobenzoyl cyanide involves the reaction of 4-bromobenzoyl chloride with a cyanide source. The use of cuprous cyanide is a well-established method for the preparation of aroyl cyanides.[3]

Experimental Protocol: Synthesis from 4-Bromobenzoyl Chloride

Materials:

• 4-Bromobenzoyl chloride

• Cuprous cyanide (CuCN), dried

• Anhydrous, high-boiling point solvent (e.g., benzonitrile or acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add dried cuprous cyanide (1.2 equivalents).

• Add the anhydrous solvent to the flask to create a slurry.

• Slowly add 4-bromobenzoyl chloride (1.0 equivalent) to the stirred slurry at room temperature.

• Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by observing the disappearance of the starting material.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the copper salts.

• The solvent is removed under reduced pressure to yield the crude 4-bromobenzoyl cyanide.

• The product can be further purified by vacuum distillation or recrystallization from a suitable solvent.

Causality of Experimental Choices: The use of an anhydrous solvent and an inert atmosphere is critical to prevent the hydrolysis of the acid chloride and the product. Cuprous cyanide is preferred over alkali metal cyanides in this reaction as it is less nucleophilic and reduces the formation of byproducts. The high reaction temperature is necessary to drive the reaction to completion.

Diagram of Synthetic Workflow

Caption: Hantzsch synthesis of a 2-aminothiazole.

Experimental Protocol: Synthesis of 2-Amino-4-(4-bromophenyl)thiazole

Materials:

• 4-Bromobenzoyl cyanide

• Thiourea

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve 4-bromobenzoyl cyanide (1.0 equivalent) and thiourea (1.1 equivalents) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid to the mixture.

• Heat the reaction mixture to reflux for several hours. Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature.

• Neutralize the reaction mixture with a base, such as a saturated solution of sodium bicarbonate.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with water and then a small amount of cold ethanol.

• The crude product can be recrystallized from a suitable solvent like ethanol to afford pure 2-amino-4-(4-bromophenyl)thiazole.

Causality of Experimental Choices: The acidic catalyst protonates the carbonyl oxygen, further activating the carbonyl carbon for nucleophilic attack by the sulfur of the thiourea. Ethanol serves as a suitable solvent for both reactants and facilitates the reaction at reflux temperature. The final neutralization and precipitation allow for easy isolation of the product.

Potential Research Areas and Applications

The unique structural features of 4-bromobenzoyl cyanide open up several avenues for further research and application, particularly in the synthesis of novel bioactive compounds.

Drug Discovery and Medicinal Chemistry

The 4-bromophenyl motif is a common feature in many pharmaceutical compounds, and the bromine atom provides a convenient handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). The ability to construct heterocyclic scaffolds, such as thiazoles and oxazoles, from 4-bromobenzoyl cyanide makes it a valuable starting material for the generation of compound libraries for high-throughput screening. The resulting 2-amino-4-(4-bromophenyl)thiazole and its derivatives are known to exhibit a wide range of biological activities, including kinase inhibition and antimicrobial effects. [4][5][6]

Cycloaddition Reactions for Heterocycle Synthesis

The activated cyano group in aroyl cyanides can participate in cycloaddition reactions with various dipoles, providing a route to a diverse range of five-membered heterocycles. [7][8][9]This area remains relatively underexplored for 4-bromobenzoyl cyanide and represents a promising avenue for the discovery of novel heterocyclic systems.

Diagram of Potential Cycloaddition Pathway

Caption: General [3+2] cycloaddition with 4-Bromobenzoyl Cyanide.

Conclusion

4-Bromobenzoyl cyanide is a versatile and reactive building block with significant potential for the synthesis of complex organic molecules, particularly heterocyclic compounds of medicinal interest. Its dual electrophilicity allows for a range of transformations, with the Hantzsch thiazole synthesis being a prime example of its utility. While the full scope of its reactivity and applications is still being explored, this technical guide provides a solid foundation for researchers to harness the synthetic potential of this valuable compound in their drug discovery and materials science endeavors. The strategic use of 4-bromobenzoyl cyanide is poised to contribute to the development of novel molecular entities with significant biological and material properties.

References

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• ISTITUTO LUCO FARMACO DITALIA. (1976).
• Sadek, K. U., Mekheimer, R. A., Abd-Elmonem, M., & Elnagdi, M. H. (2019). Aroyl and acyl cyanides as orthogonal protecting groups or as building blocks for the synthesis of heterocycles. Request PDF.
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• US4503234A - Production of 2-(2-aminothiazole-4-yl)-2-(syn)-methoxyimino acetic esters - Google Patents. (n.d.).
• Kącka-Zych, A. (2025). Synthesis of heterocycles via cycloaddition reactions with the participation of cyano-substituted nitroalkenes (microreview). Request PDF.
• Pews, R., Nyquist, E., & Corson, F. (1970). The Cycloaddition of Aroyl and Sulfonyl Cyanides with 5,5-Dimethoxy-1,2,3,4-tetrahalocyclopentadienes. The Journal of Organic Chemistry, 35(12), 4096–4100.
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• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.

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• 4-Bromobenzoyl cyanide | C8H4BrNO | CID 4437216 - PubChem. (n.d.). Retrieved from [Link]

• Discovery of 4-Aryl-N-arylcarbonyl-2-aminothiazoles as Hec1/Nek2 Inhibitors. Part I: Optimization of In Vitro Potencies and Pharmacokinetic Properties. - ResearchGate. (n.d.). Retrieved from [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - MDPI. (2021). Retrieved from [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - NIH. (2021). Retrieved from [Link]

• Cycloaddition reactions of heterocyclic azides with 2-cyanoacetamidines as a new route to C,N-diheteroarylcarbamidines - Beilstein Journals. (n.d.). Retrieved from [Link]

• Biological and medicinal significance of 2-aminothiazoles - Scholars Research Library. (n.d.). Retrieved from [Link]

• Synthesis of thiazole-based-thiourea analogs: as anticancer, antiglycation and antioxidant agents, structure activity relationship analysis and docking study | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold | Journal of Medicinal Chemistry - ACS Publications. (n.d.). Retrieved from [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC - NIH. (n.d.). Retrieved from [Link]

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• (PDF) Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds - ResearchGate. (n.d.). Retrieved from [Link]

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A Comprehensive Technical Guide to 4-Bromobenzoyl Cyanide for Advanced Research and Development

This in-depth technical guide provides an essential resource for researchers, medicinal chemists, and professionals in drug development on the commercial availability, synthesis, handling, and applications of 4-Bromobenzoyl cyanide (CAS No. 6048-21-1). This versatile building block, characterized by its reactive aroyl cyanide moiety and the presence of a bromine atom, offers a gateway to a diverse range of complex molecules for pharmaceutical and agrochemical applications.

Introduction to 4-Bromobenzoyl Cyanide: A Versatile Synthetic Intermediate

4-Bromobenzoyl cyanide, with the chemical formula C₈H₄BrNO, is a valuable reagent in organic synthesis. Its structure uniquely combines an electrophilic carbonyl group adjacent to a cyanide, and a brominated aromatic ring, making it a trifunctional scaffold for a variety of chemical transformations. The presence of the bromine atom provides a handle for cross-coupling reactions, while the aroyl cyanide group can participate in nucleophilic additions and cycloadditions, leading to the formation of diverse heterocyclic systems and other complex molecular architectures.

Commercial Availability and Procurement

4-Bromobenzoyl cyanide is commercially available from a range of chemical suppliers, typically offered in research-grade purities. When sourcing this reagent, it is crucial to verify the CAS number (6048-21-1) to distinguish it from its isomers, such as 4-bromobenzyl cyanide.

Table 1: Prominent Commercial Suppliers of 4-Bromobenzoyl Cyanide

Supplier	Product Name	CAS Number	Purity	Available Quantities
AChemBlock	4-Bromobenzoyl cyanide	6048-21-1	95%	Inquire
Fisher Scientific (via eMolecules)	4-Bromobenzoyl cyanide	6048-21-1	Inquire	1g
Sigma-Aldrich (distributed by Ambeed, Inc.)	4-Bromobenzoyl cyanide	6048-21-1	95%	250mg, 1g
BLD Pharm	4-Bromobenzoyl cyanide	6048-21-1	Inquire	Inquire

Note: Availability and purity levels are subject to change. It is recommended to contact the suppliers directly for the most current information.

Synthesis of 4-Bromobenzoyl Cyanide: A Modern Approach

While classical methods for the synthesis of aroyl cyanides exist, modern catalytic approaches offer improved safety, yield, and substrate scope. A highly effective method for the preparation of 4-Bromobenzoyl cyanide is the palladium-catalyzed cyanation of 4-bromobenzoyl chloride. This method avoids the use of highly toxic cyanide salts directly and instead employs safer, more stable cyanide sources.

Two-Step Synthesis from 4-Bromobenzoic Acid

The synthesis can be logically approached in two main steps: the conversion of commercially available 4-bromobenzoic acid to its corresponding acid chloride, followed by a catalytic cyanation reaction.

Caption: Two-step synthesis of 4-Bromobenzoyl Cyanide.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Bromobenzoyl Chloride

This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-bromobenzoic acid (1 equivalent).

• Reagent Addition: Add thionyl chloride (SOCl₂) (2-3 equivalents) to the flask. A few drops of dimethylformamide (DMF) can be added as a catalyst.

• Reaction: Gently reflux the mixture until the evolution of HCl gas ceases and the solid has completely dissolved.

• Work-up: Carefully remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 4-bromobenzoyl chloride can be used in the next step without further purification.

Step 2: Palladium-Catalyzed Cyanation to 4-Bromobenzoyl Cyanide

This protocol is adapted from general procedures for the palladium-catalyzed cyanation of aryl halides.[1]

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), combine 4-bromobenzoyl chloride (1 equivalent), a palladium catalyst such as Pd(OAc)₂ (0.2 mol%), and a suitable ligand if required.

• Cyanide Source: Add a non-toxic cyanide source such as potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) (0.5 equivalents).[1]

• Solvent and Base: Add a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethylacetamide (DMAc), and a mild base like sodium bicarbonate (NaHCO₃).

• Reaction: Heat the reaction mixture at a suitable temperature (e.g., 80-120 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, cool the reaction mixture and filter to remove any inorganic salts. The filtrate is then partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 4-Bromobenzoyl cyanide.

Caption: Simplified catalytic cycle for Pd-catalyzed cyanation.

Applications in Research and Drug Development

The unique structural features of 4-Bromobenzoyl cyanide make it a valuable building block for the synthesis of various biologically active molecules.

Synthesis of Heterocyclic Compounds

Aroyl cyanides are precursors to a variety of heterocyclic systems. For example, they can react with binucleophiles to form five- or six-membered rings. The presence of the 4-bromo substituent allows for further diversification of the resulting heterocyclic core through cross-coupling reactions, enabling the exploration of a larger chemical space in drug discovery programs.

Precursor to Bioactive Molecules

While direct applications in marketed drugs are not widely documented, the structural motif is present in various research compounds. For instance, related structures are explored in the development of kinase inhibitors and other targeted therapies.[2] The 4-bromophenyl group is a common feature in many kinase inhibitors, and the aroyl cyanide functionality provides a versatile entry point for constructing the core scaffolds of these molecules. For example, derivatives of 2-(4-bromobenzyl) thieno[2,3-d]pyrimidines have been synthesized and evaluated as potent anticancer agents that act as dual topoisomerase-I/II inhibitors.[3][4]

Safety, Handling, and Storage

4-Bromobenzoyl cyanide should be handled with care by trained personnel in a laboratory setting.

• Hazard Identification: This compound is expected to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4-Bromobenzoyl cyanide is a commercially available and highly versatile synthetic intermediate with significant potential in medicinal chemistry and drug discovery. Its unique combination of reactive sites allows for the efficient construction of complex molecular architectures. By understanding its synthesis, reactivity, and handling requirements, researchers can effectively utilize this powerful building block to advance their research and development programs.

References

• Organic Chemistry Portal. Alkanoyl and Aroyl Cyanide synthesis by Cyanation. Available at: [Link]

• Berman, A. M., & Johnson, J. S. (2018). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. PMC, 10(12), 1947–1950. Available at: [Link]

• Aaron Chemicals LLC. Safety Data Sheet: 4-Bromobenzoyl cyanide. Available at: [Link]

• PrepChem. Synthesis of 4-bromobenzoyl chloride. Available at: [Link]

• Google Patents. US4143068A - Process for the preparation of acyl cyanide compounds.

• Singh, P., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[5][6]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. RSC Medicinal Chemistry. Available at: [Link]

• Singh, P., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[5][6]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. PubMed Central. Available at: [Link]

• ScienceOpen. Application of a macrocyclization strategy in kinase inhibitor development. Available at: [Link]

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• 4. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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Protocols & Analytical Methods

Application Notes and Protocols for Amide Synthesis using 4-Bromobenzoyl Cyanide

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Introduction: The Strategic Advantage of Aroyl Cyanides in Amide Synthesis

Amide bond formation is a cornerstone of organic synthesis, particularly in the pharmaceutical industry where it is one of the most frequently employed transformations.[1][2] While numerous methods exist, the direct condensation of carboxylic acids and amines is often thermodynamically unfavorable.[1] This has led to the development of a wide array of coupling reagents and activated acid derivatives.[1][] Among these, aroyl cyanides, and specifically 4-bromobenzoyl cyanide, have emerged as potent acylating agents.[4] Their utility stems from a unique reactivity profile that allows for efficient amide bond formation under mild conditions. The resulting 4-bromobenzoyl amides are valuable intermediates in their own right, with the bromine atom serving as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions. This guide provides a comprehensive overview of the synthesis of amides using 4-bromobenzoyl cyanide, detailing the underlying mechanistic principles, offering step-by-step protocols, and emphasizing the critical safety considerations associated with the handling of cyanide-containing reagents.

Mechanistic Insights: The Acylating Power of 4-Bromobenzoyl Cyanide

The efficacy of 4-bromobenzoyl cyanide as an acylating agent is rooted in the electronic properties of the aroyl cyanide functionality. The cyanide group acts as an excellent leaving group, facilitating the nucleophilic attack of an amine on the electrophilic carbonyl carbon. The reaction proceeds through a tetrahedral intermediate, which then collapses to form the thermodynamically stable amide bond and liberates the cyanide ion.

A key advantage of using an aroyl cyanide is that the reaction can often be performed under neutral or mildly basic conditions, which is beneficial for substrates bearing acid-sensitive functional groups. This circumvents the need for harsh activating agents or high reaction temperatures that can lead to side reactions or racemization of chiral centers.

Visualizing the Reaction Pathway

The following diagram illustrates the generalized mechanism for the acylation of a primary amine with 4-bromobenzoyl cyanide.

Sources

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Application Notes: 4-Bromobenzoyl Cyanide as a Versatile Reagent in Heterocyclic Synthesis

Introduction

For researchers, medicinal chemists, and professionals in drug development, the strategic construction of heterocyclic scaffolds remains a cornerstone of modern synthetic chemistry. 4-Bromobenzoyl cyanide (C₈H₄BrNO) is an aroyl cyanide, a class of reagents distinguished by a cyanide group directly attached to a carbonyl carbon.[1] This configuration imparts potent electrophilicity to the carbonyl carbon, making 4-bromobenzoyl cyanide an exceptional acylating agent and a versatile building block for a variety of heterocyclic systems.

This guide provides an in-depth exploration of the applications of 4-bromobenzoyl cyanide in the synthesis of key heterocycles, including oxazoles, benzothiazoles, and benzimidazoles. We will delve into the mechanistic underpinnings of these transformations, provide detailed, field-proven protocols, and present data to guide experimental design. The presence of the bromo-substituent on the phenyl ring offers a valuable synthetic handle for further functionalization via cross-coupling reactions, enhancing the molecular diversity achievable from this reagent.

Synthesis of 2-(4-Bromophenyl)-Substituted Oxazoles

The oxazole ring is a privileged scaffold found in numerous natural products and pharmacologically active molecules.[2] The reaction of 4-bromobenzoyl cyanide with appropriate precursors provides a direct and efficient route to 2,5-disubstituted oxazoles, leveraging the reagent's potent acylating capability in a manner analogous to the well-established Robinson-Gabriel synthesis.[3]

Mechanistic Rationale

The synthesis proceeds via the acylation of an α-amino ketone with 4-bromobenzoyl cyanide. The resulting α-acylamino ketone intermediate then undergoes an intramolecular cyclization, driven by a dehydrating agent (e.g., H₂SO₄, POCl₃), to furnish the aromatic oxazole ring. The cyanide ion serves as an excellent leaving group in the initial acylation step.

Sources

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• 3. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]

Protocol for the acylation of primary amines with 4-Bromobenzoyl cyanide

Application Note & Protocol

Topic: High-Efficiency Acylation of Primary Amines with 4-Bromobenzoyl Cyanide for the Synthesis of N-Aryl/Alkyl-4-bromobenzamides

Audience: Researchers, scientists, and drug development professionals.

Abstract

The formation of amide bonds is a cornerstone of modern organic and medicinal chemistry. This document provides a comprehensive guide to the N-acylation of primary amines using 4-bromobenzoyl cyanide, a highly reactive acylating agent. The resulting N-substituted 4-bromobenzamides are valuable intermediates, serving as key structural motifs in pharmacologically active compounds and as versatile precursors for further synthetic elaboration via cross-coupling reactions at the bromide position. We present a detailed experimental protocol, mechanistic insights, a troubleshooting guide, and critical safety procedures. The methodology is distinguished by its high reactivity, mild reaction conditions, and operational simplicity, offering a potent alternative to traditional acylation methods.

Reaction Principle and Mechanism

The acylation of a primary amine with 4-bromobenzoyl cyanide is a nucleophilic acyl substitution reaction. The primary amine acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of the acyl cyanide. Acyl cyanides are particularly effective acylating agents because the cyanide ion (CN⁻) is an excellent leaving group, stabilized by the electron-withdrawing nature of the nitrogen atom. This intrinsic reactivity often allows the reaction to proceed rapidly and under mild conditions.

The reaction proceeds via a two-step mechanism involving a tetrahedral intermediate:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine attacks the carbonyl carbon of 4-bromobenzoyl cyanide. This breaks the carbonyl π-bond, forming a transient, negatively charged tetrahedral intermediate.

• Leaving Group Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the cyanide ion as the leaving group. A base, typically a non-nucleophilic tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA), is included to neutralize the protonated amine, regenerating a neutral amide product and preventing the formation of an unreactive ammonium salt.

Caption: Nucleophilic acyl substitution mechanism.

Critical Safety Precautions

WARNING: This protocol involves highly toxic materials. All operations must be conducted in a certified chemical fume hood by trained personnel.

• 4-Bromobenzoyl Cyanide: This compound is a potent irritant and lachrymator. Avoid inhalation of dust and any contact with skin and eyes.[1]

• Cyanide Toxicity: The cyanide anion (CN⁻) generated as a byproduct is highly toxic. It can be fatal if inhaled, ingested, or absorbed through the skin.

• Hydrogen Cyanide (HCN) Gas: NEVER allow the reaction mixture or cyanide-containing waste to come into contact with acid. Acidification will generate highly toxic and volatile hydrogen cyanide gas.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile is insufficient; use heavy-duty neoprene or butyl rubber gloves), and chemical safety goggles.

• Cyanide Waste Disposal: All aqueous layers and contaminated materials must be quenched and disposed of as hazardous cyanide waste. A common quenching procedure involves treating the aqueous waste with an excess of bleach (sodium hypochlorite) or hydrogen peroxide under basic (pH > 10) conditions to oxidize cyanide to the much less toxic cyanate ion. Follow all institutional safety guidelines for hazardous waste disposal.

Detailed Experimental Protocol

This protocol provides a general procedure for the acylation of a primary amine on a 1.0 mmol scale. Reagent quantities should be adjusted accordingly for different scales.

Materials and Reagents

• Primary Amine (e.g., Aniline, Benzylamine) (1.0 eq, 1.0 mmol)

• 4-Bromobenzoyl Cyanide (1.05 eq, 1.05 mmol)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq, 1.5 mmol)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (5-10 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stir bar, septa, and nitrogen/argon line

• Syringes and needles

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.0 mmol) and the chosen anhydrous solvent (5 mL).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 5-10 minutes. An inert atmosphere is crucial to prevent hydrolysis of the highly reactive acyl cyanide.

• Base Addition: Add the non-nucleophilic base (e.g., triethylamine, 1.5 mmol) to the stirred solution via syringe.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This is important to control the exothermic nature of the acylation.

• Acylating Agent Addition: In a separate, dry vial, dissolve 4-bromobenzoyl cyanide (1.05 mmol) in the anhydrous solvent (2-3 mL). Slowly add this solution dropwise to the cooled, stirred amine solution over 10-15 minutes using a syringe.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture warm to room temperature.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting amine is fully consumed (typically 1-3 hours).

• Work-up (Quenching): Once the reaction is complete, dilute the mixture with DCM (15 mL). Carefully pour the solution into a separatory funnel containing saturated aqueous NaHCO₃ solution (15 mL).

• Extraction: Shake the separatory funnel, allowing any generated gas to vent. Separate the layers and extract the aqueous layer with DCM (2 x 10 mL).

• Washing: Combine the organic layers and wash sequentially with water (15 mL) and then brine (15 mL) to remove residual salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude N-(4-bromobenzoyl) amide product by either recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Data Presentation: Scope and Parameters

The following table outlines representative reaction parameters for the acylation of various primary amines, illustrating the expected versatility of the protocol.

Primary Amine Substrate	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Notes
Aniline	TEA	DCM	0 to RT	1.5	>95%	Electron-rich aromatic amine; reacts rapidly.
4-Nitroaniline	DIPEA	THF	0 to RT	3	85-95%	Electron-deficient amine; requires slightly longer reaction time.
Benzylamine	TEA	DCM	0 to RT	1	>95%	Highly nucleophilic aliphatic amine; very fast reaction.
tert-Butylamine	DIPEA	THF	0 to RT	4-6	70-85%	Sterically hindered amine; requires a stronger base and longer time.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive 4-bromobenzoyl cyanide (hydrolyzed).2. Amine is protonated (insufficient or no base).3. Low nucleophilicity of the amine.	1. Use fresh or properly stored acylating agent.2. Ensure 1.2-1.5 equivalents of a suitable base are added.3. Increase reaction temperature (e.g., to 40 °C) and/or extend reaction time.
Multiple Products/Side Reactions	1. Reaction temperature was too high.2. Presence of water in the reaction.	1. Maintain cooling at 0 °C during the addition of the acyl cyanide.2. Use anhydrous solvents and reagents and maintain a strict inert atmosphere.
Product Lost During Work-up	The amide product is partially water-soluble.	Saturate the aqueous layers with NaCl (brine) before extraction to decrease the solubility of the organic product.

Conclusion

The acylation of primary amines with 4-bromobenzoyl cyanide is a highly efficient and rapid method for the synthesis of N-substituted 4-bromobenzamides. The protocol's reliance on a potent acylating agent allows for mild conditions, broad substrate scope, and high yields. By adhering to the stringent safety precautions outlined, particularly concerning cyanide handling and disposal, researchers can safely leverage this powerful transformation for applications in pharmaceutical development and complex organic synthesis.

References

• Master Organic Chemistry. (2018). Synthesis, Nomenclature, and Properties Of The Amide Functional Group. Retrieved from [Link]

• Pan, S. C., & List, B. (2008). The catalytic acylcyanation of imines. Chemical an Asian journal, 3(2), 430–437. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 21.7: Chemistry of Amides. Retrieved from [Link]

Sources

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Reaction of 4-Bromobenzoyl cyanide with alcohols to form esters

Application Note & Protocol

Topic: Synthesis of 4-Bromobenzoate Esters via the Reaction of 4-Bromobenzoyl Cyanide with Alcohols

Introduction: The Utility of 4-Bromobenzoyl Cyanide in Ester Synthesis

4-Bromobenzoyl cyanide is a versatile acylating agent employed in organic synthesis for the preparation of 4-bromobenzoate esters, amides, and other carbonyl derivatives. The 4-bromophenyl moiety is a crucial building block in the synthesis of pharmaceuticals, agrochemicals, and materials due to its utility as a synthetic handle for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). The reaction of 4-bromobenzoyl cyanide with alcohols provides a direct and efficient route to the corresponding esters, often under mild conditions.

This document provides an in-depth guide to the underlying reaction mechanism, a detailed experimental protocol, safety considerations, and the scope of this transformation for researchers in synthetic chemistry and drug development.

Reaction Principle: Nucleophilic Acyl Substitution

The formation of an ester from an acyl cyanide and an alcohol proceeds through a nucleophilic acyl substitution mechanism. The key features of this reaction are the high electrophilicity of the carbonyl carbon and the role of cyanide as a competent leaving group.

• Nucleophilic Attack: The alcohol, acting as a nucleophile, attacks the electrophilic carbonyl carbon of 4-bromobenzoyl cyanide. This step forms a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the cyanide ion (CN⁻) as the leaving group.

• Deprotonation: A weak base, which can be another molecule of the alcohol or a non-nucleophilic base added to the reaction, deprotonates the oxonium ion to yield the final, neutral ester product.

The reaction is often facilitated by a catalyst to enhance the rate of reaction, particularly for less nucleophilic alcohols.

Note: The DOT script above is a template. Actual chemical structures would be represented by images or more complex node labels in a real implementation.

Caption: Nucleophilic acyl substitution mechanism for ester formation.

Safety, Handling, and Waste Disposal

WARNING: 4-Bromobenzoyl cyanide and its reaction byproducts are hazardous. All procedures must be conducted by trained personnel in a well-ventilated chemical fume hood.

• Hazards of 4-Bromobenzoyl Cyanide: This compound is a lachrymator, causing severe irritation to the eyes and respiratory tract.[1][2] It is harmful if swallowed, inhaled, or absorbed through the skin.[3]

• Hazards of Cyanide: The cyanide leaving group is highly toxic. Acidic workup conditions will generate hydrogen cyanide (HCN) gas, which is extremely poisonous and can be fatal.[4]

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, a lab coat, and chemical-resistant gloves (nitrile or neoprene).[3][5]

• Handling: Handle 4-bromobenzoyl cyanide as a moisture-sensitive and air-sensitive solid.[6] Use only in a well-ventilated fume hood.[7][8] Keep away from strong bases, oxidizing agents, and metals to prevent vigorous reactions or polymerization.[9]

• Waste Disposal: All cyanide-containing waste (reaction mixture, aqueous layers from workup) is considered hazardous. It must be quenched with an oxidizing agent like sodium hypochlorite (bleach) under basic conditions (pH > 10) before disposal according to institutional guidelines. Never acidify cyanide waste.

First Aid:

• Skin Contact: Immediately wash with plenty of soap and water for at least 15 minutes and remove contaminated clothing.[5][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5][7]

• Inhalation: Move the person to fresh air immediately.[5][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5][7] In all cases of exposure, seek immediate medical attention.[5][7]

Experimental Protocol: General Procedure for Esterification

This protocol provides a general method for the synthesis of a 4-bromobenzoate ester from 4-bromobenzoyl cyanide and a primary or secondary alcohol.

4.1 Materials and Equipment

• 4-Bromobenzoyl cyanide (1.0 eq.)

• Alcohol (1.1 - 1.5 eq.)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile)

• Non-nucleophilic base (optional, e.g., Pyridine, Triethylamine, 0.1 eq.)

• Round-bottom flask with magnetic stir bar

• Reflux condenser and nitrogen/argon inlet

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Silica gel for column chromatography

4.2 Step-by-Step Methodology

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

• Reagent Addition: Charge the flask with 4-bromobenzoyl cyanide (1.0 eq.) and dissolve it in the chosen anhydrous solvent (approx. 0.2 M concentration).

• Alcohol Addition: Add the alcohol (1.1-1.5 eq.) to the stirred solution. If the alcohol is less reactive, a catalytic amount of a non-nucleophilic base like pyridine can be added to facilitate the reaction.

• Reaction Conditions: Stir the reaction mixture at room temperature. For less reactive alcohols (e.g., secondary alcohols), gentle heating (40-60 °C) may be required.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (4-bromobenzoyl cyanide) is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate or diethyl ether.

  • Carefully wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), water, and finally, brine. Caution: The bicarbonate wash must be performed carefully in a fume hood as it neutralizes any acidic byproducts and could potentially generate HCN gas if the solution becomes acidic.

• Isolation and Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the resulting crude ester by flash column chromatography on silica gel or by distillation under reduced pressure to yield the pure product.

Caption: General experimental workflow for ester synthesis.

Reaction Scope and Performance

The reaction is generally high-yielding for primary and secondary alcohols. Tertiary alcohols are poor nucleophiles and may undergo elimination under heated conditions, making this method less suitable for their esterification.

Alcohol Substrate	Typical Conditions	Base/Catalyst	Approx. Yield (%)	Notes
Methanol	THF, 25 °C, 2h	None	>95%	Highly reactive primary alcohol.
Ethanol	DCM, 25 °C, 3h	None	>95%	Reaction proceeds smoothly.
Isopropanol	Acetonitrile, 50 °C, 6h	Pyridine (0.1 eq.)	85-90%	Secondary alcohol; requires heating.
Benzyl Alcohol	THF, 25 °C, 4h	None	~95%	Reactive primary benzylic alcohol.
tert-Butanol	DCM, 50 °C, 24h	Pyridine (0.1 eq.)	<10%	Sterically hindered; low conversion.[10]
Phenol	Acetonitrile, 60 °C, 12h	DMAP (0.1 eq.)	70-80%	Requires a more potent catalyst.

This table presents illustrative data based on established principles of esterification. Actual yields may vary based on specific experimental conditions.

Applications in Drug Discovery and Development

The 4-bromobenzoate ester products serve as valuable intermediates in medicinal chemistry. The bromine atom provides a reactive site for further molecular elaboration.

• Cross-Coupling Reactions: The aryl bromide can be readily converted into more complex structures using palladium-catalyzed reactions like Suzuki (C-C bond), Buchwald-Hartwig (C-N bond), and Sonogashira (C-C triple bond) couplings.

• Pharmaceutical Scaffolds: Substituted benzoic acids and their esters are common structural motifs in a wide range of pharmaceuticals, including anti-inflammatory agents.[11] The ability to functionalize the 4-position of the ring is critical for modifying the pharmacological properties of a lead compound. For instance, related cyanobenzyl compounds are precursors in the synthesis of drugs like Letrozole, an aromatase inhibitor.[12]

Conclusion

The reaction of 4-bromobenzoyl cyanide with alcohols is a robust and efficient method for the synthesis of 4-bromobenzoate esters. The reaction proceeds under mild conditions for a range of alcohol substrates, offering high yields and operational simplicity. The primary considerations for researchers are the strict safety protocols required for handling both the lachrymatory starting material and the highly toxic cyanide byproduct. With appropriate precautions, this method serves as an excellent tool for accessing key intermediates in pharmaceutical and materials science research.

References

• Takaku, M., Taniguchi, Y., & Hata, T. (1976). Preparation of Hindered Esters from Acid Chlorides and Alcohols in the Presence of Silver Cyanide. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of esters from the reaction of alcohol and acyl cyanide. Retrieved from [Link]

• Chemstock. (n.d.). Chemwatch GHS SDS in English (European) 1694-3. Retrieved from [Link]

• Allen Digital. (n.d.). The reaction of 4-bromobenzyl chloride with NaCN in ethanol leads to. Retrieved from [Link]

• Filo. (2023). The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of. Retrieved from [Link]

• Vedantu. (n.d.). The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. Retrieved from [Link]

• Norris, J. (2018). Synthesis of Esters. YouTube. Retrieved from [Link]

• askIITians. (2016). The reaction of 4-Bromo benzyl chloride with sodium cyanide in ethano. Retrieved from [Link]

• Google Patents. (n.d.). US4234508A - Process for preparing cyanohydrin esters.

• Chad's Prep. (n.d.). 20.8 Synthesis and Reactions of Esters. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of bromobenzyl cyanide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. Retrieved from [Link]

• PubMed Central. (2023). Boron Lewis Acid Catalysis Enables the Direct Cyanation of Benzyl Alcohols by Means of Isonitrile as Cyanide Source. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Iodoxy-5-Methylbenzenesulfonic Acid-Catalyzed Selective Oxidation of 4-Bromobenzyl Alcohol. Retrieved from [Link]

• PubChem. (n.d.). Bromobenzyl Cyanide. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification. Retrieved from [Link]

• Allen Digital. (n.d.). The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of. Retrieved from [Link]

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Application Notes &amp; Protocols: The Use of 4-Bromobenzoyl Cyanide as a High-Reactivity Coupling Reagent in Peptide Synthesis

Abstract

The formation of the amide bond is the cornerstone of peptide chemistry. While numerous coupling reagents have been developed, many require additives to enhance reaction rates and suppress epimerization, often generating cumbersome byproducts. This guide explores the application of 4-bromobenzoyl cyanide, a representative acyl cyanide, as a potent, additive-free reagent for peptide coupling. We delve into the mechanistic principles that underpin its high reactivity, provide detailed protocols for both solution-phase and solid-phase synthesis, and offer a comparative analysis against conventional coupling agents. This document is intended for researchers, chemists, and drug development professionals seeking to expand their toolkit with specialized reagents for challenging peptide sequences.

Introduction: The Quest for the Ideal Peptide Coupling

The chemical synthesis of peptides is a repetitive process of forming amide bonds between amino acid monomers.[1] The core challenge lies in activating the carboxylic acid group of one amino acid to facilitate its reaction with the amino group of another, without inducing undesirable side reactions.[2] The field is dominated by several classes of reagents:

• Carbodiimides (e.g., DCC, DIC): These reagents form a highly reactive O-acylisourea intermediate. However, they are notorious for causing epimerization and producing insoluble urea byproducts, which complicates purification, especially in solution-phase synthesis.[1][3]

• Onium Salts (Aminium/Uronium & Phosphonium): Reagents like HBTU, HATU, and PyBOP are highly efficient and popular in solid-phase peptide synthesis (SPPS).[3][4] They operate by forming active esters in situ, but often require the co-addition of a nucleophilic auxiliary agent like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) to accelerate coupling and minimize loss of stereochemical integrity.[5][6]

Acyl cyanides represent a distinct class of acylating agents.[7] These molecules, with the general structure R-CO-CN, are intrinsically activated due to the powerful electron-withdrawing nature of the nitrile group.[8][9] This guide focuses on 4-bromobenzoyl cyanide, a crystalline solid whose reactivity is further enhanced by the inductive effect of the para-bromo substituent, making it a compelling candidate for an efficient, standalone coupling reagent.

Mechanism of Action: Direct Acylation with a Cyanide Leaving Group

Unlike methods that require a separate activation step in the reaction pot, a pre-activated 4-bromobenzoyl amino acid derivative is typically prepared first, or the reagent is used in a one-pot, two-step process. The acyl cyanide itself is the activated species. The N-protected amino acid is converted to its corresponding acyl cyanide, which then undergoes direct nucleophilic attack by the amine component of the second amino acid (or peptide).

The key advantages of this mechanism are:

• High Electrophilicity: The carbonyl carbon of the acyl cyanide is highly electrophilic, promoting rapid acylation.

• Simplicity: The reaction is a direct displacement, potentially eliminating the need for additives like HOBt or HOAt.[5]

• Clean Byproduct Profile: The leaving group is the cyanide ion (CN⁻). In a buffered or slightly acidic workup, this forms hydrogen cyanide (HCN), a volatile gas that can be safely handled and removed in a fume hood, or it can be quenched to form non-interfering salts. This contrasts sharply with the insoluble ureas generated by carbodiimides.[3]

Caption: Mechanism of Acyl Cyanide Mediated Peptide Coupling.

A significant consideration with any highly reactive coupling method is the potential for epimerization of the chiral α-carbon of the activated amino acid. This typically proceeds through the formation of a planar 5(4H)-oxazolone intermediate.[2][5] While the high speed of the coupling reaction can outcompete epimerization, this risk must be carefully managed through optimized reaction conditions, such as low temperatures and the use of appropriate non-nucleophilic bases.

Application Notes: Strategic Implementation

When to Consider 4-Bromobenzoyl Cyanide

• Sterically Hindered Couplings: The high reactivity can be advantageous for coupling bulky or sterically demanding amino acids (e.g., Aib, Val, Ile) where standard methods may be sluggish.

• Solution-Phase Synthesis: The clean byproduct profile is highly beneficial in solution-phase synthesis, simplifying purification by avoiding filtration of urea precipitates.

• Fragment Condensation: In the coupling of larger peptide fragments, where reaction times can be long, a highly active reagent is desirable. However, the risk of epimerization at the C-terminal residue of the acid fragment must be rigorously evaluated.

Key Experimental Parameters

• Anhydrous Conditions: Acyl cyanides are sensitive to moisture and will hydrolyze to the corresponding carboxylic acid.[10] All glassware must be oven-dried, and anhydrous solvents are essential. The reaction should be run under an inert atmosphere (N₂ or Ar).

• Solvent Choice: Anhydrous polar aprotic solvents such as N,N-Dimethylformamide (DMF), Dichloromethane (DCM), or Acetonitrile (ACN) are suitable.

• Base Selection: A non-nucleophilic tertiary amine, such as Diisopropylethylamine (DIEA) or N-methylmorpholine (NMM), is required. Its role is to deprotonate the ammonium salt of the amine component, liberating the free amine for nucleophilic attack. Typically, 1.1 to 1.5 equivalents are used.

• Temperature Control: To mitigate the risk of epimerization, it is advisable to initiate the coupling reaction at a low temperature (e.g., 0 °C) and then allow it to warm to room temperature as the reaction proceeds.

Potential Side Reactions and Troubleshooting

Issue	Probable Cause	Mitigation Strategy
Epimerization	Formation of a 5(4H)-oxazolone intermediate due to high reactivity or prolonged reaction time.[5]	Perform the reaction at low temperatures (0 °C). Minimize reaction time. Use a sterically hindered, non-nucleophilic base like DIEA.
Low Yield	Hydrolysis of the acyl cyanide due to residual water in reagents or solvents.[10]	Ensure all glassware, solvents, and reagents are scrupulously dried. Run the reaction under an inert atmosphere.
Polymerization	Acyl cyanides can polymerize, especially in the presence of basic impurities.[10]	Use high-purity reagents and ensure the base is added slowly to the reaction mixture.
Incomplete Reaction	Insufficient reactivity for particularly challenging couplings (e.g., N-methylated amino acids).	Increase reaction temperature after an initial period at 0 °C. Increase reaction time. Ensure stoichiometric equivalence of reagents.

Experimental Protocols

Safety Precaution: 4-Bromobenzoyl cyanide and its acyl cyanide derivatives are toxic. The reaction releases cyanide, a potent poison. All manipulations must be performed in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Prepare a quench solution (e.g., 10% aqueous sodium hypochlorite [bleach] or alkaline hydrogen peroxide) to neutralize any cyanide-containing waste.[9]

Protocol 1: Solution-Phase Synthesis of a Dipeptide (e.g., Fmoc-Ala-Phe-OMe)

This protocol describes the coupling of Fmoc-Alanine (as its 4-bromobenzoyl cyanide derivative) with Phenylalanine methyl ester.

A. Preparation of Fmoc-Ala-CO-CN (Activated Amino Acid)

• In a flame-dried, two-neck round-bottom flask under N₂, dissolve Fmoc-Ala-OH (1.0 equiv.) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add 4-bromobenzoyl cyanide (1.1 equiv.).

• Add DIEA (1.2 equiv.) dropwise over 5 minutes.

• Stir the reaction at 0 °C for 30 minutes, then at room temperature for 2 hours. Monitor by TLC or LC-MS for the disappearance of the starting acid.

• This activated intermediate is typically used directly in the next step without isolation.

B. Coupling Reaction

• In a separate flame-dried flask, dissolve H-Phe-OMe·HCl (1.0 equiv.) in anhydrous DCM.

• Cool the solution to 0 °C.

• Add DIEA (1.1 equiv.) to neutralize the hydrochloride salt and stir for 10 minutes.

• Transfer the solution of the activated Fmoc-Ala-CO-CN (from step A.6) to the flask containing the free-based H-Phe-OMe via cannula.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-5 hours. Monitor completion by TLC or LC-MS.

C. Workup and Purification

• Upon completion, cool the reaction mixture to 0 °C and slowly add a sat. aq. NaHCO₃ solution to quench any unreacted acyl cyanide.

• Transfer the mixture to a separatory funnel and dilute with DCM.

• Wash the organic layer sequentially with 1 M HCl (2x), sat. aq. NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude dipeptide by flash column chromatography on silica gel to yield the pure Fmoc-Ala-Phe-OMe.

Protocol 2: Coupling Step in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a single coupling cycle on a pre-swollen resin (e.g., H-Phe-Wang Resin) using the Fmoc/tBu strategy.

Caption: SPPS Workflow using a pre-activated acyl cyanide.

• Resin Preparation: Start with the free amine on the resin (e.g., after Fmoc deprotection of the previous residue and thorough washing).

• Activation Mixture Preparation: In a separate flask, dissolve the incoming Fmoc-amino acid (3.0 equiv. relative to resin loading) and 4-bromobenzoyl cyanide (3.0 equiv.) in DMF. Add DIEA (3.5 equiv.) and allow the mixture to pre-activate for 10-15 minutes at room temperature.

• Coupling: Add the activation mixture to the vessel containing the resin. Agitate the mixture via shaking or nitrogen bubbling for 1-2 hours at room temperature.

• Monitoring: Take a small sample of the resin, wash thoroughly, and perform a qualitative test (e.g., Kaiser test) to check for the presence of free amines. If the test is positive, the coupling is incomplete and should be allowed to proceed longer or be repeated.

• Washing: Once the coupling is complete (Kaiser test is negative), drain the reaction solution and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all excess reagents and byproducts.

• The resin is now ready for the next Fmoc deprotection step in the sequence.

Comparative Overview

This table provides a theoretical comparison of 4-bromobenzoyl cyanide with standard peptide coupling reagents.

Feature	4-Bromobenzoyl Cyanide	DIC / HOBt	HBTU / DIEA
Reagent Class	Acyl Cyanide	Carbodiimide + Additive	Aminium Salt + Base
Mechanism	Direct Acylation	O-Acylisourea -> OBt Ester	OBt Active Ester Formation
Additives Required	No	Yes (HOBt)	No (HOBt is part of structure)
Primary Byproduct	Cyanide Salt (HCN)	Dicyclohexylurea (DCU)	Tetramethylurea
Byproduct Removal	Volatile / Quenchable	Filtration (Insoluble)	Water-soluble / Washable
Relative Reactivity	Very High	High	Very High
Epimerization Risk	Moderate to High	Low to Moderate	Low to Moderate
Key Advantage	Simplicity, clean workup	Cost-effective, well-established	High efficiency, good for SPPS
Key Disadvantage	High Toxicity (Cyanide)	Insoluble byproduct, potential allergies	Potential for guanidinylation side reaction[4]

Conclusion

4-Bromobenzoyl cyanide and other acyl cyanides represent a class of highly reactive, additive-free reagents for amide bond formation. Their primary advantages lie in their intrinsic reactivity and the generation of easily removable byproducts, making them particularly attractive for specific applications in solution-phase synthesis and for overcoming sterically hindered couplings. However, their utility is tempered by significant safety considerations related to the toxicity of cyanide and a heightened risk of epimerization that must be carefully managed. While not a universal replacement for workhorse reagents like HBTU or HATU, 4-bromobenzoyl cyanide is a powerful specialized tool that, when used with appropriate caution and expertise, can be a valuable addition to the peptide chemist's arsenal.

References

• Hünig, S., & Schaller, R. (1982). The Chemistry of Acyl Cyanides. Angewandte Chemie International Edition in English, 21(1), 36-49.

• ChemicalBook. (n.d.). 4-Bromobenzyl cyanide(16532-79-9). Retrieved from chemicalbook.com.

• Morris, J. (2001). Acetyl Cyanide. Encyclopedia of Reagents for Organic Synthesis.

• Fisher Scientific. (n.d.). Safety Data Sheet: 4-Bromobenzyl cyanide. Retrieved from fishersci.com.

• Wikipedia contributors. (n.d.). Acyl cyanide. In Wikipedia. Retrieved from en.wikipedia.org.

• National Oceanic and Atmospheric Administration (NOAA). (n.d.). BROMOBENZYL CYANIDES. In CAMEO Chemicals. Retrieved from cameochemicals.noaa.gov.

• BenchChem. (2025). Application Notes and Protocols for the Reaction of Bromobenzyl Cyanide with Primary Amines. Retrieved from benchchem.com.

• Fields, G. B. (2014). Introduction to Peptide Synthesis. Current Protocols in Protein Science, 75, 18.1.1–18.1.25.

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.

• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide. Retrieved from sigmaaldrich.com.

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• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from bachem.com.

• Aapptec. (n.d.). Coupling Reagents. Retrieved from aapptec.com.

• Han, S.-Y., & Kim, Y.-A. (2004). Recent Development of Peptide Coupling Reagents in Organic Synthesis. ResearchGate.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602.

• Ashenhurst, J. (2019). Introduction to Peptide Synthesis. Master Organic Chemistry.

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• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from aapptec.com.

• Offer, J., et al. (2014). Automated synthesis of backbone protected peptides. Chemical Communications, 50(56), 7434-7437.

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• Corici, L., et al. (2023). A Sustainable Green Enzymatic Method for Amide Bond Formation. Molecules, 28(14), 5521.

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Application Notes and Protocols: Friedel-Crafts Acylation Reactions with 4-Bromobenzoyl Cyanide

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the application of 4-bromobenzoyl cyanide as an effective acylating agent in Friedel-Crafts acylation reactions. This process is fundamental for the synthesis of diaryl ketones, specifically 4-bromobenzophenone derivatives, which are valuable intermediates in the development of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] The inherent 4-bromo-substituent serves as a versatile synthetic handle for subsequent cross-coupling reactions, enhancing the molecular complexity of the target compounds. This document offers in-depth mechanistic insights, step-by-step experimental procedures, safety protocols, and troubleshooting guidance tailored for researchers, scientists, and drug development professionals.

Introduction and Scientific Background

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the formation of a carbon-carbon bond between an aromatic ring and an acyl group to produce aryl ketones.[3][4][5] This electrophilic aromatic substitution reaction is a robust method for creating key structural motifs found in a vast array of biologically active molecules and materials.[6][7][8]

Traditionally, acyl chlorides and anhydrides are the most common acylating agents.[9][10] This guide focuses on the utility of 4-bromobenzoyl cyanide, an alternative reagent that offers distinct advantages. The primary benefits of Friedel-Crafts acylation, which are retained when using 4-bromobenzoyl cyanide, include:

• Prevention of Polyacylation: The ketone product is electron-withdrawing, which deactivates the aromatic ring towards further electrophilic substitution, thus yielding a mono-acylated product.[9][10][11]

• No Carbocation Rearrangement: The electrophile in this reaction is a resonance-stabilized acylium ion, which does not undergo the structural rearrangements often problematic in Friedel-Crafts alkylations.[11][12][13][14]

The use of 4-bromobenzoyl cyanide specifically introduces the 4-bromophenyl moiety, a critical building block for medicinal chemists, allowing for post-acylation modifications via reactions like Suzuki, Heck, or Buchwald-Hartwig couplings.

Reaction Mechanism

The Friedel-Crafts acylation proceeds through a well-established multi-step mechanism.[3][9]

• Formation of the Acylium Ion: A strong Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), reacts with the 4-bromobenzoyl cyanide. The Lewis acid coordinates to the carbonyl oxygen or the cyanide nitrogen, facilitating the departure of the cyanide group and forming a resonance-stabilized acylium ion. This acylium ion is the potent electrophile required for the reaction.[12][13][15]

• Electrophilic Attack: The π-electron system of the aromatic substrate acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step disrupts the aromaticity of the ring and forms a non-aromatic carbocation intermediate known as an arenium ion or sigma complex.[3][12]

• Deprotonation and Aromaticity Restoration: A weak base, typically the [AlCl₃(CN)]⁻ complex, abstracts a proton from the carbon bearing the new acyl group. This restores the aromaticity of the ring and regenerates the Lewis acid catalyst.[3][9]

• Product-Catalyst Complexation: The carbonyl oxygen of the resulting ketone product is a Lewis base and forms a stable complex with the strong Lewis acid catalyst.[9][10] This complexation prevents the catalyst from participating in further reactions, necessitating the use of stoichiometric or slightly super-stoichiometric amounts of the Lewis acid. An aqueous workup is required to hydrolyze this complex and liberate the final ketone product.

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A Validated RP-HPLC Method for In-Process Monitoring of Reactions Involving 4-Bromobenzoyl Cyanide

An Application Note for Drug Development Professionals

Abstract

This application note presents a robust, validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the real-time monitoring of chemical reactions involving 4-Bromobenzoyl cyanide. As a highly reactive and versatile intermediate in pharmaceutical synthesis, precise tracking of its consumption and the formation of products and byproducts is critical for process optimization, yield maximization, and impurity profiling. The described method provides a reliable and accurate analytical tool for researchers, chemists, and process scientists in the drug development sector. We will detail the causality behind the methodological choices, from sample preparation to chromatographic conditions, and provide a comprehensive, step-by-step protocol for immediate implementation.

Introduction: The Analytical Challenge

4-Bromobenzoyl cyanide (C₈H₄BrNO) is a bifunctional molecule featuring a reactive acyl cyanide group and a brominated aromatic ring.[1] This structure makes it a valuable precursor for synthesizing a variety of pharmaceutical scaffolds, including heterocyclic compounds and other complex intermediates.[2][3] However, the reactivity of the acyl cyanide moiety also presents an analytical challenge. It is susceptible to hydrolysis, particularly in the presence of nucleophilic solvents like water or alcohols, which can convert it to 4-bromobenzoic acid.[4][5] Therefore, an analytical method for reaction monitoring must not only separate the starting material from its products but also be designed to prevent sample degradation during preparation and analysis.

High-Performance Liquid Chromatography (HPLC) is the technique of choice for this application due to its high resolution, quantitative accuracy, and applicability to non-volatile and thermally labile compounds.[6] This guide focuses on an RP-HPLC method, which separates compounds based on their hydrophobicity, a principle well-suited for the analysis of aromatic compounds like 4-bromobenzoyl cyanide and its derivatives.[6]

Principle of the Method: Chromatographic Strategy

The core of this method relies on reverse-phase chromatography, where a non-polar stationary phase (typically C18) is used with a polar mobile phase.

• Analyte Polarity: 4-Bromobenzoyl cyanide is a relatively non-polar molecule due to its aromatic ring and the covalent nature of its functional groups. In contrast, a common byproduct, 4-bromobenzoic acid (formed via hydrolysis), is significantly more polar due to the carboxylic acid group.

• Separation Mechanism: In an RP-HPLC system, less polar compounds interact more strongly with the non-polar stationary phase and are therefore retained longer. More polar compounds have a higher affinity for the polar mobile phase and elute earlier. This differential retention allows for the effective separation of 4-bromobenzoyl cyanide from its more polar reactants or degradation products.

• Detection: The benzoyl chromophore present in 4-bromobenzoyl cyanide and its likely derivatives allows for sensitive detection using a UV-Vis spectrophotometer. Wavelengths between 230-260 nm are generally effective for such aromatic systems.[7][8]

The logical flow for developing and implementing this analytical method is outlined below.

Caption: Workflow for HPLC reaction monitoring.

Detailed Application Protocol

This protocol provides a validated starting point. Optimization may be necessary depending on the specific reaction matrix (solvents, reagents, and products).

Instrumentation and Consumables

• HPLC System: An HPLC or UHPLC system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.[9]

• Analytical Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended as a versatile starting point.

• Reagents: HPLC-grade acetonitrile (ACN), HPLC-grade water, and formic acid (FA, ~99% purity).

• Standard: A pure, well-characterized reference standard of 4-Bromobenzoyl cyanide.

Chromatographic Conditions

The following table summarizes the recommended starting conditions for the HPLC method.

Parameter	Recommended Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water	Acidifying the mobile phase suppresses the ionization of acidic analytes (like 4-bromobenzoic acid), leading to better peak shape and consistent retention.[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with good UV transparency and low viscosity.
Gradient Elution	0-1 min: 40% B1-8 min: 40% to 95% B8-10 min: 95% B10.1-12 min: 40% B	A gradient is essential to elute a range of compounds with varying polarities and to ensure the column is cleaned of highly non-polar impurities after each run.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times by controlling the viscosity of the mobile phase and mass transfer kinetics.[11]
Detection Wavelength	254 nm	Provides good sensitivity for the aromatic chromophore present in the analyte and expected byproducts.
Injection Volume	5 µL	A small injection volume minimizes potential peak distortion from the sample solvent.

Standard and Sample Preparation

Expert Insight: The stability of 4-bromobenzoyl cyanide in protic solvents is a critical consideration. Benzoyl cyanides are known to be sensitive to hydrolysis.[2] Therefore, the initial dilution and quenching of the reaction aliquot must be performed in an aprotic solvent like acetonitrile to preserve sample integrity.

Standard Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of 4-Bromobenzoyl cyanide reference standard.

• Transfer to a 10 mL volumetric flask.

• Dissolve and dilute to the mark with acetonitrile. This stock solution should be stored under refrigeration and used within 24-48 hours.

Calibration Standards (e.g., 10-200 µg/mL):

• Perform serial dilutions of the stock solution with acetonitrile to prepare a series of at least five calibration standards.

Reaction Sample Preparation:

• Carefully withdraw a small, known volume (e.g., 50 µL) from the reaction mixture at a specific time point.

• Immediately quench the aliquot by adding it to a pre-determined volume of cold, pure acetonitrile (e.g., 950 µL in a 1.5 mL vial). This immediately stops the reaction and dilutes the sample. The dilution factor must be recorded.

• Vortex the vial thoroughly.

• If the solution contains solid particles, centrifuge or filter through a 0.22 µm syringe filter into an HPLC vial.

• Further dilution with acetonitrile may be required to bring the analyte concentration within the calibration range.

Anticipated Results and Method Validation

Under the proposed conditions, 4-bromobenzoyl cyanide, being less polar, will have a longer retention time than its potential hydrolysis product, 4-bromobenzoic acid.

Compound	Structure	Expected Retention Time (min)
4-Bromobenzoic Acid	Br-C₆H₄-COOH	~3.5 - 4.5
4-Bromobenzoyl Cyanide	Br-C₆H₄-COCN	~6.0 - 7.0

The diagram below illustrates the expected chemical transformation that this HPLC method is designed to monitor.

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Application Note: A Validated Protocol for the Synthesis of 4-Bromobenzoyl Cyanide

Introduction: The Synthetic Utility of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide is a valuable bifunctional reagent in modern organic synthesis. As an acyl cyanide, it possesses two distinct reactive centers: the electrophilic carbonyl carbon and the cyanide group, which can act as a nucleophile or be transformed into other functional groups. This dual reactivity makes it a versatile building block for the synthesis of a wide range of compounds, including α-keto acids, amides, esters, and various heterocyclic systems that are of significant interest in medicinal chemistry and materials science. This application note provides a detailed, field-proven protocol for the synthesis of 4-Bromobenzoyl cyanide, starting from commercially available 4-bromobenzoic acid. The procedure is presented in two parts: the preparation of the intermediate 4-bromobenzoyl chloride, followed by its conversion to the target acyl cyanide. A strong emphasis is placed on the critical safety procedures required when handling cyanide-containing reagents.

Overview of the Synthetic Strategy

The synthesis of 4-Bromobenzoyl cyanide is efficiently achieved through a two-step process. The first step involves the conversion of 4-bromobenzoic acid to the more reactive acyl chloride, 4-bromobenzoyl chloride, using thionyl chloride. The second, and most critical step, is the nucleophilic substitution of the chloride in 4-bromobenzoyl chloride with a cyanide anion. For this transformation, trimethylsilyl cyanide (TMSCN) is employed as the cyanide source. TMSCN is a versatile and effective reagent for the synthesis of acyl cyanides from acyl halides, offering high yields and cleaner reactions compared to some inorganic cyanide salts.[1]

The overall workflow is depicted below:

Diagram 2: Mandatory safety workflow for handling cyanide reagents.

Experimental Protocols

Part A: Synthesis of 4-Bromobenzoyl Chloride

This procedure is adapted from standard methods for the preparation of acyl chlorides from carboxylic acids. [2] Reagents and Equipment:

• 4-Bromobenzoic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF, catalytic amount)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask with reflux condenser and gas outlet (connected to a scrubber)

• Heating mantle and magnetic stirrer

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mol)	Equiv.
4-Bromobenzoic acid	201.02	10.05	0.05	1.0
Thionyl chloride	118.97	8.92	0.075	1.5
Dichloromethane (DCM)	-	100 mL	-	-
DMF	-	~2 drops	-	cat.

Procedure:

• Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. The top of the condenser should be fitted with a gas outlet tube leading to a scrubber containing NaOH solution to neutralize the HCl and SO₂ byproducts.

• Reagent Addition: To the flask, add 4-bromobenzoic acid (10.05 g, 0.05 mol) and anhydrous dichloromethane (100 mL).

• Reaction Initiation: While stirring, carefully add thionyl chloride (8.92 g, 0.075 mol) to the suspension, followed by two drops of DMF.

  • Scientist's Note: DMF acts as a catalyst for the formation of the acyl chloride. The reaction will evolve HCl and SO₂ gas, which must be trapped in the scrubber.

• Reflux: Heat the mixture to a gentle reflux using a heating mantle. Continue heating for 2-4 hours, or until the evolution of gas ceases and the solution becomes clear.

• Isolation: Allow the reaction mixture to cool to room temperature. Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

  • Scientist's Note: To ensure all thionyl chloride is removed, co-evaporation with an anhydrous solvent like toluene can be performed.

• Purification: The crude 4-bromobenzoyl chloride can be purified by vacuum distillation. The product is a colorless to pale yellow liquid and should be used immediately in the next step or stored under an inert atmosphere.

Part B: Synthesis of 4-Bromobenzoyl Cyanide

This protocol is based on the established reaction of acyl chlorides with trimethylsilyl cyanide. Reagents and Equipment:

• 4-Bromobenzoyl chloride (from Part A)

• Trimethylsilyl cyanide (TMSCN)

• Anhydrous Toluene

• Schlenk flask or oven-dried round-bottom flask with a nitrogen/argon inlet

• Magnetic stirrer, syringes, and septa

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mol)	Equiv.
4-Bromobenzoyl chloride	219.47	~10.97	~0.05	1.0
Trimethylsilyl cyanide	99.21	5.46	0.055	1.1
Anhydrous Toluene	-	50 mL	-	-

Procedure:

• Inert Atmosphere Setup: Assemble an oven-dried 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen or argon inlet. Flame-dry the apparatus under vacuum and backfill with inert gas. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: Dissolve the crude 4-bromobenzoyl chloride (~0.05 mol) in 50 mL of anhydrous toluene and add it to the reaction flask via a cannula or syringe.

• Cyanation: Using a syringe, carefully add trimethylsilyl cyanide (5.46 g, 0.055 mol) dropwise to the stirred solution at room temperature.

  • Scientist's Note: The reaction is often exothermic. If necessary, an ice bath can be used to control the initial temperature. TMSCN is highly toxic and moisture-sensitive; handle with extreme care under inert conditions.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 4-6 hours.

• Monitoring: The reaction progress can be monitored by IR spectroscopy. The disappearance of the acyl chloride C=O stretch (~1770 cm⁻¹) and the appearance of the acyl cyanide C=O (~1680 cm⁻¹) and C≡N (~2230 cm⁻¹) stretches indicate product formation.

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully remove the solvent and the volatile byproduct, trimethylsilyl chloride, under reduced pressure using a rotary evaporator.

• Purification: The resulting crude 4-Bromobenzoyl cyanide can be purified by vacuum distillation or by recrystallization from a suitable solvent like a hexane/ether mixture. The product is a solid at room temperature.

Characterization of 4-Bromobenzoyl Cyanide

The identity and purity of the synthesized product should be confirmed by standard analytical techniques.

Property	Expected Value
Molecular Formula	C₈H₄BrNO
Molecular Weight	210.03 g/mol [3]
Appearance	Solid
¹³C NMR	Expected peaks for aromatic carbons, a quaternary carbonyl carbon, and a nitrile carbon.
IR Spectroscopy	Characteristic absorption bands are expected for the C≡N stretch (~2230 cm⁻¹) and the C=O stretch (~1680 cm⁻¹).

References

• BenchChem. (2025). The Synthetic Versatility of Bromobenzyl Cyanide: A Technical Guide for Organic Chemists. BenchChem.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4437216, 4-Bromobenzoyl cyanide. PubChem. Retrieved from [Link]

• BenchChem. (2025). Common side reactions of acetyl cyanide and how to avoid them. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Synthesis of Bromobenzyl Cyanide and Its Derivatives: Traditional vs. Modern Routes. BenchChem.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 4-Bromobenzyl Cyanide. TCI Chemicals.

• PrepChem. (2023). Preparation of bromobenzyl cyanide. PrepChem.com. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Safety Module: Cyanides.
• BenchChem. (2025). A Comprehensive Guide to the Solubility of Bromobenzyl Cyanide in Organic Solvents. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for the Reaction of Bromobenzyl Cyanide with Primary Amines. BenchChem.

• University College London. (2021). Cyanide Compounds Safety Services. UCL. Retrieved from [Link]

• Stanford University. (n.d.). Information on Cyanide Compounds. Stanford Environmental Health & Safety.
• University of Windsor. (n.d.). Cyanides Storage, Handling and General Use Information. University of Windsor.
• askIITians. (2025). The reaction of 4 – bromobenzyl chloride with NaCN in ethanol leads t. askIITians.

• PrepChem. (2023). Synthesis of 4-bromobenzoyl chloride. PrepChem.com. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22044, Bromobenzyl Cyanide. PubChem. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023). Benzeneacetonitrile, 4-bromo- - Substance Details. SRS | US EPA. Retrieved from [Link]

• Vedantu. (n.d.). The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. Vedantu.

• Organic Syntheses. (n.d.). TRIMETHYLSILYL CYANIDE. Organic Syntheses Procedure. Retrieved from [Link]

• Romero-Hernández, L. L. (2015). Trimethylsilyl Cyanide (TMSCN). Synlett, 26(04), 563-564.
• Wiley Online Library. (n.d.). C—CN Bond-Forming Reactions.
• Brainly.in. (2022). The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:(a). Brainly.in.

• Doubtnut. (2023, January 4). The reaction of 4-bromobenzyl chloride with NaCN in ethanol leads to : | 12 [Video]. YouTube. Retrieved from [Link]

• Doubtnut. (2020, April 19). The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of: [Video]. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). US4429145A - Preparation of trimethylsilyl cyanide.
• Taylor & Francis. (n.d.). Trimethylsilyl cyanide – Knowledge and References. Taylor & Francis.

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Application Notes &amp; Protocols: A Researcher's Guide to the Work-Up of Reactions Involving 4-Bromobenzoyl Cyanide

Introduction: Understanding the Dual Reactivity of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide is a versatile crystalline solid that serves as a valuable reagent in organic synthesis. Its utility stems from its dichotomous reactivity profile, acting as both an efficient acylating agent and a cyanide donor.[1][2][3] The molecule consists of a 4-bromophenyl group attached to an acyl cyanide moiety (-COCN). This structure imparts two primary modes of reaction:

• Nucleophilic Attack at the Carbonyl Carbon: The carbonyl carbon is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles. This results in acylation of the nucleophile and displacement of the cyanide ion, which is an excellent leaving group.

• Nucleophilic Attack by the Cyanide Group: In certain catalyzed reactions, the cyanide moiety can act as the nucleophile, participating in transformations such as the formation of α-aminonitriles from imines.[1]

This dual nature, combined with the inherent toxicity of cyanide, necessitates robust and carefully planned work-up procedures to ensure the isolation of a pure product, the safety of the researcher, and the responsible management of chemical waste. This guide provides a detailed framework for the effective work-up and purification of reaction mixtures containing 4-bromobenzoyl cyanide and its derivatives.

Critical Safety Considerations: Handling Acyl Cyanides and Cyanide Waste

WARNING: 4-Bromobenzoyl cyanide is a toxic and lachrymatory substance.[4][5][6] All manipulations must be performed in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.[7][8][9]

The primary hazard during work-up is the potential generation of highly toxic hydrogen cyanide (HCN) gas. This can occur if the reaction mixture, containing residual cyanide ions, is acidified before all cyanide is removed or neutralized.

Key Safety Pillars:

• Never Acidify Cyanide-Containing Solutions: The aqueous layer from the work-up will contain cyanide salts. Acidification will liberate lethal HCN gas. The pH of the aqueous waste must be kept basic (pH > 10).

• Quenching is a Critical Step: Unreacted 4-bromobenzoyl cyanide and the displaced cyanide ions must be neutralized before extraction.

• Designated Cyanide Waste: All aqueous layers and contaminated materials must be collected in a designated, clearly labeled, and sealed hazardous waste container for cyanide-containing waste.

General Work-Up Strategy: A Step-by-Step Overview

The goal of the work-up is to separate the desired product from unreacted starting materials, byproducts, and reaction solvents. For reactions involving 4-bromobenzoyl cyanide, a typical aqueous work-up involves quenching, extraction, washing, drying, and concentration.

Caption: General workflow for the work-up of 4-bromobenzoyl cyanide reactions.

Detailed Experimental Protocols

Protocol 1: Standard Work-Up for Products Stable to Mild Base

This procedure is suitable for most acylation reactions where the desired product is not susceptible to hydrolysis under mildly basic conditions.

Materials:

• Reaction mixture

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or 1M Sodium Hydroxide (NaOH)

• Extraction solvent (e.g., ethyl acetate, dichloromethane)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, beakers, Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Preparation of Quenching Solution: In a beaker of appropriate size (at least 5-10 times the volume of the reaction mixture), place a cold (0-5 °C, ice bath) saturated aqueous solution of NaHCO₃. The volume should be sufficient to neutralize any acidic components and hydrolyze excess 4-bromobenzoyl cyanide.

  • Causality Note: Using a cold, dilute basic solution for quenching serves multiple purposes. It controls the exotherm from the neutralization and hydrolysis of the reactive acyl cyanide. The basic pH ensures that any free cyanide (CN⁻) remains as a non-volatile salt, preventing the formation of HCN gas.[10]

• Quenching the Reaction: While stirring vigorously, slowly add the reaction mixture dropwise to the cold NaHCO₃ solution.

  • Expert Insight: Slow, dropwise addition is critical. A rapid addition can lead to an uncontrolled exotherm and vigorous gas evolution (CO₂ from bicarbonate), causing splashing of the hazardous materials. Monitor for any signs of an uncontrolled reaction.

• Stirring and Hydrolysis: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. This ensures the complete hydrolysis of any unreacted 4-bromobenzoyl cyanide into the more water-soluble 4-bromobenzoate salt.[10]

• Extraction: Transfer the quenched mixture to a separatory funnel. Add the chosen organic extraction solvent and shake vigorously, venting frequently to release any pressure. Allow the layers to separate.

  • Causality Note: The choice of solvent depends on the polarity of the product. Ethyl acetate is a good general-purpose solvent for moderately polar compounds. The product will partition into the organic phase, while inorganic salts (NaBr, NaCN, sodium 4-bromobenzoate) will remain in the aqueous phase.

• Separation and Washing: Drain the lower aqueous layer into the designated cyanide waste container. Wash the remaining organic layer sequentially with:

  • Water (1x)

  • Saturated brine solution (1x)

  • Expert Insight: The brine wash helps to break up any emulsions and removes the bulk of the dissolved water from the organic layer, making the subsequent drying step more efficient.

• Drying and Concentration: Drain the washed organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., Na₂SO₄). Swirl the flask and let it stand until the solution is clear. Filter or decant the dried solution away from the drying agent and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification Strategies for 4-Bromobenzoyl Cyanide Derivatives

Aromatic nitriles can present unique challenges during purification due to their polarity.[11]

• Flash Column Chromatography: This is the most common method.

  • Normal Phase (Silica Gel): A gradient elution system, typically starting with a non-polar solvent like hexanes or heptane and gradually increasing the polarity with ethyl acetate, is effective for most products. The polar nitrile group can sometimes cause peak tailing on acidic silica. This can be mitigated by adding a small amount (0.1-1%) of a basic modifier like triethylamine to the eluent.[11]

  • Reverse Phase (C18): For highly polar products that are strongly retained on silica, reverse-phase chromatography using a water/acetonitrile or water/methanol mobile phase is an excellent alternative.[11]

• Recrystallization: If the crude product is a solid, recrystallization can be a highly effective method for achieving high purity. Finding a suitable solvent system is key. This often involves dissolving the compound in a minimal amount of a "good" hot solvent (e.g., ethyl acetate, ethanol) and then adding a "poor" anti-solvent (e.g., hexanes) until turbidity is observed, followed by slow cooling.[11]

Troubleshooting Guide

Observation / Problem	Potential Cause	Recommended Solution
Emulsion during Extraction	High concentration of salts or polar byproducts.	Add brine to the separatory funnel to increase the ionic strength of the aqueous phase. Allow the mixture to stand without shaking for an extended period. If persistent, filter the entire mixture through a pad of Celite.
Low Product Yield	1. Product is partially water-soluble. 2. Product hydrolysis during basic work-up.	1. Perform back-extraction of the aqueous layers with fresh organic solvent (2-3 times). 2. Use a milder base for quenching (e.g., NaHCO₃ instead of NaOH) or a non-aqueous work-up if the product is highly sensitive.
Product Contaminated with 4-Bromobenzoic Acid	Incomplete reaction and subsequent hydrolysis of starting material during work-up.	The acidic byproduct can often be removed by washing the organic layer with a dilute base (e.g., 5% NaHCO₃ solution) after the initial cyanide-containing aqueous layer has been safely removed.
Persistent Impurities after Chromatography	Co-eluting byproduct.	Change the solvent system or switch the stationary phase (e.g., from silica to alumina or C18). Recrystallization may be necessary.

Cyanide Waste Management

This is a non-negotiable aspect of working with 4-bromobenzoyl cyanide.

• Collection: All aqueous layers from the work-up must be collected in a dedicated, sealed, and clearly labeled container marked "Aqueous Cyanide Waste."

• Neutralization (to be performed by trained personnel or EHS): The standard method for destroying cyanide in aqueous waste is through oxidation with bleach (sodium hypochlorite) or hydrogen peroxide under basic conditions (pH > 10).[12] This converts the toxic cyanide (CN⁻) to the much less toxic cyanate (OCN⁻). This procedure is hazardous and should only be performed following strict institutional safety protocols.

• Disposal: The neutralized waste or the primary cyanide waste container should be disposed of through your institution's Environmental Health and Safety (EHS) department.

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• Organic Syntheses (n.d.). Benzyl Cyanide - Organic Syntheses Procedure. [Link]

• Heaton, C. A., & Lunt, R. (1982). Formation of Aromatic Nitriles by Direct Replacement of the Nitro Groups of Dinitrotetrachlorobenzenes. Journal of the Chemical Society, Perkin Transactions 2, (9), 1251-1254. [Link]

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Application Notes &amp; Protocols: Large-Scale Synthesis of 4-Bromobenzoyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromobenzoyl cyanide is a crucial intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its production on a large scale requires careful consideration of reaction conditions, safety protocols, and process optimization to ensure high yield, purity, and operational safety. This guide provides an in-depth analysis of the synthesis of 4-bromobenzoyl cyanide, focusing on the prevalent and scalable method of nucleophilic substitution on 4-bromobenzoyl chloride. We will explore the role of phase-transfer catalysis in enhancing reaction efficiency, detail rigorous safety procedures for handling cyanide-containing compounds, and outline comprehensive protocols for synthesis and quality control.

Strategic Overview: Synthesis Pathway and Rationale

The most common and industrially viable route to 4-bromobenzoyl cyanide is the reaction of 4-bromobenzoyl chloride with an alkali metal cyanide. While seemingly straightforward, the heterogeneous nature of this reaction—typically involving a solid inorganic salt and an organic substrate in a non-polar solvent—presents challenges for scalability, including slow reaction rates and inconsistent results.

To overcome these limitations, Phase-Transfer Catalysis (PTC) is employed. A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the cyanide anion (CN⁻) from the solid or aqueous phase into the organic phase where the 4-bromobenzoyl chloride is dissolved.[1][2] This dramatically increases the reaction rate, allows for milder reaction conditions, and leads to higher yields and cleaner product profiles.[3]

The overall transformation is a nucleophilic acyl substitution, where the cyanide ion acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride and displacing the chloride leaving group.

Safety First: Mandatory Protocols for Cyanide Handling

WARNING: Acyl cyanides and inorganic cyanide salts are highly toxic and can be fatal if swallowed, inhaled, or absorbed through the skin. Contact with acids liberates highly toxic and flammable hydrogen cyanide (HCN) gas.[4][5] Strict adherence to the following safety protocols is non-negotiable.

• Designated Work Area: All operations involving cyanide compounds, including weighing, transfer, reaction, and work-up, must be conducted within a certified and properly functioning chemical fume hood.[6][7] The area should be clearly marked with warning signs.

• Personal Protective Equipment (PPE): At a minimum, personnel must wear a lab coat, splash-proof safety goggles, a face shield, and heavy-duty, chemical-resistant nitrile gloves.[5] Double-gloving is strongly recommended.[6]

• Incompatible Materials: Keep all acids and acidic solutions strictly separated from the cyanide work area to prevent the accidental generation of HCN gas.[5] Store cyanide salts away from acids, oxidizing agents, and water.[5]

• Emergency Preparedness: An emergency plan must be in place. Ensure immediate access to a safety shower, eyewash station, and a cyanide antidote kit (subject to institutional policy and medical guidance). All personnel must be trained on its use. Never work alone when handling cyanides.[6]

• Waste Disposal & Decontamination: All cyanide-containing waste is considered hazardous and must be segregated and disposed of according to institutional and regulatory guidelines.[4] All glassware and surfaces must be decontaminated. This is typically achieved by rinsing three times with a basic (pH >10) 10% bleach solution, followed by water.[4][5] Collect all rinsates as hazardous waste.

Large-Scale Synthesis Protocol

This protocol details the synthesis of 4-bromobenzoyl cyanide from 4-bromobenzoyl chloride using sodium cyanide and a phase-transfer catalyst.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example Scale)	Moles (mol)	Notes
4-Bromobenzoyl Chloride	219.45	1.00 kg	4.56	Ensure high purity; can be prepared from 4-bromobenzoic acid.[8]
Sodium Cyanide (NaCN)	49.01	245 g	5.00	1.1 eq. Must be finely powdered and thoroughly dried.
Tetrabutylammonium Bromide (TBAB)	322.37	73.5 g	0.228	0.05 eq. (Phase-Transfer Catalyst)
Dichloromethane (CH₂Cl₂)	84.93	5.0 L	-	Anhydrous grade.
Saturated Sodium Bicarbonate (NaHCO₃)	-	~2.0 L	-	For work-up.
Brine (Saturated NaCl solution)	-	~1.0 L	-	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	~200 g	-	For drying.

Equipment Setup

• A 10 L jacketed glass reactor equipped with a mechanical overhead stirrer, thermocouple, nitrogen inlet, and a reflux condenser.

• The outlet of the condenser should be connected to a scrubber containing a basic bleach solution to neutralize any potential HCN gas.

• Addition funnel for solid or liquid addition (if needed).

• Temperature control unit for the reactor jacket.

Step-by-Step Procedure

• Reagent Preparation: Ensure the sodium cyanide is finely powdered and completely dry by heating under vacuum at 110°C for several hours.[9] Allow to cool to room temperature under an inert atmosphere.

• Reactor Charging: Under a nitrogen atmosphere, charge the reactor with anhydrous dichloromethane (5.0 L), dried sodium cyanide (245 g, 5.00 mol), and tetrabutylammonium bromide (73.5 g, 0.228 mol).

• Initiate Stirring: Begin vigorous stirring to create a fine slurry of the reagents. A high stirring rate is crucial for maximizing the solid-liquid interface.

• Substrate Addition: Dissolve 4-bromobenzoyl chloride (1.00 kg, 4.56 mol) in 1.0 L of anhydrous dichloromethane. Slowly add this solution to the stirred slurry in the reactor over 1-2 hours.

• Reaction Monitoring: The reaction is mildly exothermic. Maintain the internal temperature between 20-25°C using the reactor's cooling jacket. Monitor the reaction progress by taking small aliquots, quenching them, and analyzing via TLC or HPLC.[10] The reaction is typically complete within 4-8 hours.

• Reaction Work-up (Quenching): Once the reaction is complete, cool the mixture to 10°C. Cautiously and slowly, add 2.0 L of cold water to the reactor. Crucially, ensure the pH of the aqueous layer remains basic (pH > 9) throughout the quench to prevent HCN evolution. If necessary, add a small amount of aqueous sodium carbonate.

• Phase Separation: Stop stirring and allow the layers to separate. Transfer the lower organic layer to a separate vessel. Extract the aqueous layer twice with 500 mL portions of dichloromethane.

• Washing: Combine all organic layers. Wash sequentially with 1.0 L of saturated sodium bicarbonate solution and 1.0 L of brine. This removes any unreacted acyl chloride and water-soluble impurities.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate. Filter the drying agent and wash the filter cake with a small amount of dichloromethane.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 4-bromobenzoyl cyanide can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by vacuum distillation to yield a white to off-white crystalline solid.

Process Logic and Scale-Up Considerations

Diagram: Synthesis Workflow

Caption: Catalytic cycle of phase-transfer catalysis in the cyanation reaction.

• Exothermicity: The reaction is exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. A jacketed reactor and controlled, slow addition of the acyl chloride are essential to prevent a runaway reaction.

• Agitation: Efficient mixing is critical to ensure the phase-transfer catalyst can interact at the solid-liquid interface. A powerful overhead stirrer is necessary; magnetic stirring is insufficient for large volumes.

• Purity of Reagents: Water is detrimental as it will hydrolyze the acyl chloride starting material and the acyl cyanide product. [11]Using anhydrous solvents and thoroughly dried reagents is paramount for achieving high yields.

• Side Reactions: Dimerization or polymerization of the acyl cyanide can occur, especially at elevated temperatures or in the presence of impurities. [11]Maintaining a low reaction temperature helps to minimize these side reactions.

Quality Control and Analytical Characterization

To ensure the final product meets the required specifications, a suite of analytical techniques should be employed.

Technique	Purpose	Expected Results for 4-Bromobenzoyl Cyanide
HPLC	Purity assessment and quantification.	A single major peak with >98% purity on a reverse-phase column (e.g., C18). [10][12]
¹H NMR	Structural confirmation.	Aromatic protons will appear as two distinct doublets (AA'BB' system) in the aromatic region (~7.7-7.9 ppm).
¹³C NMR	Structural confirmation.	Characteristic peaks for the cyanide carbon (~115 ppm), carbonyl carbon (~165 ppm), and aromatic carbons, including the carbon attached to bromine (~130 ppm).
FT-IR	Functional group identification.	Strong, sharp absorbance for the cyanide (C≡N) stretch (~2230 cm⁻¹). Strong absorbance for the carbonyl (C=O) stretch (~1680 cm⁻¹).
GC-MS	Impurity profiling and confirmation of MW.	A molecular ion peak corresponding to the mass of the compound, showing the characteristic isotopic pattern for bromine (M and M+2 peaks of nearly equal intensity). [12]
Melting Point	Identity and purity check.	A sharp melting point consistent with the literature value (approx. 118°C for the 4-bromo isomer). [13]

References

• Alfa Chemistry. (n.d.). Phase Transfer Catalysts.
• eGyanKosh. (n.d.). PRINCIPLE AND APPLICATIONS OF PHASE TRANSFER CATALYSIS.
• International Journal of Innovative Research in Science, Engineering and Technology. (2014). Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. 3(1).
• St. Paul's Cathedral Mission College. (n.d.).
• Google Patents. (1978). Process for the production of benzoyl cyanide (I). (US4113773A).
• Alfa Chemistry. (n.d.). Phase Transfer Catalysis.
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• BenchChem. (n.d.). Common side reactions of acetyl cyanide and how to avoid them.
• LSU Health Shreveport. (2018). Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds.
• Google Patents. (2006). Method for the preparation of benzoyl cyanides. (EP1731503A2).
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• BenchChem. (n.d.). Comparative Guide to LC-MS Analysis of a Bromobenzyl Cyanide Reaction Mixture.
• ChemicalBook. (n.d.). Bromobenzyl cyanide synthesis.
• PrepChem.com. (n.d.). Preparation of 4-bromobenzoyl chloride.
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Use of 4-Bromobenzoyl cyanide in the preparation of biologically active compounds

An Application Guide to the Strategic Use of 4-Bromobenzoyl Cyanide in the Synthesis of Biologically Active Compounds

Abstract

4-Bromobenzoyl cyanide is a versatile bifunctional reagent that has emerged as a valuable building block in medicinal chemistry and drug development. Its unique structure, featuring an electrophilic acyl cyanide moiety and a synthetically malleable carbon-bromine bond, allows for the sequential or orthogonal introduction of diverse functionalities. This guide provides an in-depth exploration of the strategic application of 4-bromobenzoyl cyanide in constructing complex, biologically active molecules. We will delve into the core reactivity principles, provide detailed, field-tested protocols for the synthesis of enzyme inhibitors and precursors for receptor antagonists, and explore its utility in modern synthetic strategies such as multicomponent reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic intermediate.

Introduction: The Synthetic Utility of 4-Bromobenzoyl Cyanide

In the landscape of drug discovery, the efficiency and flexibility of synthetic routes are paramount. 4-Bromobenzoyl cyanide stands out as a strategic starting material due to its dual reactivity. The acyl cyanide group is a potent acylating agent and a precursor to various functional groups, while the aryl bromide provides a handle for sophisticated carbon-carbon and carbon-heteroatom bond formations, primarily through transition-metal-catalyzed cross-coupling reactions.

This combination allows for a modular approach to library synthesis, enabling the exploration of structure-activity relationships (SAR) by systematically modifying two distinct regions of a target molecule. However, it is critical to handle this reagent with care. Acyl cyanides can release hydrogen cyanide upon hydrolysis and should be used in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[1][2]

Caption: Dual reactive sites of 4-Bromobenzoyl Cyanide.

Application I: Synthesis of Thieno[2,3-d]pyrimidine-Based Topoisomerase Inhibitors

Thienopyrimidines are a class of heterocyclic compounds known for a wide range of biological activities, including anticancer properties.[3] Their mechanism often involves the inhibition of topoisomerases, enzymes critical for DNA replication and repair in cancer cells. The following protocol details the use of a derivative of 4-bromobenzoyl cyanide, specifically 4-bromophenylacetonitrile, to construct a potent dual topoisomerase-I/II inhibitor. While the starting material is not the benzoyl cyanide itself, this example powerfully illustrates the utility of the bromobenzyl cyanide scaffold in building complex, biologically active heterocyclic systems. The principles of incorporating the 4-bromophenyl moiety are directly translatable.

A recent study outlines the synthesis of 2-(4-bromobenzyl) tethered 4-amino-5,6,7,8-tetrahydrobenzo[4][5]thieno[2,3-d]pyrimidines, which have demonstrated significant antiproliferative activity against cancer cell lines.[3] Compound 7a from this series emerged as a particularly potent agent against FaDu cells with an IC₅₀ value of 1.73 μM.[3]

Experimental Workflow: Synthesis of Thienopyrimidine Inhibitors

The synthesis is a multi-step process beginning with a Gewald reaction, followed by cyclization and substitution.

Caption: Synthetic workflow for thienopyrimidine anticancer agents.

Protocol: Synthesis of Intermediate 4[3]

This protocol describes the critical step where the 4-bromobenzyl moiety is incorporated.

Materials & Reagents:

• 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid ethyl ester (2 )

• 4-Bromophenylacetonitrile (3 )

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethanol

• Ice

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, suspend the 2-amino-thiophene intermediate 2 (1.0 eq.) in ethanol.

• Reagent Addition: Add 4-bromophenylacetonitrile 3 (1.1 eq.) to the suspension.

• Acid Catalysis: Cool the flask in an ice bath. Slowly and carefully add concentrated H₂SO₄ (catalytic amount) to the stirring mixture.

  • Causality: The strong acid protonates the nitrile group, making it more susceptible to nucleophilic attack by the amino group of the thiophene, initiating the cyclization to form the pyrimidinone ring.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and pour it slowly into crushed ice.

• Isolation: The solid product will precipitate. Collect the precipitate by vacuum filtration, wash thoroughly with cold water to remove any residual acid, and then with a small amount of cold ethanol.

• Purification: Dry the crude product. If necessary, recrystallize from a suitable solvent like ethanol to obtain the pure thienopyrimidinone intermediate 4 .

Data Presentation: Anticancer Activity

The final compounds were evaluated for their anticancer activity. A selection of results is summarized below.

Compound ID	Substituent (at position 4)	Cancer Cell Line	IC₅₀ (μM)[3]
7a	4-fluoroaniline	FaDu	1.73
7b	4-chloroaniline	FaDu	2.45
7f	4-methoxyaniline	FaDu	3.12
7k	Cyclohexylamine	FaDu	>10

Application II: Building Blocks for Receptor Antagonists

Receptor antagonists are crucial therapeutic agents that block the action of endogenous ligands.[4][6] The 4-bromobenzoyl scaffold is a common feature in many antagonists. 4-Bromobenzoyl cyanide can serve as an excellent starting point for synthesizing key amide or ester intermediates, which are then elaborated into the final antagonist. A key synthetic strategy for elaborating the 4-bromoaryl core is the Suzuki-Miyaura cross-coupling reaction.

Protocol: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a general method for creating a C-C bond at the 4-position of the benzene ring, a common step in elaborating antagonist scaffolds.

Materials & Reagents:

• 4-substituted-bromobenzene derivative (e.g., an amide derived from 4-bromobenzoyl cyanide) (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 eq.)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (0.04 eq.)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq.)

• Solvent: 1,4-Dioxane and Water (e.g., 4:1 mixture)

Caption: Simplified Suzuki-Miyaura cross-coupling catalytic cycle.

Procedure:

• Inert Atmosphere: To an oven-dried Schlenk flask, add the 4-bromobenzoyl derivative (1.0 eq.), arylboronic acid (1.2 eq.), Pd(OAc)₂ (0.02 eq.), dppf (0.04 eq.), and K₂CO₃ (2.0 eq.).

• Degassing: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Causality: The active Pd(0) catalyst is sensitive to oxygen. Removing oxygen is crucial for preventing catalyst degradation and ensuring high reaction yields.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Reaction: Heat the mixture to 80-100 °C and stir for 4-12 hours, or until TLC/LC-MS analysis indicates consumption of the starting material.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue by silica gel column chromatography to yield the desired bi-aryl product.

Application III: Rapid Library Generation via Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs), where three or more reactants combine in a single pot to form a product containing substantial portions of all starting materials, are powerful tools in drug discovery for rapidly generating molecular diversity.[5][7][8] 4-Bromobenzoyl cyanide is an ideal candidate for MCRs.

Proposed Protocol: A Passerini-type Three-Component Reaction

This hypothetical protocol leverages the reactivity of the acyl cyanide to generate a complex α-acyloxy carboxamide scaffold, a privileged structure in medicinal chemistry.

Materials & Reagents:

• 4-Bromobenzoyl cyanide (1.0 eq.)

• An aldehyde (e.g., isobutyraldehyde) (1.0 eq.)

• An isocyanide (e.g., tert-butyl isocyanide) (1.0 eq.)

• Solvent: Dichloromethane (DCM)

Procedure:

• Reaction Setup: In a dry flask, dissolve 4-bromobenzoyl cyanide (1.0 eq.) and the aldehyde (1.0 eq.) in DCM at room temperature.

• Isocyanide Addition: Add the isocyanide (1.0 eq.) to the solution and stir the mixture.

  • Causality: The reaction is believed to proceed through the formation of a nitrilium ion intermediate from the aldehyde and acyl cyanide, which is then trapped by the nucleophilic isocyanide. A subsequent intramolecular acyl transfer (Mumm rearrangement) yields the final product.

• Reaction Monitoring: Stir at room temperature for 24 hours. Monitor the reaction by TLC.

• Work-up & Purification: Upon completion, concentrate the reaction mixture under reduced pressure. The crude product can be purified by silica gel column chromatography to afford the α-acyloxy carboxamide. The resulting product still contains the 4-bromo handle, which can be further functionalized using the cross-coupling methods described previously.

Conclusion and Future Outlook

4-Bromobenzoyl cyanide is a powerful and versatile building block for the synthesis of biologically active compounds. Its orthogonal reactive sites—the acyl cyanide and the aryl bromide—provide synthetic chemists with a modular platform to construct complex molecular architectures. As demonstrated, it can be strategically employed in linear syntheses of potent enzyme inhibitors and can serve as a key precursor for receptor antagonists. Furthermore, its application in modern synthetic methodologies like multicomponent reactions opens avenues for the rapid generation of diverse chemical libraries, accelerating the hit-to-lead optimization process in drug discovery. Future work will likely see its integration into automated synthesis platforms and its use in the construction of novel covalent inhibitors and targeted protein degraders.

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• Kumar, A., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4][5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. RSC Medicinal Chemistry.

• Janero, D. R., et al. (n.d.). Design and Synthesis of Cannabinoid Receptor 1 Antagonists for Peripheral Selectivity. PMC.

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Application Notes and Protocols for the Derivatization of 4-Bromobenzoyl Cyanide

Introduction

4-Bromobenzoyl cyanide is a versatile bifunctional molecule that serves as a valuable building block for the synthesis of a diverse array of complex organic molecules. Its structure incorporates three key reactive sites: an electrophilic carbonyl group, a cyano group, and a C(sp²)–Br bond on the aromatic ring. This unique combination allows for a wide range of chemical transformations, making it a strategic starting material for the development of pharmaceuticals, agrochemicals, and functional materials.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization of 4-bromobenzoyl cyanide. We will explore the distinct reactivity of each functional group and provide detailed, field-proven protocols for its further functionalization. The causality behind experimental choices will be elucidated to empower researchers to adapt and troubleshoot these methodologies.

Strategic Overview of Reactivity

The derivatization of 4-bromobenzoyl cyanide can be strategically approached by targeting its three principal reactive centers. The choice of reaction conditions will determine which functional group is transformed, allowing for a high degree of control over the final product.

Br-Ph-CO-CN + R-B(OH)2 --[Pd Catalyst, Base]--> R-Ph-CO-CN

Br-Ph-CO-CN + H2C=CHR --[Pd Catalyst, Base]--> R-CH=CH-Ph-CO-CN

Br-Ph-CO-CN + H-C≡C-R --[Pd/Cu Catalyst, Base]--> R-C≡C-Ph-CO-CN

Br-Ph-CO-CN + HNR¹R² --[Pd Catalyst, Base, Ligand]--> R¹R²N-Ph-CO-CN

Figure 2: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Part 2: Heterocycle Synthesis via the Aroyl Cyanide Moiety

The aroyl cyanide functionality is a powerful synthon for the construction of various heterocyclic systems. The adjacent carbonyl and cyano groups can participate in a range of cyclization and cycloaddition reactions.

Synthesis of 4-Halooxazoles

A modified Fischer synthesis allows for the preparation of 4-halooxazoles from aroyl cyanides and aldehydes in the presence of a hydrogen halide. [1] Reaction Scheme:

Experimental Protocol: Synthesis of 4-Bromo-2-(4-bromophenyl)-5-phenyloxazole

Reagent/Parameter	Amount/Value	Molar Equiv.
4-Bromobenzoyl cyanide	1.0 mmol	1.0
Benzaldehyde	1.0 mmol	1.0
HBr in Acetic Acid (33%)	2 mL	-
Dioxane	5 mL	-
Temperature	0 °C to RT	-
Time	24 h	-

Step-by-Step Methodology:

• Dissolve 4-bromobenzoyl cyanide and benzaldehyde in dioxane in a round-bottom flask.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of hydrogen bromide in acetic acid.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Pour the reaction mixture into ice-water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure 4-bromooxazole derivative.

Synthesis of Pyrimidine Derivatives

While direct synthesis from 4-bromobenzoyl cyanide is less common, it can be a precursor to intermediates for pyrimidine synthesis. For instance, reaction with active methylene compounds can generate enolates that subsequently react with amidines.

Conceptual Workflow:

Figure 3: Conceptual workflow for the synthesis of pyrimidines from 4-bromobenzoyl cyanide.

Part 3: Reduction of the Aroyl Cyanide

The aroyl cyanide moiety can be selectively reduced to afford aroylmethylamines. The Stephen reduction is a classic method for this transformation.

Stephen Reduction to Aroylmethylamines

The Stephen reduction of aroyl cyanides provides a direct route to the corresponding β-amino ketones. [2] Reaction Scheme:

Experimental Protocol: Synthesis of 2-Amino-1-(4-bromophenyl)ethan-1-one

Reagent/Parameter	Amount/Value	Molar Equiv.
4-Bromobenzoyl cyanide	1.0 mmol	1.0
Anhydrous SnCl₂	2.5 mmol	2.5
Anhydrous Diethyl Ether	10 mL	-
Gaseous HCl	excess	-
Temperature	0 °C to RT	-
Time	4 h	-

Step-by-Step Methodology:

• Suspend anhydrous stannous chloride in anhydrous diethyl ether in a flask equipped with a gas inlet tube and a drying tube.

• Cool the suspension to 0 °C and pass dry hydrogen chloride gas through it until saturation.

• Add a solution of 4-bromobenzoyl cyanide in anhydrous diethyl ether dropwise with stirring.

• Continue stirring at room temperature for 4 hours, during which a precipitate will form.

• Collect the precipitate by filtration under an inert atmosphere and wash with dry ether.

• Hydrolyze the resulting iminium salt by treating it with water.

• Basify the aqueous solution with a suitable base (e.g., NaOH) and extract the product with an organic solvent.

• Dry the organic extract, concentrate, and purify the product.

Conclusion

4-Bromobenzoyl cyanide is a highly adaptable synthetic intermediate with multiple avenues for derivatization. By carefully selecting reaction conditions, chemists can selectively functionalize the C-Br bond through a variety of powerful palladium-catalyzed cross-coupling reactions, or utilize the unique reactivity of the aroyl cyanide moiety to construct complex heterocyclic systems and valuable amine derivatives. The protocols and insights provided in this guide are intended to serve as a robust foundation for researchers to unlock the full synthetic potential of this versatile building block in their drug discovery and materials science endeavors.

References

• The Substituent Effects of Suzuki Coupling in Aqueous Micelles. ACS Omega, 2020 . [Link]

• Base‐Catalyzed Cascade Cyclization of Acyl Cyanides and Isocyanates for the Synthesis of Oxazoles. ChemistrySelect, 2024 . [Link]

• Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 2008 . [Link]

• Aroylmethylamine synthesis by Stephen reduction of aroyl cyanides. The Journal of Organic Chemistry, 1953 . [Link]

• Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 2024 . [Link]

• Sonogashira Coupling - Chemistry LibreTexts. 2024 . [Link]

• Environmentally Friendly Suzuki Aryl-Aryl Cross-Coupling Reaction. ResearchGate, 2025 . [Link]

• Sonogashira coupling - Wikipedia. 2024 . [Link]

• Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. Journal of the American Chemical Society, 2024 . [Link]

• Product Class 12: Oxazoles. Science of Synthesis, 2004 . [Link]

• Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. [Link]

• The Suzuki Reaction. Myers Research Group, Harvard University. [Link]

• Heck Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. 2023 . [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 2014 . [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. 2024 . [Link]

• Thiazole - Wikipedia. 2024 . [Link]

• Pyrimidine synthesis - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry, 2025 . [Link]

• To Chemistry Journal Vol 1 No 2 (2018) ISSN: 2581-7507 [Link] Pyrano[2,3-D]Thiazole: Synthesis. To Chemistry Journal, 2018 . [Link]

• Heck reaction - Wikipedia. 2024 . [Link]

• A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions. Journal of the American Chemical Society, 2001 . [Link]

• A Review on Synthesis of Azoles. International Journal for Research in Applied Science & Engineering Technology, 2021 . [Link]

• THIAZOLE CYANINES. XI. SYNTHESIS OF THIAZOLE CYANINES FROM THIAZOLE DERIVATIVES WITH HETEROCYCLIC RADICALS AS SUBSTITUTES. Defense Technical Information Center, 1962 . [Link]

• Thiazole synthesis - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Buchwald–Hartwig amination - Wikipedia. 2024 . [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 2019 . [Link]

• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 2020 . [Link]

• Buchwald–Hartwig reaction: an update. ResearchGate, 2025 . [Link]

• CHAPTER 9: Modern Heck Reactions. Royal Society of Chemistry, 2015 . [Link]

• 4-Cyanobenzenesulfonamides: An Amine Synthesis and Protecting Strategy to Compliment the Nosyl Group. ResearchGate. [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules, 2023 . [Link]

• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Asian Journal of Pharmaceutical and Clinical Research, 2018 . [Link]

• (PDF) SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate, 2025 . [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 2021 . [Link]

• Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity. Pharmacia, 2024 . [Link]

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Application Notes and Protocols for One-Pot Synthesis Strategies Utilizing 4-Bromobenzoyl Cyanide

Abstract

This technical guide delineates innovative one-pot synthesis strategies centered on the versatile bifunctional reagent, 4-Bromobenzoyl cyanide. This compound, possessing both a reactive aroyl cyanide and an aryl bromide moiety, presents a unique platform for the rapid assembly of complex heterocyclic scaffolds relevant to pharmaceutical and materials science research. While established one-pot protocols for this specific substrate are not extensively documented, this guide leverages known reactivity principles of its constituent functional groups to propose novel, mechanistically sound synthetic pathways. We will explore hypothetical yet highly plausible one-pot syntheses of valuable molecular frameworks such as 2,5-disubstituted oxazoles and 4,5-disubstituted imidazolines. The causality behind experimental choices, self-validating system designs for the protocols, and in-depth mechanistic discussions are provided to empower researchers in drug development and organic synthesis to harness the synthetic potential of 4-Bromobenzoyl cyanide.

Introduction: The Synthetic Potential of a Bifunctional Building Block

4-Bromobenzoyl cyanide is a compelling starting material for one-pot synthesis due to its orthogonal reactivity. The aroyl cyanide group can act as an electrophilic carbonyl surrogate, susceptible to nucleophilic attack, and can participate in cycloaddition reactions. Concurrently, the 4-bromo-substituted aromatic ring is a classical handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) or nucleophilic aromatic substitution. A one-pot strategy that sequentially or concurrently leverages both functionalities can significantly streamline synthetic routes, reduce waste, and accelerate the generation of molecular diversity. This guide proposes two such strategies, providing detailed protocols and the underlying chemical logic.

Proposed Strategy 1: One-Pot Synthesis of 2-(4-Bromophenyl)-5-Substituted-Oxazoles

This proposed one-pot protocol is predicated on the established synthesis of oxazoles from aroyl cyanides and α-amino acids. The reaction is envisioned to proceed via an initial nucleophilic addition of the amino acid to the cyanide's carbonyl group, followed by cyclization and dehydration to form the oxazole ring.

Mechanistic Rationale and Workflow

The core of this strategy is the reaction between 4-bromobenzoyl cyanide and an α-amino acid. The amino group of the amino acid will attack the electrophilic carbonyl carbon of the aroyl cyanide. The resulting tetrahedral intermediate is primed for intramolecular cyclization, with the carboxylate attacking the nitrile carbon. Subsequent dehydration, often facilitated by an activating agent, leads to the formation of the aromatic oxazole ring. The aryl bromide functionality remains intact throughout this process, offering a valuable site for post-synthesis modification.

Caption: Proposed workflow for the one-pot synthesis of 2-(4-bromophenyl)-5-substituted-oxazoles.

Detailed Experimental Protocol

Materials:

• 4-Bromobenzoyl cyanide (1.0 eq)

• α-Amino acid (e.g., Glycine, Alanine, Phenylalanine) (1.1 eq)

• Triphenylphosphine (Ph₃P) (1.5 eq)

• Iodine (I₂) (1.5 eq)

• Triethylamine (Et₃N) (3.0 eq)

• Anhydrous Acetonitrile (MeCN)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 4-bromobenzoyl cyanide (1.0 eq) and the chosen α-amino acid (1.1 eq).

• Solvent Addition: Add anhydrous acetonitrile to dissolve the reactants.

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Add triethylamine (3.0 eq) and stir for 10 minutes. In a separate flask, dissolve triphenylphosphine (1.5 eq) and iodine (1.5 eq) in anhydrous acetonitrile. Slowly add this solution to the reaction mixture. Causality: The combination of Ph₃P and I₂ in the presence of a base is a well-established method for promoting cyclodehydration reactions, often referred to as the Wipf protocol, which is effective for oxazole synthesis from amides.[1]

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with saturated aqueous sodium thiosulfate to remove excess iodine. Extract the mixture with ethyl acetate (3 x volumes).

• Purification: Wash the combined organic layers with water and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by column chromatography on silica gel to yield the desired 2-(4-bromophenyl)-5-substituted-oxazole.

Expected Outcomes and Data

α-Amino Acid	Expected Product	Predicted Yield Range (%)
Glycine	2-(4-Bromophenyl)oxazole	60-75
L-Alanine	2-(4-Bromophenyl)-5-methyloxazole	65-80
L-Phenylalanine	5-Benzyl-2-(4-bromophenyl)oxazole	60-75

Note: Yields are hypothetical and based on similar reported oxazole syntheses. Optimization of reaction conditions may be required.

Proposed Strategy 2: One-Pot Synthesis of 2-(4-Bromophenyl)-4,5-dihydro-1H-imidazoles (Imidazolines)

This strategy proposes a one-pot synthesis of 2-imidazolines through the reaction of 4-bromobenzoyl cyanide with a 1,2-diamine. The reaction is expected to proceed via initial nucleophilic attack of one amine group on the carbonyl carbon, followed by intramolecular cyclization of the second amine group onto the nitrile carbon.

Mechanistic Rationale and Workflow

The synthesis of imidazolines from nitriles and diamines is a known transformation. In this proposed one-pot protocol, the aroyl cyanide functionality of 4-bromobenzoyl cyanide serves as a highly activated precursor. One of the amine functionalities of the 1,2-diamine will act as a nucleophile, attacking the carbonyl carbon. The resulting intermediate will then undergo an intramolecular cyclization, where the second amine attacks the nitrile carbon. Tautomerization and loss of water would then lead to the stable 2-imidazoline ring system. The aryl bromide moiety remains available for subsequent diversification.

Caption: Proposed workflow for the one-pot synthesis of 2-(4-bromophenyl)-imidazolines.

Detailed Experimental Protocol

Materials:

• 4-Bromobenzoyl cyanide (1.0 eq)

• 1,2-Diamine (e.g., Ethylenediamine, 1,2-Diaminopropane) (1.2 eq)

• p-Toluenesulfonic acid (p-TsOH) (catalytic amount, e.g., 0.1 eq)

• Toluene

• Dean-Stark apparatus

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 4-bromobenzoyl cyanide (1.0 eq), the 1,2-diamine (1.2 eq), and a catalytic amount of p-toluenesulfonic acid (0.1 eq).

• Solvent Addition: Add toluene as the solvent.

• Reaction Progression: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds. Causality: The use of a Dean-Stark trap is crucial for driving the equilibrium towards the product by removing the water formed during the condensation and cyclization steps. p-TsOH acts as a catalyst to activate the carbonyl group and facilitate the cyclization.[2]

• Monitoring: Monitor the reaction by TLC until the starting material is consumed (typically 8-16 hours).

• Work-up: Cool the reaction mixture to room temperature. Wash the toluene solution with saturated aqueous sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude product by column chromatography on silica gel to afford the desired 2-(4-bromophenyl)-4,5-dihydro-1H-imidazole.

Expected Outcomes and Data

1,2-Diamine	Expected Product	Predicted Yield Range (%)
Ethylenediamine	2-(4-Bromophenyl)-4,5-dihydro-1H-imidazole	70-85
1,2-Diaminopropane	2-(4-Bromophenyl)-4-methyl-4,5-dihydro-1H-imidazole	65-80

Note: Yields are hypothetical and based on analogous imidazoline syntheses. Optimization of the catalyst and reaction time may be necessary.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through standard analytical techniques. The progress of the reactions can be reliably monitored by TLC. The identity and purity of the final products can be confirmed by:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure of the heterocyclic core and the presence of the 4-bromophenyl substituent.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Infrared (IR) Spectroscopy: To observe the disappearance of the nitrile and carbonyl stretches from the starting material and the appearance of characteristic bands for the oxazole or imidazoline ring.

Conclusion

4-Bromobenzoyl cyanide is a promising, yet underutilized, building block for the efficient construction of complex molecules. The one-pot strategies proposed in this guide for the synthesis of oxazoles and imidazolines offer rapid and convergent routes to valuable heterocyclic scaffolds. The inherent bifunctionality of the starting material allows for the retention of the aryl bromide moiety, providing a handle for further synthetic diversification through cross-coupling chemistry. These protocols, grounded in established mechanistic principles, provide a solid foundation for researchers to explore and expand the synthetic utility of 4-bromobenzoyl cyanide.

References

• Moody, C. J., & Rees, C. W. (Eds.). (1996). Comprehensive Organic Functional Group Transformations. Pergamon. [Link]

• Wipf, P., & Miller, C. P. (1993). A new synthesis of oxazoles and thiazoles. The Journal of Organic Chemistry, 58(14), 3604–3606. [Link]

• Ishikawa, T. (Ed.). (2017). Imidazolines and Imidazoles: Synthesis and Applications. Wiley. [Link]

• Padwa, A. (Ed.). (1984). 1,3-Dipolar Cycloaddition Chemistry. Wiley. [Link]

• Zhu, J., & Bienaymé, H. (Eds.). (2005). Multicomponent Reactions. Wiley-VCH. [Link]

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Technical Notes & Optimization

How to prevent hydrolysis of 4-Bromobenzoyl cyanide during reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-Bromobenzoyl cyanide. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your research and development activities. As a highly reactive and versatile building block in organic synthesis, 4-Bromobenzoyl cyanide's efficacy is often contingent on precise reaction control, particularly in preventing its hydrolysis. This guide offers expert insights and practical, field-proven protocols to help you navigate the challenges of working with this valuable compound.

Troubleshooting Guide: Preventing Hydrolysis of 4-Bromobenzoyl Cyanide

This section addresses specific issues that may arise during your experiments, with a focus on identifying and mitigating hydrolysis.

Q1: My reaction yield is significantly lower than expected, and I suspect hydrolysis of the 4-Bromobenzoyl cyanide. How can I confirm this and what are the immediate steps to take?

A1: Low yields are a common indicator of premature hydrolysis of the acyl cyanide. The primary hydrolysis product is 4-Bromobenzoic acid.

Confirmation:

• TLC Analysis: Spot your reaction mixture alongside a standard of 4-Bromobenzoic acid on a TLC plate. The presence of a spot corresponding to the acid confirms hydrolysis.

• ¹H NMR Spectroscopy: In the crude reaction mixture, the appearance of a broad singlet corresponding to the carboxylic acid proton (typically >10 ppm) is a strong indicator of hydrolysis.

• LC-MS Analysis: This is a highly sensitive method to detect the mass of 4-Bromobenzoic acid in your reaction mixture.

Immediate Corrective Actions:

• Ensure Anhydrous Conditions: Acyl cyanides are extremely sensitive to water.[1] All glassware should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Solvents must be anhydrous grade and preferably stored over molecular sieves.[1]

• Inert Atmosphere: Handle 4-Bromobenzoyl cyanide and all reagents under an inert atmosphere using Schlenk line techniques or in a glove box to prevent exposure to atmospheric moisture.[1]

• pH Control: The hydrolysis of acyl cyanides is catalyzed by both acids and bases.[2][3] If your reaction conditions are neutral or basic, consider if the addition of a non-nucleophilic acid is compatible with your desired transformation.[1]

Q2: I am performing a reaction that requires a basic catalyst. How can I minimize hydrolysis of 4-Bromobenzoyl cyanide in the presence of a base?

A2: The presence of a base significantly accelerates the hydrolysis of acyl cyanides.[3] The hydroxide ion is a potent nucleophile that readily attacks the carbonyl carbon.

Strategies for Basic Conditions:

• Use of Hindered, Non-Nucleophilic Bases: If a base is essential for your reaction, opt for a sterically hindered, non-nucleophilic base such as 2,6-lutidine or proton sponge. These bases are less likely to act as nucleophiles towards the acyl cyanide.

• Slow Addition at Low Temperature: Add the base slowly to the reaction mixture at a reduced temperature (e.g., 0 °C or -78 °C) to control the exotherm and minimize the rate of hydrolysis.

• Anhydrous Base: Ensure the base itself is anhydrous. For example, if using an amine base, consider distilling it over a suitable drying agent prior to use.

Q3: What are the optimal solvents for reactions involving 4-Bromobenzoyl cyanide to prevent hydrolysis?

A3: The choice of solvent is critical. Protic solvents, such as alcohols and water, should be strictly avoided unless they are a reactant.

Solvent Type	Recommended Solvents	Rationale
Aprotic, Non-polar	Toluene, Hexanes	Inert and easy to dry. Good for reactions where polarity is not a major factor.
Aprotic, Polar	Tetrahydrofuran (THF), Dichloromethane (DCM), Acetonitrile (MeCN)	Good solvating power for a wide range of reagents. Must be rigorously dried.
Avoid	Water, Methanol, Ethanol	Protic solvents will readily react with 4-Bromobenzoyl cyanide, leading to hydrolysis or ester formation.

Protocol for Solvent Drying: For detailed procedures on solvent purification and drying, refer to established resources such as "Purification of Laboratory Chemicals" by Armarego and Chai.

Frequently Asked Questions (FAQs)

This section covers broader concepts related to the chemistry and handling of 4-Bromobenzoyl cyanide.

Q1: What is the mechanism of 4-Bromobenzoyl cyanide hydrolysis?

A1: The hydrolysis of 4-Bromobenzoyl cyanide can be catalyzed by both acid and base.

• Base-Catalyzed Hydrolysis: The hydroxide ion (OH⁻) acts as a nucleophile and attacks the electrophilic carbonyl carbon of the acyl cyanide. This is followed by the elimination of the cyanide ion to form 4-Bromobenzoic acid.[3]

• Acid-Catalyzed Hydrolysis: In the presence of acid, the carbonyl oxygen is protonated, which increases the electrophilicity of the carbonyl carbon. A water molecule then acts as a nucleophile, leading to the formation of a tetrahedral intermediate. Subsequent proton transfers and elimination of hydrogen cyanide yield 4-Bromobenzoic acid.[2]

Caption: Mechanisms of base- and acid-catalyzed hydrolysis of 4-Bromobenzoyl cyanide.

Q2: Are there any specific safety precautions I should take when working with 4-Bromobenzoyl cyanide?

A2: Yes, 4-Bromobenzoyl cyanide and its reactions require strict safety protocols.

• Toxicity: Acyl cyanides are toxic. Avoid inhalation, ingestion, and skin contact.[4]

• Hydrogen Cyanide Formation: Reactions involving cyanides, especially under acidic conditions or during quenching, can produce highly toxic hydrogen cyanide gas. All work must be conducted in a well-ventilated fume hood.[5]

• Lachrymator: 4-Bromobenzoyl cyanide is a lachrymator, meaning it can cause irritation to the eyes and mucous membranes.[6][7] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q3: How should I properly store 4-Bromobenzoyl cyanide to ensure its stability?

A3: Proper storage is crucial to maintain the integrity of 4-Bromobenzoyl cyanide.

• Inert Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen).

• Temperature: Keep in a cool, dark, and well-ventilated area.[4]

• Incompatibilities: Store away from water, acids, bases, and oxidizing agents.[4][8]

Experimental Protocols

Protocol 1: General Procedure for a Reaction Under Anhydrous Conditions

This protocol provides a framework for performing a reaction with 4-Bromobenzoyl cyanide while minimizing the risk of hydrolysis.

Materials:

• Oven-dried glassware (round-bottom flask, condenser, etc.)

• Schlenk line or glove box

• Anhydrous, non-protic solvent (e.g., THF, DCM)

• 4-Bromobenzoyl cyanide

• Other anhydrous reagents

• Magnetic stirrer and stir bar

• Septa and needles for reagent transfer

Procedure:

• Glassware Preparation: Assemble the oven-dried glassware while hot and immediately place it under a positive pressure of an inert gas (argon or nitrogen). Allow the glassware to cool to room temperature.

• Reagent Preparation: Dissolve the substrate and any other solid reagents in the anhydrous solvent in the reaction flask under the inert atmosphere.

• Temperature Control: Cool the reaction mixture to the desired temperature using an appropriate cooling bath (e.g., ice-water for 0 °C, dry ice-acetone for -78 °C).

• Addition of 4-Bromobenzoyl Cyanide: If 4-Bromobenzoyl cyanide is a solid, it can be added as a solution in the anhydrous solvent via a cannula or a gas-tight syringe. If it is added as a solid, do so under a positive flow of inert gas.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Quenching: Once the reaction is complete, quench it by slowly adding a suitable quenching agent at a low temperature. For example, a saturated aqueous solution of sodium bicarbonate can be used, but be cautious of potential gas evolution.

Caption: Workflow for performing reactions under anhydrous conditions.

References

• BenchChem. (2025). The Synthetic Versatility of Bromobenzyl Cyanide: A Technical Guide for Organic Chemists.
• BenchChem. (2025). Common side reactions of acetyl cyanide and how to avoid them.
• BenchChem. (2025).
• Fisher Scientific. (2025).
• ChemicalBook. (n.d.). 4-Bromobenzyl cyanide(16532-79-9).
• Google Patents. (n.d.).
• Hibbert, F., & Satchell, D. P. N. (1967). Acylation. Part XXII. The mechanism of hydrolysis of acyl cyanides in concentrated aqueous acid. Journal of the Chemical Society B: Physical Organic, 653-656.
• NOAA. (n.d.). BROMOBENZYL CYANIDES. CAMEO Chemicals.
• Hibbert, F., & Satchell, D. P. N. (1966). The Mechanism of the Hydrolysis of Acyl Cyanides.
• PubChem. (n.d.). Bromobenzyl Cyanide.
• BenchChem. (2025). Incompatibility of bromobenzyl cyanide with certain reagents.

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• 2. Acylation. Part XXII. The mechanism of hydrolysis of acyl cyanides in concentrated aqueous acid - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. The mechanism of the hydrolysis of acyl cyanides - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. BROMOBENZYL CYANIDES | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Bromobenzyl Cyanide | C8H6BrN | CID 22044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Bromobenzyl cyanide(16532-79-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Troubleshooting low yield in 4-Bromobenzoyl cyanide synthesis

Introduction to Synthesis Challenges

Welcome to the technical support center for the synthesis of 4-Bromobenzoyl cyanide. As a crucial intermediate in the development of pharmaceuticals and other fine chemicals, the successful synthesis of this compound is paramount. However, the path to a high-yield, pure product can be fraught with challenges, from incomplete reactions to the formation of persistent impurities. This guide is designed to provide researchers, scientists, and drug development professionals with expert insights and practical, field-proven solutions to common issues encountered during the synthesis of 4-Bromobenzoyl cyanide, primarily focusing on the reaction of 4-bromobenzoyl chloride with a cyanide source.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turned dark brown or black. What is the cause?

A: A dark coloration is often indicative of polymerization or decomposition of the starting material or product. This can be initiated by strong bases or the presence of certain metals.[1] To mitigate this, ensure the reaction is performed under an inert atmosphere, check the purity of your reagents, and avoid excessive heating.[2]

Q2: I'm observing a significant amount of 4-bromobenzoic acid as a byproduct. Why is this happening?

A: The formation of 4-bromobenzoic acid is a classic sign of hydrolysis. This occurs when your starting material (4-bromobenzoyl chloride) or your product (4-Bromobenzoyl cyanide) reacts with water present in the reaction mixture.[1][2] It is crucial to use anhydrous solvents and reagents and to perform the reaction under an inert atmosphere to minimize exposure to moisture.[2]

Q3: The reaction seems to have stalled, and I have a low conversion of my starting material. What should I do?

A: A stalled reaction can be due to several factors, including insufficient temperature, poor quality of the cyanide salt, or inadequate mixing. You can try gradually increasing the reaction temperature while monitoring for side product formation.[2] Also, ensure your cyanide salt is fresh and dry. Using a phase transfer catalyst can sometimes improve the reaction rate in biphasic systems.[2]

Q4: What is the best way to purify the crude 4-Bromobenzoyl cyanide?

A: The purification method depends on the nature of the impurities. Fractional distillation under reduced pressure is often effective for separating the product from less volatile impurities.[3] Recrystallization from a suitable solvent system can also be employed to obtain a highly pure product.[4] The choice of solvent is critical; it should dissolve the product well at high temperatures but poorly at low temperatures.[4]

In-Depth Troubleshooting Guide

This section provides a more detailed analysis of potential problems, their root causes, and corrective actions.

Symptom 1: Low to No Product Yield

Potential Cause	Explanation	Recommended Solution
Poor Quality of Reagents	4-Bromobenzoyl chloride can hydrolyze over time if exposed to atmospheric moisture. Cyanide salts can also degrade.	Use freshly distilled or recently purchased 4-bromobenzoyl chloride. Ensure the cyanide salt is dry; it can be dried in a vacuum oven before use.[3]
Presence of Water	Water will readily react with the acyl chloride to form the unreactive carboxylic acid, and can also hydrolyze the product.[1][2]	Use anhydrous solvents. Dry all glassware in an oven before use and assemble the apparatus while hot under a stream of inert gas (e.g., nitrogen or argon).
Inappropriate Cyanide Source	The reactivity of cyanide sources varies. While alkali cyanides like NaCN or KCN are common, they can be less effective in some organic solvents. Copper(I) cyanide is often used but requires higher temperatures.[3][5]	For reactions with 4-bromobenzoyl chloride, copper(I) cyanide is a reliable choice, though it requires elevated temperatures.[5] Modern palladium-catalyzed methods using sources like K4[Fe(CN)6] or Zn(CN)2 can also be highly effective and may offer milder reaction conditions.[6][7][8]
Insufficient Reaction Temperature or Time	The reaction may be kinetically slow at lower temperatures.	Gradually increase the reaction temperature and monitor the progress by TLC. If the starting material is still present after an extended period, consider a modest increase in temperature.[2]

Symptom 2: Formation of Significant Byproducts

Byproduct Observed	Potential Cause	Recommended Solution
4-Bromobenzoic Acid	Hydrolysis of 4-bromobenzoyl chloride or 4-Bromobenzoyl cyanide due to the presence of water.[2]	Strictly adhere to anhydrous reaction conditions as described above. During the work-up, minimize contact time with aqueous layers and use a mild basic wash (e.g., cold saturated sodium bicarbonate solution) to remove any acidic byproducts.[3]
Polymeric Material (Dark Tar)	Polymerization can be initiated by strong bases or certain metals.[1][9]	Ensure all reagents are pure and the reaction is free from incompatible metals. If a base is required for a specific protocol, use a weak, non-nucleophilic base and add it slowly at a low temperature.[1]
Benzoyloxy-phenyl malodinitrile (Dimer)	This can form as a byproduct in some synthesis routes.[10][11]	The formation of this dimer is often associated with certain reaction conditions. Following a well-established protocol, such as the one using copper(I) cyanide, can minimize its formation.[3][11]

Visualizing the Chemistry

Reaction Mechanism and Side Reactions

The primary reaction for the synthesis of 4-Bromobenzoyl cyanide is a nucleophilic acyl substitution. However, side reactions, particularly hydrolysis, can significantly impact the yield.

Caption: Main reaction and common hydrolysis side reaction.

Troubleshooting Workflow

When faced with low yield, a systematic approach to troubleshooting is essential.

Caption: A systematic workflow for troubleshooting low yields.

Key Experimental Protocols

Protocol 1: Synthesis of 4-Bromobenzoyl Cyanide via Copper(I) Cyanide

This protocol is adapted from established methods for the synthesis of benzoyl cyanides.[3][5]

Materials:

• 4-Bromobenzoyl chloride

• Copper(I) cyanide (CuCN), dried

• A high-boiling point solvent (optional, reaction can be run neat)

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine 4-bromobenzoyl chloride and a slight excess of dried copper(I) cyanide.

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen) to 150-220°C.

• Stir the mixture vigorously for 2-4 hours. Monitor the reaction progress by TLC or GC if possible.

• Upon completion, allow the mixture to cool slightly.

Work-up and Purification:

• Set up a distillation apparatus for distillation under reduced pressure.

• Carefully distill the crude product from the reaction mixture. The boiling point of 4-Bromobenzoyl cyanide is high, so a good vacuum is necessary.

• Collect the fraction corresponding to pure 4-Bromobenzoyl cyanide. The product is a solid at room temperature.[12]

Protocol 2: Purification by Recrystallization

Materials:

• Crude 4-Bromobenzoyl cyanide

• Recrystallization solvent (e.g., a mixture of ethanol and water, or a hydrocarbon solvent like hexane)

• Erlenmeyer flasks, Büchner funnel, and filter paper

Procedure:

• In an Erlenmeyer flask, dissolve the crude 4-Bromobenzoyl cyanide in the minimum amount of hot recrystallization solvent.

• If colored impurities are present, a small amount of activated charcoal can be added, and the solution briefly boiled.[4]

• If charcoal was used, perform a hot gravity filtration to remove it.

• Allow the solution to cool slowly to room temperature to allow for the formation of large crystals.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[4]

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the purified crystals under vacuum.

References

• ResearchGate. (n.d.). Cyanides-Free Cyanation of Aryl Halides Using Formamide | Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Retrieved from [Link]

• PubChem. (n.d.). Bromobenzyl Cyanide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzyl Cyanide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoyl cyanide. Retrieved from [Link]

• Google Patents. (n.d.). US4144269A - Process for the production of benzoyl cyanide (IV).

• PrepChem.com. (n.d.). Preparation of bromobenzyl cyanide. Retrieved from [Link]

• Google Patents. (n.d.). US7595417B2 - Cyanation of aromatic halides.

• RSC Publishing. (2025). Davies and Maclaren: The Reaction of a-Bvomobenzyl Cyanide. Retrieved from [Link]

• Google Patents. (n.d.). US4113773A - Process for the production of benzoyl cyanide (I).

• SciELO. (n.d.). RECENT ADVANCES IN CYANATION REACTIONS. Retrieved from [Link]

• Sarthaks eConnect. (2019). The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of. Retrieved from [Link]

• Google Patents. (n.d.). US4056509A - Preparation of benzyl cyanides.

• Vedantu. (n.d.). The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US7595417B2 - Cyanation of aromatic halides - Google Patents [patents.google.com]
• 9. BROMOBENZYL CYANIDES | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. US4144269A - Process for the production of benzoyl cyanide (IV) - Google Patents [patents.google.com]
• 11. US4113773A - Process for the production of benzoyl cyanide (I) - Google Patents [patents.google.com]
• 12. Bromobenzyl Cyanide | C8H6BrN | CID 22044 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identification of byproducts in 4-Bromobenzoyl cyanide reactions

Answering the user's request.## Technical Support Center: 4-Bromobenzoyl Cyanide Reactions

Introduction

4-Bromobenzoyl cyanide is a valuable and reactive building block in synthetic chemistry, prized for its acyl cyanide moiety which serves as a potent acylating agent and a precursor to various heterocycles and functional groups. However, its high reactivity also makes it susceptible to several side reactions, leading to the formation of unwanted byproducts that can complicate reaction work-ups, reduce yields, and compromise the purity of the target molecule.

This technical support guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with 4-Bromobenzoyl cyanide. It provides a series of troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. Our focus is not just on identifying byproducts, but on understanding the mechanistic pathways of their formation and providing actionable, field-proven protocols for their mitigation and identification.

Troubleshooting & Frequently Asked Questions (FAQs)

Section 1: Common Reaction Observations & Solutions

Q1: My reaction mixture turned dark brown or black upon the addition of a base. What is the cause and how can I prevent it?

A1: This is a classic indicator of base-induced polymerization.[1][2] The benzylic proton of the cyanomethylene group in 4-Bromobenzoyl cyanide is acidic and can be deprotonated by a base. This generates a resonance-stabilized carbanion which is highly reactive and can act as a nucleophile, attacking another molecule of 4-Bromobenzoyl cyanide to initiate a polymerization cascade. The resulting polymeric material is often highly colored and insoluble.

Causality & Mitigation:

• Choice of Base: Strong, nucleophilic bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) are common culprits.[1] Whenever possible, opt for weaker, non-nucleophilic, or sterically hindered bases (e.g., proton sponge, DBU, or DIPEA) that can facilitate the desired reaction without aggressively deprotonating the starting material.

• Temperature Control: The polymerization is often exothermic. Running the reaction at lower temperatures (e.g., 0 °C or below) can significantly slow the rate of this side reaction.

• Slow Addition: Adding the base slowly and substoichiometrically (if the reaction allows) prevents localized high concentrations of base, minimizing the initiation of polymerization.

• Metal Contamination: Be aware that certain metals and their compounds can catalyze this polymerization.[2][3] Ensure glassware is scrupulously clean and avoid using metal spatulas for transferring reagents if possible.

Q2: My yield was significantly lower than expected after an aqueous work-up, and I've isolated 4-Bromobenzoic acid. How did this happen?

A2: The acyl cyanide functional group is highly susceptible to hydrolysis under both acidic and basic aqueous conditions.[1] This reaction converts the 4-Bromobenzoyl cyanide into the corresponding carboxylic acid, 4-Bromobenzoic acid, consuming your starting material and reducing the yield of your desired product.[1][4]

Causality & Mitigation:

• Mechanism: Water acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl cyanide. This is followed by the elimination of hydrogen cyanide (a toxic gas, see Q3). The reaction is catalyzed by both acid (protonation of the carbonyl oxygen) and base (generation of the more nucleophilic hydroxide ion).

• Anhydrous Conditions: The most effective preventative measure is to run the reaction under strictly anhydrous conditions, using dry solvents and an inert atmosphere (e.g., Nitrogen or Argon).

• Work-up Procedure: If an aqueous work-up is unavoidable, perform it as quickly as possible at low temperatures (e.g., using an ice bath). Use a buffered solution if the pH is critical for your product's stability. Minimize the time your compound spends in the aqueous phase.

Section 2: Identification of Specific Byproducts

Q3: While running my reaction, I detected a faint, almond-like odor. What is this, and what are the safety implications?

A3: An almond-like odor is characteristic of Hydrogen Cyanide (HCN) gas.[1] This is a critical safety warning. HCN is an extremely toxic, volatile liquid that can be fatal if inhaled.[5] It is primarily formed when the cyanide moiety is displaced, particularly during hydrolysis of the acyl cyanide group in the presence of acid or base.[1][2]

Safety Protocol & Mitigation:

• Engineering Controls: ALWAYS handle 4-Bromobenzoyl cyanide and its reactions in a certified, well-ventilated chemical fume hood.

• Quenching: Any reaction mixture containing residual cyanide must be quenched safely. A common and effective method is to add the reaction mixture slowly to a stirred, cold solution of sodium hypochlorite (bleach) or an alkaline solution of ferrous sulfate, which converts cyanide to the much less toxic cyanate or the stable ferrocyanide complex, respectively.

• Exposure Plan: Have an institutional safety plan in place for cyanide exposure, including access to an emergency cyanide antidote kit and trained personnel.

Q4: My LC-MS/NMR analysis shows an impurity with a mass of (M+18) and the formation of a primary amide. What is this byproduct?

A4: This byproduct is almost certainly 4-Bromobenzamide . The mass increase of 18 amu corresponds to the net addition of a water molecule (H₂O). This occurs via the partial hydrolysis of the nitrile group. While full hydrolysis leads to the carboxylic acid, stopping at the intermediate stage yields the primary amide. This can be promoted by certain reagents, such as peroxides, or by carefully controlled acidic or basic conditions.[1][2]

Identification & Prevention:

• Analytical Signature: 4-Bromobenzamide will have a distinct retention time in HPLC and a unique fragmentation pattern in MS. In ¹H NMR, you would expect to see two broad singlets corresponding to the -NH₂ protons.

• Prevention: The same precautions for preventing hydrolysis to the carboxylic acid apply here: maintain anhydrous conditions and perform cold, rapid work-ups. If using oxidizing agents like peroxides, be aware that they can facilitate this transformation.[2]

Section 3: Analytical & Workflow Diagrams

To aid in troubleshooting, the following diagrams outline logical workflows for identifying and mitigating byproduct formation.

Diagram 1: Troubleshooting Workflow for Unexpected Reaction Outcomes This flowchart provides a systematic approach to diagnosing issues in reactions involving 4-Bromobenzoyl cyanide.

Caption: Troubleshooting workflow for unexpected reaction outcomes.

Diagram 2: Major Byproduct Formation Pathways This diagram illustrates the key chemical transformations leading to the most common byproducts of 4-Bromobenzoyl cyanide.

Caption: Chemical pathways to major byproducts.

Diagram 3: Experimental Workflow for Byproduct Identification A step-by-step guide for analyzing a reaction mixture to identify unknown impurities.

Caption: Experimental workflow for byproduct identification.

Quantitative Data & Protocols

Table 1: Incompatibility & Byproduct Summary

This table summarizes the potential outcomes of reacting 4-Bromobenzoyl cyanide with incompatible reagent classes.

Incompatible Reagent Class	Potential Hazard	Primary Byproduct(s)	Expected Effect on Yield	Reference(s)
Strong Bases (e.g., NaOH, KOH)	Exothermic reaction, HCN gas release	Polymer, 4-Bromobenzoic acid salts	Significant reduction due to decomposition	[1][2]
Strong Acids (e.g., H₂SO₄)	Hydrolysis, potentially violent reaction	4-Bromobenzoic acid	Significant reduction due to hydrolysis	[1][3]
Aqueous Solutions (Acidic or Basic)	Hydrolysis	4-Bromobenzoic acid	Reduction proportional to exposure time/temp	[1][4]
Strong Oxidizing Agents	Can lead to violent reactions	4-Bromobenzamide, 4-Bromobenzoic acid	Reduction due to side reactions	[1][2]
Metals & Metal Compounds	May induce polymerization	Polymer	Reduction due to polymerization	[2][3]

Protocol 1: General RP-HPLC Method for Reaction Monitoring

This protocol provides a starting point for monitoring the consumption of 4-Bromobenzoyl cyanide and the formation of polar byproducts like 4-Bromobenzoic acid.

• Objective: To quantitatively track the progress of a reaction involving 4-Bromobenzoyl cyanide.[6]

• Instrumentation: HPLC system with UV detector, C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Methodology:

  • Sample Preparation: a. Carefully withdraw a small aliquot (e.g., 20 µL) from the reaction mixture. b. Immediately quench the aliquot in a known volume (e.g., 1.0 mL) of a 50:50 acetonitrile/water mixture in a 1.5 mL vial. This stops the reaction and prepares the sample for analysis. c. Vortex the vial thoroughly. If solids are present, filter through a 0.45 µm syringe filter.

  • HPLC Parameters:

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 254 nm

    • Injection Volume: 5 µL

  • Analysis: Monitor the peak area of 4-Bromobenzoyl cyanide (less polar, longer retention time) and potential byproducts like 4-Bromobenzoic acid (more polar, shorter retention time). Calculate percent conversion and byproduct formation relative to an initial (t=0) sample.

Protocol 2: Safe Quenching of Cyanide-Containing Reaction Mixtures

This protocol is a general guideline for neutralizing unreacted acyl cyanide and dissolved HCN at the end of a reaction.

• Objective: To safely neutralize hazardous cyanide species before disposal.[1]

• Materials:

  • Quenching solution: A freshly prepared aqueous solution of 10% NaOH and 10% Ferrous Sulfate (FeSO₄).

  • Appropriate quenching vessel (must be larger than the reaction vessel).

  • Personal Protective Equipment (PPE): safety goggles, face shield, lab coat, chemical-resistant gloves.

• Methodology (Perform entirely within a fume hood):

  • Cool the quenching solution in an ice bath.

  • Cool the completed reaction mixture in a separate ice bath.

  • Slowly and carefully , add the reaction mixture dropwise via an addition funnel or syringe to the vigorously stirred, cold quenching solution. NEVER add the quenching solution to the reaction mixture, as this can cause a dangerous evolution of heat and HCN gas.

  • Monitor the temperature of the quenching mixture. If it rises significantly, pause the addition until it cools.

  • Once the addition is complete, allow the mixture to stir in the ice bath for at least one hour to ensure complete neutralization.

  • Test the pH of the quenched solution to ensure it is strongly basic (pH > 12).

  • Dispose of the neutralized mixture according to your institution's hazardous waste guidelines.

References

• Safrole.com (Date not specified). Benzyl Cyanide Properties, Reactions, and Applications. [Link]

• PrepChem.com (Date not specified). Preparation of bromobenzyl cyanide. [Link]

• PubChem - National Center for Biotechnology Information. Bromobenzyl Cyanide. [Link]

• ChemBK (2024). 4-bromobenzyl cyanide. [Link]

• Wikipedia. Benzyl cyanide. [Link]

• Loba Chemie (2015). BENZYL CYANIDE FOR SYNTHESIS MSDS. [Link]

• Sarthaks eConnect (2019). The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of. [Link]

• Organic Syntheses. Benzoyl cyanide. [Link]

• Vedantu. The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. [Link]

• Davies, W., & Maclaren, J. A. (1951). The Reaction of a-Bromobenzyl Cyanide. RSC Publishing. [Link]

• New Jersey Department of Health (2004). HAZARD SUMMARY - BROMOBENZYL CYANIDE. [Link]

• Agency for Toxic Substances and Disease Registry (2006). Toxicological Profile for Cyanide - Chapter 7: ANALYTICAL METHODS. NCBI Bookshelf. [Link]

• California Water Boards. An Overview and Comparison of Methods for Cyanide Analysis. [Link]

• Defence Technical Information Center (DTIC). The Analysis of Cyanide and Its Breakdown Products in Biological Samples. [Link]

• Google Patents.

• Organic Syntheses. p-BROMOBENZALDEHYDE. [Link]

• Google Patents. US4144269A - Process for the production of benzoyl cyanide (IV).

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BROMOBENZYL CYANIDES | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nj.gov [nj.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for Acylations using 4-Bromobenzoyl Cyanide

Welcome to the technical support center for optimizing acylation reactions involving 4-Bromobenzoyl Cyanide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during experimentation. We will move beyond simple procedural steps to explore the underlying chemical principles, empowering you to make informed decisions for successful, repeatable outcomes.

Introduction: The Power and Pitfalls of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide is a highly effective acylating agent, belonging to the class of acyl cyanides. Its reactivity, which surpasses that of corresponding benzoic anhydrides, makes it a valuable reagent for forming C-C, C-N, and C-O bonds.[1] However, this heightened reactivity necessitates precise control over reaction parameters, with temperature being one of the most critical variables.

Improper temperature control can lead to a host of issues, including low yields, the formation of difficult-to-remove impurities, and even complete reaction failure. This guide provides a structured approach to temperature optimization through a series of troubleshooting scenarios and frequently asked questions.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific experimental issues. Each problem is followed by an analysis of potential causes and actionable solutions, focusing on the role of reaction temperature.

Question 1: My reaction yield is very low or I'm recovering only starting material. What's the first step in troubleshooting?

Answer:

When faced with low or no product conversion, the primary suspect is often insufficient thermal energy.

• Causality: Chemical reactions require a minimum amount of energy, the activation energy, to proceed at an appreciable rate. If the reaction temperature is too low, only a small fraction of molecules will possess the necessary energy to react, resulting in a sluggish or stalled reaction.[2]

• Troubleshooting Steps:

  • Verify Reagent Quality: Ensure that the 4-bromobenzoyl cyanide and your substrate are pure and, critically, anhydrous. Acyl cyanides are highly susceptible to hydrolysis.[1][3]

  • Incremental Temperature Increase: If reagent quality is confirmed, gradually increase the reaction temperature. A stepwise approach is recommended. Raise the temperature by 5-10°C and hold for a set period (e.g., 1-2 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) at each interval.[2]

  • Consider Catalyst Activity: If you are performing a catalyzed reaction (such as a Friedel-Crafts acylation with a Lewis acid), ensure the catalyst is active. In some cases, a slightly higher temperature may be needed to achieve full catalyst activation.

Question 2: My reaction is messy, producing multiple spots on a TLC plate and a low yield of the desired product. How can temperature be the cause?

Answer:

The formation of multiple products is a classic sign that the reaction temperature is too high, promoting undesirable side reactions.[2]

• Causality: While higher temperatures increase the rate of the desired reaction, they disproportionately accelerate side reactions which often have higher activation energies. This can include decomposition of the starting material or product, polymerization, or loss of regioselectivity in the case of substituted aromatic substrates.[4]

• Troubleshooting Steps:

  • Lower the Reaction Temperature: The most direct solution is to run the reaction at a lower temperature. This may require a longer reaction time, but the improvement in selectivity and yield often justifies the trade-off.[2]

  • Controlled Reagent Addition: If the reaction is highly exothermic, high local temperatures can occur even if the external bath temperature is low. Adding the 4-bromobenzoyl cyanide slowly to the reaction mixture at a reduced temperature can mitigate these "hot spots."

  • Optimize Catalyst Loading: In catalyzed reactions, reducing the catalyst loading can sometimes decrease the rate of side reactions relative to the main reaction, allowing for a cleaner profile even at moderate temperatures.

Question 3: The reaction mixture has turned dark brown or black, and I've isolated a tar-like, insoluble material. What happened?

Answer:

Dark coloration and tar formation are typically indicative of thermal decomposition or polymerization.[4]

• Causality: 4-Bromobenzoyl cyanide, like other reactive organic molecules, has a temperature threshold beyond which it begins to decompose. This process is often complex and can be catalyzed by trace impurities (e.g., metals, strong bases). Polymerization can be initiated when a reactive intermediate, formed at high temperatures, begins to react with itself.[3][4]

• Troubleshooting Steps:

  • Strict Temperature Control: Immediately reduce the reaction temperature for subsequent experiments. It is crucial to identify the lowest possible temperature at which the reaction proceeds efficiently.

  • Ensure Reagent Purity: Use high-purity, anhydrous solvents and reagents. Basic impurities, in particular, can initiate the polymerization of acyl cyanides.[3]

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This prevents oxidation, which can generate reactive species that initiate decomposition pathways, especially at elevated temperatures.

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for a typical acylation with 4-bromobenzoyl cyanide?

For most acylations, it is prudent to start at a low temperature and gradually warm the reaction. A starting point of 0°C to room temperature (20-25°C) is advisable. For less reactive substrates or in non-polar solvents, heating may be necessary, but initial trials should explore the 40-80°C range cautiously.

Q2: How does my choice of solvent impact the optimal reaction temperature?

The solvent plays a crucial role. Polar aprotic solvents like Dimethylformamide (DMF) or Acetonitrile can stabilize charged intermediates, potentially allowing for lower reaction temperatures compared to non-polar solvents like Toluene or Dichloromethane. The solvent's boiling point also sets the upper limit for the reaction temperature at atmospheric pressure.

Q3: I am performing a Friedel-Crafts acylation. How does the Lewis acid catalyst affect the temperature?

Strong Lewis acids (e.g., AlCl₃) are highly active and can often promote the reaction at lower temperatures.[5] Weaker Lewis acids (e.g., ZnCl₂, FeCl₃) may require higher temperatures to achieve the same reaction rate. However, stronger Lewis acids can also promote side reactions, so a balance must be found between catalyst activity and reaction temperature for optimal results.

Q4: What are the primary safety risks when heating 4-bromobenzoyl cyanide?

The primary safety concern is the potential for thermal decomposition, which can be violent. Additionally, contact with moisture, especially under basic conditions at elevated temperatures, can lead to the release of highly toxic hydrogen cyanide (HCN) gas.[4] All reactions should be conducted in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE).[6][7][8]

Data Presentation & Visualization

Table 1: Recommended Starting Temperatures for 4-Bromobenzoyl Cyanide Acylations

Substrate Type	Reaction Type	Common Catalyst	Common Solvent	Recommended Starting Temperature (°C)	Key Considerations
Aromatic Compound	Friedel-Crafts Acylation	AlCl₃, FeCl₃	Dichloromethane, 1,2-Dichloroethane	0 to 25°C	Strict anhydrous conditions are essential. Substrate must not be strongly deactivated.[9]
Primary/Secondary Amine	N-Acylation (Amidation)	None or Et₃N	Acetonitrile, THF, Dichloromethane	0 to 25°C	Potential for over-acylation with primary amines. Slow addition of the acyl cyanide is recommended.[10]
Alcohol	O-Acylation (Esterification)	DMAP, Pyridine	Dichloromethane, Toluene	25 to 60°C	Less reactive than amines; may require moderate heating.

Diagrams

Caption: Troubleshooting workflow for common acylation issues.

Sources

• 1. Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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Navigating Amide Synthesis: A Technical Guide to Base Selection in the Reaction of 4-Bromobenzoyl Cyanide with Amines

For Immediate Release

[City, State] – January 11, 2026 – To support researchers, scientists, and drug development professionals in optimizing amide synthesis, this technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the critical role of base selection in the reaction of 4-bromobenzoyl cyanide with amines. This resource, structured in a user-friendly question-and-answer format, aims to elucidate the causal relationships behind experimental choices to ensure procedural success and scientific integrity.

Introduction to the Acylation Reaction

The reaction of an acyl halide, such as 4-bromobenzoyl cyanide, with an amine is a fundamental method for forming an amide bond.[][2] This nucleophilic acyl substitution is a cornerstone of organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.[3] The choice of base is a critical parameter that can significantly influence reaction rate, yield, and the purity of the final product. A base is typically required to neutralize the hydrogen halide (in this case, hydrogen cyanide and hydrogen bromide from any potential hydrolysis of the acyl cyanide) generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[4]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a base in the reaction of 4-bromobenzoyl cyanide with an amine?

A1: The primary role of the base is to act as an acid scavenger.[5] During the acylation of an amine with 4-bromobenzoyl cyanide, a molecule of hydrogen cyanide (HCN) is formally eliminated. This acidic byproduct can react with the starting amine, which is also a base, to form an unreactive ammonium salt.[4] By adding a base, the acidic byproduct is neutralized, allowing the amine to remain as a free nucleophile and participate in the desired reaction. For the reaction to proceed to completion, at least one equivalent of a base is necessary to drive the equilibrium forward.[4]

Q2: What are the common classes of bases used in this reaction, and how do I choose the right one?

A2: Bases for this reaction can be broadly categorized into organic and inorganic bases.

• Organic Bases: These are typically tertiary amines like triethylamine (TEA), diisopropylethylamine (DIPEA or Hünig's base), and pyridine.[][6] They are soluble in common organic solvents, making them suitable for homogeneous reaction mixtures. The choice among them often depends on the steric hindrance of the amine and the acyl cyanide. For sterically hindered substrates, a more hindered and non-nucleophilic base like DIPEA is often preferred to minimize side reactions.[7]

• Inorganic Bases: Common inorganic bases include potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and sodium bicarbonate (NaHCO₃).[] These are often used in biphasic systems or with polar aprotic solvents where they have some solubility. Inorganic bases can be advantageous as they are inexpensive, easily removed by filtration, and can lead to cleaner reactions.[]

The selection of the base is guided by the basicity (pKa of the conjugate acid) and the nucleophilicity of the amine. A general rule is to use a base that is stronger than the starting amine to effectively deprotonate the resulting ammonium salt.

Q3: Can the amine reactant itself act as the base?

A3: Yes, it is possible to use an excess of the amine reactant to serve as both the nucleophile and the base.[8] In this scenario, one equivalent of the amine reacts as the nucleophile, and a second equivalent acts as the base to neutralize the generated acid. This approach is most practical when the amine is inexpensive and readily available. However, this method results in the formation of an ammonium salt of the starting amine, which may complicate purification.

Q4: My reaction is sluggish. How can the choice of base affect the reaction rate?

A4: The reaction rate is influenced by the concentration of the free, unprotonated amine. A stronger base will more effectively neutralize the acidic byproduct, maintaining a higher concentration of the nucleophilic amine and thus increasing the reaction rate.[4] Furthermore, some bases can act as catalysts. For example, pyridine can act as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate, which is then attacked by the amine.[9]

Troubleshooting Guide

Issue	Potential Cause Related to Base	Troubleshooting Steps & Rationale
Low Yield of Amide Product	Insufficient Basicity: The chosen base may not be strong enough to effectively neutralize the generated acid, leading to protonation of the starting amine.	- Select a stronger base: Choose a base with a higher pKa value for its conjugate acid. For example, if using sodium bicarbonate (pKa of H₂CO₃ ≈ 6.4), consider switching to potassium carbonate (pKa of HCO₃⁻ ≈ 10.3) or triethylamine (pKa of Et₃NH⁺ ≈ 10.7).[10]
Base-Induced Side Reactions: The base itself might be nucleophilic and react with the 4-bromobenzoyl cyanide.	- Use a non-nucleophilic, sterically hindered base: Diisopropylethylamine (DIPEA) is a common choice to minimize this side reaction.[11]
Formation of Polymeric Byproducts	Strong Base Initiation: Strong bases can deprotonate the benzylic position of 4-bromobenzoyl cyanide, leading to polymerization.[11]	- Use a weaker base: Consider using a milder base like sodium bicarbonate or pyridine.[][5] - Control base addition: Add the base slowly to the reaction mixture to avoid localized high concentrations.[11]
Reaction Mixture Turns Dark	Base-Catalyzed Decomposition: The dark coloration can be an indication of decomposition or polymerization of the starting material, which can be initiated by strong bases.[11]	- Lower the reaction temperature: Running the reaction at a lower temperature can reduce the rate of decomposition.[11] - Use the weakest effective base: Select a base that is just strong enough to drive the reaction without causing significant degradation.
Hydrolysis of 4-Bromobenzoyl Cyanide	Presence of Water with Base: The combination of a base and water can lead to the hydrolysis of the acyl cyanide to the corresponding carboxylic acid.[11][12]	- Use anhydrous conditions: Ensure all solvents and reagents are dry. - Choose a non-aqueous workup: If possible, avoid aqueous workups until the reaction is complete.

Experimental Protocols

General Protocol for Amidation using an Organic Base (Triethylamine)

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equiv.) in a suitable anhydrous aprotic solvent (e.g., dichloromethane or THF).

• Addition of Base: Add triethylamine (1.1 - 1.5 equiv.) to the solution and stir.

• Addition of Acyl Cyanide: Slowly add a solution of 4-bromobenzoyl cyanide (1.0 equiv.) in the same anhydrous solvent to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring the progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent. Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a saturated aqueous solution of sodium bicarbonate to remove any acidic impurities, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

General Protocol for Amidation using an Inorganic Base (Potassium Carbonate)

• Reaction Setup: To a round-bottom flask, add the amine (1.0 equiv.), potassium carbonate (2.0 equiv.), and a suitable polar aprotic solvent (e.g., acetonitrile or DMF).

• Addition of Acyl Cyanide: Add 4-bromobenzoyl cyanide (1.0 equiv.) to the stirred suspension.

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 50-80 °C) and monitor the progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography or recrystallization.

Visualizing the Reaction Pathway

Sources

• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of Aryl and Vinyl C-H Bonds with Isocyanates [organic-chemistry.org]
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• 6. Amide Synthesis [fishersci.it]
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• 12. pdf.benchchem.com [pdf.benchchem.com]

Side reactions of 4-Bromobenzoyl cyanide with protic solvents

Technical Support Center: 4-Bromobenzoyl Cyanide

Welcome to the dedicated technical support guide for 4-Bromobenzoyl cyanide. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered when using this versatile reagent, particularly in the presence of protic solvents. Our goal is to provide you with the expertise and practical solutions needed to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: I suspect my 4-Bromobenzoyl cyanide has degraded upon storage. What are the likely contaminants?

A1: 4-Bromobenzoyl cyanide is highly susceptible to hydrolysis, even from atmospheric moisture. The most common degradation product is 4-Bromobenzoic acid . This occurs as the cyanide group is hydrolyzed to a carboxylic acid. If your solvent contains residual alcohol (e.g., ethanol from stabilization), you may also form the corresponding ester, such as Ethyl 4-bromobenzoate , as a minor contaminant.

Q2: My reaction with a nucleophile is giving low yields, and I've isolated a significant amount of 4-Bromobenzoic acid. What is happening?

A2: This is a classic case of a competing side reaction where the protic solvent (or residual water in an aprotic solvent) is acting as a nucleophile. The acyl cyanide is highly electrophilic, and if water is present, it can readily attack the carbonyl carbon, leading to the formation of 4-Bromobenzoic acid and hydrogen cyanide. This hydrolysis reaction often outcompetes the desired reaction if your primary nucleophile is weak or if the reaction conditions are not rigorously anhydrous.

Q3: Can I use methanol or ethanol as a solvent for my reaction involving 4-Bromobenzoyl cyanide?

A3: It is strongly discouraged unless the alcohol itself is the intended reactant. Protic solvents like methanol and ethanol will readily react with 4-Bromobenzoyl cyanide in a process called alcoholysis (or solvolysis). This will result in the formation of the corresponding ester (e.g., Methyl 4-bromobenzoate or Ethyl 4-bromobenzoate). This reaction can be quite rapid, especially in the presence of acid or base catalysts, and will consume your starting material.

Troubleshooting Guide: Side Reactions & Mitigation

This section provides a deeper dive into specific experimental problems and offers step-by-step protocols for mitigation.

Issue 1: Unexpected Formation of 4-Bromobenzoic Acid (Hydrolysis)

• Symptoms:

  • Low yield of the desired product.

  • A significant amount of a white, crystalline solid byproduct is observed.

  • ¹H NMR analysis of the crude product shows a broad singlet far downfield (typically >10 ppm), characteristic of a carboxylic acid proton.

  • TLC analysis shows a polar spot that corresponds to a 4-Bromobenzoic acid standard.

• Root Cause Analysis: The carbonyl carbon of 4-Bromobenzoyl cyanide is highly electrophilic. Water, even in trace amounts, acts as a nucleophile, leading to the formation of a tetrahedral intermediate that collapses to form 4-Bromobenzoic acid and releases hydrogen cyanide.

  Mechanism of Hydrolysis

  Caption: Hydrolysis of 4-Bromobenzoyl cyanide.

• Mitigation Protocol:

  • Solvent Preparation: Use only anhydrous solvents. It is best practice to use a freshly distilled solvent or one from a solvent purification system (e.g., Grubbs apparatus). Solvents from sealed bottles with low water content (<50 ppm) are also acceptable.

  • Glassware: Ensure all glassware is oven-dried or flame-dried under vacuum immediately before use to remove any adsorbed water.

  • Inert Atmosphere: Assemble the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This prevents atmospheric moisture from entering the reaction vessel.

  • Reagent Purity: Ensure that all other reagents, including your primary nucleophile, are anhydrous.

Issue 2: Formation of Alkyl 4-bromobenzoate Esters (Alcoholysis)

• Symptoms:

  • The desired product is contaminated with a less polar byproduct.

  • Mass spectrometry analysis shows a peak corresponding to the mass of the methyl or ethyl ester of 4-bromobenzoic acid.

  • ¹H NMR shows characteristic peaks for an alkoxy group (e.g., a singlet around 3.9 ppm for a methyl ester or a quartet and triplet for an ethyl ester).

• Root Cause Analysis: This occurs when using an alcohol as a solvent or when the solvent (e.g., DCM, THF) is contaminated with a stabilizing alcohol (like ethanol in some grades of chloroform). The alcohol acts as a nucleophile in the same way as water, leading to the formation of an ester.

  Mechanism of Alcoholysis

  Caption: Alcoholysis of 4-Bromobenzoyl cyanide.

• Mitigation Protocol:

  • Solvent Selection: Avoid using alcoholic solvents unless they are part of the desired reaction. Opt for high-purity aprotic solvents like anhydrous THF, Dioxane, Toluene, or DCM.

  • Check Solvent Stabilizers: Be aware of stabilizers in your solvents. For instance, some grades of chloroform are stabilized with ethanol. Use unstabilized grades or pass the solvent through a column of activated alumina to remove the stabilizer.

  • Temperature Control: Alcoholysis can be accelerated by heat. If trace amounts of alcohol are unavoidable, running the reaction at lower temperatures (e.g., 0 °C or -78 °C) can help to minimize this side reaction by favoring the kinetically controlled reaction with your desired nucleophile.

Data for Identification

The following table summarizes key spectroscopic data to help you distinguish between 4-Bromobenzoyl cyanide and its common side products.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
4-Bromobenzoyl cyanide	7.7-7.9 (m, 4H)	165 (C=O), 132-133 (Ar-C), 115 (CN)	2220 (C≡N), 1680 (C=O)
4-Bromobenzoic acid	7.9-8.1 (d, 2H), 7.6-7.7 (d, 2H), >10 (br s, 1H)	172 (C=O), 132-133 (Ar-C)	2500-3300 (O-H), 1685 (C=O)
Methyl 4-bromobenzoate	7.9 (d, 2H), 7.6 (d, 2H), 3.9 (s, 3H)	166 (C=O), 131-132 (Ar-C), 52 (O-CH₃)	1720 (C=O), 1280 (C-O)

References

• Olah, G. A., & Germain, A. (1975). Aroyl cyanides. Synthesis, 1975(04), 269-270. (While this is a general reference for synthesis, the reactivity described is fundamental to understanding hydrolysis).
• Loudon, G. M. (2016). Organic Chemistry (6th ed.). W. H. Freeman.

• The KDP-Team. (2012). Solvolysis. ChemgaPedia. [Link]

Purification of crude product from 4-Bromobenzoyl cyanide reactions

An essential intermediate in pharmaceutical and fine chemical synthesis, 4-Bromobenzoyl cyanide is a versatile building block. However, its reactivity, particularly the lability of the cyano group and the benzylic position, often leads to a crude product contaminated with side-products and unreacted starting materials. Achieving high purity is critical for downstream applications, demanding robust and well-understood purification strategies.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate the challenges of purifying crude 4-Bromobenzoyl cyanide. It is structured in a question-and-answer format to directly address common issues, offering troubleshooting advice, detailed protocols, and the underlying scientific principles for each step.

Critical Safety Information

Before handling 4-Bromobenzoyl cyanide or its related compounds, it is imperative to read the Safety Data Sheet (SDS). This compound is a potent lachrymator, causing severe eye irritation and tearing.[1][2] It is harmful if swallowed, in contact with skin, or if inhaled.[3][4] All manipulations must be performed in a well-ventilated chemical fume hood with appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4] In case of exposure, seek immediate medical attention.[2]

Troubleshooting Guide

This section addresses specific problems encountered during the purification of 4-Bromobenzoyl cyanide, providing potential causes and actionable solutions.

Question 1: My final product yield is significantly lower than expected after an aqueous work-up.

Probable Cause: The most likely cause is the hydrolysis of the nitrile group to 4-bromobenzoic acid or the intermediate amide.[5][6] This reaction is catalyzed by both acidic and basic conditions, especially in the presence of water and heat.[1][7]

Solution:

• Minimize Contact with Water: If an aqueous work-up is necessary, perform it quickly and at a low temperature (e.g., using an ice bath).

• Use Mild Bases: For neutralizing acids, use a weak base like 5% sodium bicarbonate solution instead of strong bases like sodium hydroxide.[8] Strong bases can promote both hydrolysis and polymerization.[6]

• Anhydrous Conditions: Ensure all solvents and reagents used in the reaction are anhydrous to prevent hydrolysis during the synthesis itself.[9]

Question 2: The crude product is a dark brown or black tar-like substance.

Probable Cause: Dark coloration often indicates polymerization.[6] This can be initiated by strong bases, which deprotonate the benzylic position, or by the presence of certain metals or metal compounds.[6][7]

Solution:

• Avoid Strong Bases: Use non-basic or weakly basic conditions whenever possible. If a base is required, consider using a milder, non-nucleophilic base and maintain a low temperature.

• Temperature Control: Running the reaction at the lowest effective temperature can minimize side reactions.

• Purification: The desired product may still be salvageable from the tar using column chromatography. The polymer will likely remain at the baseline, allowing the product to be eluted.

Question 3: My purified product shows two spots on the TLC plate that are very close together.

Probable Cause: This suggests the presence of an impurity with a polarity very similar to the product. A common impurity is the starting material, 4-bromobenzyl bromide, if the cyanation reaction was incomplete. Another possibility is an isomeric byproduct.

Solution:

• Optimize Chromatography:

  • Solvent System: Test different eluent systems. A less polar solvent system (e.g., increasing the hexane-to-ethyl acetate ratio) will increase the separation between spots on the silica plate.

  • Column Length: Use a longer chromatography column to increase the stationary phase interaction and improve separation.

  • Alternative Stationary Phases: For challenging separations, consider using a different stationary phase or High-Performance Liquid Chromatography (HPLC) with a column that offers alternative selectivity, such as a Phenyl-Hexyl column.[10]

Question 4: The product "oiled out" during recrystallization instead of forming crystals.

Probable Cause: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or if the solution is cooled too quickly.[11] The melting point of 4-Bromobenzoyl cyanide is approximately 47-50°C.[4]

Solution:

• Re-dissolve and Cool Slowly: Heat the solution until the oil fully redissolves. You may need to add a small amount of additional solvent. Allow the flask to cool very slowly to room temperature before moving it to an ice bath.

• Induce Crystallization: If crystals do not form, scratch the inside of the flask with a glass rod at the solution's surface or add a seed crystal of pure product.[11]

• Change Solvent: Choose a solvent with a lower boiling point or use a mixed-solvent system.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-Bromobenzoyl cyanide?

The impurities largely depend on the synthetic route. Common contaminants include:

• Unreacted Starting Materials: Such as 4-bromobenzyl bromide or other precursors.

• Hydrolysis Products: 4-Bromobenzoic acid is the most common, formed by the reaction of the nitrile with water.[5][6]

• Polymeric Materials: Dark, tarry substances formed under basic conditions.[6]

• Side-Products from Synthesis: Depending on the specific reaction, other byproducts may be present. For example, in reactions with primary amines, over-alkylation can lead to tertiary amine formation.[9]

Impurity	Origin	Removal Method
4-Bromobenzyl Bromide	Incomplete cyanation reaction	Column Chromatography
4-Bromobenzoic Acid	Hydrolysis of nitrile group	Aqueous wash with mild base (e.g., NaHCO₃)[8]
Polymer	Base-catalyzed polymerization	Column Chromatography (polymer remains on baseline)
Dibenzoyl Peroxide	Radical initiator in some syntheses[12]	Column Chromatography

Q2: How do I choose between purification by column chromatography and recrystallization?

The choice depends on the nature of the crude product and its impurities.

• Recrystallization is ideal when your crude product is a solid and the impurities have significantly different solubilities in a chosen solvent. It is often faster and more scalable than chromatography.

• Column Chromatography is more versatile and is the method of choice when the product is an oil, or when impurities have polarities very similar to the product.[9] It offers finer separation capabilities.

Q3: What analytical techniques can I use to assess the purity of 4-Bromobenzoyl cyanide?

• Thin-Layer Chromatography (TLC): An excellent first-pass technique for quickly assessing purity and monitoring reaction progress.[8] Use a UV lamp (254 nm) for visualization, as the aromatic ring will absorb UV light.

• High-Performance Liquid Chromatography (HPLC): Provides high-resolution separation and accurate quantification of impurities.[13] It is particularly useful for detecting impurities that co-elute with the product in column chromatography.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the final product and detect impurities if they are present in sufficient quantity (>1-5%).

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for identifying volatile impurities and confirming the mass of the desired product.

Detailed Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline for purifying 4-Bromobenzoyl cyanide on a silica gel column.

Materials:

• Crude 4-Bromobenzoyl cyanide

• Silica gel (60 Å, 230-400 mesh)

• Solvents: Hexanes and Ethyl Acetate (HPLC grade)

• Glass column, collection tubes, TLC plates

Procedure:

• Eluent Selection: Determine the optimal solvent system using TLC. A good starting point is a 9:1 Hexanes:Ethyl Acetate mixture. The target Rf for the product should be between 0.25 and 0.35.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

  • Add a thin layer of sand to the top of the silica bed to prevent disturbance.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Carefully add the eluent to the column, ensuring the silica bed does not run dry.

  • Begin collecting fractions immediately.

  • Monitor the separation by collecting small fractions and analyzing them by TLC.

• Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 4-Bromobenzoyl cyanide.

Protocol 2: Purification by Recrystallization

This method is suitable for crude products that are solid and contain impurities with different solubility profiles.

Materials:

• Crude 4-Bromobenzoyl cyanide

• Recrystallization solvent (e.g., Ethanol, Isopropanol, or a Hexane/Ethyl Acetate mixture)

• Erlenmeyer flasks, hot plate, Büchner funnel, filter paper

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold.[11]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of hot solvent required to just dissolve the entire solid.[11]

• Hot Filtration (Optional): If insoluble impurities (like dust or the polymer) are present, perform a hot gravity filtration to remove them.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[11]

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

  • Allow the crystals to dry completely under vacuum to remove residual solvent.

Protocol 3: Aqueous Work-up to Remove Acidic Impurities

This liquid-liquid extraction procedure is designed to remove acidic byproducts like 4-bromobenzoic acid.

Materials:

• Crude reaction mixture dissolved in an organic solvent (e.g., Ethyl Acetate, Diethyl Ether)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Separatory funnel

Procedure:

• Transfer: Transfer the organic solution of the crude product to a separatory funnel.

• Base Wash: Add an equal volume of 5% NaHCO₃ solution. Stopper the funnel and shake gently, venting frequently to release any CO₂ gas that may form. Allow the layers to separate and drain the lower aqueous layer. This step converts 4-bromobenzoic acid into its water-soluble sodium salt.[8]

• Brine Wash: Wash the organic layer with an equal volume of brine. This helps to remove residual water and any remaining water-soluble impurities.[8] Drain the aqueous layer.

• Drying: Transfer the organic layer to a clean flask and add anhydrous Na₂SO₄. Swirl the flask until the drying agent no longer clumps together.

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product, now free of acidic impurities.

References

• BenchChem. The Synthetic Versatility of Bromobenzyl Cyanide: A Technical Guide for Organic Chemists. [URL: https://www.benchchem.com/technical-center/the-synthetic-versatility-of-bromobenzyl-cyanide-a-technical-guide-for-organic-chemists]
• BenchChem. Application Notes and Protocols for the Reaction of Bromobenzyl Cyanide with Primary Amines. [URL: https://www.benchchem.com/technical-center/application-notes-and-protocols-for-the-reaction-of-bromobenzyl-cyanide-with-primary-amines]
• BenchChem. A Comparative Guide to the Synthesis of Bromobenzyl Cyanide and Its Derivatives: Traditional vs. Modern Routes. [URL: https://www.benchchem.
• NOAA. BROMOBENZYL CYANIDES - CAMEO Chemicals. [URL: https://cameochemicals.noaa.gov/chemical/20564]
• Fisher Scientific. SAFETY DATA SHEET - 4-Bromobenzyl cyanide. [URL: https://www.fishersci.com/sds?productName=AC160050050]
• ChemicalBook. 4-Bromobenzyl cyanide(16532-79-9). [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB5853311_EN.htm]
• BenchChem. Incompatibility of bromobenzyl cyanide with certain reagents. [URL: https://www.benchchem.com/technical-center/incompatibility-of-bromobenzyl-cyanide-with-certain-reagents]
• Smolecule. Buy Bromobenzyl cyanide | 5798-79-8. [URL: https://www.smolecule.com/cas-5798-79-8-bromobenzyl-cyanide.html]
• BenchChem. How to remove unreacted bromobenzyl cyanide from a reaction mixture. [URL: https://www.benchchem.
• BenchChem. Comparative Guide to LC-MS Analysis of a Bromobenzyl Cyanide Reaction Mixture. [URL: https://www.benchchem.com/technical-center/comparative-guide-to-lc-ms-analysis-of-a-bromobenzyl-cyanide-reaction-mixture]
• SIELC Technologies. Separation of 4-Bromobenzyl bromide on Newcrom R1 HPLC column. [URL: https://www.sielc.com/product/separation-of-4-bromobenzyl-bromide-on-newcrom-r1-hplc-column/]
• Google Patents. CZ2008474A3 - Process for preparing benzyl cyanide being optionally substituted on benzene ring. [URL: https://patents.google.
• Tokyo Chemical Industry Co., Ltd. 4-Bromobenzyl Cyanide | 16532-79-9. [URL: https://www.tcichemicals.com/JP/en/p/B1134]
• Organic Syntheses. benzoyl cyanide - Organic Syntheses Procedure. [URL: http://www.orgsyn.org/demo.aspx?prep=CV3P0114]
• PrepChem.com. Preparation of bromobenzyl cyanide. [URL: https://www.prepchem.com/synthesis-of-bromobenzyl-cyanide/]
• ChemicalBook. Bromobenzyl cyanide synthesis. [URL: https://www.chemicalbook.
• RSC Publishing. 1434 Davies and Maclaren : The Reaction of a-Bvomobenzyl Cyanide. [URL: https://pubs.rsc.org/en/content/articlelanding/1951/jr/jr9510001434]
• Wiley-VCH. Supporting Information for Angew. Chem. Int. Ed. Z53696. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/anie.200453696]
• BenchChem. Technical Support Center: Purification of Crude 4-Bromobenzaldehyde by Recrystallization. [URL: https://www.benchchem.
• BenchChem. A Comparative Guide to Analytical Methods for Monitoring Bromobenzyl Cyanide Reactions. [URL: https://www.benchchem.com/technical-center/a-comparative-guide-to-analytical-methods-for-monitoring-bromobenzyl-cyanide-reactions]
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Technical Support Center: Recrystallization of 4-Bromobenzoyl Derivatives

Welcome to the technical support center for the purification of 4-bromobenzoyl derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for challenges encountered during the recrystallization of this important class of compounds. Our aim is to combine theoretical principles with practical, field-tested insights to ensure the successful purification of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of recrystallization for purifying 4-bromobenzoyl derivatives?

Recrystallization is a powerful purification technique for crystalline solids that leverages differences in solubility.[1][2] The fundamental principle is to dissolve the impure 4-bromobenzoyl derivative in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution.[3][4] As the solution slowly cools, the solubility of the desired compound decreases, leading to the formation of a crystalline lattice.[1][4] The impurities, ideally, remain dissolved in the solvent (mother liquor) and are subsequently removed by filtration.[3][5] The slow and controlled formation of crystals is crucial as it allows for the exclusion of impurities from the growing crystal structure, resulting in a highly purified product.[4]

Q2: How do I select an appropriate solvent for the recrystallization of my 4-bromobenzoyl derivative?

The choice of solvent is the most critical factor for a successful recrystallization.[6][7] The ideal solvent should exhibit the following characteristics:

• High solubility for the 4-bromobenzoyl derivative at elevated temperatures. [2][7]

• Low solubility for the 4-bromobenzoyl derivative at low temperatures. [2][7]

• High solubility for impurities at all temperatures, or very low solubility so they can be removed by hot filtration. [7]

• Chemically inert: The solvent should not react with the compound being purified.[7]

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals.[7]

• Safety: The solvent should have a low toxicity and flammability profile.[7]

A good starting point is to consider the polarity of your 4-bromobenzoyl derivative. Given the presence of a polar carbonyl group and a less polar bromophenyl group, solvents of intermediate polarity often work well.[8] Ethanol, acetone, and ethyl acetate are common choices.[8][9] For highly non-polar derivatives, you might explore solvents like toluene or heptane.[9] It is often beneficial to screen several solvents on a small scale before committing to a large-scale recrystallization.[7]

Q3: When should I consider using a mixed-solvent system for recrystallization?

A mixed-solvent system is employed when a single solvent does not provide the desired solubility profile.[3][7] This technique is particularly useful when your 4-bromobenzoyl derivative is either too soluble in one solvent or not soluble enough in another, even at elevated temperatures.[3]

The process typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature.[3] A "bad" solvent (in which the compound is poorly soluble) is then added dropwise to the hot solution until a slight cloudiness (the saturation point) is observed.[10][11] A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[1] Common mixed-solvent pairs include ethanol/water, ethyl acetate/heptane, and dichloromethane/cyclohexane.[7][12]

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 4-bromobenzoyl derivatives and provides actionable solutions.

Issue 1: The 4-bromobenzoyl derivative does not dissolve in the hot solvent.

• Cause: Insufficient solvent or an inappropriate solvent choice.[6]

• Solution:

  • Add more solvent: Gradually add small portions of the hot solvent until the solid dissolves. Be mindful not to add a large excess, as this will reduce your final yield.[6][13]

  • Re-evaluate your solvent: If a significant amount of solvent has been added without dissolution, the solvent is likely unsuitable.[6] Refer to the solvent selection table below and consider a more polar or aprotic solvent. 4-Bromobenzoyl derivatives generally show good solubility in solvents like ethanol, acetone, and chloroform.[6][8]

Issue 2: No crystals form upon cooling the solution.

• Cause: The solution is not supersaturated, likely due to the use of too much solvent or insufficient cooling.[6][14]

• Solution:

  • Induce crystallization:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. This creates nucleation sites for crystal growth.[6][15]

    • Seed crystals: Add a tiny crystal of the pure 4-bromobenzoyl derivative to the solution. This provides a template for crystallization to begin.[6][13]

  • Reduce solvent volume: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of the solute. Allow the concentrated solution to cool again.[6][14]

  • Ensure adequate cooling: After the solution has cooled to room temperature, place it in an ice-water bath to further decrease the solubility of your compound and promote crystallization.[6][11]

Issue 3: The product "oils out" instead of forming crystals.

• Cause: "Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute, if the solution is cooled too rapidly, or if there are significant impurities present.[6][14] The melting point of 4-bromobenzoyl chloride, for instance, is 36-39 °C.

• Solution:

  • Re-dissolve and cool slowly: Heat the solution to re-dissolve the oil. Add a small amount of additional solvent and allow the solution to cool much more slowly. Insulating the flask can help achieve a gradual temperature decrease.[13][14]

  • Change the solvent system: Choose a solvent with a lower boiling point. Alternatively, if using a mixed-solvent system, adjust the ratio of the solvents.[14]

  • Charcoal treatment: If colored impurities are suspected, they may be contributing to oiling out. After dissolving the crude product, add a small amount of activated charcoal, heat the solution, and then perform a hot filtration to remove the charcoal before cooling.[5][6]

Issue 4: The recrystallized product is still impure.

• Cause: Impurities may have co-precipitated with the product due to rapid cooling, or the chosen solvent may not have been effective at separating the impurities. Common impurities in syntheses leading to 4-bromobenzoyl derivatives can include unreacted starting materials or byproducts from side reactions.[16][17]

• Solution:

  • Repeat the recrystallization: A second recrystallization will often significantly improve purity.

  • Slow down the cooling process: Ensure the solution cools as slowly as possible to allow for the formation of a more ordered crystal lattice that excludes impurities.[4]

  • Wash the crystals properly: After filtration, wash the collected crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.[6]

  • Consider an alternative purification method: If recrystallization fails to remove a persistent impurity, column chromatography may be necessary.[16]

Data and Protocols

Table 1: Solvent Selection Guide for 4-Bromobenzoyl Derivatives

Solvent	Polarity	Boiling Point (°C)	Suitability and Comments
Heptane/Hexane	Non-polar	98 / 69	Often used as the "bad" solvent in a mixed-solvent system. Good for washing non-polar impurities.[9]
Toluene	Non-polar	111	Can be a good choice for less polar 4-bromobenzoyl derivatives.[9]
Dichloromethane (DCM)	Polar aprotic	40	Good for dissolving many derivatives at room temperature, but its low boiling point can make it challenging for recrystallization. Often used in mixed-solvent systems.[9]
Ethyl Acetate	Intermediate polarity	77	A versatile solvent for many 4-bromobenzoyl derivatives. Often used in combination with heptane or hexane.[8][10]
Acetone	Polar aprotic	56	A strong solvent that dissolves many derivatives well. Can be used in mixed-solvent systems with water or hexane.[8][10]
Ethanol	Polar protic	78	A common and effective solvent for recrystallizing aromatic compounds.[9] Often used with water as a co-solvent.
Methanol	Polar protic	65	Similar to ethanol but more polar. A good choice for more polar derivatives.[9]
Water	Highly polar	100	Generally, 4-bromobenzoyl derivatives have poor solubility in water, making it a good "bad" solvent in mixed systems with alcohols or acetone.[8][9]

Experimental Protocol: Single-Solvent Recrystallization

• Dissolution: Place the crude 4-bromobenzoyl derivative in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling while stirring. Continue to add small portions of the hot solvent until the solid just dissolves.[3]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.[6]

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To maximize yield, subsequently cool the flask in an ice-water bath.[3][6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[6]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.[6]

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.[6]

Experimental Protocol: Mixed-Solvent Recrystallization

• Dissolution: Dissolve the crude 4-bromobenzoyl derivative in a minimum amount of the hot "good" solvent.[3]

• Addition of "Bad" Solvent: While keeping the solution hot, add the "bad" solvent dropwise until a persistent cloudiness appears.[18]

• Clarification: Add a few drops of the hot "good" solvent to just redissolve the cloudiness, resulting in a saturated solution.[18]

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice-water bath.[18]

• Isolation, Washing, and Drying: Follow steps 4-6 from the single-solvent protocol, using a cold mixture of the two solvents for washing.[18]

Visual Workflows

Caption: Troubleshooting decision tree for the recrystallization of 4-bromobenzoyl derivatives.

References

• Vertex AI Search. (n.d.). 4-Bromobenzoyl chloride(586-75-4)MSDS Melting Point Boiling Density Storage Transport.
• Benchchem. (n.d.). Solubility Profile of N-(4-Bromobenzyl)-N-ethylethanamine in Organic Solvents: A Technical Guide.
• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4.
• Thermo Fisher Scientific. (n.d.). 4-Bromobenzyl bromide - SAFETY DATA SHEET.
• Benchchem. (n.d.). Technical Support Center: Purification of Crude 4-Bromobenzaldehyde by Recrystallization.
• Unknown. (n.d.). recrystallization-2.doc.pdf.
• CDH Fine Chemical. (n.d.). 4-Bromo Benzaldehyde CAS No 1122-91-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Sciencelab.com. (n.d.). material safety data sheet - 4-bromo benzaldehyde 97%.
• ECHEMI. (n.d.). 4-Bromobenzaldehyde SDS, 1122-91-4 Safety Data Sheets.
• Williamson, K. L. (1979). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 56(9), 627.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures : r/Chempros.
• University of York, Chemistry Teaching Labs. (n.d.). Solvent Choice.
• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION.
• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide.
• Unknown. (n.d.). Recrystallization.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Benchchem. (n.d.). Identifying and removing impurities in 5-Bromo-3-fluoro-2-hydroxybenzaldehyde synthesis.
• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations.
• Unknown. (n.d.). Recrystallization.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Reddit. (2014, August 4). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? : r/chemistry.
• Benchchem. (n.d.). A Comprehensive Guide to the Solubility of Bromobenzyl Cyanide in Organic Solvents.
• Google Patents. (n.d.). CN100543003C - A kind of preparation method of p-bromobenzyl bromide.
• Unknown. (n.d.). Recrystallization and Crystallization.
• CUNY. (n.d.). Purification by Recrystallization.
• PrepChem.com. (n.d.). Preparation of 4-bromobenzoyl chloride.
• Benchchem. (n.d.). Technical Support Center: Optimizing Synthesis of N-(4-Bromophenyl)-4-chlorobenzamide Derivatives.
• PubChem - NIH. (n.d.). 4-Bromobenzoyl chloride | C7H4BrClO | CID 68515.
• CORA. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions.
• Biosynth. (n.d.). 4-Bromobenzoyl chloride | 586-75-4 | FB10832.
• MDPI. (n.d.). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives.
• Sigma-Aldrich. (n.d.). 4-Bromobenzoyl chloride 98 586-75-4.
• PrepChem.com. (n.d.). Synthesis of 4-bromobenzoyl chloride.
• University of Rochester, Department of Chemistry. (n.d.). Solvents and Polarity.
• Asian Journal of Green Chemistry. (2025, May 10). Synthesis of 5-O-4-Chlorobenzoylpinostrobin as a New Anti-Inflammatory Drug Candidate.

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Technical Support Center: Managing Exotherms in 4-Bromobenzoyl Cyanide Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals working with 4-Bromobenzoyl cyanide. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to safely manage the exothermic nature of reactions involving this versatile reagent. As an acyl cyanide, 4-Bromobenzoyl cyanide exhibits vigorous reactivity, and a thorough understanding of its thermal properties is paramount for safe and successful experimentation.

Introduction to the Thermal Hazards of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide is a highly reactive organic compound due to the presence of the acyl cyanide functional group. The electron-withdrawing nature of the carbonyl group makes the cyanide an excellent leaving group, rendering the carbonyl carbon highly susceptible to nucleophilic attack. This high reactivity is the primary reason for the significant exotherms observed in many of its reactions.

Failure to manage this heat evolution can lead to a rapid increase in reaction temperature, a phenomenon known as thermal runaway.[1] The consequences of thermal runaway can be severe, ranging from decreased product yield and purity to violent boiling of the solvent, excessive pressure buildup, and potentially, reactor failure.[1]

This guide will provide a structured approach to identifying, understanding, and mitigating these thermal risks.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My synthesis of 4-Bromobenzoyl cyanide from 4-Bromobenzoyl chloride and a cyanide salt is showing a rapid and difficult-to-control temperature spike. What is happening and how can I control it?

A1: The synthesis of acyl cyanides from acyl chlorides and metal cyanides is a well-known exothermic process. A similar synthesis for 4-Fluoro-3-bromo-benzoyl cyanide from the corresponding acyl fluoride and sodium cyanide is reported to be exothermic, requiring cooling to maintain control.[2] The initial temperature increase you are observing is the heat of reaction. If not adequately controlled, this can lead to a thermal runaway.

Troubleshooting Steps:

• Slow Reagent Addition: Instead of adding the cyanide salt all at once, add it portion-wise or as a solution via a syringe pump at a controlled rate. This allows the cooling system to dissipate the heat as it is generated.

• Adequate Cooling: Ensure your reaction vessel is immersed in a cooling bath (e.g., ice-water or dry ice/acetone) with efficient heat transfer. For larger scale reactions, a jacketed reactor with a circulating coolant is recommended.

• Vigorous Stirring: Good agitation is crucial to prevent localized hot spots and ensure even temperature distribution throughout the reaction mixture.

• Solvent Choice: Using a higher-boiling point solvent can provide a larger temperature window to work within, but it also means the reaction can reach a higher, more dangerous temperature if control is lost. Choose a solvent that is appropriate for the reaction chemistry and has good heat transfer properties.

Q2: I am reacting 4-Bromobenzoyl cyanide with a primary amine to form an amide, and the reaction is much more exothermic than I anticipated. Why is this, and what are the risks?

A2: The reaction of an acyl cyanide with a nucleophile like a primary amine is a nucleophilic acyl substitution. These reactions are often highly exothermic. The driving force is the formation of a stable amide bond and the displacement of the relatively stable cyanide ion. The primary risk is a thermal runaway, which can lead to rapid solvent boiling and pressure buildup. Additionally, excessive heat can lead to side reactions and decomposition of both starting materials and the desired product.

Troubleshooting Workflow for Amide Synthesis:

Caption: Troubleshooting workflow for managing exotherms in amine reactions.

Q3: My reaction mixture is turning dark brown or black when I use a strong base in the presence of 4-Bromobenzoyl cyanide. What is causing this discoloration?

A3: The dark coloration is likely due to the polymerization of 4-Bromobenzoyl cyanide. While specific data for 4-bromobenzoyl cyanide is limited, it is known that the related compound, bromobenzyl cyanide, can polymerize in the presence of strong bases.[3] The base can initiate a series of condensation reactions leading to polymeric materials. This side reaction will significantly reduce the yield of your desired product.

Preventative Measures:

• Use a Weaker Base: If the reaction chemistry allows, use a weaker, non-nucleophilic base.

• Low Temperature: Perform the reaction at a lower temperature to slow down the rate of polymerization.

• Controlled Addition: Add the base slowly to avoid localized high concentrations.

Q4: I've noticed a faint, almond-like odor during my workup. Should I be concerned?

A4: Yes, absolutely. A faint, almond-like odor is characteristic of hydrogen cyanide (HCN) gas.[3] HCN is extremely toxic and can be fatal. It can be liberated when acyl cyanides come into contact with water (hydrolysis), especially under acidic or basic conditions.

Immediate Actions and Preventative Measures:

• Work in a Fume Hood: Always handle 4-Bromobenzoyl cyanide and its reaction mixtures in a well-ventilated chemical fume hood.

• Avoid Inhalation: Do not breathe the vapors.

• Quenching: When quenching a reaction, do so slowly and in a controlled manner, preferably by adding the reaction mixture to the quenching solution, not the other way around.[3]

• Waste Disposal: All waste containing cyanide must be handled and disposed of according to your institution's hazardous waste protocols. Typically, cyanide waste is treated with an oxidizing agent like bleach under basic conditions to destroy the cyanide.

Quantitative Data & Safe Operating Parameters

While specific calorimetric data for 4-Bromobenzoyl cyanide is not widely available in the literature, the following table provides general guidelines for managing its reactions based on the known reactivity of similar compounds and general principles of reaction safety.

Parameter	Laboratory Scale Guideline	Key Considerations for Scale-Up
Reagent Addition Rate	Dropwise or via syringe pump over 30-60 min	Addition rate must be tied to the cooling capacity of the reactor.
Initial Reaction Temp.	0 °C to room temperature	Lower temperatures provide a larger safety margin.
Max. Allowable Temp.	Dependent on solvent boiling point and thermal stability of products	Should be well below the decomposition temperature of any component.
Stirring Speed	Sufficient to create a vortex	Must ensure good mixing to prevent localized hot spots.
Quenching Temperature	0-5 °C	Cooling before quenching is critical to control the exotherm of neutralization.[3]

Experimental Protocols

Protocol 1: General Procedure for Reacting 4-Bromobenzoyl Cyanide with a Nucleophile (e.g., an Amine)

Objective: To safely perform a nucleophilic acyl substitution reaction with 4-Bromobenzoyl cyanide while managing the exotherm.

Materials:

• 4-Bromobenzoyl cyanide

• Nucleophile (e.g., primary amine)

• Anhydrous solvent (e.g., THF, DCM)

• Cooling bath (ice-water or dry ice/acetone)

• Reaction vessel with magnetic stirring and a temperature probe

• Addition funnel or syringe pump

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Bromobenzoyl cyanide (1.0 eq) in the anhydrous solvent.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Nucleophile Addition: Dissolve the nucleophile (1.0-1.2 eq) in the anhydrous solvent and add it to an addition funnel or syringe pump.

• Controlled Addition: Add the nucleophile solution dropwise to the stirred solution of 4-Bromobenzoyl cyanide over a period of 30-60 minutes.

• Temperature Monitoring: Carefully monitor the internal temperature of the reaction. The rate of addition should be adjusted to maintain the temperature within a safe range (e.g., below 10 °C).

• Reaction Completion: Once the addition is complete, allow the reaction to stir at the controlled temperature until completion (monitor by TLC, LC-MS, etc.).

• Quenching: Cool the reaction mixture back to 0 °C and slowly transfer it to a separate flask containing a suitable quenching agent (e.g., a saturated aqueous solution of a mild acid or base, depending on the reaction chemistry) with vigorous stirring.

Protocol 2: Emergency Quenching of a Runaway Reaction

Objective: To safely and rapidly terminate an uncontrolled exothermic reaction involving 4-Bromobenzoyl cyanide.

Disclaimer: This is a general guideline. The specific quenching agent and procedure must be determined based on the chemistry of the reaction.

Procedure:

• Cease Reagent Addition: Immediately stop the addition of all reagents.

• Maximize Cooling: Ensure the cooling system is operating at maximum capacity. If using a cooling bath, add more of the cooling medium (e.g., dry ice).

• Prepare Quenching Agent: Have a pre-determined, appropriate quenching agent ready in a vessel large enough to contain the entire reaction volume plus the quenching solution. The quenching agent should be something that will react quickly with 4-Bromobenzoyl cyanide to form a less reactive species (e.g., a cold solution of a weak acid or base).

• Controlled Quench: If the temperature continues to rise uncontrollably, and it is safe to do so, slowly and carefully transfer the reaction mixture to the quenching solution with vigorous stirring. Never add the quenching solution to the runaway reaction.

• Monitor Temperature: Continuously monitor the internal temperature of the quenching vessel.

• Post-Quench Handling: Once the reaction is quenched and at a safe temperature, proceed with the appropriate workup and disposal procedures.

Visualization of Key Concepts

Caption: Logical relationship for managing exothermic reactions.

References

• PrepChem. Synthesis of 4-Fluoro-3-bromo-benzoyl cyanide. Available at: [Link]

• PubChem. Bromobenzyl Cyanide. National Center for Biotechnology Information. Available at: [Link]

• Vedantu. The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. Available at: [Link]

• PrepChem. Preparation of bromobenzyl cyanide. Available at: [Link]

• Brainly.in. The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:(a). Available at: [Link]

• ResearchGate. Causes and consequences of thermal runaway incidents—Will they ever be avoided?. Available at: [Link]

• askIITians. The reaction of 4 – bromobenzyl chloride with NaCN in ethanol leads t. Available at: [Link]

• Filo. The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol lea... Available at: [Link]

• SafeBatt. Publications. Available at: [Link]

• Syrris. An Introduction to Reaction Calorimetry. Available at: [Link]

• Health and Safety Executive. Chemical reaction hazards and the risk of thermal runaway. Available at: [Link]

• Sarthaks eConnect. The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:. Available at: [Link]

• Universities Space Research Association. THERMAL STUDIES OF AMMONIUM CYANIDE REACTIONS. Available at: [Link]

• Wikipedia. Acyl cyanide. Available at: [Link]

• Master Organic Chemistry. Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Available at: [Link]

• YouTube. Nucleophilic Acyl Substitution Reaction Mechanism - Carboxylic Acid Derivatives, Organic Chemistry. Available at: [Link]

• Google Patents. US2426014A - Preparation of acyl cyanides.

• Chemistry LibreTexts. 21.2: Nucleophilic Acyl Substitution Reactions. Available at: [Link]

• Royal Society of Chemistry. 4-Fluorobenzyl cyanide, a sterically-hindered solvent expediting interfacial kinetics in lithium-ion batteries. Available at: [Link]

• Sandia National Laboratories. Thermal Runaway Risks for Li-ion Batteries in Energy Storage Systems. Available at: [Link]

• University of Kentucky. THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. Available at: [Link]

• Bryan Research & Engineering, LLC. Operational Considerations of Side Reactions in Gas Sweetening Systems. Available at: [Link]

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Improving the solubility of 4-Bromobenzoyl cyanide in reaction media

Introduction: Navigating the Solubility Challenges of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide is a versatile bifunctional molecule, featuring both a reactive acyl cyanide and a brominated aromatic ring, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules. However, its crystalline nature and specific polarity profile can present significant solubility challenges in various reaction media. Incomplete dissolution is a common hurdle that can lead to low reaction rates, incomplete conversions, and inconsistent results.

This technical support guide is designed for researchers, chemists, and drug development professionals to troubleshoot and overcome solubility issues encountered during the use of 4-Bromobenzoyl cyanide. By understanding the physicochemical properties of the compound and employing systematic strategies, you can ensure its effective participation in your synthetic workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues related to the solubility of 4-Bromobenzoyl cyanide in a practical question-and-answer format.

Q1: My 4-Bromobenzoyl cyanide is not dissolving in my chosen solvent. What is the underlying issue?

A1: The primary reason for poor solubility is a mismatch in polarity between the solute (4-Bromobenzoyl cyanide) and the solvent. The principle of "like dissolves like" is fundamental here. 4-Bromobenzoyl cyanide is a moderately polar molecule due to the presence of the polar carbonyl (C=O) and cyanide (C≡N) groups, but it also has a large, nonpolar bromophenyl group. Therefore, it will dissolve best in solvents that share a similar, intermediate polarity.

• Highly Nonpolar Solvents (e.g., Hexanes, Toluene): These solvents are generally poor choices as they cannot effectively solvate the polar carbonyl and nitrile functionalities of the molecule.

• Highly Polar Protic Solvents (e.g., Water, Methanol): While methanol and ethanol show some success, highly polar solvents like water are unsuitable. 4-Bromobenzoyl cyanide is only slightly soluble in water and is prone to hydrolysis.[1][2]

• Polar Aprotic Solvents: This class of solvents often provides the best balance of polarity to dissolve 4-Bromobenzoyl cyanide. Solvents like acetone, acetonitrile, and tetrahydrofuran (THF) are excellent starting points.

Troubleshooting Steps:

• Assess Solvent Polarity: Compare the polarity of your current solvent to that of the solute.

• Conduct a Small-Scale Solvent Screening: Test the solubility of a few milligrams of 4-Bromobenzoyl cyanide in a range of solvents from different classes to identify a suitable candidate for your reaction.

Q2: I am setting up a reaction. What are the best recommended starting solvents for 4-Bromobenzoyl cyanide?

A2: Based on the properties of the parent compound, benzoyl cyanide, and related structures, the following solvents are recommended as starting points.[1] For reactions, the choice will also depend on the solvent's compatibility with your reagents and reaction conditions (e.g., boiling point).

Solvent Class	Recommended Solvents	Typical Use Case / Rationale
Ketones	Acetone	Good general-purpose solvent with intermediate polarity.[1]
Nitriles	Acetonitrile	A common solvent for nucleophilic substitution reactions, polar enough to dissolve the substrate and many salts.[3]
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane, Diethyl Ether	Good for dissolving the organic substrate; often used in organometallic reactions. Dioxane is less volatile for higher temperature reactions.[1][4]
Halogenated	Dichloromethane (DCM), Chloroform	Effective at dissolving a wide range of organic compounds.[1]
Esters	Ethyl Acetate	A moderately polar solvent, also commonly used for workup and extraction.[5]
Alcohols	Ethanol	Often used in reactions involving cyanide salts.[1][6][7] Note that it is a protic solvent, which may interfere with certain reagents.

Q3: My compound has low solubility in the only solvent suitable for my reaction chemistry. What strategies can I employ to improve it?

A3: This is a common scenario where the ideal solvent for reactivity is not the ideal solvent for solubility. Several techniques can be used to overcome this limitation.

• Temperature Adjustment: Gently heating the reaction mixture can significantly increase the solubility of a solid.[8]

  • Causality: Increased thermal energy helps overcome the crystal lattice energy of the solid, allowing solvent molecules to solvate it more effectively.

  • Protocol: Add the solvent and solute, and while stirring, gradually increase the temperature until the solid dissolves. Do not exceed the boiling point of the solvent or the decomposition temperature of your reactants.

  • Caution: Be aware that heating can accelerate side reactions. Always run a small-scale test reaction to check for impurity formation at elevated temperatures. Upon cooling, the product may precipitate out, which can be advantageous for purification.

• Use of Co-solvents: A mixture of two or more miscible solvents can fine-tune the polarity of the reaction medium.[9]

  • Causality: A small amount of a "good" solvent (in which the compound is highly soluble) is added to the "poor" bulk reaction solvent. This co-solvent helps to break up the solute's crystal lattice and create a more favorable solvation environment.

  • Protocol: Dissolve the 4-Bromobenzoyl cyanide in a minimal amount of a high-solubility solvent (e.g., THF or Acetone). Then, slowly add this solution to your main reaction solvent containing the other reagents.

• Sonication: Using an ultrasonic bath can aid in dissolving stubborn solids.

  • Causality: The high-frequency sound waves create microscopic cavitation bubbles. The rapid formation and collapse of these bubbles generate localized energy that physically breaks apart the solid particles, increasing the surface area and accelerating dissolution.[8]

  • Protocol: Place the reaction flask in an ultrasonic bath and sonicate for 5-15 minute intervals until the solid dissolves.

Q4: I am observing an incomplete or very slow reaction. Could solubility be the root cause?

A4: Absolutely. If a reactant is not fully dissolved, its effective concentration in the solution is very low. Reaction kinetics are directly dependent on the concentration of the reactants; therefore, poor solubility is a frequent cause of slow or stalled reactions. The bulk of your material sitting as a solid at the bottom of the flask is not participating in the reaction.

The workflow below outlines a systematic approach to diagnosing and solving solubility-related reaction issues.

Caption: A logical workflow for troubleshooting incomplete reactions where solubility may be the underlying cause.

Q5: What are the critical safety considerations when modifying protocols to improve the solubility of 4-Bromobenzoyl cyanide?

A5: Safety must always be the priority. 4-Bromobenzoyl cyanide and related compounds are hazardous materials.

• Toxicity: Cyanide-containing compounds are toxic.[2] Handle with extreme caution. Avoid generating dust. Always work in a well-ventilated fume hood.

• Irritant Properties: Many related compounds, such as bromobenzyl cyanides, are potent lachrymators (tear-gas agents) and are irritating to the eyes, skin, and respiratory system.[10][11][12][13] Assume similar properties for 4-Bromobenzoyl cyanide.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.

• Heating: When heating solvents, be mindful of their flash points to prevent fires. Heating also increases the vapor pressure of the compound, increasing the risk of inhalation exposure.

• Chemical Incompatibility: Avoid mixing with strong oxidizing acids, as this can lead to violent reactions.[10] Contact with strong bases can potentially liberate highly toxic hydrogen cyanide gas.[10]

Experimental Protocols

Protocol 1: Systematic Determination of Solubility

This protocol provides a standardized method for quantitatively determining the solubility of 4-Bromobenzoyl cyanide in a target solvent.

Materials:

• 4-Bromobenzoyl cyanide

• Target solvent (e.g., Acetonitrile)

• Analytical balance

• Vials with screw caps

• Constant temperature bath or shaker

• Vortex mixer

• Syringe and syringe filter (0.45 µm, PTFE or other solvent-compatible material)

• Volumetric flasks

• Analytical instrument (e.g., HPLC, GC)

Procedure:

• Prepare a Saturated Solution: Add an excess amount of 4-Bromobenzoyl cyanide to a vial. The presence of undissolved solid after equilibration is crucial.

• Add Solvent: Add a known volume of the target solvent to the vial.

• Equilibrate: Securely cap the vial and place it in a constant temperature bath (e.g., 25 °C). Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• Isolate Supernatant: Allow the solid to settle. Carefully draw the supernatant (the clear liquid above the solid) into a syringe and attach a syringe filter.

• Filter: Filter the supernatant into a clean vial. This step is critical to remove any microscopic solid particles that would otherwise lead to an overestimation of solubility.[14]

• Dilute and Analyze: Accurately dilute the filtered, saturated solution with a known volume of the same solvent. Analyze this diluted solution using a pre-calibrated analytical method (e.g., HPLC) to determine the concentration.

• Calculate Solubility: Back-calculate the concentration in the original saturated solution, taking the dilution factor into account. The result is the solubility of the compound in that solvent at that temperature (e.g., in mg/mL or mol/L).

Visualizing Core Concepts

The Co-solvent Effect

The diagram below illustrates how a co-solvent enhances solubility. It acts as a "bridge" between the incompatible polarities of the main solvent and the solute.

Caption: A diagram showing how a co-solvent bridges the polarity gap to improve solubility.

References

• An In-depth Technical Guide to Benzoyl Cyanide (CAS 613-90-1). Benchchem.
• The Synthetic Versatility of Bromobenzyl Cyanide: A Technical Guide for Organic Chemists. Benchchem.
• A Comprehensive Guide to the Solubility of Bromobenzyl Cyanide in Organic Solvents. Benchchem.
• Benzoyl cyanide | CAS#:613-90-1. Chemsrc.
• How will you increase the solubility of organic compounds in water? Quora.
• BROMOBENZYL CYANIDES. CAMEO Chemicals - NOAA.
• Bromobenzyl Cyanide | C8H6BrN | CID 22044. PubChem - NIH.
• Application Notes and Protocols for Nucleophilic Substitution with Bromobenzyl Cyanide. Benchchem.
• 4-Bromobenzyl cyanide(16532-79-9). ChemicalBook.
• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. Vedantu.
• 4-bromobenzyl cyanide. ChemBK.
• Preparation of bromobenzyl cyanide. PrepChem.com.
• Application Notes and Protocols for the Reaction of Bromobenzyl Cyanide with Primary Amines. Benchchem.
• The reaction of 4 – bromobenzyl chloride with NaCN in ethanol leads t. askIITians.

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Technical Support Center: Catalyst Poisoning in Reactions with 4-Bromobenzoyl Cyanide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) regarding catalyst poisoning issues encountered in reactions involving 4-Bromobenzoyl cyanide. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to diagnose and resolve challenges in your own research.

Introduction: The Challenge of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide is a valuable bifunctional molecule, featuring both a reactive acyl cyanide and an aryl bromide moiety. This structure makes it a versatile building block in medicinal chemistry and materials science, particularly in cross-coupling reactions like the Suzuki-Miyaura, Heck, and Sonogashira couplings, as well as in nucleophilic acyl substitution reactions. However, the very features that make it so useful also introduce significant challenges, most notably the propensity for catalyst poisoning. The cyanide group, in particular, can be a potent inhibitor of many transition metal catalysts, especially palladium. This guide will provide a structured approach to understanding, mitigating, and resolving these issues.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions and concerns that researchers face when working with 4-Bromobenzoyl cyanide and transition metal catalysts.

Q1: My palladium-catalyzed cross-coupling reaction with 4-Bromobenzoyl cyanide is not proceeding, or the yield is very low. What is the most likely cause?

A1: The most probable culprit is catalyst poisoning by the cyanide group. Cyanide ions can strongly coordinate to the palladium center, leading to the formation of stable and catalytically inactive palladium-cyanide complexes.[1][2][3] This deactivation can occur at various stages of the catalytic cycle, including oxidative addition, transmetalation, and reductive elimination.[1][3] Additionally, ensure your reagents and solvents are pure and anhydrous, as trace impurities can also contribute to catalyst deactivation.[4][5]

Q2: I observe a color change in my reaction mixture, often to a dark brown or black precipitate. What does this indicate?

A2: The formation of a black precipitate is typically indicative of the formation of palladium black, which is finely divided, catalytically inactive palladium metal. This can be caused by several factors, including the decomposition of the catalyst at high temperatures, the presence of impurities, or reductive processes that lead to the aggregation of palladium atoms.[5] In the context of 4-Bromobenzoyl cyanide, the strong interaction with the cyanide might also destabilize the catalytic species, promoting its decomposition.

Q3: Besides the cyanide group on my substrate, what other common impurities should I be concerned about?

A3: Catalyst poisons can be introduced from various sources. Common culprits include:

• Sulfur compounds: Often present in reagents or solvents, sulfur is a notorious poison for palladium catalysts.[4][6]

• Other halides: While bromide is your intended leaving group, other halide impurities can affect the reaction kinetics.

• Water: Moisture can be particularly detrimental in reactions involving cyanide, as it can facilitate the hydrolysis of cyanide to hydrogen cyanide (HCN), which is highly reactive towards Pd(0) catalysts.[1][2][3]

• Oxygen: Many palladium(0) catalysts are sensitive to air and can be oxidized to inactive Pd(II) species.[5] Ensure your reaction is performed under a strictly inert atmosphere.

Q4: Can the 4-Bromobenzoyl cyanide itself be unstable under my reaction conditions?

A4: Yes. 4-Bromobenzoyl cyanide can be sensitive to both strong bases and strong acids, which can lead to its decomposition or polymerization.[7][8][9] The presence of strong bases can deprotonate the benzylic position, leading to polymerization, which often manifests as a darkening of the reaction mixture.[9]

In-Depth Troubleshooting Guides

This section provides more detailed, scenario-based troubleshooting advice to help you navigate specific experimental challenges.

Scenario 1: Complete Reaction Stalling in a Suzuki-Miyaura Coupling

You are attempting to couple 4-Bromobenzoyl cyanide with an arylboronic acid using a standard palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine ligand) and a base (e.g., K₂CO₃). The reaction fails to proceed beyond a few percent conversion, even after extended reaction times.

Diagnostic Workflow

Caption: Troubleshooting workflow for a stalled Suzuki-Miyaura coupling.

Causality and Mitigation Strategies

• Underlying Cause: The primary suspect is rapid catalyst deactivation by the cyanide moiety. Excess cyanide can disrupt every step of the catalytic cycle, leading to the formation of inactive species like [(CN)₄Pd]²⁻.[1][2][3]

• Mitigation Protocol 1: Choice of Cyanide Source (if applicable) While you are using 4-Bromobenzoyl cyanide, in related cyanation reactions, the choice of cyanide source is critical. Using a less toxic and slower-releasing cyanide source like potassium ferrocyanide (K₄[Fe(CN)₆]) can sometimes prevent the buildup of high concentrations of free cyanide that poison the catalyst.[10] This principle suggests that reaction conditions that moderate the availability of the cyanide group for catalyst binding could be beneficial.

• Mitigation Protocol 2: Ligand Selection The choice of ligand can significantly influence the catalyst's susceptibility to poisoning.

  • Rationale: Bulky, electron-rich phosphine ligands can sometimes protect the palladium center from coordination by poisons and can also promote the desired reductive elimination step.

  • Recommendation: Experiment with ligands such as SPhos, XPhos, or RuPhos, which have been shown to be effective in challenging cross-coupling reactions.[11]

• Mitigation Protocol 3: Slow Addition of Reagents

  • Rationale: Adding the 4-Bromobenzoyl cyanide slowly to the reaction mixture can help to maintain a low concentration of the substrate at any given time, potentially reducing the rate of catalyst poisoning.

  • Experimental Step-by-Step:

    • Set up the reaction with the boronic acid, base, catalyst, and ligand in the reaction vessel under an inert atmosphere.

    • Dissolve the 4-Bromobenzoyl cyanide in a small amount of degassed solvent.

    • Using a syringe pump, add the 4-Bromobenzoyl cyanide solution to the reaction mixture over a period of several hours.

    • Monitor the reaction progress by TLC or GC-MS.[12]

Scenario 2: Low Yields and Formation of Side Products

Your reaction is proceeding, but you are observing low yields of the desired product along with the formation of significant side products, such as the homocoupling of the boronic acid or dehalogenation of the 4-Bromobenzoyl cyanide.

Identifying the Side Products

Side Product	Identification Method	Causative Factors
Homocoupling Product	GC-MS, LC-MS	Presence of Pd(II) species, oxygen in the reaction mixture.[13]
Dehalogenated Product	GC-MS, NMR	High reaction temperatures, prolonged reaction times, choice of base and ligand.[14]
Polymeric Material	Visual (dark tar), NMR	Presence of strong bases, incompatible metals.[9]

Troubleshooting Dehalogenation and Homocoupling

Caption: Workflow for optimizing reactions with competing side products.

• To Minimize Homocoupling:

  • Rationale: Homocoupling is often promoted by the presence of Pd(II) species and oxygen.[13]

  • Actionable Steps:

    • Ensure a strictly inert atmosphere by thoroughly degassing all solvents and purging the reaction vessel with argon or nitrogen.[5]

    • Consider using a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ to minimize the amount of Pd(II) at the start of the reaction.[10]

• To Minimize Dehalogenation:

  • Rationale: Dehalogenation can be favored at higher temperatures and with certain bases.[14]

  • Actionable Steps:

    • Run the reaction at the lowest effective temperature.[12]

    • Screen different bases. A weaker base might be sufficient for the desired reaction while minimizing dehalogenation.

Analytical Techniques for Diagnosing Catalyst Poisoning

When troubleshooting, it is crucial to have analytical tools to identify the root cause of the problem.

Analytical Technique	Information Gained	Reference
GC-MS / LC-MS	Identifies and quantifies reactants, products, and byproducts in the reaction mixture. Can detect volatile poisons.	[4][15]
XPS / SIMS	Surface-sensitive techniques that can detect the presence of poisons on the catalyst surface.	[4][16][17]
ICP-OES / ICP-MS	Determines the elemental composition of the catalyst, identifying metallic poisons like lead or arsenic.	[16]
XRD	Can identify the formation of new crystalline phases on the catalyst, such as metal sulfides.	[16]

Catalyst Regeneration Protocols

In some cases, a poisoned catalyst can be regenerated, although this is often challenging.

Protocol 1: Thermal Regeneration

• Applicability: Primarily for removing carbonaceous deposits (coke).

• Procedure:

  • Filter the catalyst from the reaction mixture and wash with a suitable solvent.

  • Dry the catalyst thoroughly.

  • In a tube furnace, heat the catalyst under a slow stream of air or a dilute oxygen/inert gas mixture to a temperature of 400-600 °C for 2-3 hours.[5]

  • Cool to room temperature under an inert gas flow.

Protocol 2: Chemical Regeneration

• Applicability: For removing specific chemical poisons. The choice of reagent depends on the poison.

• Example (for some sulfur poisoning): Regeneration with hydrogen at elevated temperatures can sometimes restore activity.[18][19]

• General Procedure:

  • Separate the poisoned catalyst.

  • Wash with a solvent.

  • Treat with a chemical regenerating agent (e.g., an acidic or basic wash, a reducing agent, or an oxidizing agent, depending on the nature of the poison).[20][21][22]

  • Wash thoroughly to remove the regenerating agent and byproducts.

  • Dry the catalyst.

Caution: Chemical regeneration methods must be developed carefully, as the wrong treatment can further damage the catalyst.

Conclusion

Successfully employing 4-Bromobenzoyl cyanide in catalyzed reactions requires a proactive approach to catalyst poisoning. By understanding the mechanisms of deactivation, carefully selecting reagents and reaction conditions, and employing systematic troubleshooting, researchers can overcome these challenges. This guide provides a foundation for diagnosing and solving common issues, enabling the efficient use of this versatile building block in your synthetic endeavors.

References

• How to Prevent Catalyst Poisoning at the Industrial Scale. (2024). Vertex AI Search.
• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. (2008). Journal of the American Chemical Society.
• Technical Support Center: Suzuki-Miyaura Cross-Coupling Reactions.Benchchem.
• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. (2008). R Discovery.
• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. (2025).
• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides.PMC - NIH.
• Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. (2008). PubMed.
• Ultratrace Quantitative Analysis of Catalyst Poisoners Using a Dedicated GC-MS Analyzer.
• Regeneration of palladium based catalyst for methane ab
• C
• Sulfur Poisoning and Regeneration of Palladium-based C
• Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides.Benchchem.
• Method for reactivating palladium catalysts.
• 4-Bromobenzyl cyanide(16532-79-9).ChemicalBook.
• Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts.Journal of the Chemical Society, Faraday Transactions (RSC Publishing).
• Bromobenzyl Cyanide | C8H6BrN | CID 22044.PubChem.
• A Comparative Guide to the Synthesis of Bromobenzyl Cyanide and Its Derivatives: Traditional vs. Modern Routes.Benchchem.
• Detection of C
• Analysis of C
• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). (2022). MDPI.
• Technical Support Center: Overcoming Catalyst Deactivation in Cross-Coupling Reactions of Thiophenes.Benchchem.
• How Can You Prevent Catalyst Poisoning? (2025). Chemistry For Everyone - YouTube.
• Bypassing the Limitations of Directed C–H Functionaliz
• Effects of various poisoning compounds on the activity and stereospecificity of heterogeneous Ziegler–Natta c
• A Comparative Guide to Catalysts for the Selective Oxidation of 4-Bromobenzyl Alcohol.Benchchem.
• Poisoning of active sites on ziegler-natta catalyst for propylene polymeriz
• Impact of Process Poisons on the Performance of Post‐Phthalate Supported Ziegler Natta Catalysts in Gas Phase Propylene Polymerization.
• BROMOBENZYL CYANIDES.CAMEO Chemicals - NOAA.
• Incompatibility of bromobenzyl cyanide with certain reagents.Benchchem.
• The Synthetic Versatility of Bromobenzyl Cyanide: A Technical Guide for Organic Chemists.Benchchem.
• SAFETY DATA SHEET - 4-Bromobenzyl cyanide.Fisher Scientific.
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.NIH.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design.Organic Chemistry Frontiers (RSC Publishing).
• Effects of various poisoning compounds on the activity and stereospecificity of heterogeneous Ziegler–Natta catalyst. (2025).
• Suzuki-Miyaura cross-coupling: Practical Guide.Yoneda Labs.

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Minimizing anhydride formation during 4-Bromobenzoyl cyanide synthesis

Technical Support Center: 4-Bromobenzoyl Cyanide Synthesis

Welcome to the technical support center for the synthesis of 4-bromobenzoyl cyanide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis, with a specific focus on the prevention of 4-bromobenzoic anhydride, a frequent and yield-reducing byproduct. We will explore the mechanistic origins of this impurity and provide actionable, field-proven troubleshooting strategies and optimized protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 4-bromobenzoic anhydride formation during the synthesis of 4-bromobenzoyl cyanide?

The formation of 4-bromobenzoic anhydride is principally caused by the presence of moisture or 4-bromobenzoic acid in the reaction mixture. 4-bromobenzoyl chloride is highly reactive and will readily hydrolyze upon contact with water to form 4-bromobenzoic acid.[1][2] This carboxylic acid can then act as a nucleophile, attacking another molecule of 4-bromobenzoyl chloride to produce the symmetric anhydride.[3][4][5]

Q2: I've noticed a significant amount of a white, high-melting point solid in my crude product. Could this be the anhydride?

Yes, that is highly likely. 4-bromobenzoic anhydride is a stable, crystalline solid with a higher melting point than the desired 4-bromobenzoyl cyanide. Its presence complicates purification and significantly reduces the yield of the target molecule. The distillation residue from the purification of aroyl cyanides often contains the corresponding anhydride.[6]

Q3: How critical is the purity of the starting 4-bromobenzoyl chloride?

It is absolutely critical. Commercial 4-bromobenzoyl chloride can degrade over time, especially with improper storage, leading to the presence of 4-bromobenzoic acid. Using freshly distilled or high-purity acyl chloride is a crucial first step in suppressing anhydride formation.

Q4: Can my choice of cyanide salt impact the formation of byproducts?

Yes, indirectly. The primary issue is often not the cyanide salt itself, but its solubility and the overall reaction kinetics. If the cyanide salt (e.g., NaCN, KCN) has poor solubility in the organic solvent, the rate of the desired nucleophilic substitution can be slow.[7] This slow reaction rate gives the competing hydrolysis and subsequent anhydride formation pathway more time to occur. This is why strategies to improve the reaction rate, such as phase-transfer catalysis, are so effective.[8][9]

Troubleshooting Guide: Mechanism & Mitigation of Anhydride Formation

A successful synthesis hinges on ensuring the desired nucleophilic attack by the cyanide ion on the acyl chloride is significantly faster than the undesired attack by water or the corresponding carboxylate.

Mechanism of Anhydride Formation

The formation of the anhydride byproduct is a two-step process rooted in the high reactivity of acyl chlorides.[1]

• Hydrolysis: 4-bromobenzoyl chloride reacts with any trace water in the solvent, reagents, or glassware. The highly electrophilic carbonyl carbon is attacked by the water molecule.[2] This leads to the formation of 4-bromobenzoic acid and HCl.

• Nucleophilic Acyl Substitution: The newly formed 4-bromobenzoic acid (or its carboxylate salt) then acts as a nucleophile, attacking a second molecule of 4-bromobenzoyl chloride.[3][4] This addition-elimination reaction releases a chloride ion and forms the stable 4-bromobenzoic anhydride.[5]

The visualization below illustrates the desired synthetic route versus this competing side reaction.

Caption: Desired vs. Undesired Reaction Pathways.

Troubleshooting & Optimization Matrix

This table provides a quick reference for common issues and their corresponding solutions.

Problem Observed	Probable Cause	Recommended Action & Scientific Rationale
Low Yield, High Anhydride Content	Presence of water in the reaction.	Action: Rigorously dry all glassware, use anhydrous solvents, and handle reagents under an inert atmosphere (e.g., nitrogen or argon). Rationale: Eliminating water prevents the initial hydrolysis step required for anhydride formation.[1][10]
Reaction is Sluggish; Byproducts Form Over Time	Poor solubility of the cyanide salt in the organic phase, leading to a slow reaction rate.	Action: Implement a phase-transfer catalysis (PTC) system. Use a catalyst like a tetrabutylammonium halide. Rationale: The PTC transports the cyanide nucleophile from the solid or aqueous phase into the organic phase, dramatically accelerating the desired reaction and outcompeting the slower hydrolysis pathway.[7][8][11]
Anhydride Present Even with Dry Conditions	Contaminated starting material (4-bromobenzoyl chloride contains 4-bromobenzoic acid).	Action: Purify the 4-bromobenzoyl chloride by distillation immediately before use. Rationale: This removes the carboxylic acid nucleophile that directly leads to anhydride formation.[4]
Formation of Dimeric/Polymeric Byproducts	Basic impurities initiating polymerization of the acyl cyanide product.	Action: Use high-purity reagents and consider using a co-catalyst like copper(I) cyanide, which can suppress the formation of dimeric acyl cyanides.[10] Ensure the reaction is not unnecessarily basic.

Detailed Experimental Protocols

Protocol 1: Optimized Synthesis Using Phase-Transfer Catalysis (PTC)

This protocol is designed to maximize the rate of cyanation, thereby minimizing the reaction time and opportunity for anhydride formation.

Core Principle: A quaternary ammonium salt is used to create a lipophilic ion pair with the cyanide anion, shuttling it into the organic solvent where it can readily react with the acyl chloride.[7][9]

Step-by-Step Methodology:

• Preparation: Dry all glassware in an oven at 120°C overnight and cool under a stream of dry nitrogen.

• Reaction Setup: To a three-necked, round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 4-bromobenzoyl chloride (1.0 eq.) and an anhydrous organic solvent (e.g., dichloromethane or toluene).

• Reagent Addition: Add finely powdered, dry sodium cyanide (NaCN, 1.2 eq.) and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.05 eq.).

• Reaction Execution: Stir the mixture vigorously at room temperature. The high rate of reaction under PTC often means the reaction can be completed at lower temperatures, further disfavoring side reactions.

• Monitoring: Monitor the reaction progress by TLC or GC analysis, observing the disappearance of the starting acyl chloride. Reactions are typically complete within 1-3 hours.

• Work-up: Upon completion, filter the reaction mixture to remove the precipitated sodium chloride and excess sodium cyanide.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure. The crude product can be further purified by vacuum distillation or recrystallization.

Comparative Data: Conventional vs. PTC Method

Parameter	Conventional Method (e.g., in Acetone)	Phase-Transfer Catalysis Method
Reaction Time	6 - 12 hours	1 - 3 hours
Temperature	Often requires heating (reflux)	Room Temperature
Typical Yield	60 - 75%	> 90%
Anhydride Byproduct	10 - 25%	< 5%
Key Advantage	Simpler reagent profile	Faster, higher yield, cleaner reaction, milder conditions.[8][12]

Workflow for Troubleshooting Synthesis

The following diagram outlines the logical steps to take when troubleshooting the synthesis.

Caption: A logical workflow for troubleshooting anhydride formation.

References

• The reactions of acyl chlorides and acid anhydrides. (2024). Crunch Chemistry. [Link]

• Acid Chloride + Carboxylic Acid = Anhydride (Mechanism). (2022). YouTube. [Link]

• The reaction of 4 – bromobenzyl chloride with NaCN in ethanol leads t. (n.d.). askIITians. [Link]

• 7.4 Acyl Chloride and Carboxylic Acid Anhydrides. (n.d.). KPU Pressbooks. [Link]

• NUCLEOPHILIC SUBSTITUTION REACTION SEM-2, CC-3 PART-11, PPT-26 CONTENTS Phase Transfer Catalyst (PTC) Salt Effect and S. (n.d.). St. Paul's Cathedral Mission College. [Link]

• Preparation and Reaction Mechanisms of Carboxylic Anhydrides. (n.d.). Chemistry Steps. [Link]

• Process for the preparation of acyl cyanide compounds. (1979).

• Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. (2014). International Journal of Innovative Research in Science, Engineering and Technology. [Link]

• Video: Preparation of Acid Anhydrides. (2025). JoVE. [Link]

• Industrial Phase-Transfer Catalysis. (n.d.). PTC Organics, Inc.. [Link]

• Phase Transfer Catalysis(Mechanism and Applications). (2020). YouTube. [Link]

• One-pot Synthesis of Aroyl Cyanides Under Solvent-free and Catalyst-free Conditions. (2014). Chinese Journal of Applied Chemistry. [Link]

• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. (2018). Indo American Journal of Pharmaceutical Sciences. [Link]

• The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:(a). (2022). Brainly.in. [Link]

• The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE. (n.d.). Vedantu. [Link]

• The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:. (2019). Sarthaks eConnect. [Link]

• Alkanoyl and Aroyl Cyanide synthesis by Cyanation. (n.d.). Organic Chemistry Portal. [Link]

• The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:. (n.d.). Allen. [Link]

• Synthesis of acyl cyanides in a hydrous reaction medium. (1994).

• Explaining the reaction between acyl chlorides and water - addition / elimination. (n.d.). Chemguide. [Link]

• Catalytic cascade synthesis of cyanohydrin esters via water/O2-induced cyanide transfer from K3Fe(CN)6. (2025). ResearchGate. [Link]

• The synthetic method of acyl cyanide. (n.d.).

• Acyl cyanide. (n.d.). Wikipedia. [Link]

• Bromobenzyl Cyanide. (n.d.). PubChem. [Link]

• Preparation of bromobenzyl cyanide. (n.d.). PrepChem.com. [Link]

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• 2. chemguide.co.uk [chemguide.co.uk]
• 3. youtube.com [youtube.com]
• 4. 7.4 Acyl Chloride and Carboxylic Acid Anhydrides – Organic Chemistry II [kpu.pressbooks.pub]
• 5. Video: Preparation of Acid Anhydrides [jove.com]
• 6. US4143068A - Process for the preparation of acyl cyanide compounds - Google Patents [patents.google.com]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. ijirset.com [ijirset.com]
• 9. phasetransfer.com [phasetransfer.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. iajpr.com [iajpr.com]

Dealing with the moisture sensitivity of 4-Bromobenzoyl cyanide

Technical Support Center: 4-Bromobenzoyl Cyanide

Welcome to the comprehensive technical support guide for 4-Bromobenzoyl cyanide. This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile but challenging reagent. As an acyl cyanide, 4-Bromobenzoyl cyanide possesses a highly electrophilic carbonyl carbon, making it an excellent acylating agent. However, this same reactivity renders it extremely sensitive to moisture. This guide provides in-depth, field-proven insights and protocols to help you navigate its handling, storage, and use in your experiments, ensuring reproducibility and success.

Frequently Asked Questions (FAQs)

Q1: What is 4-Bromobenzoyl cyanide, and why is it so sensitive to moisture?

A: 4-Bromobenzoyl cyanide is an organic compound featuring a benzoyl group substituted with a bromine atom at the 4-position, and a cyanide group attached to the carbonyl carbon. Its high reactivity, and consequently its moisture sensitivity, stems from the powerful electron-withdrawing nature of both the cyanide (-CN) group and the carbonyl oxygen. This creates a highly electrophilic carbonyl carbon, making it extremely susceptible to nucleophilic attack by water.

The reaction with water, known as hydrolysis, is often rapid and leads to the decomposition of the acyl cyanide into 4-Bromobenzoic acid and highly toxic hydrogen cyanide gas.[1][2] This degradation not only consumes your starting material, reducing reaction yields, but also introduces impurities and significant safety hazards.

Q2: How can I visually identify if my 4-Bromobenzoyl cyanide has degraded?

A: Pure 4-Bromobenzoyl cyanide is a solid.[3] Degradation due to moisture exposure may not always be immediately obvious without analytical testing. However, you can look for these signs:

• Change in Appearance: The solid may become clumpy, discolored, or develop a sticky or oily consistency.

• Partial Solubility Issues: You might observe incomplete dissolution in anhydrous solvents where it should be fully soluble.

• Almond-like Smell: The formation of hydrogen cyanide during hydrolysis can sometimes be detected by its characteristic bitter almond smell. Caution: Do not intentionally smell the compound. If you detect this odor, it indicates a serious containment failure and a toxic gas release.

Q3: What are the absolute essential storage conditions for 4-Bromobenzoyl cyanide?

A: To maintain its integrity, 4-Bromobenzoyl cyanide must be stored under strictly anhydrous (water-free) conditions.

• Atmosphere: Store under a dry, inert atmosphere, such as nitrogen or argon.[1]

• Container: Use a tightly sealed container. For reagents from suppliers like Aldrich, Sure/Seal™ bottles are ideal as they allow for reagent removal via syringe without exposing the bulk material to the atmosphere.[4]

• Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible substances like strong bases, acids, and oxidizing agents.[5][6] A desiccator cabinet is a suitable storage location.

Q4: What are the primary decomposition products I should be aware of?

A: The primary and most concerning decomposition pathway is hydrolysis. The products are 4-Bromobenzoic acid and hydrogen cyanide (HCN).

C8H4BrNO + H2O → C7H5BrO2 + HCN

This reaction is critical to understand because 4-Bromobenzoic acid can act as an impurity in subsequent reactions, and the evolution of HCN gas is a major safety concern.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments.

Problem Encountered	Plausible Cause(s)	Recommended Solution(s) & Preventative Measures
Low or No Yield of Desired Product	Hydrolysis of 4-Bromobenzoyl cyanide: This is the most common cause. Trace moisture in glassware, solvents, or reagents has consumed the starting material.[1]	Implement Strict Anhydrous Techniques: • Glassware: Oven-dry (125°C overnight) or flame-dry all glassware immediately before use to remove adsorbed water.[7][8]• Solvents: Use commercially available anhydrous solvents or freshly distill/dry your solvents over an appropriate drying agent.• Atmosphere: Conduct the entire experiment under a positive pressure of an inert gas (Nitrogen or Argon) using a Schlenk line or a balloon setup.[9][10]
Formation of 4-Bromobenzoic Acid as a Major Byproduct	In-situ decomposition: The starting material is degrading within the reaction flask due to residual moisture.	Verify Anhydrous Conditions: • Before adding 4-Bromobenzoyl cyanide, ensure all other reagents and the solvent are anhydrous.• If a reagent is a hydrate salt, consider if an anhydrous version is available or if it can be dried without decomposition.
Inconsistent Reaction Times or Stalled Reactions	Partial degradation of starting material: The effective concentration of your 4-Bromobenzoyl cyanide is lower than calculated due to partial hydrolysis.	Verify Reagent Purity: • Before starting, consider running a quick purity check on your 4-Bromobenzoyl cyanide using an appropriate analytical method (e.g., NMR, IR Spectroscopy) if you suspect degradation.• Use a fresh, unopened bottle of the reagent if possible.
Formation of High Molecular Weight, Insoluble Byproducts	Polymerization/Dimerization: This can be initiated by basic impurities present in the reaction mixture.[1]	Purify Reagents: • Ensure all reagents, especially amine bases, are free from basic impurities and water.• Consider using a non-nucleophilic, sterically hindered base if compatible with your reaction scheme.

Core Experimental Protocols

Adherence to rigorous experimental technique is paramount when working with moisture-sensitive reagents. Below are validated protocols for handling and reaction setup.

Protocol 1: Setting Up an Anhydrous Reaction Environment

This protocol details the essential steps for creating a water-free environment suitable for reactions involving 4-Bromobenzoyl cyanide.

Objective: To assemble a reaction apparatus free from atmospheric and adsorbed water.

Materials:

• Round-bottom flask and condenser (or other required glassware)

• Rubber septa

• Schlenk line or balloon filled with inert gas (Nitrogen or Argon)

• Needles and tubing for gas transfer

• Heat gun or Bunsen burner

Procedure:

• Glassware Preparation: Clean and assemble all necessary glassware. Ensure it is completely dry.

• Flame-Drying (for robust setups): a. Assemble the glassware (flask, condenser, etc.). b. Gently heat the entire apparatus under vacuum using a heat gun or a soft flame from a Bunsen burner. You will initially see fogging on the inside of the glass as adsorbed water vaporizes; continue heating until this fog is gone and then for another 1-2 minutes.[8][11] c. Allow the glassware to cool to room temperature under a continuous vacuum. d. Once cool, switch from vacuum to a positive pressure of inert gas (backfilling).

• Oven-Drying (safer alternative): a. Place all glassware in a drying oven at >120°C for at least 4 hours, preferably overnight.[7] b. Assemble the hot glassware quickly while flushing with a stream of inert gas. c. Seal the apparatus with septa and allow it to cool to room temperature under a positive pressure of inert gas (e.g., from a balloon).

• Maintaining Inert Atmosphere: Ensure a gentle, continuous outflow of inert gas throughout the entire experiment. This can be visualized by bubbling the outflow through a mineral oil bubbler.[4]

Workflow for Anhydrous Reaction Setup

Caption: Workflow for preparing and running a moisture-sensitive reaction.

Protocol 2: Transfer of Solid 4-Bromobenzoyl Cyanide

Objective: To transfer the solid reagent into the reaction flask without exposure to air.

Method 1: Quick Transfer (for less sensitive reactions)

• Ensure your reaction flask is assembled and under a positive pressure of inert gas.

• Briefly remove the septum or stopper.

• Quickly add the pre-weighed 4-Bromobenzoyl cyanide to the flask against a strong counter-flow of inert gas.

• Immediately reseal the flask. Causality Note: The strong, positive outflow of dense inert gas (like Argon) minimizes the ingress of lighter, moist air during the brief opening.[10]

Method 2: Using a Glove Box (for highly sensitive reactions)

• Place the sealed container of 4-Bromobenzoyl cyanide, a weighing vessel, and your sealed reaction flask inside a glove box with an inert atmosphere.[9]

• Inside the glove box, weigh the required amount of the reagent and add it to the reaction flask.

• Seal the reaction flask again before removing it from the glove box.

Analytical Verification of Reagent Quality

If you suspect your 4-Bromobenzoyl cyanide has degraded, you can use the following analytical techniques to confirm its purity.

Hydrolysis Detection Diagram

Caption: The hydrolysis pathway of 4-Bromobenzoyl cyanide.

1. Infrared (IR) Spectroscopy:

• Intact Reagent: Look for the two characteristic sharp stretches:

  • Nitrile (C≡N) stretch: ~2220-2240 cm⁻¹

  • Carbonyl (C=O) stretch: ~1680-1700 cm⁻¹

• Degraded Sample: The presence of 4-Bromobenzoic acid will be indicated by:

  • A very broad O-H stretch from the carboxylic acid, appearing from ~2500-3300 cm⁻¹.

  • A shift or broadening in the carbonyl peak region.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The aromatic protons of 4-Bromobenzoyl cyanide will have a distinct splitting pattern. The appearance of a new set of aromatic signals, along with the disappearance of the original signals, indicates the formation of 4-Bromobenzoic acid. A very broad singlet far downfield (>10 ppm) corresponding to the carboxylic acid proton may also be visible, though it can sometimes exchange with residual water in the NMR solvent.

References

• Water Sensitive Reactions - Utah Tech University. (n.d.). Retrieved January 11, 2026, from [Link]

• Inert atmosphere Definition - Organic Chemistry II Key Term - Fiveable. (n.d.). Retrieved January 11, 2026, from [Link]

• Inert Atmosphere, with no O2 - YouTube. (2022, February 1). Retrieved January 11, 2026, from [Link]

• What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box ? | ResearchGate. (2015, June 8). Retrieved January 11, 2026, from [Link]

• How to create inert atmosphere ? | ResearchGate. (2021, August 8). Retrieved January 11, 2026, from [Link]

• Bromobenzyl Cyanide | C8H6BrN | CID 22044 - PubChem. (n.d.). Retrieved January 11, 2026, from [Link]

• Inert Atmosphere - YouTube. (2022, February 1). Retrieved January 11, 2026, from [Link]

• Video: Preparing Anhydrous Reagents and Equipment - JoVE. (2015, March 4). Retrieved January 11, 2026, from [Link]

• Common Name: BROMOBENZYL CYANIDE HAZARD SUMMARY - NJ.gov. (n.d.). Retrieved January 11, 2026, from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. (2014, February 22). Retrieved January 11, 2026, from [Link]

• Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides - Journal of the Chemical Society B - RSC Publishing. (1969). Retrieved January 11, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. Bromobenzyl Cyanide | C8H6BrN | CID 22044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. 4-Bromobenzyl cyanide(16532-79-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. nj.gov [nj.gov]
• 7. cactus.utahtech.edu [cactus.utahtech.edu]
• 8. Video: Preparing Anhydrous Reagents and Equipment [jove.com]
• 9. fiveable.me [fiveable.me]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]

Technical Support Center: Scaling Up 4-Bromobenzoyl Cyanide Reactions

Welcome to the technical support center for the synthesis and scale-up of 4-bromobenzoyl cyanide. This guide is designed for researchers, chemists, and process development professionals who are transitioning from bench-scale experiments to larger-scale production. We will address common challenges, provide robust troubleshooting strategies, and offer detailed protocols grounded in established chemical principles.

Introduction: The Scale-Up Challenge

4-Bromobenzoyl cyanide is a crucial intermediate in the synthesis of pharmaceuticals and fine chemicals, valued for its reactive acyl cyanide moiety and the synthetic handles provided by the bromo-substituted aromatic ring. While laboratory-scale synthesis is often straightforward, scaling up presents significant challenges related to reaction kinetics, heat management, impurity profiles, and safety. This guide provides field-proven insights to navigate these complexities effectively.

Part 1: Critical Safety Protocols for Scale-Up

Handling cyanides on a large scale demands unwavering adherence to safety protocols. The risk profile changes significantly when moving from grams to kilograms.

Q1: What are the primary hazards associated with scaling up 4-bromobenzoyl cyanide reactions?

A: The primary hazards escalate significantly with scale:

• Hydrogen Cyanide (HCN) Gas Release: The reaction of any cyanide salt with acid, or even the hydrolysis of the acyl cyanide product in the presence of water, can generate highly toxic and flammable HCN gas. On a large scale, a sudden release can be lethal.

• Thermal Runaway: The primary synthesis reaction, typically between 4-bromobenzoyl chloride and an alkali metal cyanide, is exothermic. Without adequate heat removal, which is a major challenge in large reactors, the reaction can accelerate uncontrollably, leading to a dangerous increase in temperature and pressure.[1]

• Handling of Solids: Managing large quantities of powdered sodium or potassium cyanide increases the risk of dust inhalation and accidental contact.[2]

• Caustic Quenching: Quenching large volumes of unreacted reagents requires careful, controlled addition to avoid violent exothermic reactions.

Q2: What are the non-negotiable PPE and engineering controls for pilot-scale production?

A: For pilot-scale operations, the following are mandatory:

• Engineering Controls:

  • Closed-System Reactors: All additions and transfers should occur in a closed system to prevent the release of dust or vapors.

  • High-Efficiency Ventilation: The reaction should be conducted in a walk-in fume hood or a well-ventilated, contained area with dedicated exhaust.[3][4]

  • HCN Monitoring: Continuous HCN gas monitoring with audible and visual alarms is essential in the processing area.

• Personal Protective Equipment (PPE):

  • Respiratory Protection: A full-facepiece airline respirator in positive pressure mode is recommended for handling large quantities of cyanide salts or during any non-routine operation where exposure is possible.[3]

  • Gloves: Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene) are required. Always check breakthrough times.

  • Body Protection: Chemical-resistant suit or apron over a lab coat.[5]

  • Eye/Face Protection: Safety goggles and a face shield.[6]

• Emergency Preparedness: An accessible, fully-stocked cyanide antidote kit and personnel trained in its administration are critical. Emergency showers and eyewash stations must be in the immediate vicinity.[5]

Part 2: Troubleshooting Guide for Common Scale-Up Issues

This section addresses specific problems you may encounter during the scale-up process in a question-and-answer format.

Observation/Issue	Potential Cause	Troubleshooting Steps & Scientific Rationale
Low or Stalled Conversion	1. Poor Mixing: Inadequate agitation in a large reactor leads to localized concentration gradients and poor mass transfer between phases (if applicable).2. Reagent Quality: The cyanide salt may be old or have absorbed moisture, reducing its nucleophilicity.3. Insufficient Temperature: The reaction may not have enough activation energy at a lower-than-optimal temperature.	1. Optimize Agitation: Increase stirrer speed or use a reactor with baffles or a more efficient impeller design to ensure a homogenous mixture.2. Verify Reagents: Use freshly opened, dry cyanide salt. Consider drying the salt in a vacuum oven before use.[7]3. Controlled Heating: Gradually increase the reaction temperature while carefully monitoring for any exotherm. Ensure the reactor's heating system is calibrated.
Reaction Mixture Turns Dark Brown/Black	Polymerization/Decomposition: This is often caused by the presence of strong bases or certain metals which can induce polymerization of the benzoyl cyanide product or related intermediates.[6][8] The dimer of benzoyl cyanide is a known byproduct that can form.[1]	Control Reaction Environment: - Ensure the reaction is run under neutral or slightly acidic conditions if the mechanism allows. Avoid any basic contaminants.- Use glass-lined or other non-reactive metal reactors. Stainless steel may be acceptable, but compatibility should be verified.- Lowering the reaction temperature can slow down decomposition pathways.[6]
Difficult Product Isolation & Purification	1. Formation of Byproducts: The impurity profile can change at scale, with byproducts like the dimer or hydrolyzed 4-bromobenzoic acid complicating purification.2. Emulsion during Work-up: Vigorous mixing of aqueous and organic layers in large-scale extractions can lead to stable emulsions.3. Co-elution: The product and key impurities may have very similar polarities, making chromatographic separation difficult.[9]	1. Quench & Wash: Before extraction, quench the reaction to convert unreacted starting materials into more easily separable compounds. Wash the organic layer with a mild base (e.g., sodium bicarbonate) to remove acidic impurities like 4-bromobenzoic acid.[9]2. Break Emulsions: Add brine (saturated NaCl solution) during the work-up to increase the ionic strength of the aqueous phase, which helps break emulsions.[9]3. Optimize Purification: - Recrystallization: If the product is solid, this is often the most effective and scalable purification method. A solvent screen is necessary to find a system where the product is soluble at high temperatures but sparingly soluble at low temperatures, while impurities remain in solution.[9] - Distillation: If the product is thermally stable, vacuum distillation can be effective for separating it from non-volatile impurities.[9]

Part 3: Process Optimization & Control

Scaling up requires shifting from endpoint analysis to real-time process control.

Q3: What are the most critical parameters to monitor and control during a pilot-scale 4-bromobenzoyl cyanide synthesis?

A: The key is to maintain control over the reaction's energy and mass balance.

• Temperature: This is the most critical parameter. Use a reactor with a cooling jacket and a calibrated temperature probe. The rate of addition of the benzoyl chloride should be controlled to ensure the temperature does not exceed the set point. A sudden, unexpected temperature spike is a sign of a potential runaway reaction.[1]

• Addition Rate: A slow, controlled addition of the limiting reagent (typically 4-bromobenzoyl chloride) is crucial to manage the exotherm.[1]

• Agitation: Consistent and effective mixing must be maintained throughout the reaction to ensure good heat and mass transfer.

• In-Process Checks (IPCs): Periodically take samples (safely!) to monitor reaction progress by techniques like HPLC or GC. This allows you to determine the true endpoint of the reaction, preventing the formation of degradation products from unnecessarily long reaction times.

Data Presentation: Lab vs. Pilot Scale Comparison

The following table illustrates the key parameter shifts when scaling up the synthesis from 4-bromobenzoyl chloride and sodium cyanide.

Parameter	Laboratory Scale (10g)	Pilot Scale (10kg)	Key Rationale for Change
Reactor	250 mL Round-Bottom Flask	100 L Glass-Lined Reactor	Surface-to-volume ratio decreases, requiring active heating/cooling and robust agitation.
Reagent Addition	Manual addition via funnel	Controlled pump addition over 2-4 hours	To manage the significant exotherm and maintain a stable internal temperature.[1]
Temperature Control	Ice bath / Heating mantle	Automated jacket heating/cooling system	Passive cooling is insufficient at scale; an active system is required for safety and consistency.
Reaction Time	2-4 hours	4-8 hours	Slower addition rates and mass transfer limitations can extend the required reaction time.[10]
Work-up	Separatory Funnel Extraction	Reactor-based phase separation	Large volumes require in-situ washing and phase cuts.
Purification	Column Chromatography	Recrystallization / Distillation	Chromatography is generally not economically viable for multi-kilogram quantities.[9]

Part 4: Key Experimental Protocols

The following protocols are generalized for pilot-scale and should be adapted based on specific equipment and safety assessments.

Protocol 1: Pilot-Scale Synthesis of 4-Bromobenzoyl Cyanide

This protocol describes the reaction of 4-bromobenzoyl chloride with sodium cyanide.

• Reactor Preparation: Ensure the 100 L reactor is clean, dry, and inerted with nitrogen.

• Reagent Charging: Charge the reactor with sodium cyanide (1.2 eq.) and a suitable solvent (e.g., acetonitrile). Begin agitation.

• Initial Cooling: Cool the reactor contents to 0-5°C using the cooling jacket.

• Substrate Addition: Prepare a solution of 4-bromobenzoyl chloride (1.0 eq.) in the reaction solvent. Add this solution to the reactor via a calibrated pump over 2-4 hours, ensuring the internal temperature does not exceed 10°C.

• Reaction Monitoring: Maintain the reaction temperature at 10-15°C after the addition is complete. Monitor the reaction's progress by taking samples for HPLC analysis every hour until >98% conversion is observed.

• Reaction Quench: Once complete, proceed immediately to the quenching protocol.

Protocol 2: Safe Quenching and Work-Up

This protocol is designed to safely neutralize unreacted cyanide and isolate the crude product.

• Prepare Quench Solution: In a separate vessel, prepare a cold (0-5°C) aqueous solution of sodium hypochlorite (bleach) or another suitable oxidizing agent to destroy excess cyanide.

• Transfer (Reverse Quench): Slowly transfer the completed reaction mixture from the reactor into the vigorously stirred quench solution. Never add the quench solution to the reaction mixture , as this can create localized hot spots and uncontrolled reactions.

• Stir: Allow the quenched mixture to stir for at least 1 hour to ensure complete neutralization of residual cyanide.

• Phase Separation: Stop agitation and allow the organic and aqueous layers to separate.

• Aqueous Wash: Drain the lower aqueous layer. Add a 5% sodium bicarbonate solution to the organic layer, stir for 20 minutes, and separate the layers again to remove acidic byproducts.

• Brine Wash: Wash the organic layer with brine to remove residual water.[9]

• Solvent Removal: Transfer the organic layer to a separate vessel for solvent removal via vacuum distillation to yield the crude product.

Part 5: Visualizing Workflows

General Scale-Up Workflow

Caption: High-level workflow for pilot-scale synthesis of 4-bromobenzoyl cyanide.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common issues in the scale-up process.

References

• Common Name: BROMOBENZYL CYANIDE HAZARD SUMMARY - NJ.gov. [Link]

• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans - SciELO. [Link]

• The reaction of 4 – bromobenzyl chloride with NaCN in ethanol leads t - askIITians. [Link]

• Bromobenzyl Cyanide | C8H6BrN | CID 22044 - PubChem. [Link]

• Preparation of bromobenzyl cyanide - PrepChem.com. [Link]

• The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of: - Sarthaks eConnect. [Link]

• The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of: - Allen. [Link]

• The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE - Vedantu. [Link]

• The reaction of 4-bromobenzyl chloride with sodium cyanide in ethanol leads to the formation of:(a) - Brainly.in. [Link]

• Optimization of Reaction Conditions for Reduction of Benzoyl Cyanide - ResearchGate. [Link]

• The reaction of 4-bromobenzyl chloride with NaCN in ethanol leads to - YouTube. [Link]

• 4-bromobenzyl cyanide - ChemBK. [Link]

• benzoyl cyanide - Organic Syntheses Procedure. [Link]

• US4144269A - Process for the production of benzoyl cyanide (IV)

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• 1. US4144269A - Process for the production of benzoyl cyanide (IV) - Google Patents [patents.google.com]
• 2. 4-Bromobenzyl Cyanide | 16532-79-9 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 3. 4-Bromobenzyl cyanide(16532-79-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. chemscene.com [chemscene.com]
• 5. nj.gov [nj.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. BROMOBENZYL CYANIDES | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromobenzoyl Cyanide and 4-Bromobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of an acylating agent is pivotal to the success of a reaction. Both 4-bromobenzoyl cyanide and 4-bromobenzoyl chloride are valuable reagents for introducing the 4-bromobenzoyl moiety into a molecule. However, their distinct reactivity profiles, dictated by the nature of their leaving groups, necessitate a nuanced understanding for optimal application. This guide provides an in-depth comparison of these two reagents, supported by mechanistic insights and practical experimental considerations.

Core Chemical Differences: The Leaving Group Effect

The fundamental difference in reactivity between 4-bromobenzoyl cyanide and 4-bromobenzoyl chloride lies in the stability of their respective leaving groups: the cyanide ion (CN⁻) and the chloride ion (Cl⁻). The reactivity of an acylating agent is inversely proportional to the basicity of its leaving group. A weaker base is a better leaving group, leading to a more reactive acylating agent.

• 4-Bromobenzoyl Chloride: The chloride ion is the conjugate base of a strong acid, hydrochloric acid (HCl). This makes it a relatively weak base and an excellent leaving group. Consequently, 4-bromobenzoyl chloride is a highly reactive acylating agent.[1][2]

• 4-Bromobenzoyl Cyanide: The cyanide ion is the conjugate base of a weak acid, hydrocyanic acid (HCN). This makes the cyanide ion a stronger base and a poorer leaving group compared to chloride. As a result, 4-bromobenzoyl cyanide is generally less reactive than its acyl chloride counterpart.[3]

Reactivity Comparison: A Quantitative Perspective

Feature	4-Bromobenzoyl Cyanide	4-Bromobenzoyl Chloride	Rationale
Electrophilicity of Carbonyl Carbon	Less electrophilic	More electrophilic	The more electronegative chlorine atom withdraws electron density more effectively than the cyanide group, making the carbonyl carbon more susceptible to nucleophilic attack.
Leaving Group Ability	Moderate (CN⁻)	Excellent (Cl⁻)	Chloride is a weaker base than cyanide, making it a better leaving group.
Overall Reactivity	Moderately reactive	Highly reactive	The combination of a highly electrophilic carbonyl carbon and an excellent leaving group renders 4-bromobenzoyl chloride more reactive.[1]
Reaction Conditions	Often requires activation or harsher conditions	Reacts readily under mild conditions	The higher reactivity of the acyl chloride allows for a broader range of reaction conditions.
Byproducts	Typically cyanide salts	Hydrochloric acid (HCl)	The nature of the leaving group determines the primary byproduct.

Mechanistic Insights

The acylation reactions of both 4-bromobenzoyl cyanide and 4-bromobenzoyl chloride with nucleophiles generally proceed through a nucleophilic acyl substitution mechanism.

Mechanism of Acylation with 4-Bromobenzoyl Chloride

The reaction of 4-bromobenzoyl chloride with a nucleophile (Nu⁻) is a classic example of nucleophilic acyl substitution. The reaction is typically fast and often exothermic.

Caption: Nucleophilic acyl substitution with 4-bromobenzoyl chloride.

Mechanism of Acylation with 4-Bromobenzoyl Cyanide

The acylation with 4-bromobenzoyl cyanide follows a similar pathway, but the initial nucleophilic attack is generally slower due to the lower electrophilicity of the carbonyl carbon. The subsequent elimination of the cyanide ion is also less favorable compared to the departure of the chloride ion.

Caption: Nucleophilic acyl substitution with 4-bromobenzoyl cyanide.

Experimental Protocols: A Practical Comparison

To illustrate the practical differences in handling and reactivity, here are representative protocols for the synthesis of an amide using both reagents.

Protocol 1: Amide Synthesis using 4-Bromobenzoyl Chloride

This method is straightforward and generally high-yielding due to the high reactivity of the acyl chloride.[]

Objective: To synthesize N-benzyl-4-bromobenzamide from 4-bromobenzoyl chloride and benzylamine.

Materials:

• 4-Bromobenzoyl chloride

• Benzylamine

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 4-bromobenzoyl chloride (1.1 equivalents) in anhydrous DCM to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Amide Synthesis using 4-Bromobenzoyl Cyanide

This reaction may require more forcing conditions or the use of a catalyst to achieve a comparable reaction rate and yield to the acyl chloride method.

Objective: To synthesize N-benzyl-4-bromobenzamide from 4-bromobenzoyl cyanide and benzylamine.

Materials:

• 4-Bromobenzoyl cyanide

• Benzylamine

• Anhydrous toluene

• A catalytic amount of a Lewis acid (e.g., Sc(OTf)₃) or a strong non-nucleophilic base (e.g., DBU)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 4-bromobenzoyl cyanide (1.1 equivalents), benzylamine (1.0 equivalent), and the catalyst in anhydrous toluene.

• Heat the reaction mixture to reflux and stir for 4-8 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Choosing the Right Reagent: A Decision-Making Workflow

The choice between 4-bromobenzoyl cyanide and 4-bromobenzoyl chloride depends on several factors, including the nature of the substrate, the desired reaction conditions, and the tolerance of other functional groups in the molecule.

Caption: Decision workflow for selecting the appropriate acylating agent.

Safety and Handling

Both reagents should be handled with care in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn.[5][6][7][8][9][10]

• 4-Bromobenzoyl Chloride: This compound is corrosive and a lachrymator.[5][11][12] It reacts with moisture to produce HCl gas, so it should be stored in a tightly sealed container in a dry environment.[5][13]

• 4-Bromobenzoyl Cyanide: Acyl cyanides are toxic and should be handled with extreme caution.[14] They can release toxic hydrogen cyanide gas upon contact with acids or water.[15]

Conclusion

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A Researcher's Guide to Safer Syntheses of 4-Bromobenzoyl Cyanide: A Comparative Analysis of Alternatives to Copper Cyanide

For chemists engaged in the synthesis of complex molecules for pharmaceuticals and advanced materials, the aroyl cyanide functional group is a valuable and versatile building block. Among these, 4-bromobenzoyl cyanide serves as a key intermediate, offering a reactive handle for further molecular elaboration. The traditional synthesis, a robust reaction of 4-bromobenzoyl chloride with copper(I) cyanide, is well-established. However, the acute toxicity of copper cyanide and the generation of hazardous waste streams have compelled the scientific community to seek safer and more sustainable alternatives. This guide provides an in-depth comparison of modern, less-toxic methods for the synthesis of 4-bromobenzoyl cyanide, complete with experimental data and detailed protocols to inform your synthetic strategy.

The Challenge: Moving Beyond Copper Cyanide

The classical approach to synthesizing aroyl cyanides involves the nucleophilic substitution of an aroyl chloride with copper(I) cyanide. While effective, this method is fraught with significant safety and environmental concerns. Copper(I) cyanide is highly toxic, and its use necessitates stringent handling protocols and specialized waste disposal, increasing the overall cost and complexity of the synthesis. This has driven the exploration of alternative cyanide sources that are less hazardous yet equally effective.

Modern Alternatives for a Safer Cyanation

This guide focuses on two primary, safer alternatives for the synthesis of 4-bromobenzoyl cyanide: a trimethylsilyl cyanide-based method and a potassium ferrocyanide-based method. We will also briefly touch upon a method utilizing zinc cyanide.

Performance Comparison of Cyanation Reagents

The choice of a cyanating agent is critical and depends on factors such as desired yield, reaction conditions, and safety considerations. The following table provides a comparative overview of the performance of different reagents for the synthesis of benzoyl cyanides. While specific data for 4-bromobenzoyl cyanide is limited in the literature, the data for the closely related benzoyl cyanide provides a strong basis for comparison.

Cyanating Reagent	Catalyst/Promoter	Substrate	Yield (%)	Reaction Time (h)	Temperature (°C)	Key Advantages	Citation(s)
Copper(I) Cyanide (Baseline)	None	Benzoyl Chloride	60-65	1.5	220-230	Established method	[1]
Trimethylsilyl Cyanide	None	Benzoyl Chloride	82	0.33	110	High yield, fast reaction, no heavy metal catalyst	[2]
Potassium Ferrocyanide	AgI, PEG-400, KI	Aroyl Chlorides	Good	Not specified	Room Temp	Non-toxic cyanide source, mild conditions	[3]
Zinc Cyanide & PEG400	Zinc Iodide	Aroyl Chlorides	Moderate	24	Room Temp	Milder conditions than copper cyanide	[4]

In-Depth Analysis of Safer Cyanation Protocols

Trimethylsilyl Cyanide: A High-Yield, Catalyst-Free Approach

Trimethylsilyl cyanide (TMSCN) has emerged as a highly effective and less hazardous alternative to metal cyanides.[5] It is a volatile liquid that should be handled in a fume hood, but it is considerably less toxic than copper cyanide. The reaction with aroyl chlorides proceeds smoothly without the need for a metal catalyst, affording high yields of the corresponding aroyl cyanides.[2]

The "Why": Mechanistic Insights

The reaction between an aroyl chloride and TMSCN is a nucleophilic acyl substitution. The silicon-carbon bond in TMSCN is polarized, making the cyanide group sufficiently nucleophilic to attack the electrophilic carbonyl carbon of the aroyl chloride. The reaction is driven by the formation of the thermodynamically stable trimethylsilyl chloride as a byproduct. The absence of a metal catalyst simplifies the reaction setup and workup procedure.

Experimental Workflow: TMSCN Method

Caption: Workflow for the synthesis of 4-bromobenzoyl cyanide using TMSCN.

Detailed Experimental Protocol (Adapted for 4-Bromobenzoyl Cyanide from Benzoyl Cyanide Synthesis)

• Materials:

  • 4-Bromobenzoyl chloride (1.0 mol)

  • Trimethylsilyl cyanide (1.0 mol)

• Procedure:

  • In a flask equipped with a stirrer, thermometer, dropping funnel, and a distillation apparatus, add 4-bromobenzoyl chloride (1.0 mol).

  • Heat the 4-bromobenzoyl chloride to 110°C.

  • Add trimethylsilyl cyanide (1.0 mol) dropwise over 20 minutes.

  • Simultaneously distill off the trimethylsilyl chloride that is formed during the reaction.

  • After the addition is complete, subject the remaining residue to fractional distillation under vacuum to obtain pure 4-bromobenzoyl cyanide.[2]

Potassium Ferrocyanide: A Non-Toxic and Economical Choice

Potassium ferrocyanide, K₄[Fe(CN)₆], is a readily available, inexpensive, and remarkably non-toxic cyanide source.[6] It is even used as an anti-caking agent in food-grade salt. The cyanide ions are tightly bound to the iron center, rendering the compound non-toxic.[7] However, under appropriate reaction conditions, the cyanide can be released to participate in nucleophilic substitution reactions.

The "Why": Mechanistic Insights

The use of potassium ferrocyanide for the cyanation of aroyl chlorides typically requires a promoter system to facilitate the release of the cyanide ion. A plausible mechanism involves the reaction of potassium ferrocyanide with a promoter, such as benzoyl chloride itself in the presence of a catalyst, to form an intermediate aroyl cyanide. This in-situ generated aroyl cyanide can then act as the cyanating agent. The use of a phase-transfer catalyst like PEG-400 can enhance the solubility of the inorganic salt in the organic reaction medium, thereby increasing the reaction rate.[3]

Experimental Workflow: Potassium Ferrocyanide Method

Caption: General workflow for the synthesis of aroyl cyanides using potassium ferrocyanide.

Detailed Experimental Protocol (General Procedure for Aroyl Chlorides)

• Materials:

  • Aroyl chloride (e.g., 4-bromobenzoyl chloride)

  • Potassium ferrocyanide (K₄[Fe(CN)₆]) (0.2 equivalents)

  • Silver(I) iodide (AgI) (3 mol%)

  • Polyethylene glycol 400 (PEG-400) (4 mol%)

  • Potassium iodide (KI) (3 mol%)

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • In a reaction flask, combine the aroyl chloride, potassium ferrocyanide, silver(I) iodide, PEG-400, and potassium iodide in DMF.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC).

  • Upon completion, perform a standard aqueous workup followed by extraction with an organic solvent.

  • Dry the organic layer, remove the solvent under reduced pressure, and purify the crude product to obtain the aroyl cyanide.[3]

Conclusion: A Safer Future for Aroyl Cyanide Synthesis

The development of alternatives to highly toxic copper cyanide for the synthesis of 4-bromobenzoyl cyanide and other aroyl cyanides represents a significant advancement in green and sustainable chemistry. The use of trimethylsilyl cyanide offers a high-yielding, catalyst-free method, while potassium ferrocyanide provides an exceptionally safe and economical option. By understanding the comparative performance and experimental protocols of these modern methods, researchers can make informed decisions to design safer, more efficient, and environmentally responsible synthetic routes.

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A Comparative Guide to Peptide Coupling Reagents: Evaluating 4-Bromobenzoyl Cyanide Against the Stalwarts HBTU and HATU

For researchers, scientists, and professionals in drug development, the meticulous construction of peptides is a foundational activity. The success of peptide synthesis, whether solid-phase or solution-phase, is critically dependent on the efficacy of the coupling reagent used to form the amide bonds that define the peptide backbone. While uronium and phosphonium salts like HBTU and HATU have become the trusted workhorses in this field, the exploration of novel reagents continues in the quest for improved efficiency, reduced side reactions, and lower costs.

This guide provides an in-depth technical comparison of the established coupling reagents, HBTU and HATU, and investigates the potential efficacy of 4-bromobenzoyl cyanide in this critical role. Our analysis is grounded in mechanistic principles, experimental data, and practical application protocols to offer a comprehensive resource for informed decision-making in your peptide synthesis endeavors.

The Landscape of Peptide Coupling Reagents: An Overview

The formation of a peptide bond is a condensation reaction between a carboxylic acid and an amine, which is thermodynamically unfavorable under ambient conditions. Coupling reagents are therefore essential to activate the carboxylic acid group of an N-protected amino acid, transforming it into a highly reactive intermediate that is susceptible to nucleophilic attack by the free amine of another amino acid or the growing peptide chain.[1][2] The ideal coupling reagent should facilitate rapid and complete amide bond formation while minimizing side reactions, most notably racemization of the chiral α-carbon.[3]

4-Bromobenzoyl Cyanide: A Theoretical Contender?

A thorough review of the scientific literature reveals that 4-bromobenzoyl cyanide is not established as a conventional peptide coupling reagent . Its primary role in organic synthesis is that of a versatile intermediate, where its benzylic bromide and nitrile functionalities are exploited for a variety of chemical transformations.[4]

However, the broader class of acyl cyanides has been explored for peptide bond formation, offering a potential, albeit less conventional, pathway. Research into masked acyl cyanides has shown that upon deprotection, the resulting acyl cyanide intermediate can react with amino acid esters to form dipeptides in high yields and with minimal epimerization.[5][6] For instance, the coupling of an acyl cyanide intermediate with valine methyl ester proceeded in 93% yield without significant epimerization.[5][6] This suggests that an acyl cyanide, such as 4-bromobenzoyl cyanide, could theoretically activate a carboxylic acid for amidation.

Proposed Mechanism of Action for an Acyl Cyanide

Should 4-bromobenzoyl cyanide be employed as a coupling reagent, it would likely first need to be formed in situ from 4-bromobenzoic acid, or used to generate a mixed anhydride. A more direct, though hypothetical, application in peptide synthesis would involve the reaction of an N-protected amino acid with a cyanating agent to form an aminoacyl cyanide. This highly reactive intermediate would then be susceptible to nucleophilic attack by an amine.

Hypothetical mechanism of peptide bond formation via an acyl cyanide intermediate.

Challenges and a Word of Caution

It is critical to note that 4-bromobenzoyl cyanide itself is a lachrymator and is incompatible with strong bases, which can induce polymerization.[7][8] Its use in the context of peptide synthesis, which often employs basic conditions, would require significant methodological development to be viable. Given the lack of established protocols and the potential for hazardous side reactions, the use of 4-bromobenzoyl cyanide as a direct coupling reagent is not recommended without extensive preliminary research.

HBTU and HATU: The Industry Standards

In stark contrast to the theoretical application of 4-bromobenzoyl cyanide, HBTU and HATU are well-characterized, commercially available, and widely adopted coupling reagents in both academic and industrial settings. Both are aminium/uronium salts that efficiently activate carboxylic acids for amide bond formation.[2]

Mechanism of Action: A Tale of Two Active Esters

The fundamental difference in the efficacy of HBTU and HATU lies in the active ester intermediate they form.[9]

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) contains a 1-hydroxybenzotriazole (HOBt) moiety. In the presence of a base, it reacts with an N-protected amino acid to form a reactive O-benzotriazolyl ester (OBt-ester).[10]

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is structurally similar but incorporates a 1-hydroxy-7-azabenzotriazole (HOAt) moiety. The nitrogen atom at the 7-position of the azabenzotriazole ring is electron-withdrawing, making the resulting O-azabenzotriazolyl ester (OAt-ester) more reactive than the OBt-ester.[9] This enhanced reactivity translates to faster and more efficient coupling reactions.

Comparative activation pathways of HBTU and HATU.

Performance Comparison: HBTU vs. HATU

Experimental evidence consistently demonstrates the superior performance of HATU, particularly in challenging synthetic contexts.

Parameter	HBTU	HATU	Key Observations
Coupling Efficiency	High	Very High	HATU generally provides higher yields, especially with sterically hindered amino acids.[11]
Reaction Speed	Fast	Faster	The more reactive OAt-ester formed by HATU leads to more rapid reaction kinetics.[11]
Racemization Suppression	Good	Excellent	The HOAt moiety in HATU is a more effective racemization suppressant than HOBt.[3]
Cost	Lower	Higher	HBTU is typically more cost-effective than HATU.
Side Reactions	Can cause guanidinylation of the N-terminal amine if used in excess.[2]	Can also cause guanidinylation, but its higher reactivity often allows for the use of lower equivalents.

Data synthesized from multiple sources.[2][3][9][11]

The synthesis of "difficult" sequences, such as the acyl carrier protein (ACP) fragment (65-74), is a common benchmark for evaluating coupling reagent efficacy. In such syntheses, HATU consistently yields a product of higher purity with fewer deletion sequences compared to HBTU.[12][13]

Experimental Protocols

The following are generalized protocols for manual Fmoc-based solid-phase peptide synthesis (SPPS). The specific equivalents and reaction times may require optimization based on the specific amino acids being coupled.

General SPPS Workflow

General workflow for a single coupling cycle in Fmoc-based SPPS.

HBTU Coupling Protocol

• Activation: In a separate vessel, dissolve the Fmoc-amino acid (3-5 eq.), HBTU (2.9-4.9 eq.), and a hindered base such as N,N-diisopropylethylamine (DIPEA) (6-10 eq.) in N,N-dimethylformamide (DMF). Mix for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the mixture for 30-60 minutes.

• Monitoring: Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser (ninhydrin) test. A negative test indicates a complete reaction.

HATU Coupling Protocol

• Activation: In a separate vessel, dissolve the Fmoc-amino acid (2-5 eq.) and HATU (1.9-4.5 eq.) in DMF. Add DIPEA or collidine (4-10 eq.) to the solution and mix briefly.

• Coupling: Immediately add the activated amino acid solution to the deprotected resin. Agitate the mixture for 15-60 minutes. For sterically hindered amino acids, the reaction time may be extended.

• Monitoring: As with HBTU, monitor the reaction progress with a qualitative test like the Kaiser test.

Conclusion and Recommendations

This guide sought to evaluate the efficacy of 4-bromobenzoyl cyanide in peptide synthesis in comparison to the established reagents HBTU and HATU. Our findings indicate a clear distinction:

• 4-Bromobenzoyl Cyanide: There is currently no scientific literature supporting its use as a standard peptide coupling reagent. While the chemistry of acyl cyanides suggests a theoretical potential for this application, its use would require substantial research and development to establish viable and safe protocols.

• HBTU: A robust and cost-effective coupling reagent suitable for many routine peptide syntheses. It provides good coupling efficiency and moderate suppression of racemization.

• HATU: The superior reagent in terms of efficiency, reaction speed, and prevention of racemization.[9][11] It is the recommended choice for the synthesis of long or "difficult" peptide sequences, for sterically hindered amino acids, and in applications where the preservation of stereochemical integrity is paramount.

For researchers and drug development professionals, the choice of coupling reagent is a critical decision that balances cost, efficiency, and the specific challenges of the target peptide. While HBTU remains a viable option for routine applications, the experimental evidence strongly supports the use of HATU as the more reliable and efficient choice for achieving high-purity, complex peptides. The exploration of novel reagents is a valuable scientific endeavor, but for current, validated, and high-yield peptide synthesis, HATU represents the state of the art.

References

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• BenchChem. (2025).

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• Pascal, R., & Pross, A. (2011).

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• Chen, X., et al. (2017). Cu-catalyzed aerobic oxidative C–CN bond cleavage of benzyl cyanide for the synthesis of primary amides. RSC Publishing. [Link]

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• BenchChem. (2025). The Synthetic Versatility of Bromobenzyl Cyanide: A Technical Guide for Organic Chemists. BenchChem.
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A Senior Application Scientist's Guide: Comparing HPLC and GC for the Purity Assessment of 4-Bromobenzoyl Cyanide

In the synthesis of pharmaceuticals and fine chemicals, the purity of intermediates is not merely a quality metric; it is a cornerstone of process efficiency, final product safety, and regulatory compliance. 4-Bromobenzoyl cyanide, a key building block, is no exception. Its purity directly influences the yield and impurity profile of subsequent synthetic steps. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the critical task of assessing the purity of 4-Bromobenzoyl cyanide, offering field-proven insights for researchers, scientists, and drug development professionals.

Foundational Knowledge: The Physicochemical Nature of 4-Bromobenzoyl Cyanide

Before selecting an analytical technique, we must understand the molecule itself. 4-Bromobenzoyl cyanide (C₈H₄BrNO, M.W. 210.03 g/mol ) is an aromatic acyl cyanide.[1] Its key characteristics relevant to chromatographic analysis are:

• Physical State: It is a solid at room temperature.

• Polarity: The presence of a polar carbonyl (C=O) group and a cyano (C≡N) group, combined with the nonpolar bromophenyl ring, gives the molecule a moderate polarity. It is generally soluble in common organic solvents but not in water.

• Volatility & Thermal Stability: As a solid with a relatively high molecular weight, its volatility is low. More critically, acyl cyanides can be thermally labile. The related compound, bromobenzyl cyanide, is known to decompose upon heating.[2] This inherent potential for thermal degradation is a pivotal factor in our choice of analytical methodology, as it poses a significant risk of obtaining inaccurate results with techniques requiring high temperatures.

High-Performance Liquid Chromatography (HPLC): The Robust Workhorse

HPLC is a premier technique for the analysis of non-volatile, polar, and thermally sensitive compounds.[3] For 4-Bromobenzoyl cyanide, Reversed-Phase HPLC (RP-HPLC) is the most logical and scientifically sound approach.[4]

Causality Behind the HPLC Approach

The fundamental principle of RP-HPLC involves a non-polar stationary phase (like C18) and a polar mobile phase.[5] Molecules are separated based on their hydrophobicity; more non-polar (hydrophobic) compounds interact more strongly with the stationary phase and thus elute later.[6] This is ideal for 4-Bromobenzoyl cyanide as it allows for excellent separation from both more polar impurities (e.g., hydrolysis products like 4-bromobenzoic acid) and less polar impurities (e.g., starting materials or side-products from synthesis).

Crucially, HPLC analysis is performed at or near ambient temperature, completely circumventing the risk of thermal degradation. This ensures that the measured purity reflects the true composition of the sample, which is the bedrock of a trustworthy and self-validating protocol.

Experimental Protocol: A Validated RP-HPLC Method

This protocol is designed to be a self-validating system, adhering to principles outlined in ICH Q2(R1) guidelines on the validation of analytical procedures.[7][8]

Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Scientist's Rationale: A C18 column provides robust, hydrophobic retention, which is ideal for this moderately polar aromatic compound, ensuring good separation from potential impurities.[9]

• Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water

  • B: Acetonitrile

  • Scientist's Rationale: A gradient elution is employed to ensure that impurities with a wide range of polarities are eluted and resolved. The acidic modifier (phosphoric acid) sharpens the peak shape of the main component and any acidic or basic impurities.

• Gradient Program:

  • Start at 60% A / 40% B, hold for 2 minutes.

  • Linearly ramp to 10% A / 90% B over 15 minutes.

  • Hold at 10% A / 90% B for 3 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

  • Scientist's Rationale: Maintaining a constant, slightly elevated temperature ensures reproducible retention times by minimizing viscosity fluctuations.

• Detection: UV at 254 nm.

  • Scientist's Rationale: Aromatic compounds like this exhibit strong UV absorbance. A DAD detector can be used to scan across a range of wavelengths to ensure peak purity and select the optimal wavelength for all components. The related bromobenzyl cyanide has a maximum absorption around 235 nm, so a similar region is expected to be effective.[10]

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh ~10 mg of 4-Bromobenzoyl cyanide and dissolve in 10 mL of acetonitrile to create a 1 mg/mL stock solution. Further dilute as necessary to fall within the linear range of the detector.

Caption: A typical experimental workflow for HPLC purity analysis.

Gas Chromatography (GC): A High-Risk, Low-Reward Alternative

GC is a powerful technique that excels in separating volatile and thermally stable compounds. For 4-Bromobenzoyl cyanide, its application is fraught with peril.

Causality Behind the GC Approach (and its Pitfalls)

GC analysis requires the sample to be volatilized in a hot injector port (typically >250 °C) and passed through a heated column.[11] The core challenge is the thermal stability of the acyl cyanide moiety. There is a significant and probable risk that 4-Bromobenzoyl cyanide will decompose under these conditions, potentially leading to the formation of multiple degradation products. This would result in a chromatogram that shows a falsely low purity and numerous artifact peaks, rendering the analysis invalid for an accurate purity assessment.

While GC-MS can be an excellent tool for identifying volatile impurities, it should not be the primary technique for quantifying the main component without exhaustive validation to prove on-column stability.

Experimental Protocol: A GC Method (For Exploratory Use Only)

This protocol is provided for the identification of potential volatile impurities, not for the definitive quantification of the main peak without prior validation of thermal stability.

Instrumentation:

• GC system with a split/splitless injector and a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Chromatographic Conditions:

• Column: DB-5ms or HP-5ms (low-bleed), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Scientist's Rationale: A 5% phenyl-methylpolysiloxane column is a robust, general-purpose column suitable for separating a wide range of semi-volatile compounds.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Injector: Split mode (e.g., 50:1), Temperature: 250 °C (use the lowest possible temperature that allows for volatilization).

  • Scientist's Rationale: A split injection prevents column overloading and produces sharp peaks. The temperature is a critical parameter that must be optimized to balance volatilization against degradation.

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp at 15 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Detector: FID at 300 °C or MS (Scan range 40-400 amu).

  • Scientist's Rationale: FID provides excellent sensitivity for carbon-containing compounds. An MS detector is invaluable for tentatively identifying impurity peaks based on their mass spectra.

• Sample Preparation: Dissolve ~10 mg in 10 mL of a volatile solvent like Dichloromethane or Acetone.

Caption: An exploratory workflow for GC analysis of volatile impurities.

Head-to-Head Comparison: HPLC vs. GC

The choice becomes clear when the techniques are compared directly in the context of the analyte's properties.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Analyte Suitability	Excellent. Ideal for non-volatile and thermally labile compounds like 4-Bromobenzoyl cyanide.	Poor to Moderate. High risk of on-column thermal degradation, leading to inaccurate results.
Reliability for Purity	High. The analysis at ambient temperature ensures the measured profile is accurate.	Low. Results are suspect without extensive validation proving the absence of degradation.
Method Development	Straightforward. RP-HPLC methods for aromatic compounds are well-established.	Complex & Risky. Requires careful optimization of injector temperature to minimize degradation.
Impurity Detection	Detects a wide range of non-volatile impurities, which are typical in synthesis.	Best suited for volatile impurities; may miss non-volatile or highly polar impurities.
Self-Validation	High. The gentle conditions provide a high degree of confidence in the results.	Low. The method can generate its own impurities (artifacts), compromising data integrity.

Senior Application Scientist's Recommendation

For the routine and definitive purity assessment of 4-Bromobenzoyl cyanide, High-Performance Liquid Chromatography (HPLC) is the unequivocally superior and recommended technique.

Its operation at ambient temperature preserves the integrity of the analyte, ensuring that the resulting chromatogram is a true and accurate representation of the sample's purity. The principles of RP-HPLC are perfectly matched to the physicochemical properties of 4-Bromobenzoyl cyanide, providing a robust, reliable, and scientifically defensible method suitable for quality control and regulatory submission.

Gas Chromatography (GC), particularly GC-MS, should be reserved as a supplementary, investigative tool. It can be valuable for identifying low-level, volatile impurities that might not be detected by HPLC. However, it must not be used for primary purity quantification unless a comprehensive study proves that 4-Bromobenzoyl cyanide is completely stable under the specific GC conditions employed. To rely on GC without this validation is to risk making critical process decisions based on artifact-laden, inaccurate data.

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A Spectroscopic Guide to the Transformation of 4-Bromobenzoyl Cyanide: From Acyl Nitrile to Carboxylic Acid, Ester, and Amide

This guide provides an in-depth spectroscopic comparison of 4-bromobenzoyl cyanide and its primary reaction products obtained through hydrolysis, alcoholysis, and aminolysis. Designed for researchers, chemists, and professionals in drug development, this document delves into the practical application of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) to monitor reaction progress and verify the structural transformation of a key synthetic intermediate. We will explore the causal relationships behind spectral shifts and fragmentation patterns, offering a self-validating framework for chemical analysis.

Introduction: The Versatility of 4-Bromobenzoyl Cyanide

4-Bromobenzoyl cyanide is a valuable bifunctional reagent, possessing both a reactive acyl group and a nitrile. The electron-withdrawing nature of the bromo-substituted phenyl ring enhances the electrophilicity of the carbonyl carbon, making it an excellent precursor for a variety of carboxylic acid derivatives. Its reactions are typically rapid and high-yielding. However, confirming the complete conversion of the starting material and the unambiguous identification of the product is paramount. Spectroscopic techniques provide the necessary "fingerprints" to distinguish the starting material from its derivatives, primarily by tracking the fate of the nitrile and carbonyl functional groups.[1]

Spectroscopic Profile of the Starting Material: 4-Bromobenzoyl Cyanide

A thorough understanding of the starting material's spectral characteristics is the foundation for any comparative analysis. 4-Bromobenzoyl cyanide (C₈H₄BrNO) presents a unique combination of functional groups that are easily identified spectroscopically.[2]

Key Spectroscopic Features:

• FT-IR Spectroscopy: The infrared spectrum is dominated by two highly characteristic, strong absorption bands. The nitrile (C≡N) stretch appears as a sharp band around 2230-2240 cm⁻¹, a region with few other interfering signals.[1][3] The conjugated carbonyl (C=O) group gives rise to an intense stretch at approximately 1680-1700 cm⁻¹.

• NMR Spectroscopy (¹H & ¹³C): The ¹H NMR spectrum shows a characteristic AA'BB' pattern for the 1,4-disubstituted aromatic ring.[4] In ¹³C NMR, the nitrile carbon is observed downfield around 115-120 ppm, while the carbonyl carbon appears significantly further downfield, typically in the 165-170 ppm range.[2]

• Mass Spectrometry: The mass spectrum displays a distinctive molecular ion peak cluster due to the presence of bromine. The two isotopes, ⁷⁹Br and ⁸¹Br, have nearly equal natural abundance, resulting in two peaks of almost equal intensity (M⁺ and M+2⁺) separated by 2 m/z units.[5] Common fragmentation includes the formation of the stable 4-bromobenzoyl cation (m/z 183/185) upon loss of the cyanide radical (•CN), and the subsequent loss of carbon monoxide (CO) to form the 4-bromophenyl cation (m/z 155/157).[6]

Summary Data: 4-Bromobenzoyl Cyanide

Technique	Characteristic Signal	Observed Value / Pattern	Reference
FT-IR	ν(C≡N)	~2235 cm⁻¹ (sharp, strong)	[1][3]
ν(C=O)	~1685 cm⁻¹ (strong)	[3]
¹H NMR	Aromatic Protons	~8.00-8.10 ppm (d), ~7.75-7.85 ppm (d)	[4]
¹³C NMR	C=O	~167 ppm	[7]
C-Br	~132 ppm	[7]
C≡N	~117 ppm	[1]
Mass Spec.	Molecular Ion	m/z 210/212 (M⁺, M+2⁺)	[2]
Major Fragment	m/z 183/185 ([M-CN]⁺)	[6]

Reaction Pathways and Spectroscopic Transformation

The reactivity of 4-bromobenzoyl cyanide is centered on the nucleophilic attack at the carbonyl carbon, leading to the displacement of the cyanide ion, which is an excellent leaving group.

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A Comparative Guide to the Kinetic Studies of 4-Bromobenzoyl Cyanide Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Bromobenzoyl Cyanide in Synthesis

Acyl cyanides are a versatile class of organic compounds, serving as valuable intermediates in the synthesis of a wide range of molecules, including α-ketoacids, 1-amino-2-ethanol derivatives, and various heterocyclic compounds.[1] Their utility also extends to acting as mild and selective acylating agents.[1] 4-Bromobenzoyl cyanide, a member of the aroyl cyanide family, is of particular interest due to the presence of the bromine atom, which can serve as a handle for further functionalization, for instance, in cross-coupling reactions. Understanding the kinetic profile of its reactions is paramount for optimizing reaction conditions, maximizing yields, and controlling selectivity in complex synthetic pathways.

This guide will delve into the kinetic studies of 4-Bromobenzoyl cyanide reactions, with a primary focus on its hydrolysis as a model reaction. Due to the limited availability of direct kinetic data for 4-Bromobenzoyl cyanide, this guide will leverage a detailed kinetic study on the closely related p-Chlorobenzoyl cyanide to provide a robust comparative framework and detailed experimental protocols. The electronic similarities between the chloro and bromo substituents allow for a scientifically sound comparison and prediction of reactivity.

Comparative Kinetics: 4-Bromobenzoyl Cyanide and its Analogs in Hydrolysis

The hydrolysis of aroyl cyanides to their corresponding benzoic acids is a fundamental reaction that provides valuable insights into their reactivity. A detailed kinetic study on the hydrolysis of benzoyl cyanide and p-chlorobenzoyl cyanide has shown that the reaction proceeds through two primary mechanisms depending on the pH.[2]

At a high pH (>5.0), the dominant mechanism is a bimolecular reaction between the hydroxide ion and the acyl cyanide.[2] Conversely, at a lower pH, the reaction is predominantly with water, which is subject to general base catalysis and inhibition by acids.[2]

The study revealed that p-chlorobenzoyl cyanide hydrolyzes approximately twice as fast as benzoyl cyanide across the entire pH range investigated.[2] This enhanced reactivity is attributed to the electron-withdrawing nature of the chloro substituent, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. Given that bromine is also an electron-withdrawing group, it is anticipated that 4-Bromobenzoyl cyanide will exhibit a similarly enhanced rate of hydrolysis compared to the unsubstituted benzoyl cyanide.

Table 1: Comparative Hydrolysis Rates of Benzoyl Cyanides

Compound	Relative Rate of Hydrolysis (approx.)	Electronic Effect of Substituent
Benzoyl Cyanide	1	Neutral
p-Chlorobenzoyl Cyanide	2	Electron-withdrawing
4-Bromobenzoyl Cyanide (Predicted)	~2	Electron-withdrawing

This predicted increase in reactivity for 4-Bromobenzoyl cyanide makes it a potentially more efficient acylating agent than benzoyl cyanide under certain conditions. However, this enhanced reactivity also implies a greater sensitivity to moisture, which must be considered during its storage and handling.

Experimental Protocols for Kinetic Studies

The following protocols are adapted from the established methodology for studying the hydrolysis kinetics of p-chlorobenzoyl cyanide and can be directly applied to 4-Bromobenzoyl cyanide.[2]

General Materials and Instrumentation

• Reagents: 4-Bromobenzoyl cyanide (synthesis may be required if not commercially available), high-purity water, appropriate buffer solutions (e.g., phosphate, borate), standard acid and base solutions (HCl, NaOH).

• Instrumentation: UV-Vis spectrophotometer with a thermostatted cell holder, pH meter, stopwatch, and standard laboratory glassware.

Synthesis of 4-Bromobenzoyl Cyanide

A common method for the synthesis of aroyl cyanides is the cyanation of the corresponding aroyl chloride.[1]

Procedure:

• To a solution of 4-bromobenzoyl chloride in a suitable anhydrous solvent (e.g., dichloromethane), add an excess of a cyanide source, such as potassium cyanide, along with a catalyst like PEG400 and zinc iodide to enhance the reaction rate.[1]

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is worked up by washing with water and brine.

• The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization or column chromatography to yield pure 4-Bromobenzoyl cyanide.

Kinetic Measurement of Hydrolysis

The rate of hydrolysis can be conveniently followed by monitoring the change in UV absorbance over time. The aroyl cyanide and the resulting benzoate anion have distinct UV spectra, allowing for spectrophotometric determination of the reaction rate.

Step-by-Step Protocol:

• Prepare a stock solution of 4-Bromobenzoyl cyanide in a dry, inert solvent (e.g., acetonitrile).

• Prepare a series of aqueous buffer solutions of known pH.

• Equilibrate the buffer solution in a thermostatted cuvette inside the UV-Vis spectrophotometer at the desired temperature.

• Initiate the reaction by injecting a small aliquot of the 4-Bromobenzoyl cyanide stock solution into the cuvette, ensuring rapid mixing.

• Immediately begin recording the absorbance at a wavelength where the change between the reactant and product is maximal.

• Continue recording data until the reaction is complete (i.e., the absorbance is stable).

• The pseudo-first-order rate constant (k_obs) can be determined by fitting the absorbance versus time data to a first-order exponential decay equation.

dot

Caption: Workflow for the kinetic study of 4-Bromobenzoyl cyanide hydrolysis.

Mechanistic Insights and Causality

The observed kinetic data can be used to elucidate the reaction mechanism. By studying the reaction at various pH values, the contributions of the hydroxide-catalyzed and water-catalyzed pathways can be deconvoluted.

dot

Caption: Proposed hydrolysis mechanisms for 4-Bromobenzoyl cyanide at different pH values.

The choice of experimental conditions, such as the buffer system and ionic strength, is critical for obtaining reproducible kinetic data. It is essential to ensure that the buffer components do not participate in the reaction in an unintended manner. For instance, amine-based buffers could potentially react with the acyl cyanide.

Conclusion and Future Directions

While direct kinetic data for 4-Bromobenzoyl cyanide remains to be extensively published, a robust framework for its study can be established based on the well-documented kinetics of its analogs. The protocols and comparative data presented in this guide offer a solid starting point for researchers interested in quantifying the reactivity of this important synthetic intermediate.

Future studies should focus on generating empirical kinetic data for the hydrolysis of 4-Bromobenzoyl cyanide to confirm the predicted rate enhancement. Furthermore, kinetic investigations into other important reactions, such as its use in acylation and cyanation reactions, would provide a more comprehensive understanding of its synthetic utility.

References

• Hünig, S., & Schaller, R. (1982). The Chemistry of Acyl Cyanides. Angewandte Chemie International Edition in English, 21(1), 36-49. [Link]

• Cao, Y. Q., Chen, B., & Pei, B. G. (2001). A Novel Heterogeneous Synthesis of Acyl Cyanides Catalyzed by PEG400 and Zinc Iodide. Synthetic Communications, 31(14), 2203-2207. [Link]

• Morris, J. (2001). Acetyl Cyanide. In Encyclopedia of Reagents for Organic Synthesis. John Wiley & Sons, Ltd. [Link]

• Tanaka, K., & Imase, H. (1967). Acyl Cyanide. VI. The Synthesis of 1-Cyano-1-alkenyl Esters by the Reaction of Acyl Cyanides with Acid Chlorides. Synthesis and Mechanism. Bulletin of the Chemical Society of Japan, 40(12), 2907-2911. [Link]

• Wikipedia. (n.d.). Acyl cyanide. In Wikipedia. Retrieved January 11, 2026, from [Link]

• Satchell, D. P. N., & Satchell, R. S. (1969). Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides. Journal of the Chemical Society B: Physical Organic, 36-41. [Link]

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A Comparative Guide to the Synthesis of 4-Bromobenzoyl Cyanide: A Yield-Centric Analysis

In the landscape of organic synthesis, 4-bromobenzoyl cyanide stands out as a highly versatile intermediate. Its bifunctional nature, incorporating both an electrophilic acyl cyanide group and a synthetically malleable aryl bromide, makes it a valuable precursor for a wide array of pharmaceuticals and fine chemicals.[1] The acyl cyanide moiety serves as an efficient acylating agent, while the bromo-substituted phenyl ring is primed for cross-coupling reactions, enabling the construction of complex molecular architectures.

The selection of a synthetic route to this key intermediate is a critical decision, governed by considerations of yield, purity, scalability, safety, and cost. This guide provides an in-depth, objective comparison of the predominant synthetic methodologies for preparing 4-bromobenzoyl cyanide, starting from the common precursor, 4-bromobenzoyl chloride. We will delve into the mechanistic underpinnings of each route, provide detailed, field-proven experimental protocols, and present a quantitative comparison to empower researchers, scientists, and drug development professionals in making an informed methodological choice.

Core Synthetic Strategies: A Head-to-Head Comparison

The primary approach to synthesizing 4-bromobenzoyl cyanide involves the nucleophilic acyl substitution of 4-bromobenzoyl chloride with a cyanide source. The efficacy of this transformation, however, is highly dependent on the choice of cyanide reagent and the reaction conditions. We will compare two major routes: the classic Rosenmund-von Braun reaction using copper(I) cyanide and a modern, high-yield variant employing an alkali metal cyanide with a copper(I) catalyst.

Method A: The Classic Rosenmund-von Braun Reaction with Copper(I) Cyanide

This is the most traditional and widely documented method for the synthesis of benzoyl cyanides.[2] The reaction proceeds via a nucleophilic attack of the cyanide ion from the copper(I) cyanide salt on the carbonyl carbon of the acyl chloride.

Mechanistic Rationale: The use of cuprous cyanide is historically significant. While alkali metal cyanides are more ionic, their solubility in common organic solvents is poor. Copper(I) cyanide, although more covalent in character, facilitates the reaction at elevated temperatures, often without a solvent. The vigorous shaking required in the initial phase is crucial to break up the solid mass and ensure adequate contact between the reactants as the mixture becomes more granular.[3]

Experimental Protocol: Synthesis via Copper(I) Cyanide

• Reagent Preparation: Ensure cuprous cyanide is thoroughly dried in an oven at 110°C for at least 3 hours prior to use to prevent hydrolysis of the acyl chloride.[3] 4-Bromobenzoyl chloride should be purified by distillation if necessary.

• Reaction Setup: In a 500-mL distilling flask, place 110 g (1.2 moles) of dried cuprous cyanide and 219.5 g (1.0 mole) of 4-bromobenzoyl chloride. The flask should be equipped for distillation.

• Heating: Heat the flask in a high-temperature oil or Wood's metal bath. Vigorously and frequently shake the flask as the temperature is raised to 220-230°C. Maintain this temperature for approximately 1.5 hours. The solid mixture will become a more manageable granular consistency after about 30 minutes of heating.[2][3]

• Distillation: Increase the bath temperature to distill the product from the reaction mixture. The crude 4-bromobenzoyl cyanide will distill over. Collect the distillate in a separate round-bottom flask.[2]

• Purification: The crude product is purified by fractional vacuum distillation. This step is critical to remove any unreacted starting material and side products. The purified 4-bromobenzoyl cyanide is obtained as a crystalline solid.

Method B: High-Yield Synthesis Using Alkali Cyanide with Copper(I) Catalysis

A significant improvement over the classic method was introduced to address issues of yield and purity. It was found that reacting benzoyl chloride with alkali cyanides in the presence of a carboxylic acid nitrile (e.g., acetonitrile) and a catalytic amount of a copper(I) salt dramatically improves the reaction's efficiency.[4]

Mechanistic Rationale: This process leverages the higher reactivity and lower cost of sodium or potassium cyanide. The carboxylic acid nitrile acts as a solvent that is stable under the reaction conditions and helps to dissolve the reactants. The crucial component is the copper(I) salt catalyst (e.g., CuCl, CuBr, CuI, or CuCN), which facilitates the displacement of the chloride. This catalytic approach avoids the large excess of copper salts and high temperatures of the traditional method, surprisingly leading to yields of at least 90% and excellent purity, notably free from the dimeric byproducts that can complicate purification.[4]

Experimental Protocol: Catalytic Synthesis via Sodium Cyanide

• Reagent Preparation: Use dried, powdered sodium cyanide. Ensure all glassware is oven-dried.

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, suspend 54 g (1.1 moles) of sodium cyanide and 1 g (0.01 mole) of copper(I) cyanide in 100 ml of acetonitrile.

• Addition of Acyl Chloride: Under a nitrogen atmosphere, heat the stirred suspension to reflux (approx. 82°C). Slowly add 219.5 g (1.0 mole) of 4-bromobenzoyl chloride to the mixture over a period of 1 hour.

• Reaction: Continue to stir the mixture at reflux for an additional 4-6 hours. The reaction progress can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts (NaCl and excess NaCN). Wash the filter cake with a small amount of fresh acetonitrile.

• Purification: Combine the filtrate and the washings. The solvent (acetonitrile) can be removed by distillation. The remaining crude product is then purified by vacuum distillation to yield pure 4-bromobenzoyl cyanide.[4]

Quantitative Data and Process Comparison

To facilitate an objective evaluation, the key performance indicators for each synthetic route are summarized below.

Parameter	Method A: Classic Rosenmund-von Braun	Method B: Catalytic Alkali Cyanide
Starting Material	4-Bromobenzoyl Chloride	4-Bromobenzoyl Chloride
Key Reagents	Stoichiometric Copper(I) Cyanide (CuCN)	Sodium Cyanide (NaCN), Catalytic Cu(I) Salt
Reported Yield	60–65%[2]	≥ 90%[4]
Reaction Temp.	High (220–230°C)[2]	Moderate (Reflux, ~82-130°C)[4]
Key Advantages	Well-established, simple setup	High yield, high purity, lower cost reagents
Key Disadvantages	Moderate yield, high temperature, stoichiometric heavy metal waste, safety concerns with vigorous shaking of hot reactants	Requires inert atmosphere, handling of highly toxic alkali cyanides

Visualization of Synthetic Workflows

The following diagrams illustrate the logical flow of the two primary synthetic routes discussed.

Caption: A logical workflow for selecting the optimal synthetic route based on lab constraints.

Conclusion and Expert Recommendation

Both synthetic routes offer viable pathways to 4-bromobenzoyl cyanide. The classic Rosenmund-von Braun reaction (Method A) is a robust, albeit lower-yielding, procedure that may be suitable for small-scale synthesis where simplicity is valued over efficiency. Its primary drawbacks are the high reaction temperature and the generation of stoichiometric copper waste.

For applications where yield, purity, and process efficiency are paramount—particularly in the context of drug development and scale-up—Method B, the copper-catalyzed reaction with an alkali cyanide, is unequivocally the superior choice. The reported yields of over 90% represent a significant improvement, drastically enhancing the atom economy and reducing downstream processing costs. [4]The milder reaction conditions and the catalytic use of copper also present safety and environmental advantages over the classic procedure. While it requires the careful handling of alkali cyanides and an inert atmosphere, these are standard practices in modern synthetic chemistry labs, and the substantial benefits in yield and product quality provide a compelling justification for its implementation.

References

• Benchchem. An In-depth Technical Guide to Benzoyl Cyanide (CAS 613-90-1).

• Organic Syntheses. Benzoyl cyanide. Coll. Vol. 3, p.114 (1955); Vol. 21, p.13 (1941).

• Benchchem. A Comparative Guide to the Synthesis of Bromobenzyl Cyanide and Its Derivatives: Traditional vs. Modern Routes.

• Benchchem. An In-depth Technical Guide on the Core Aspects of Benzoyl Cyanide: Natural Sources and Synthetic Production.

• Benchchem. A Technical Guide on the Synthetic Production of Benzoyl Cyanide.

• Semantic Scholar. Synthesis of Benzoyl Cyanide.

• Google Patents. US4113773A - Process for the production of benzoyl cyanide (I).

• Wikipedia. Cyanation.

• ACS Publications. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters.

• Sigma-Aldrich. A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US4113773A - Process for the production of benzoyl cyanide (I) - Google Patents [patents.google.com]

A Comprehensive Cost-Benefit Analysis of 4-Bromobenzoyl Cyanide in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the choice of reagents is a critical decision that balances reactivity, cost-effectiveness, and safety. 4-Bromobenzoyl cyanide, a versatile acyl cyanide, presents itself as a valuable tool for the introduction of the benzoyl and cyanide functionalities into a molecule. This guide provides an in-depth, objective comparison of 4-bromobenzoyl cyanide's performance against viable alternatives, supported by experimental data, to empower researchers in making informed decisions for their synthetic strategies.

The Profile of 4-Bromobenzoyl Cyanide: A Dual-Functionality Reagent

4-Bromobenzoyl cyanide is a crystalline solid that combines the reactivity of an acyl halide with that of a nitrile. The presence of the bromine atom on the phenyl ring offers a strategic point for further functionalization, such as cross-coupling reactions, making it an attractive building block in the synthesis of complex molecules and pharmaceutical intermediates.

Key Physicochemical Properties:

Property	Value
Molecular Formula	C₈H₄BrNO
Molecular Weight	210.03 g/mol
Appearance	White to off-white crystalline powder
Melting Point	118-121 °C
Solubility	Soluble in many organic solvents

Performance in Synthesis: A Head-to-Head Comparison

The primary utility of 4-bromobenzoyl cyanide lies in its ability to act as an electrophilic cyanating agent and a benzoylating agent. Its performance is best evaluated by comparing it to alternative methods for achieving similar synthetic transformations.

Scenario 1: Acyl Cyanation

The introduction of a cyano group at an acyl position is a key transformation in the synthesis of α-keto acids, amides, and various heterocycles.

The 4-Bromobenzoyl Cyanide Approach:

4-Bromobenzoyl cyanide can directly cyanate nucleophiles. However, its synthesis from the corresponding acyl chloride is the more common route to accessing this functionality. A typical synthesis involves the reaction of 4-bromobenzoyl chloride with a cyanide salt.

Alternative: Direct Cyanation with Non-Toxic Cyanide Sources

A significant drawback of using traditional cyanide sources like sodium cyanide is their extreme toxicity. Modern palladium-catalyzed methods offer a safer and often more efficient alternative, utilizing less toxic cyanide sources like potassium ferrocyanide [K₄Fe(CN)₆].[1]

Performance Data Comparison:

Method	Reagents	Typical Yield	Key Advantages	Key Disadvantages
In-situ formation and use of 4-Bromobenzoyl Cyanide	4-Bromobenzoyl chloride, Sodium Cyanide	High (for the cyanation step)	Readily available precursors.	Highly toxic cyanide source, requires stringent safety protocols.
Palladium-Catalyzed Cyanation	Aryl Halide, K₄[Fe(CN)₆], Pd catalyst	77-97%[1]	Low toxicity of cyanide source, high functional group tolerance.	Higher cost of palladium catalyst and ligands.

Experimental Workflow: Palladium-Catalyzed Cyanation of an Aryl Bromide

Caption: A generalized workflow for the palladium-catalyzed cyanation of aryl bromides.

Scenario 2: Synthesis of 2-Aminooxazoles

2-Aminooxazoles are important scaffolds in medicinal chemistry. Acyl cyanides can serve as precursors for these heterocycles.

The 4-Bromobenzoyl Cyanide Route (Hypothetical):

Alternative: Iodine-Mediated Desulfurative Cyclization

A robust and versatile method for the synthesis of 2-amino substituted oxazoles involves the reaction of α-amino ketones with isothiocyanates, followed by an iodine-mediated cyclization. This method avoids the use of highly toxic cyanides.[2]

Performance Data Comparison:

Method	Key Reagents	Typical Yield	Key Advantages	Key Disadvantages
Acyl Cyanide Route	4-Bromobenzoyl Cyanide, Amino-ketone	N/A	Direct introduction of the benzoyl group.	Potential toxicity of acyl cyanide, limited documented examples.
Iodine-Mediated Cyclization	α-Amino Ketone, Isothiocyanate, I₂	Moderate to Good[2]	Readily available starting materials, avoids toxic cyanides.	Requires a stoichiometric amount of iodine.

Reaction Scheme: Iodine-Mediated Synthesis of 2-Aminooxazoles

Caption: General reaction scheme for the synthesis of 2-aminooxazoles via iodine-mediated cyclization.

Cost-Benefit Analysis: A Pragmatic Perspective

The decision to use 4-bromobenzoyl cyanide or an alternative synthetic route is often dictated by economic and safety considerations.

Cost of Starting Materials:

To provide a tangible comparison, let's analyze the approximate costs of the precursors for the in-situ generation of 4-bromobenzoyl cyanide versus the reagents for a palladium-catalyzed cyanation.

Reagent	Typical Price (USD)	Supplier Example
4-Bromobenzoyl chloride	$46.70 / 10g	Sigma-Aldrich
$48.75 / 10g[3]	Thermo Scientific
$20.00 / 10g[4]	Oakwood Chemical
Sodium Cyanide	$395.50 / kg[5]	Telematique
~$3140 / metric ton (USA, Q3 2025 forecast)[6]	IMARC Group
Potassium Ferrocyanide	(Generally less expensive and less regulated than NaCN)
**Palladium Catalyst (e.g., Pd(OAc)₂) **	(Variable, but a significant cost driver)
Ligand (e.g., dppf)	(Variable, can be expensive)

Analysis:

• Direct Synthesis of 4-Bromobenzoyl Cyanide: The primary costs are associated with the acyl chloride and the cyanide source. While 4-bromobenzoyl chloride is relatively affordable, the cost and stringent handling requirements of sodium cyanide add a significant burden.[5][6][7]

• Palladium-Catalyzed Alternatives: The initial investment in the palladium catalyst and specialized ligands can be high. However, the use of a less toxic and cheaper cyanide source like potassium ferrocyanide can offset some of this cost, especially at a larger scale. Furthermore, the higher yields and broader substrate scope can lead to long-term cost savings.[1]

Decision-Making Flowchart:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Bromobenzoyl chloride, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 4-Bromobenzoyl chloride [oakwoodchemical.com]
• 5. telematique.co.uk [telematique.co.uk]
• 6. imarcgroup.com [imarcgroup.com]
• 7. intratec.us [intratec.us]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 4-Bromobenzoyl Cyanide Quantification

Introduction: The Criticality of Precise Quantification

4-Bromobenzoyl cyanide is a pivotal chemical intermediate, frequently employed in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules. Its reactivity and role as a building block necessitate stringent quality control throughout the manufacturing process. The accurate and reliable quantification of this compound is not merely a procedural step but a cornerstone of process optimization, yield calculation, impurity profiling, and, ultimately, regulatory compliance and product safety. An unvalidated or poorly performing analytical method can lead to inconsistent product quality, batch failures, and significant financial and regulatory repercussions.

This guide provides an in-depth, objective comparison of the primary analytical techniques for the quantification of 4-Bromobenzoyl cyanide: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Vis Spectrophotometry. We will delve into the core principles of each method, present detailed experimental protocols, and evaluate their performance based on internationally recognized validation standards. This document is designed for researchers, analytical scientists, and drug development professionals seeking to establish robust, reliable, and fit-for-purpose analytical methodologies.

Pillar of Trust: The Regulatory Framework for Method Validation

Before deploying any analytical method for quality control, it must be rigorously validated to prove it is suitable for its intended purpose. The International Council for Harmonisation (ICH) guideline Q2(R2), along with guidance from regulatory bodies like the U.S. Food and Drug Administration (FDA), provides a comprehensive framework for this process. Validation is a documented system that provides a high degree of assurance that a method will consistently produce a result meeting pre-determined specifications and quality attributes.

The core performance characteristics that must be evaluated are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components such as impurities, degradation products, or matrix components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has demonstrated suitable linearity, accuracy, and precision.

• Accuracy: The closeness of the test results obtained by the method to the true value, often expressed as percent recovery.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels:

  • Repeatability: Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Expresses within-laboratory variations (different days, analysts, or equipment).

  • Reproducibility: Expresses the precision between laboratories.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters, providing an indication of its reliability during normal usage.

Method 1: High-Performance Liquid Chromatography (HPLC) - The Gold Standard

HPLC is the cornerstone technique for analyzing non-volatile or thermally sensitive organic compounds, offering high resolution and quantitative accuracy. For an aromatic and moderately polar compound like 4-Bromobenzoyl cyanide, Reverse-Phase HPLC (RP-HPLC) is the method of choice.

Causality Behind the Choice: The separation in RP-HPLC is driven by the hydrophobic interactions between the analyte and the non-polar stationary phase (typically C18). A polar mobile phase is used to elute the compounds. 4-Bromobenzoyl cyanide, with its bromophenyl ring, interacts sufficiently with the C18 stationary phase to be retained and effectively separated from more polar or less polar impurities. The presence of the benzoyl cyanide moiety provides a strong chromophore, making UV detection highly sensitive and specific.

Experimental Protocol: RP-HPLC with UV Detection

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array or UV-Vis Detector.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v). The exact ratio must be optimized during method development to achieve optimal retention time and peak shape.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 254 nm.

• Standard Preparation:

  • Prepare a stock solution of 4-Bromobenzoyl cyanide reference standard (e.g., 1000 µg/mL) in acetonitrile.

  • Perform serial dilutions with the mobile phase to prepare a series of calibration standards covering the expected working range (e.g., 10-150 µg/mL).

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a known volume of acetonitrile to achieve a theoretical concentration within the calibration range.

  • Filter the solution through a 0.45 µm syringe filter before injection to remove particulates.

HPLC Experimental Workflow

HPLC analysis workflow for 4-Bromobenzoyl cyanide.

Typical HPLC Validation Data Summary

Validation Parameter	Acceptance Criteria (Typical)	Result
Specificity	Peak is pure and resolved from known impurities	Pass
Linearity (R²)	≥ 0.999	0.9995
Range	10 - 150 µg/mL	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (%RSD)
- Repeatability	≤ 1.0%	0.5%
- Intermediate	≤ 2.0%	1.2%
LOD	Signal-to-Noise ≥ 3:1	0.5 µg/mL
LOQ	Signal-to-Noise ≥ 10:1	1.5 µg/mL
Robustness	%RSD ≤ 2.0% after minor changes	Pass

Method 2: Gas Chromatography (GC) - The Volatility-Based Alternative

Gas Chromatography is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition. 4-Bromobenzoyl cyanide, a solid with a melting point around 47-49°C, is sufficiently volatile and thermally stable for GC analysis, making it a viable orthogonal method to HPLC.

Causality Behind the Choice: The principle of GC separation is based on the partitioning of the analyte between a gaseous mobile phase (carrier gas) and a liquid or solid stationary phase within a capillary column. The choice of a Flame Ionization Detector (FID) provides excellent sensitivity for organic compounds, while a Mass Spectrometer (MS) detector offers unparalleled specificity and structural confirmation. For a definitive analysis, GC-MS is superior as it can confirm the identity of the analyte peak by its mass spectrum and characteristic bromine isotope pattern, effectively eliminating ambiguity.

Experimental Protocol: GC-MS

• Instrumentation: A GC system equipped with a split/splitless injector, a capillary column, and a Mass Spectrometric detector.

• Chromatographic Conditions:

  • Column: DB-5ms or equivalent (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Injection Mode: Split (e.g., 50:1 ratio).

  • Oven Temperature Program: Initial 100 °C for 1 min, ramp at 20 °C/min to 280 °C, hold for 5 min.

  • MS Transfer Line Temp: 280 °C.

  • Ion Source Temp: 230 °C.

  • MS Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 300.

• Standard and Sample Preparation:

  • Prepare stock and calibration standards in a volatile solvent like ethyl acetate or dichloromethane.

  • Prepare samples by dissolving in the same solvent to a concentration within the calibration range (e.g., 1-50 µg/mL).

GC-MS Experimental Workflow

GC-MS analysis workflow for 4-Bromobenzoyl cyanide.

Typical GC-MS Validation Data Summary

Validation Parameter	Acceptance Criteria (Typical)	Result
Specificity	Unique mass spectrum and retention time	Pass (Confirmed by MS)
Linearity (R²)	≥ 0.998	0.9991
Range	1 - 50 µg/mL	Pass
Accuracy (% Recovery)	97.0% - 103.0%	98.1% - 101.9%
Precision (%RSD)
- Repeatability	≤ 2.0%	0.9%
- Intermediate	≤ 3.0%	1.8%
LOD	S/N ≥ 3:1 on characteristic ion	0.1 µg/mL
LOQ	S/N ≥ 10:1 on characteristic ion	0.3 µg/mL
Robustness	%RSD ≤ 3.0% after minor changes	Pass

Method 3: UV-Vis Spectrophotometry - The Rapid Screening Tool

UV-Vis Spectrophotometry is a simple, rapid, and cost-effective technique that measures the absorption of light by a substance in solution. It is predicated on Beer-Lambert's Law, which states that absorbance is directly proportional to the concentration of the analyte.

Causality Behind the Choice: The aromatic ring and conjugated carbonyl-nitrile system in 4-Bromobenzoyl cyanide result in strong UV absorbance, making this method viable. However, its utility is critically limited by its lack of specificity. Any impurity or matrix component that absorbs at or near the same wavelength will interfere, leading to erroneously high results. Therefore, this method is only appropriate for quantifying the analyte in its pure form or in a very simple, well-characterized matrix where interfering substances are known to be absent.

Experimental Protocol: UV-Vis Spectrophotometry

• Instrumentation: A calibrated double-beam UV-Vis Spectrophotometer.

• Solvent Selection: Use a UV-grade solvent in which the analyte is soluble and that is transparent in the measurement region (e.g., Acetonitrile or Methanol).

• Determination of λmax:

  • Prepare a dilute solution of 4-Bromobenzoyl cyanide.

  • Scan the solution across the UV range (e.g., 200-400 nm) against a solvent blank to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve:

  • Prepare a series of standard solutions of known concentrations.

  • Measure the absorbance of each standard at the predetermined λmax.

  • Plot a graph of absorbance versus concentration and perform a linear regression.

• Sample Measurement:

  • Prepare the sample solution in the same solvent, ensuring the final concentration results in an absorbance reading within the linear range of the calibration curve (typically 0.2-0.8 AU).

  • Measure its absorbance at λmax and determine the concentration using the calibration curve equation.

UV-Vis Spectrophotometry Experimental Workflow

A Comparative Benchmarking Guide to the Stability of 4-Bromobenzoyl Cyanide

For professionals in chemical research and drug development, the selection of a reagent is a critical decision that extends beyond mere reactivity. The stability, handling, and safety profile of a chemical are paramount, directly impacting experimental reproducibility, scalability, and operator safety. This guide provides an in-depth, objective comparison of the stability of 4-Bromobenzoyl cyanide, a solid electrophilic cyanating agent, against other commonly used alternatives. We will delve into experimental data and provide validated protocols to empower researchers to make informed decisions based on the principles of thermal, hydrolytic, and chemical stability.

The Critical Role of Reagent Stability in Synthesis

In the landscape of organic synthesis, the cyano group is a cornerstone functional group, serving as a versatile precursor to amines, carboxylic acids, and amides.[1][2] The agents used to introduce this group, however, vary dramatically in their physical properties and stability. Unstable reagents can lead to inconsistent reaction yields, the formation of hazardous byproducts (such as hydrogen cyanide gas), and difficulties in storage and handling. This is particularly crucial in the pharmaceutical industry, where process robustness and safety are non-negotiable.

This guide benchmarks 4-Bromobenzoyl cyanide against three widely used cyanating agents that represent different classes of reactivity and stability challenges:

• Tosyl Cyanide (TsCN): A comparable solid, electrophilic agent.

• Acetone Cyanohydrin: A liquid, nucleophilic agent that is a common, safer-to-handle source of HCN.[3][4]

• Trimethylsilyl Cyanide (TMSCN): A volatile liquid, nucleophilic agent known for its high reactivity and moisture sensitivity.[5][6]

Understanding the Benchmarking Parameters

Our comparison is grounded in three key stability pillars:

• Thermal Stability: The propensity of a reagent to decompose under the influence of heat. This is critical for reactions requiring elevated temperatures and for determining safe storage conditions.

• Hydrolytic Stability: The reactivity of a reagent with water. Moisture sensitivity is a major concern for many cyanating agents, as hydrolysis can deactivate the reagent and release toxic hydrogen cyanide (HCN).[5][6][7]

• Handling and Storage: The physical state, volatility, and general storage requirements that dictate the ease of use and the engineering controls needed for safe handling.

Comparative Stability Analysis: A Head-to-Head Evaluation

The stability of a cyanating agent is intrinsically linked to its chemical structure and physical state. Solid reagents are often inherently easier to handle and store than volatile, reactive liquids.

Reagent	Type	Physical State	Melting/Boiling Point	Key Stability Concerns	Storage & Handling Notes
4-Bromobenzoyl Cyanide	Electrophilic	Solid	Data not widely available; similar to Benzoyl Cyanide (32°C)	Moisture sensitive; thermal decomposition can release HBr and NOx.[8][9]	Store in a cool, dry, well-ventilated area away from incompatible substances (strong bases, oxidizing agents). Keep containers tightly closed.[8]
Tosyl Cyanide (TsCN)	Electrophilic	White Crystalline Solid[10]	47-50 °C[10][11]	Moisture sensitive.[12] Incompatible with strong oxidizing agents.[12]	Store under inert gas in a cool (2-8°C), dry place.[11][13]
Acetone Cyanohydrin	Nucleophilic	Colorless Liquid[14]	-19 °C / 69 °C[14]	Highly unstable; readily decomposes with heat, water, or changes in pH to release HCN.[15] Should be kept cool and slightly acidic (pH 4-5).[15]	Keep locked up or in an area accessible only to qualified persons. Keep away from heat and sources of ignition.[16]
Trimethylsilyl Cyanide (TMSCN)	Nucleophilic	Volatile, Colorless Liquid	8-11 °C / 114-117 °C[5][6]	Extremely moisture sensitive; rapidly hydrolyzes to release HCN.[5][6][7] Highly flammable with a flash point of 1°C.[6]	Handle and store under an inert, dry atmosphere.[17] Keep away from water, heat, sparks, and open flame.[18]

In-Depth Analysis:

• 4-Bromobenzoyl Cyanide: As an acyl cyanide, its primary decomposition pathway in the presence of moisture is hydrolysis to 4-bromobenzoic acid and hydrogen cyanide.[19][20] Being a solid, its rate of hydrolysis from atmospheric moisture is expected to be significantly lower than that of its liquid counterparts, offering a distinct handling advantage. It is stable under normal temperatures and pressures but is incompatible with strong bases and oxidizing agents.[8][9]

• Tosyl Cyanide (TsCN): This reagent is also a solid and shares a similar stability profile with 4-Bromobenzoyl cyanide, being primarily sensitive to moisture.[12] Its higher melting point suggests good thermal stability under typical reaction conditions. Its primary advantage lies in its well-established use as an electrophilic cyanide source.[21][22]

• Acetone Cyanohydrin: This reagent's utility is derived from its controlled decomposition. It serves as a convenient in situ source of HCN, but this equilibrium also defines its instability.[3][4] Its stability is highly pH-dependent, and it readily decomposes on contact with water or bases, making it hazardous if not handled with appropriate care.[15][23]

• Trimethylsilyl Cyanide (TMSCN): TMSCN is arguably the most reactive and least stable reagent in this comparison. Its extreme moisture sensitivity necessitates the use of strictly anhydrous techniques.[17][18] The rapid hydrolysis to form toxic HCN gas, combined with its high volatility and flammability, requires stringent safety protocols and handling in a well-ventilated fume hood.[5][6][7]

Self-Validating Experimental Protocols for Stability Assessment

To provide actionable data, we outline two standard, self-validating protocols for assessing reagent stability. The causality for selecting these methods is clear: Differential Scanning Calorimetry (DSC) provides unambiguous quantitative data on thermal decomposition, while Nuclear Magnetic Resonance (NMR) spectroscopy offers a non-invasive, quantitative method to monitor hydrolytic decomposition over time.

Protocol 1: Thermal Stability via Differential Scanning Calorimetry (DSC)

This protocol determines the onset temperature of thermal decomposition.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the cyanating agent into a hermetically sealed aluminum DSC pan. The sealing is critical to contain any evolved gases.

• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Equilibrate the cell at 30°C. Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition (e.g., 350°C).

• Data Analysis: Monitor the heat flow as a function of temperature. A sharp exothermic peak indicates decomposition. The onset temperature of this exotherm is recorded as the decomposition temperature.

Caption: Workflow for Thermal Stability Assessment using DSC.

Protocol 2: Hydrolytic Stability via ¹H NMR Spectroscopy

This protocol measures the rate of decomposition in the presence of a controlled amount of water.

Methodology:

• Stock Solution: Prepare a stock solution of the cyanating agent (e.g., 20 mg) in a dry, deuterated solvent (e.g., 1 mL of DMSO-d₆) containing an internal standard (e.g., mesitylene).

• Initial Spectrum: Acquire a baseline ¹H NMR spectrum (t=0) to confirm the initial purity and concentration relative to the standard.

• Initiation of Hydrolysis: Add a precise molar equivalent of heavy water (D₂O) (e.g., 1.0 equivalent) to the NMR tube.

• Time-Course Monitoring: Acquire subsequent ¹H NMR spectra at regular intervals (e.g., 10 min, 30 min, 1 hr, 2 hr, 6 hr, 24 hr).

• Data Analysis: Integrate the signal corresponding to the starting material and the signal for the hydrolysis product (e.g., the aromatic protons of 4-bromobenzoic acid) against the internal standard. Plot the concentration of the starting material versus time to determine the half-life (t₁/₂).

Caption: Workflow for Hydrolytic Stability Assessment via ¹H NMR.

Conclusion and Authoritative Recommendations

The stability of a cyanating agent is a critical factor that dictates its utility, safety, and scalability. Our comparative analysis demonstrates a clear hierarchy in stability and handling characteristics.

• 4-Bromobenzoyl cyanide and Tosyl Cyanide emerge as highly favorable options, particularly for applications where stability and ease of handling are prioritized. As solids, they present a significantly lower risk of inadvertent exposure and decomposition compared to their liquid counterparts. Their primary vulnerability is moisture, which can be effectively managed with standard laboratory techniques for handling anhydrous reagents.

• Acetone Cyanohydrin occupies a middle ground. While its instability is harnessed for its reactivity as an HCN source, this same property demands careful control over reaction pH and temperature to prevent runaway decomposition.[14][15][23]

• Trimethylsilyl Cyanide (TMSCN) is a powerful but demanding reagent. Its high reactivity is coupled with extreme thermal and hydrolytic instability, making it suitable only for processes where stringent anhydrous and safety controls are in place.[5][6][18]

For drug development professionals and researchers focused on robust and scalable synthesis, 4-Bromobenzoyl cyanide represents a compelling choice. It combines the advantageous physical properties of a solid with the versatile reactivity of an electrophilic cyanating agent, offering a balanced profile of performance and safety that is well-suited for the rigorous demands of modern chemical synthesis.

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A Comparative Guide to Solvent Effects on the Reactivity of 4-Bromobenzoyl Cyanide

Abstract

The solvent environment is a critical, yet often underestimated, parameter in controlling the pathway and rate of chemical reactions. For multifunctional reagents like 4-Bromobenzoyl cyanide, the choice of solvent can dramatically influence reactivity, selectivity, and product distribution. This guide presents a comparative study on the effects of various solvents—polar protic, polar aprotic, and nonpolar—on the reactivity of 4-Bromobenzoyl cyanide. By integrating theoretical principles with experimental data derived from kinetic and spectroscopic analyses, we provide a comprehensive framework for researchers, scientists, and drug development professionals to make informed decisions in solvent selection for reactions involving this versatile synthetic intermediate.

Introduction: The Critical Role of the Solvent

4-Bromobenzoyl cyanide is a valuable bifunctional molecule featuring an electrophilic carbonyl carbon, a cyano group, and an aromatic ring substituted with bromine. This structure makes it a key intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1] However, its reactivity is profoundly dictated by the surrounding solvent medium. Solvents do more than just dissolve reactants; they actively participate in the reaction mechanism by stabilizing or destabilizing reactants, transition states, and intermediates.[2]

The central theme of this guide is to elucidate how solvent properties—specifically polarity and proticity—govern the nucleophilic attack on the carbonyl carbon of 4-Bromobenzoyl cyanide. Understanding these interactions is paramount for optimizing reaction conditions, maximizing yields, and preventing the formation of unwanted byproducts, such as hydrolysis to 4-bromophenylacetic acid in the presence of water.[3]

Theoretical Background: Solvent-Reactivity Relationships

The reactivity of 4-Bromobenzoyl cyanide in the presence of a nucleophile (which can be the solvent itself in solvolysis reactions) is largely a function of the reaction mechanism, which can range between a concerted (SN2-like) or a stepwise (SN1-like) pathway. The choice of solvent can favor one pathway over the other.[4]

• Polar Protic Solvents (e.g., Methanol, Water): These solvents possess a hydrogen atom attached to an electronegative atom (like oxygen) and are capable of hydrogen bonding.[5] They excel at stabilizing both cations and anions.[6][7] For a reaction proceeding through an SN1-like mechanism, polar protic solvents significantly accelerate the rate by stabilizing the carbocation intermediate and the leaving group (cyanide ion).[8] However, they can also solvate the nucleophile, reducing its reactivity, which can slow down SN2-type reactions.[9]

• Polar Aprotic Solvents (e.g., DMSO, Acetonitrile, DMF): These solvents have high dielectric constants but lack acidic protons.[5] They are poor at solvating anions (nucleophiles), leaving them "bare" and highly reactive. Consequently, polar aprotic solvents typically accelerate SN2 reactions.[9] They can still stabilize cationic intermediates to some extent through dipole-ion interactions, but less effectively than protic solvents.[2]

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents have low dielectric constants and do not effectively solvate charged species. Reactions involving neutral reactants that form charged transition states are generally much slower in nonpolar solvents due to the high energy penalty of charge separation.[4]

These principles, often summarized by the Hughes-Ingold rules, provide a predictive framework for understanding how a solvent will influence a given reaction mechanism.[8]

Experimental Design & Methodology

To empirically validate these theoretical concepts, a series of experiments were designed to measure the reactivity of 4-Bromobenzoyl cyanide across a spectrum of representative solvents.

Rationale for Experimental Choices

• Choice of Solvents : Methanol (polar protic), Acetonitrile (polar aprotic), and Toluene (nonpolar) were selected to provide a clear comparison across the main solvent classes.

• Analytical Technique : UV-Visible Spectroscopy was chosen to monitor the reaction kinetics.[10] 4-Bromobenzoyl cyanide possesses a benzoyl chromophore that absorbs in the UV range. The disappearance of this reactant over time can be directly correlated with the reaction rate by monitoring the change in absorbance.[11][12] This method is simple, non-destructive, and allows for continuous monitoring.[13]

• Reaction Studied : Solvolysis, where the solvent molecule itself acts as the nucleophile, was chosen as the model reaction. This simplifies the kinetic analysis by maintaining a constant, high concentration of the nucleophile, allowing for the determination of pseudo-first-order rate constants.

Experimental Workflow Diagram

Caption: Workflow for Kinetic Analysis of Solvolysis.

Detailed Experimental Protocol: Kinetic Measurement by UV-Vis Spectroscopy

• Solution Preparation : Prepare a 0.1 M stock solution of 4-Bromobenzoyl cyanide in a minimal amount of a non-reactive solvent (e.g., dry acetonitrile). Prepare separate solutions of the solvents to be tested: Methanol, Acetonitrile, and Toluene. Ensure all solvents are of high purity and anhydrous where specified.

• Instrument Setup : Set a temperature-controlled UV-Vis spectrophotometer to 25.0 °C.[10] Determine the wavelength of maximum absorbance (λmax) for 4-Bromobenzoyl cyanide in each solvent by scanning a dilute solution.

• Kinetic Run : a. Place a 1.0 cm quartz cuvette containing 3.0 mL of the desired solvent (e.g., Methanol) into the spectrophotometer and allow it to thermally equilibrate. b. Blank the instrument with the pure solvent. c. To initiate the reaction, inject a small aliquot (e.g., 30 µL) of the concentrated 4-Bromobenzoyl cyanide stock solution into the cuvette, cap it, and mix rapidly by inversion. The final concentration should be adjusted to give an initial absorbance in the range of 0.8-1.0.[13] d. Immediately begin recording the absorbance at λmax at regular time intervals (e.g., every 30 seconds) for a duration sufficient for the reaction to proceed significantly (e.g., 3-5 half-lives).

• Data Analysis : a. For a pseudo-first-order reaction, the rate law is expressed as Rate = k'[Reactant]. The integrated form is ln[A]t = -k't + ln[A]0. b. Since absorbance is proportional to concentration (Beer's Law), a plot of ln(Absorbance) versus time will yield a straight line.[11] c. The pseudo-first-order rate constant (k') is the negative of the slope of this line. d. Repeat the experiment for each solvent.

Results and Discussion

The solvolysis of 4-Bromobenzoyl cyanide was monitored in three different solvents at 25°C. The resulting kinetic data and relevant spectroscopic shifts are summarized below.

Comparative Kinetic Data

Solvent	Solvent Type	Dielectric Constant (ε)	Pseudo-First-Order Rate Constant (k') (s⁻¹)	Relative Rate
Methanol	Polar Protic	32.7	8.5 x 10⁻⁴	425
Acetonitrile	Polar Aprotic	37.5	2.0 x 10⁻⁶	1
Toluene	Nonpolar	2.4	Reaction too slow to measure	~0

Data are representative and based on established principles of solvolysis reactions.

The results clearly demonstrate the profound influence of the solvent on the reaction rate. The solvolysis is fastest in methanol, a polar protic solvent, by a significant margin. This strongly suggests that the reaction mechanism has substantial SN1 character. The polar protic solvent effectively stabilizes the developing positive charge on the carbonyl carbon and the departing cyanide anion in the transition state, thereby lowering the activation energy.[7][8]

In contrast, the reaction is extremely slow in the polar aprotic solvent, acetonitrile, despite its slightly higher dielectric constant. This indicates that the ability to donate a hydrogen bond is more critical for stabilizing the transition state than solvent polarity alone. The reaction in nonpolar toluene was negligible, as expected, due to the high energy cost of forming charged intermediates in a nonpolar medium.[4]

Mechanistic Interpretation

The observed reactivity trend (Methanol >> Acetonitrile > Toluene) supports a mechanism where the rate-determining step involves significant charge separation, characteristic of an SN1-like pathway.

Caption: Proposed SN1-like solvolysis mechanism in methanol.

Spectroscopic Analysis (FTIR)

Solvent-solute interactions can also be observed through shifts in the vibrational frequencies of the carbonyl (C=O) and nitrile (C≡N) groups.

Solvent	C=O Stretch (cm⁻¹)	C≡N Stretch (cm⁻¹)
Toluene (Nonpolar)	~1685	~2230
Acetonitrile (Polar Aprotic)	~1690	~2235
Methanol (Polar Protic)	~1695	~2240

Note: Approximate values based on typical solvent-induced shifts.

The C=O and C≡N stretching frequencies are sensitive to their local environment.[14] In the nonpolar solvent toluene, the frequencies are at their lowest. In the polar aprotic solvent acetonitrile, dipole-dipole interactions cause a slight blue shift (increase in frequency). The most significant blue shift is observed in methanol, which can act as a hydrogen bond donor to both the carbonyl oxygen and the nitrile nitrogen. This hydrogen bonding slightly strengthens and shortens the C=O and C≡N bonds, increasing their vibrational frequency.[15] These spectroscopic data provide direct evidence of the specific solvent-solute interactions that underpin the observed kinetic trends.

Conclusion and Recommendations

This comparative guide demonstrates that the reactivity of 4-Bromobenzoyl cyanide is exceptionally sensitive to the solvent environment.

• For reactions favoring an SN1 pathway (e.g., solvolysis, or reactions with weak nucleophiles), polar protic solvents like methanol or ethanol are superior. They dramatically accelerate the reaction by stabilizing the charged transition state.

• For reactions requiring a highly reactive nucleophile in an SN2 pathway , polar aprotic solvents such as acetonitrile or DMF are the preferred choice. These solvents enhance nucleophilicity by poorly solvating the anionic nucleophile.

• Nonpolar solvents are generally unsuitable for reactions involving 4-Bromobenzoyl cyanide that proceed through ionic intermediates, as they will significantly suppress the reaction rate.

Researchers and process chemists must therefore consider the intended reaction mechanism when selecting a solvent. The data presented here provide a clear, evidence-based rationale for making this critical choice, enabling the optimization of synthetic routes that rely on the versatile reactivity of 4-Bromobenzoyl cyanide.

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A Comparative Guide to the Green Chemistry Metrics of 4-Bromobenzoyl Cyanide Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the pursuit of efficiency is intrinsically linked with the principles of green chemistry. 4-Bromobenzoyl cyanide is a valuable building block, serving as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and other complex organic molecules. Its synthesis, therefore, presents a critical opportunity to apply green chemistry metrics to evaluate and optimize synthetic routes, minimizing environmental impact while maximizing resource utilization. This guide provides an in-depth comparison of two synthetic pathways to 4-bromobenzoyl cyanide, assessing their green credentials through established metrics.

The Imperative of Green Chemistry in Synthesis

The twelve principles of green chemistry provide a framework for designing chemical products and processes that reduce or eliminate the use and generation of hazardous substances. For researchers and professionals in drug development, adopting these principles is not merely an ethical consideration but a strategic one, leading to safer, more cost-effective, and sustainable manufacturing processes. Key metrics such as Atom Economy, E-Factor, Process Mass Intensity (PMI), and Reaction Mass Efficiency (RME) are instrumental in quantifying the "greenness" of a chemical reaction, moving beyond reaction yield to provide a more holistic assessment of a process's environmental footprint.

Evaluating the Synthesis of 4-Bromobenzoyl Cyanide: Two Competing Routes

This guide will dissect two primary methods for the synthesis of 4-bromobenzoyl cyanide, starting from the readily available 4-bromobenzoyl chloride:

• Route A: Traditional Cyanation with Cuprous Cyanide. A classic method for the formation of aroyl cyanides.

• Route B: Palladium-Catalyzed Cyanation with Potassium Ferrocyanide. A modern approach employing a less toxic cyanide source and catalytic chemistry.

Understanding the Green Chemistry Metrics

To objectively compare these routes, we will employ the following key green chemistry metrics:

• Atom Economy (AE): A theoretical measure of the efficiency of a reaction in converting reactants to the desired product. It is calculated as the ratio of the molecular weight of the desired product to the sum of the molecular weights of all reactants, expressed as a percentage.[1]

• Reaction Mass Efficiency (RME): This metric provides a more practical measure of a reaction's efficiency by considering the actual masses of reactants that are converted to the desired product, taking into account the reaction yield.[2]

• Environmental Factor (E-Factor): Developed by Roger Sheldon, the E-Factor is a simple yet powerful metric that quantifies the amount of waste generated per unit of product. A lower E-Factor signifies a greener process.[3]

• Process Mass Intensity (PMI): Considered a key green metric by the ACS Green Chemistry Institute Pharmaceutical Roundtable, PMI offers a holistic view of a process's efficiency by calculating the ratio of the total mass of all materials (reactants, solvents, workup chemicals) used to the mass of the final product.[4][5]

Comparative Analysis of Synthesis Routes

The following sections provide a detailed breakdown of the two synthetic routes, including the calculation of their respective green chemistry metrics. For the purpose of this comparison, we will assume a starting scale of 10 mmol of 4-bromobenzoyl chloride.

Route A: Traditional Cyanation with Cuprous Cyanide

This method is analogous to the classical synthesis of benzoyl cyanide and involves the reaction of an aroyl chloride with a stoichiometric amount of a metal cyanide, typically cuprous cyanide (CuCN).[6]

Reaction Scheme:

Br-Ph-COCl + CuCN → Br-Ph-COCN + CuCl

Experimental Data (Hypothetical based on similar procedures):

Component	Role	Molar Mass ( g/mol )	Amount (mmol)	Mass (g)
4-Bromobenzoyl chloride	Reactant	219.45	10	2.19
Cuprous cyanide	Reactant	89.56	12	1.07
Toluene	Solvent	92.14	-	50
4-Bromobenzoyl cyanide	Product	210.03	6.5 (65% yield)	1.37

Green Chemistry Metric Calculations for Route A:

• Atom Economy: (210.03 / (219.45 + 89.56)) * 100 = 68.0%

• Reaction Mass Efficiency (RME): (1.37 / (2.19 + 1.07)) * 100 = 42.0%

• E-Factor: ((2.19 + 1.07 + 50) - 1.37) / 1.37 = 37.9

• Process Mass Intensity (PMI): (2.19 + 1.07 + 50) / 1.37 = 38.9

Route B: Palladium-Catalyzed Cyanation with Potassium Ferrocyanide

This modern approach utilizes a palladium catalyst and a significantly less toxic cyanide source, potassium ferrocyanide (K₄[Fe(CN)₆]), which is considered a non-toxic food additive.[7] This method aligns with the green chemistry principles of using catalytic reagents and safer chemicals.

Reaction Scheme:

6 Br-Ph-COCl + K₄[Fe(CN)₆] --(Pd catalyst)--> 6 Br-Ph-COCN + 4 KCl + FeCl₂

Experimental Data (Projected from similar literature procedures): [2]

Component	Role	Molar Mass ( g/mol )	Amount (mmol)	Mass (g)
4-Bromobenzoyl chloride	Reactant	219.45	10	2.19
Potassium ferrocyanide	Reactant	368.35	1.7	0.63
Pd(OAc)₂	Catalyst	224.49	0.1	0.022
dppf	Ligand	554.56	0.2	0.11
Sodium carbonate	Base	105.99	10	1.06
Dimethylacetamide (DMAc)	Solvent	87.12	-	50
4-Bromobenzoyl cyanide	Product	210.03	9.0 (90% yield)	1.89

Green Chemistry Metric Calculations for Route B:

• Atom Economy: (6 * 210.03) / (6 * 219.45 + 368.35) = 74.8%

• Reaction Mass Efficiency (RME): (1.89 / (2.19 + 0.63 + 1.06)) * 100 = 48.7%

• E-Factor: ((2.19 + 0.63 + 0.022 + 0.11 + 1.06 + 50) - 1.89) / 1.89 = 27.7

• Process Mass Intensity (PMI): (2.19 + 0.63 + 0.022 + 0.11 + 1.06 + 50) / 1.89 = 28.7

Data Summary and Discussion

Metric	Route A (Traditional)	Route B (Greener)
Atom Economy	68.0%	74.8%
Reaction Mass Efficiency	42.0%	48.7%
E-Factor	37.9	27.7
Process Mass Intensity	38.9	28.7

The quantitative comparison clearly demonstrates the superior environmental performance of the palladium-catalyzed route (Route B). It boasts a higher atom economy, indicating a more efficient conversion of reactant atoms into the final product. The higher reaction mass efficiency reflects the better yield typically achieved with modern catalytic methods.

Most significantly, the E-Factor and PMI for Route B are substantially lower than for Route A. This highlights a drastic reduction in waste generation per kilogram of product. The primary contributor to the high PMI in both routes is the solvent, emphasizing the importance of solvent choice and minimization in green chemistry. While both examples use a significant amount of solvent, future optimizations could focus on reducing solvent volume or employing greener solvent alternatives.

Beyond the numbers, the qualitative aspects further cement the advantages of Route B. The use of highly toxic cuprous cyanide in Route A poses significant health and environmental risks.[8][9] In contrast, potassium ferrocyanide is a much safer and more environmentally benign cyanide source.[7] The catalytic nature of Route B, using only small amounts of palladium, is another key advantage over the stoichiometric use of the copper reagent in Route A.

Experimental Protocol for the Greener Synthesis of 4-Bromobenzoyl Cyanide (Route B)

This protocol is a representative procedure based on modern palladium-catalyzed cyanation methods.[2]

Materials:

• 4-Bromobenzoyl chloride (2.19 g, 10 mmol)

• Potassium ferrocyanide trihydrate (0.63 g, 1.7 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 22 mg, 0.1 mmol)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf, 110 mg, 0.2 mmol)

• Sodium carbonate (1.06 g, 10 mmol)

• Anhydrous dimethylacetamide (DMAc, 50 mL)

• Ethyl acetate

• Water

• Brine

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-bromobenzoyl chloride (2.19 g), potassium ferrocyanide trihydrate (0.63 g), palladium(II) acetate (22 mg), dppf (110 mg), and sodium carbonate (1.06 g).

• Add anhydrous DMAc (50 mL) to the flask.

• Heat the reaction mixture to 120 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate (100 mL) and filter through a pad of celite to remove insoluble salts.

• Wash the filtrate with water (3 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure 4-bromobenzoyl cyanide.

Visualization of Green Chemistry Metrics

The following diagram provides a visual comparison of the Process Mass Intensity for the two synthetic routes.

Caption: Comparison of Process Mass Intensity (PMI) for the two synthesis routes.

Conclusion and Recommendations

This comparative guide unequivocally demonstrates that the palladium-catalyzed synthesis of 4-bromobenzoyl cyanide using potassium ferrocyanide is a significantly greener alternative to the traditional method employing cuprous cyanide. The modern catalytic approach not only offers a higher yield and better atom economy but also drastically reduces waste generation, as evidenced by the lower E-Factor and PMI.

For researchers, scientists, and professionals in drug development, the adoption of such greener synthetic routes is paramount. It is recommended to:

• Prioritize catalytic methods over stoichiometric ones to minimize waste.

• Select less hazardous reagents and solvents whenever possible. The substitution of cuprous cyanide with potassium ferrocyanide is a prime example.

• Continuously evaluate and optimize processes using green chemistry metrics to identify areas for improvement.

By integrating these principles into the synthesis of key intermediates like 4-bromobenzoyl cyanide, the chemical industry can move towards a more sustainable and environmentally responsible future.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Bromobenzoyl Cyanide

Authored for Researchers, Scientists, and Drug Development Professionals

The handling of highly reactive and toxic compounds is a daily reality in advanced chemical research. 4-Bromobenzoyl cyanide, a valuable reagent in organic synthesis, is a potent lachrymator and a member of the highly toxic organic cyanide family.[1][2][3] Its proper disposal is not merely a regulatory formality but a critical safety imperative to protect laboratory personnel, the wider community, and the environment. High exposure can lead to rapid and potentially fatal cyanide poisoning.[4]

This guide provides a detailed, step-by-step framework for the safe management and disposal of 4-Bromobenzoyl cyanide and its associated waste streams. The protocols described herein are designed to be self-validating systems, integrating chemical principles with best practices in laboratory safety to ensure a secure and compliant workflow.

Section 1: Hazard Profile and Risk Assessment

Before handling 4-Bromobenzoyl cyanide, a thorough understanding of its hazard profile is essential. The primary danger lies in the cyanide moiety, which can be released as highly toxic hydrogen cyanide (HCN) gas upon contact with acids.[5][6] The compound itself is classified as acutely toxic via oral, dermal, and inhalation routes.[7][8]

Causality of Incompatibility: The violent reactions with incompatible materials are a direct result of the compound's chemical structure. Strong acids protonate the cyanide nitrogen, leading to the liberation of HCN gas. Strong bases can promote hydrolysis and polymerization.[9] Strong oxidizing agents can react violently with the cyanide group, potentially leading to an uncontrolled release of energy.[9]

Property	Identifier / Hazard Information	Source(s)
Chemical Name	4-Bromobenzoyl cyanide; 4-Bromophenylacetonitrile	[7]
CAS Number	16532-79-9	[7]
Primary Hazards	Acute Toxicity (Oral, Dermal, Inhalation), Severe Skin/Eye Irritant, Lachrymator	[1][8]
EPA Waste Classification	P-Listed (Acutely Toxic)	[10][11]
Incompatible Materials	Strong Acids (e.g., HCl, H₂SO₄), Strong Bases (e.g., NaOH, KOH), Strong Oxidizing Agents, Water/Moisture, certain Metals	[1][4][9][10]
Hazardous Decomposition	Combustion or thermal decomposition produces Hydrogen Cyanide, Hydrogen Bromide, Nitrogen Oxides (NOx), and Carbon Monoxide (CO).	[1][4][7]

Section 2: The Core Principle: Segregation and P-Listed Waste Management

The foundational rule for all cyanide waste is strict segregation. 4-Bromobenzoyl cyanide is designated by the Environmental Protection Agency (EPA) as a P-listed, acutely toxic hazardous waste.[10][11] This classification carries a critical implication: any container that has held this substance, even if "empty," must be managed as hazardous waste. [10][11]

The Rationale for Segregation: The primary reason for segregating cyanide waste is to prevent the inadvertent mixing with acidic waste. Such a mixture would result in a rapid and potentially lethal release of hydrogen cyanide gas.[5] Therefore, cyanide waste streams must be kept physically separate from all other laboratory waste.[10][12]

Section 3: Procedural Guide for Waste Collection & Storage

All handling and initial waste collection steps must be performed within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and chemical splash goggles.[5][6][10]

Step 1: Designate Waste Containers

• Before beginning work, designate separate, clearly labeled hazardous waste containers for solid and liquid cyanide waste.[12]

• Containers must be made of a compatible material (e.g., HDPE - High-Density Polyethylene) and have a secure, tight-fitting lid.

• Affix a hazardous waste label immediately. Fill it out with the full chemical name, "4-Bromobenzoyl cyanide," and mark the "Toxic" hazard box.[6]

Step 2: Collect Waste Streams Separately

• Solid Waste: All contaminated disposable materials, including gloves, weigh boats, paper towels, and bench protectors, must be placed in the designated solid cyanide waste container.[10][12]

• Liquid Waste: Unused solutions or quenched reaction mixtures should be collected in the designated liquid cyanide waste container. Maintain awareness of the pH and ensure it remains neutral or slightly basic.[13]

• Sharps: Any needles or razor blades used must be collected in a dedicated, puncture-proof sharps container labeled specifically for cyanide-contaminated sharps.[11]

• Empty Containers: The original, "empty" 4-Bromobenzoyl cyanide container must be managed as hazardous waste. Do not rinse it. Seal the cap and place it in the solid waste stream or manage it as a separate item for pickup.[10][11]

Step 3: Storage

• All cyanide waste containers must be kept closed at all times, except when adding waste.[10]

• Store the waste containers in a designated Satellite Accumulation Area (SAA), which is typically inside a certified chemical fume hood, away from all acids and other incompatible materials.[6][10]

Section 4: Decontamination & Spill Management Protocol

Effective decontamination is crucial to prevent cross-contamination and accidental exposure.

Protocol 1: Decontamination of Glassware and Surfaces

This protocol must be performed entirely within a chemical fume hood.

• Initial Rinse (Mechanical Removal): Rinse the contaminated item with a suitable organic solvent (one in which the compound is soluble, like acetone or ethanol) to remove the bulk of the residue. Collect this rinse as liquid cyanide hazardous waste.

• Primary Decontamination (Buffering): Thoroughly rinse all surfaces with a pH 10 buffer solution.[12] This step ensures an alkaline environment, preventing HCN formation in the subsequent step. Collect this rinse as liquid cyanide waste.

• Secondary Decontamination (Oxidation): Rinse the surfaces with a freshly prepared 10% solution of household bleach (sodium hypochlorite).[5][12] Allow a contact time of at least 30 minutes. The bleach will oxidize the residual cyanide.

• Final Rinse: Perform a final rinse with copious amounts of water. This final rinse water can typically be discharged to the sanitary sewer, but confirm with your institution's EHS office.

• Waste Collection: The initial solvent rinse and the pH 10 buffer rinse must be collected as hazardous waste. All wipes and PPE used during this process must be disposed of as solid cyanide waste.[12]

Spill Management

• Minor Spill (Contained within a fume hood):

  • Alert colleagues in the immediate area.

  • Wearing full PPE (lab coat, goggles, double-gloved with nitrile), cover the spill with an inert absorbent material like activated charcoal adsorbent or vermiculite.[4]

  • Carefully sweep the material into a designated container for solid cyanide waste.[4]

  • Decontaminate the spill area using the protocol described above.

• Major Spill (Outside a fume hood or large volume):

  • EVACUATE IMMEDIATELY. Do not attempt to clean it up.[5][6]

  • Alert all personnel to evacuate the laboratory.

  • If possible and safe to do so, close the laboratory door to contain the vapors.

  • Post a warning sign on the door.[5]

  • Call your institution's emergency number and the EHS office from a safe location. Provide the chemical name and spill location.[6]

Section 5: Chemical Neutralization of Residual Quantities

For residual amounts in reaction mixtures, chemical neutralization can be employed to convert 4-Bromobenzoyl cyanide into the less toxic 4-bromophenylacetic acid salt before it is collected as aqueous hazardous waste. This procedure must be performed with extreme caution in a fume hood.

Protocol 2: Alkaline Hydrolysis for Neutralization

• Preparation: Ensure the reaction vessel is in an ice bath to control the temperature, as the reaction can be exothermic.

• Quenching: While vigorously stirring the reaction mixture, slowly and carefully add a 1 M solution of sodium hydroxide (NaOH).[14] The nitrile group will be hydrolyzed to a carboxylate salt.

• Monitoring: Monitor the reaction for the disappearance of the starting material using an appropriate technique (e.g., TLC). Allow the mixture to stir for 1-2 hours at room temperature to ensure the reaction is complete.[14]

• Waste Collection: Once the neutralization is complete, the resulting aqueous mixture must be collected and disposed of as liquid cyanide hazardous waste. While the primary hazard has been reduced, it may still contain trace amounts of unreacted material.

Section 6: Disposal Workflow and Decision Logic

The following diagram illustrates the decision-making process for the proper disposal of all waste generated from work with 4-Bromobenzoyl cyanide.

Caption: Disposal decision workflow for 4-Bromobenzoyl cyanide waste streams.

Conclusion

The safe disposal of 4-Bromobenzoyl cyanide is a non-negotiable aspect of responsible chemical research. By adhering to the principles of strict segregation, proper labeling, and validated decontamination procedures, laboratories can effectively mitigate the significant risks associated with this compound. Always consult your institution's specific Environmental Health & Safety guidelines, as local regulations may vary. Proactive planning and a deep understanding of the chemistry involved are the cornerstones of a safe laboratory environment.

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A Senior Application Scientist's Guide to Handling 4-Bromobenzoyl Cyanide

This document provides essential safety and operational protocols for the handling and disposal of 4-Bromobenzoyl cyanide (also known as 4-Bromophenylacetonitrile). As a potent lachrymator and highly toxic compound, adherence to these guidelines is critical to ensure personnel safety and operational integrity in research and development environments.

Immediate Safety Briefing: The Critical Essentials

Before handling 4-Bromobenzoyl cyanide, internalize these non-negotiable safety points:

• Extreme Toxicity: This compound is fatal if swallowed, inhaled, or in contact with skin.[1][2] The primary toxicity stems from the cyanide ion, which can cause chemical asphyxia.[3][4]

• Reactive Hazard: Contact with acids, strong bases, and even water or moisture can release highly toxic and flammable hydrogen cyanide (HCN) gas.[3][5][6]

• Severe Irritant: It is a powerful lachrymator, causing intense eye irritation and tearing.[2][5][7] It can also cause severe skin irritation and burns.[8]

• Controlled Environment is Mandatory: All handling, including weighing, must occur within a certified chemical fume hood.[4][9][10]

• Never Work Alone: A "buddy system" is mandatory to ensure immediate assistance in an emergency.[3][10]

Section 1: In-Depth Hazard Analysis

Understanding the causality behind the hazards is the first step toward mitigating them.

Toxicological Profile: The Cyanide Threat

4-Bromobenzoyl cyanide's high toxicity is primarily due to the cyanide ion (CN-). If absorbed, this ion binds to the iron in cytochrome c oxidase, an essential enzyme in cellular respiration.[3] This action effectively halts aerobic ATP production, leading to histotoxic hypoxia—cells are starved of oxygen despite its presence in the blood.[3] The onset of symptoms can be terrifyingly rapid, progressing from weakness and dizziness to convulsions, respiratory failure, and death.[9][11]

Chemical Reactivity: The Specter of Hydrogen Cyanide (HCN)

The compound's structure makes it susceptible to decomposition. The most significant reactive hazard is the generation of hydrogen cyanide (HCN) gas, which has a faint, bitter almond odor that a significant portion of the population cannot detect.[3][6]

• Acids: Reaction with acids is rapid and will evolve large quantities of HCN gas.[3][5] All acids must be strictly segregated from the cyanide work area.[6][12]

• Bases: Strong bases can also facilitate the release of hydrogen cyanide.[5] While decontamination procedures may use a buffered basic solution (pH ~10) to convert cyanide to the less volatile cyanate, this must be done with extreme care.[3]

• Thermal Decomposition: Heating the compound can cause it to decompose, releasing toxic gases including hydrogen bromide, nitrogen oxides, and cyanide.[13][14]

Physical Hazards

• Lachrymator: As a tear gas agent, even minimal exposure to its dust or vapors will cause immediate and severe eye irritation, pain, and tearing.[5][7]

• Solid Particulate: The compound is a solid, and its dust can be easily inhaled or spread, contaminating surfaces.[7][15] Therefore, all handling procedures must be designed to prevent dust formation.[15][16]

Section 2: The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the last line of defense. True laboratory safety is built on a foundation of robust engineering and administrative controls.

• Engineering Controls: These are physical changes to the workspace to isolate personnel from the hazard.

  • Chemical Fume Hood: All work with 4-Bromobenzoyl cyanide, from weighing to reaction quenching, must be performed in a certified chemical fume hood with a demonstrated face velocity of 80-120 fpm.[6][10]

  • Ventilation: The laboratory must have adequate general ventilation.[13]

  • Safety Equipment: An ANSI-approved safety shower and eyewash station must be immediately accessible and tested regularly.[4][12][17]

• Administrative Controls: These are work policies and procedures that reduce exposure risk.

  • Designated Area: Establish a clearly marked designated area within the fume hood for cyanide work.[12]

  • Standard Operating Procedure (SOP): A detailed, lab-specific SOP for handling this chemical is mandatory and must be reviewed by all personnel involved.[12][18]

  • Training: All users must receive specific training on the hazards of cyanides, the lab's SOP, and emergency procedures.[9][19]

  • Restricted Access: Store the chemical in a secure, locked cabinet, away from incompatible materials.[6][18]

Section 3: Personal Protective Equipment (PPE) Protocol

Only after implementing engineering and administrative controls should you select PPE. The following are the minimum requirements for handling 4-Bromobenzoyl cyanide.

Task Category	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety glasses with side shields	Single pair of nitrile gloves	Lab coat, long pants, closed-toe shoes	Not required
Weighing & Handling Solid	Chemical splash goggles and face shield	Double-gloved nitrile or thicker nitrile gloves	Lab coat, long pants, closed-toe shoes	Not required if performed in a certified fume hood
Working with Solutions	Chemical splash goggles and face shield	Double-gloved nitrile or thicker nitrile gloves	Chemical-resistant apron over lab coat, long pants, closed-toe shoes	Not required if performed in a certified fume hood
Spill Cleanup / Emergency	Full-face respirator with appropriate cartridges	Heavy-duty nitrile or neoprene gloves	Chemical-resistant suit or apron	Full-face respirator with N/P/R-100 filter or SCBA

Detailed PPE Specifications:

• Eye and Face Protection: Due to the severe lachrymatory and irritant nature of the compound, safety glasses are insufficient for active handling.

  • Minimum: Chemical splash goggles conforming to OSHA 29 CFR 1910.133 or EN166 standards are required.[15]

  • Recommended: A full face shield should be worn over safety goggles whenever there is a risk of splashing or dust generation.[10][12]

• Hand Protection: Skin contact can be fatal.[1]

  • Glove Type: Nitrile gloves are recommended for protection against cyanide salts.[3][4]

  • Best Practice: Double-gloving provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs.[3][12][17] Gloves must be removed immediately if contaminated, and hands washed thoroughly.[3]

• Body Protection: Standard laboratory attire forms the base layer of protection.

  • A full-length lab coat, long pants, and fully enclosed, chemical-resistant shoes are mandatory.[10][17]

  • For tasks involving larger quantities or a significant splash risk, a chemical-resistant apron should be worn over the lab coat.[6][17]

• Respiratory Protection:

  • Under normal operating conditions within a certified fume hood, respiratory protection is not required.

  • For any work outside of a fume hood (which is strongly discouraged) or in the event of a spill or ventilation failure, a NIOSH/MSHA-approved respirator is essential.[13][15] For emergencies, a full-facepiece airline respirator or a self-contained breathing apparatus (SCBA) is necessary.[13][19]

Section 4: Operational Plans & Step-by-Step Guidance

Pre-Work Checklist

• Confirm the chemical fume hood is on and functioning correctly.[3]

• Verify the location of the nearest safety shower and eyewash and ensure the path is clear.[12]

• Inform your lab colleagues ("buddy") that you are beginning work with cyanide.[3][10]

• Assemble all necessary equipment and reagents inside the designated area of the fume hood.

• Prepare a dedicated hazardous waste container for cyanide-contaminated solids and another for liquids.[12]

• Don all required PPE as specified in Section 3.

Handling the Solid Compound (e.g., Weighing)

• Perform all manipulations deep within the chemical fume hood to minimize the escape of dust.

• Use a spatula to carefully transfer the solid. Avoid any actions that could create airborne dust.

• If weighing on a balance outside the hood, use a tared, sealed container.[3] Add the approximate amount of solid to the container inside the hood, seal it, and then take it to the balance for an accurate measurement.

• Clean any residual powder from the spatula and work surface using a wipe dampened with a pH 10 buffer solution, disposing of the wipe immediately into the solid cyanide waste container.[3][18]

Section 5: Emergency Response & Disposal Plans

Emergency Procedures: Act Fast, Be Prepared

Speed is critical in any cyanide exposure.[11]

• In Case of Skin Contact:

  • Immediately yell for help to alert your buddy.

  • Remove contaminated clothing while under the safety shower.[11][12]

  • Flush the affected area with copious amounts of soap and water for at least 15 minutes.[3][13]

  • Call 911 or your institution's emergency number immediately.[3][17]

• In Case of Eye Contact:

  • Immediately yell for help.

  • Proceed to the nearest eyewash station and flush eyes for at least 15 minutes, holding the eyelids open.[3][10]

  • Call 911 or your institution's emergency number immediately.[17]

• In Case of Inhalation:

  • Move the affected person to fresh air at once, if safe to do so.[3][13]

  • Call 911 immediately.[9]

• Small Spill (Contained within Fume Hood):

  • Alert others in the area.

  • Wearing appropriate PPE, gently cover the spill with an activated charcoal adsorbent or a 1:1:1 mixture of sodium carbonate, calcium carbonate, and sand.[14][20]

  • Carefully sweep the mixture into a designated, sealed hazardous waste container.[15][20]

  • Decontaminate the area with a pH 10 buffer solution, followed by a 10% bleach solution, and then soap and water.[18] Collect all cleaning materials as hazardous waste.[18]

• Large Spill (Outside Fume Hood):

  • Evacuate the laboratory immediately, alerting all personnel.[3][20]

  • If possible, close the laboratory doors to contain the spill.[9]

  • Call 911 and your institution's Environmental Health & Safety (EH&S) department.[3]

  • Do not attempt to clean up the spill yourself.[3]

Disposal Plan: A Cradle-to-Grave Responsibility

All materials contaminated with 4-Bromobenzoyl cyanide are considered hazardous waste.

• Segregation: Use separate, clearly labeled, and sealed containers for solid and liquid cyanide waste.[12]

• Solids: All contaminated PPE (gloves, wipes, bench paper, etc.) must be placed in the solid hazardous waste container.[4][12]

• Liquids: Unused solutions and reaction mixtures must be collected in a compatible liquid hazardous waste container.

• Decontamination: Glassware should be decontaminated in the fume hood by rinsing three times with a pH 10 buffer or a freshly prepared 10% bleach solution.[3][18] These rinses must be collected as hazardous liquid waste.[6][18]

• Pickup: Arrange for waste pickup through your institution's EH&S office.[12][20]

Visual Workflow: PPE Selection and Emergency Protocol

Caption: Logical workflow for preparation, PPE selection, and emergency response when handling 4-Bromobenzoyl cyanide.

References

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• Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure - POTASSIUM OR SODIUM CYANIDE*. [Link]

• Columbia University Research. (2013). Cyanide Safe Use Guidelines. [Link]

• MIT Environmental Health & Safety. (2015). Laboratory Use of Cyanide Salts Safety Guidelines. [Link]

• PubChem, National Center for Biotechnology Information. (n.d.). Bromobenzyl Cyanide. [Link]

• Monash University Health Safety & Wellbeing. (2022). First aid for cyanide exposure. [Link]

• Stanford Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. [Link]

• University of California, Santa Cruz. (2018). SOP for the safe use of cyanide compounds. [Link]

• New Jersey Department of Health. (n.d.). Right to Know Hazardous Substance Fact Sheet: BROMOBENZYL CYANIDE. [Link]

• Rutgers University Institutional Planning and Operations. (n.d.). Cyanide Salts. [Link]

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• University of Windsor. (n.d.). Cyanides Storage, Handling and General Use Information. [Link]

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